Acetaldehyde ethyl cis-3-hexenyl acetal

• CAS: 28069-74-1

Core Science & Biosynthesis

A Spectroscopic Guide to Acetaldehyde Ethyl cis-3-Hexenyl Acetal for Researchers and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectroscopic data for acetaldehyde ethyl cis-3-hexenyl acetal (CAS No. 28069-74-1), a significant fragrance and flavor compound.[1] This document is intended for researchers, scientists, and professionals in drug development who utilize spectroscopic techniques for molecular characterization. Herein, we delve into the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data of this acetal, offering insights into the interpretation of its spectra and the underlying principles of data acquisition.

Introduction

Acetaldehyde ethyl cis-3-hexenyl acetal is a colorless liquid known for its powerful, green, and herbaceous odor.[2] It is a key component in various fragrance and flavor formulations, valued for imparting fresh and fruity notes.[3] Understanding its molecular structure and purity is paramount for its application, and spectroscopic methods provide the definitive means for this characterization. Acetals, formed from the reaction of aldehydes with alcohols, are generally stable at neutral pH but can be labile under acidic conditions, a critical consideration in formulation chemistry.[4]

This guide will explore the unique spectral signature of acetaldehyde ethyl cis-3-hexenyl acetal, providing a foundational understanding for its identification and quality control.

Molecular Structure and Spectroscopic Correlation

A thorough understanding of the molecule's structure is the first step in interpreting its spectroscopic data. The diagram below illustrates the structure of acetaldehyde ethyl cis-3-hexenyl acetal with numbering to facilitate the discussion of its NMR and MS data.

Caption: Molecular structure of Acetaldehyde ethyl cis-3-hexenyl acetal.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule.

¹H NMR Spectroscopy

• Alkenyl Protons (C6-H, C7-H): Two signals in the range of 5.3-5.5 ppm, showing complex splitting due to coupling to each other and to the adjacent methylene protons. The cis-coupling constant (J) would be approximately 10-12 Hz.

• Acetal Proton (C2-H): A quartet around 4.6-4.8 ppm due to coupling with the methyl protons (C1-H).

• Methylene Protons adjacent to Oxygen (C4-H₂, O10-C11-H₂): Signals for the two different methylene groups adjacent to the oxygen atoms would appear in the range of 3.4-3.7 ppm. The C4 protons would likely be a triplet, and the C11 protons a quartet.

• Allylic Methylene Protons (C5-H₂, C8-H₂): These protons would resonate in the range of 2.0-2.3 ppm.

• Ethyl and Acetal Methyl Protons (C1-H₃, C12-H₃): A doublet for the acetal methyl group (C1) around 1.2-1.3 ppm and a triplet for the ethyl methyl group (C12) around 1.1-1.2 ppm.

• Terminal Methyl Protons (C9-H₃): A triplet around 0.9-1.0 ppm.

¹³C NMR Spectroscopy

The PubChem database indicates the availability of a ¹³C NMR spectrum for acetaldehyde ethyl cis-3-hexenyl acetal, acquired on a Bruker WP-80 instrument.[1] While the specific chemical shifts are not listed in the immediate search results, the expected chemical shift ranges for the carbon atoms are presented in the table below.

Carbon Atom(s)	Chemical Shift (δ) ppm (Predicted)	Rationale
C6, C7	125-135	The sp² hybridized carbons of the cis-double bond.
C2	98-102	The acetal carbon, significantly deshielded by two oxygen atoms.
C4, C11	60-70	The methylene carbons directly bonded to oxygen.
C5, C8	20-35	The allylic and other sp³ hybridized methylene carbons.
C1	19-23	The methyl carbon of the acetal group.
C12	14-16	The methyl carbon of the ethyl group.
C9	13-15	The terminal methyl carbon of the hexenyl chain.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of acetaldehyde ethyl cis-3-hexenyl acetal has been recorded on a Bruker Tensor 27 FT-IR instrument using the Neat technique.[1] The key absorption bands are summarized in the table below.

Wavenumber (cm⁻¹)	Intensity	Assignment
~3010	Medium	=C-H stretch (alkenyl)
2960-2850	Strong	C-H stretch (aliphatic)
~1655	Medium	C=C stretch (cis-alkene)
1130-1080	Strong	C-O stretch (acetal)
~720	Medium	=C-H bend (cis-alkene out-of-plane)

The absence of a strong absorption band in the region of 1700-1750 cm⁻¹ confirms the absence of a carbonyl (C=O) group from any unreacted aldehyde. The strong C-O stretching band is characteristic of the acetal functional group.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. The GC-MS data for this compound is available from the NIST Mass Spectrometry Data Center.[1]

m/z	Relative Intensity	Proposed Fragment
172	Low	[M]⁺ (Molecular Ion)
127	Moderate	[M - OCH₂CH₃]⁺
101	Moderate	[CH(OCH₂CH₃)(OCH₂CH₂CH=CHCH₂CH₃)]⁺ - C₄H₇
83	High	[cis-3-hexenyl]⁺
73	High	[CH(OCH₂CH₃)]⁺
55	High	[C₄H₇]⁺
45	High	[OCH₂CH₃]⁺

The fragmentation of acetals in electron ionization (EI) mass spectrometry is often characterized by the absence or low intensity of the molecular ion peak.[5] The fragmentation is typically initiated by cleavage of the C-O bonds of the acetal group.

Caption: Proposed key fragmentation pathways for acetaldehyde ethyl cis-3-hexenyl acetal.

Experimental Protocols: A Rationale-Driven Approach

The choice of experimental parameters is critical for obtaining high-quality spectroscopic data. The following protocols are based on established methods for the analysis of volatile organic compounds.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Objective: To separate the analyte from any impurities and obtain its mass spectrum.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Protocol:

  • Column Selection: A non-polar column, such as a J&W DB-5 (30 m x 0.25 mm ID x 0.25 µm film thickness), is a suitable choice for separating moderately polar compounds like acetals.[6]

  • Oven Program: A temperature ramp, for example, from 60 °C to 246 °C at 3 °C/min, allows for the effective separation of volatile components.[6]

  • Ionization: Electron ionization (EI) at 70 eV is the standard method for generating reproducible fragmentation patterns for library matching.

• Rationale: The GC separates the components of a mixture before they enter the mass spectrometer, ensuring that the resulting mass spectrum is of a pure compound. The choice of a non-polar column and a temperature ramp provides good resolution for a wide range of volatile and semi-volatile compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To obtain detailed structural information about the carbon-hydrogen framework.

• Instrumentation: A high-field NMR spectrometer (e.g., 300 MHz or higher for ¹H NMR).

• Protocol:

  • Sample Preparation: Dissolve a few milligrams of the sample in a deuterated solvent (e.g., CDCl₃) in an NMR tube.

  • ¹H NMR Acquisition: Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

  • ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence to obtain singlets for each unique carbon atom.

• Rationale: Deuterated solvents are used to avoid large solvent signals in the ¹H NMR spectrum. Higher magnetic field strengths provide better signal dispersion and resolution, which is crucial for resolving complex splitting patterns.

Infrared (IR) Spectroscopy

• Objective: To identify the functional groups present in the molecule.

• Instrumentation: A Fourier-transform infrared (FTIR) spectrometer.

• Protocol:

  • Sample Preparation: For a liquid sample, the Neat technique (a thin film of the liquid between two salt plates) or Attenuated Total Reflectance (ATR) is ideal.[1]

  • Acquisition: Record the spectrum over the mid-IR range (typically 4000-400 cm⁻¹).

• Rationale: The Neat or ATR techniques are simple and require no sample dilution, providing a strong signal for pure liquid samples.

Conclusion

The spectroscopic data presented in this guide provide a comprehensive fingerprint for the identification and characterization of acetaldehyde ethyl cis-3-hexenyl acetal. The combination of NMR, IR, and MS techniques allows for the unambiguous confirmation of its molecular structure. For researchers and professionals in the field, a thorough understanding of this data is essential for ensuring the quality and consistency of this important flavor and fragrance compound. The provided experimental rationales offer a basis for developing robust analytical methods for this and similar molecules.

References

• PubChem. Acetaldehyde ethyl (Z)-3-hexenyl acetal. National Center for Biotechnology Information. [Link]

• Peťka, J., & Leitner, J. (2017). Acetals in food flavourings.

• PubChem. Acetaldehyde di-cis-3-hexenyl acetal. National Center for Biotechnology Information. [Link]

• SpectraBase. Acetaldehyde ethyl cis-3-hexenyl acetal. Wiley-VCH GmbH. [Link]

• Doc Brown's Chemistry. Mass spectrum of ethanal fragmentation pattern. [Link]

• ResearchGate. (PDF) Supplemental study on acetals in food flavourings. [Link]

• De-code. Acetaldehyde Ethyl cis-3-Hexenyl Acetal. [Link]

• The Good Scents Company. acetaldehyde di-(Z)-3-hexen-1-yl acetal. [Link]

• Flavor and Extract Manufacturers Association. ACETALDEHYDE, ETHYL CIS-3-HEXENYL ACETAL. [Link]

• MAGIC Knowledge Base. Acetaldehyde ethyl cis-3-hexenyl acetal. [Link]

• ResearchGate. (PDF) Acetals in food flavourings. [Link]

• Wiley Science Solutions. Mass Spectra of Volatiles in Food (SpecData), 2nd Edition. [Link]

• Royal Society of Chemistry. Preparation of acetals from aldehydes and alcohols under basic conditions. [Link]

• NP-MRD. 13C NMR Spectrum (1D, 101 MHz, H2O, predicted). [Link]

• PubChemLite. Acetaldehyde ethyl cis-3-hexenyl acetal (C10H20O2). [Link]

Sources

• 1. Acetaldehyde ethyl (Z)-3-hexenyl acetal | C10H20O2 | CID 5366352 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ACETALDEHYDE ETHYL CIS-3-HEXENYL ACETAL | 28069-74-1 [chemicalbook.com]
• 3. Acetaldehyde [webbook.nist.gov]
• 4. openlib.tugraz.at [openlib.tugraz.at]
• 5. researchgate.net [researchgate.net]
• 6. spectrabase.com [spectrabase.com]

An In-depth Technical Guide to the Natural Occurrence and Biosynthesis of Acetaldehyde Ethyl cis-3-Hexenyl Acetal

Abstract

Acetaldehyde ethyl cis-3-hexenyl acetal, colloquially known as leaf acetal, is a volatile organic compound that imparts a characteristic fresh, green, and fruity aroma to a variety of fruits and plants. Its presence is a key contributor to the complex flavor profiles of numerous consumer products, ranging from beverages to fragrances. This technical guide provides a comprehensive overview of the current scientific understanding of the natural occurrence and biosynthetic pathways of this important aroma compound. It is intended for researchers, scientists, and professionals in the fields of biochemistry, natural product chemistry, and drug development who are interested in the intricate metabolic pathways that lead to the formation of plant volatiles. The guide delves into the enzymatic cascades responsible for the synthesis of its precursors—acetaldehyde and cis-3-hexenol—and proposes a putative mechanism for the final acetal condensation. Furthermore, it outlines established methodologies for the extraction, identification, and quantification of this acetal from natural matrices.

Introduction: The Aromatic Signature of "Green"

The sensory perception of "green" in fruits and freshly cut leaves is a complex interplay of various volatile organic compounds. Among these, acetaldehyde ethyl cis-3-hexenyl acetal (CAS 28069-74-1) plays a significant role.[1][2][3] Its powerful, green, and herbaceous odor profile makes it a valuable component in the flavor and fragrance industry.[4][5][6] Understanding its natural origins and the biochemical machinery responsible for its creation is paramount for applications ranging from the development of natural flavorings to the metabolic engineering of crops with enhanced aromatic qualities.

Natural Occurrence: A Widespread Green Note

Acetaldehyde ethyl cis-3-hexenyl acetal has been identified as a natural constituent in a variety of fruits. Its presence contributes to the characteristic aroma of these natural products.

Natural Source	Reported Finding
Guava (Psidium guajava L.)	Reported as a volatile component.[4][5][7]
Feijoa	Identified as a naturally occurring food constituent.[8]
Plum (Prunus domestica)	Found in Victoria plum varieties.[7][9]
Wild Strawberry (Fragaria vesca)	Detected as a volatile compound in the fruit.[7]

Table 1: Documented Natural Sources of Acetaldehyde Ethyl cis-3-Hexenyl Acetal.

The Biosynthetic Puzzle: Assembling the Acetal

The biosynthesis of acetaldehyde ethyl cis-3-hexenyl acetal is not a single-step process but rather the culmination of distinct metabolic pathways that produce its constituent precursors: cis-3-hexenol, acetaldehyde, and ethanol. While the formation of these precursors is well-documented, the final enzymatic condensation to form the acetal in plants is an area of ongoing research.

The Lipoxygenase (LOX) Pathway: Genesis of the "Green" Alcohol (cis-3-Hexenol)

The C6 alcohol, cis-3-hexenol, also known as leaf alcohol, is a key contributor to the characteristic "green" aroma of many plants and is synthesized via the lipoxygenase (LOX) pathway.[10][11] This pathway is typically initiated in response to tissue damage.

The key steps are:

• Release of Fatty Acids: Mechanical damage or biotic stress triggers the release of α-linolenic acid from plant cell membranes.

• Oxygenation: The enzyme lipoxygenase (LOX) catalyzes the dioxygenation of α-linolenic acid to form 13-hydroperoxylinolenic acid.[2]

• Cleavage: Hydroperoxide lyase (HPL) then cleaves the 13-hydroperoxylinolenic acid into two smaller molecules: (Z)-3-hexenal and 12-oxo-(9Z)-dodecenoic acid.[2][10]

• Reduction: Finally, (Z)-3-hexenal is reduced to cis-3-hexenol by the action of alcohol dehydrogenase (ADH).[12][13][14]

Figure 1: The Lipoxygenase (LOX) pathway for the biosynthesis of cis-3-hexenol.

The Fermentative Pathway: Generation of Acetaldehyde and Ethanol

Acetaldehyde and ethanol are produced in plants through a fermentative pathway that begins with pyruvate, a central molecule in cellular metabolism.

• Decarboxylation of Pyruvate: Pyruvate, derived from glycolysis, is decarboxylated by the enzyme pyruvate decarboxylase (PDC) to form acetaldehyde and carbon dioxide.[6][8][15] This enzyme is a key player in the production of acetaldehyde in ripe fruits.[6]

• Reduction to Ethanol: Acetaldehyde can then be reduced to ethanol by alcohol dehydrogenase (ADH), the same enzyme family involved in the final step of the LOX pathway.[4][5][16][17][18] This reaction is reversible.

Figure 2: The fermentative pathway for the biosynthesis of acetaldehyde and ethanol.

The Final Condensation: A Putative Enzymatic Acetal Formation

The final step in the biosynthesis of acetaldehyde ethyl cis-3-hexenyl acetal is the condensation of acetaldehyde with one molecule of ethanol and one molecule of cis-3-hexenol. In synthetic organic chemistry, acetal formation is typically catalyzed by acid.[19][20] However, in a biological system, this reaction is likely to be enzyme-mediated to ensure specificity and efficiency under physiological conditions.

While a specific "acetal synthase" for this volatile compound has not yet been isolated and characterized from plants, we can hypothesize a plausible enzymatic mechanism based on known biochemical principles. The formation of a hemiacetal is the first step, followed by the addition of the second alcohol. It is conceivable that an enzyme with a specific binding pocket for acetaldehyde, ethanol, and cis-3-hexenol could facilitate this reaction, possibly through a mechanism that mimics acid catalysis by providing appropriately positioned acidic and basic amino acid residues in its active site.

Enzymes such as glycosyltransferases, which catalyze the formation of glycosidic bonds (a type of acetal linkage), demonstrate the biological feasibility of such reactions. It is plausible that a yet-to-be-discovered enzyme, belonging to a transferase or hydrolase superfamily, is responsible for the final assembly of this fragrant molecule.

Figure 3: Proposed enzymatic condensation for the formation of acetaldehyde ethyl cis-3-hexenyl acetal.

Methodologies for a Volatile World: Extraction and Analysis

The study of volatile compounds like acetaldehyde ethyl cis-3-hexenyl acetal requires sensitive and specific analytical techniques.

Extraction of Volatiles: Capturing the Aroma

Headspace Solid-Phase Microextraction (HS-SPME): This is a widely used, solvent-free technique for the extraction and pre-concentration of volatile and semi-volatile compounds from a sample matrix.[12][13]

Protocol for HS-SPME Analysis of Fruit Volatiles:

• Sample Preparation: A known weight of the fruit sample (e.g., 5-10 g of homogenized tissue) is placed in a sealed headspace vial. An internal standard can be added for quantification.

• Incubation: The vial is incubated at a controlled temperature (e.g., 40-60 °C) for a specific time (e.g., 15-30 minutes) to allow the volatile compounds to partition into the headspace.

• Extraction: An SPME fiber coated with a suitable stationary phase (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane) is exposed to the headspace for a defined period (e.g., 20-40 minutes) to adsorb the analytes.

• Desorption and Analysis: The fiber is then retracted and inserted into the heated injection port of a gas chromatograph (GC) for thermal desorption of the analytes, which are then separated and detected.

Identification and Quantification: Unraveling the Composition

Gas Chromatography-Mass Spectrometry (GC-MS): This is the gold standard for the separation and identification of volatile compounds.

• Gas Chromatography (GC): The desorbed compounds are separated based on their boiling points and interactions with the stationary phase of the GC column. The retention time of a peak is a characteristic of a specific compound under defined conditions.

• Mass Spectrometry (MS): As the separated compounds elute from the GC column, they are ionized and fragmented. The resulting mass spectrum is a unique fingerprint of the molecule, allowing for its identification by comparison with spectral libraries (e.g., NIST, Wiley).

Quantification: The concentration of acetaldehyde ethyl cis-3-hexenyl acetal can be determined by comparing the peak area of the compound to the peak area of a known amount of an internal or external standard.

Figure 4: Experimental workflow for the analysis of acetaldehyde ethyl cis-3-hexenyl acetal from fruit samples.

Future Perspectives and Research Directions

The complete elucidation of the biosynthetic pathway of acetaldehyde ethyl cis-3-hexenyl acetal awaits the isolation and characterization of the putative "acetal synthase." Future research should focus on:

• Enzyme Discovery: Utilizing transcriptomic and proteomic approaches on fruits known to produce this acetal to identify candidate genes and enzymes.

• In Vitro and In Vivo Characterization: Expressing candidate enzymes in heterologous systems (e.g., E. coli, yeast) to confirm their catalytic activity and substrate specificity.

• Metabolic Engineering: Modulating the expression of the identified biosynthetic genes in plants to alter the production of this and other valuable aroma compounds.

Conclusion

Acetaldehyde ethyl cis-3-hexenyl acetal is a naturally occurring volatile compound that significantly contributes to the desirable "green" and fruity aromas of several fruits. Its biosynthesis is a fascinating example of metabolic convergence, utilizing precursors from both the lipoxygenase and fermentative pathways. While the enzymatic machinery for the production of its precursors is well understood, the final condensation step to form the acetal remains a compelling area for future research. The methodologies outlined in this guide provide a robust framework for the continued investigation of this and other important plant-derived flavor and fragrance compounds.

References

• Mazur, B. J., Chui, C. F., & Smith, J. K. (1987). Isolation and characterization of plant genes coding for acetolactate synthase, the target enzyme for two classes of herbicides. Plant Physiology, 85(4), 1110–1117. [Link]

• The Good Scents Company. (n.d.). (Z)-leaf acetal. Retrieved from [Link]

• MDPI. (n.d.). Biocatalytic Synthesis of Natural Green Leaf Volatiles Using the Lipoxygenase Metabolic Pathway. Molecules, 25(22), 5349. [Link]

• Zeon Corporation. (n.d.). Leaf acetal. Retrieved from [Link]

• PubChem. (n.d.). Acetaldehyde ethyl (Z)-3-hexenyl acetal. Retrieved from [Link]

• Kimmerer, T. W., & MacDonald, R. C. (1987). Acetaldehyde and Ethanol Biosynthesis in Leaves of Plants. Plant Physiology, 84(4), 1204–1209. [Link]

• Schrader, J., Etschmann, M. M. W., Sell, D., Hilmer, J.-M., & Rabenhorst, J. (2004). Applied biocatalysis for the synthesis of natural flavour compounds – current industrial processes and future prospects. Biotechnology Letters, 26(6), 463–472. [Link]

• Gonda, I., Bar, E., Portnoy, V., Lev, S., Burger, J., Schaffer, A. A., ... & Lewinsohn, E. (2010). PDC1, a pyruvate/α-ketoacid decarboxylase, is involved in acetaldehyde, propanal and pentanal biosynthesis in melon (Cucumis melo L.) fruit. The Plant Journal, 62(3), 363-375. [Link]

• ResearchGate. (n.d.). Biochemical pathway for the formation of ( Z )-3-hexenal and its related compounds. Retrieved from [Link]

• De-code. (n.d.). Acetaldehyde Ethyl cis-3-Hexenyl Acetal. Retrieved from [Link]

• Serra, S., Fuganti, C., & Brenna, E. (2005). Biocatalytic preparation of natural flavours and fragrances. Trends in Biotechnology, 23(4), 193–198. [Link]

• YMER. (n.d.). A CONCISE REVIEW ON SYNTHESIS OF ACETAL AND RECENT ADVANCES. YMER, 21(10). [Link]

• Chemistry LibreTexts. (2022, July 20). 10.4: Acetals and Ketals. Retrieved from [Link]

• Wikipedia. (n.d.). Pyruvate decarboxylase. Retrieved from [Link]

• Tesniere, C., Torregrosa, L., Pradal, M., Souquet, J. M., Gilles, C., Dos Santos, K., ... & Gunata, Z. (2006). Effects of genetic manipulation of alcohol dehydrogenase levels on the response to stress and the synthesis of secondary metabolites in grapevine leaves. Journal of experimental botany, 57(1), 223-234. [Link]

• Singh, A., & Dwivedi, P. (2024). Identification of Volatiles in Tomato Fruit Using Headspace Solid-Phase-Micro-Extraction (HS-SPME) Coupled with Gas Chromatography-Mass Spectrometry (GC-MS). In Plant-Volatile Analysis (pp. 121-131). Humana, New York, NY. [Link]

• Gupta, M. P., Monagas, P., Zamora, L. R., & Rios, C. H. (2012). Analysis of volatile compounds from Solanum betaceum Cav. fruits from Panama by head-space micro extraction. Records of Natural Products, 6(4), 369. [Link]

• Jin, J., Wang, Y., Zhang, Y., Liu, X., Wang, Y., & Zhang, S. (2016). Genome-wide identification, classification, and expression analysis of the alcohol dehydrogenase gene family in melon (Cucumis melo L.). Frontiers in plant science, 7, 650. [Link]

• Hatanaka, A. (1983). Biosynthesis of Leaf Alcohol. Bulletin of the Institute for Chemical Research, Kyoto University, 61(2), 180-192. [Link]

• Wikipedia. (n.d.). Alcohol dehydrogenase. Retrieved from [Link]

• ResearchGate. (n.d.). Examples of some relevant natural flavors prepared by biotransformation. Retrieved from [Link]

• MDPI. (2024, November 3). Study on Evaluation of Fruit Aroma of Plum Variety Resources Based on Headspace Solid-Phase Microextraction Combined with Gas Chromatography–Mass Spectrometry. Retrieved from [Link]

• YouTube. (2024, March 6). Acetal Formation Mechanism Step-by-Step Explanation with a Quick Trick to Predict the Product. Retrieved from [Link]

• AIDIC. (2010). CHEMICAL ENGINEERING TRANSACTIONS Volume 20, 2010. [Link]

• Licausi, F., van Dongen, J. T., Giuntoli, B., Novi, G., Santaniello, A., Geigenberger, P., & Perata, P. (2010). Arabidopsis phenotyping reveals the importance of alcohol dehydrogenase and pyruvate decarboxylase for aerobic plant growth. The Plant Journal, 62(3), 376-387. [Link]

• Chemistry Steps. (n.d.). Formation and Reactions of Acetals. Retrieved from [Link]

Sources

• 1. Applied biocatalysis for the synthesis of natural flavour compounds – current industrial processes and future prospects | Semantic Scholar [semanticscholar.org]
• 2. Biosynthesis of Plant Volatiles: Nature’s Diversity and Ingenuity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. ymerdigital.com [ymerdigital.com]
• 5. Enzymes for Acetaldehyde and Ethanol Formation in Legume Nodules - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Isolation and characterization of plant genes coding for acetolactate synthase, the target enzyme for two classes of herbicides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Isolation and Characterization of APETALA3 Orthologs and Promoters from the Distylous Fagopyrum esculentum [mdpi.com]
• 10. [PDF] Volatile Ester Formation in Roses. Identification of an Acetyl-Coenzyme A. Geraniol/Citronellol Acetyltransferase in Developing Rose Petals1 | Semantic Scholar [semanticscholar.org]
• 11. iris.cnr.it [iris.cnr.it]
• 12. Identification of Volatiles in Tomato Fruit Using Headspace Solid-Phase-Micro-Extraction (HS-SPME) Coupled with Gas Chromatography-Mass Spectrometry (GC-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. acgpubs.org [acgpubs.org]
• 14. ukm.my [ukm.my]
• 15. mdpi.com [mdpi.com]
• 16. Biochemistry of Plant Volatiles - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. Isolation, characterization, and use for plant growth promotion under salt stress, of ACC deaminase-producing halotolerant bacteria derived from coastal soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. youtube.com [youtube.com]
• 20. chem.libretexts.org [chem.libretexts.org]

"Acetaldehyde ethyl cis-3-hexenyl acetal" CAS number 28069-74-1 physicochemical data

An In-Depth Technical Guide to Acetaldehyde ethyl cis-3-hexenyl acetal (CAS 28069-74-1)

Prepared for Researchers, Scientists, and Drug Development Professionals

Introduction

Acetaldehyde ethyl cis-3-hexenyl acetal, identified by the CAS number 28069-74-1, is a significant aroma chemical valued for its powerful, fresh, and green herbaceous odor. Also known by synonyms such as Leaf acetal and (Z)-1-(1-ethoxyethoxy)hex-3-ene, this compound is a key ingredient in the flavor and fragrance industries.[1][2][3] Its unique olfactory profile, reminiscent of natural green notes, makes it a versatile component for creating vibrant and authentic sensory experiences in a wide range of products.[3][4] This technical guide provides a comprehensive overview of its physicochemical properties, synthesis, analytical methodologies, applications, and safety considerations, serving as an essential resource for professionals in the field.

Chemical Identity and Physicochemical Properties

Acetaldehyde ethyl cis-3-hexenyl acetal is a colorless liquid with a potent green, herbaceous scent.[1][2] Its chemical and physical characteristics are critical for its application and are summarized in the table below.

Property	Value	Source(s)
CAS Number	28069-74-1	[1][4][5]
Molecular Formula	C₁₀H₂₀O₂	[1][5][6]
Molecular Weight	172.27 g/mol	[1][5][6]
Appearance	Colorless clear liquid	[1][4][5]
Odor	Powerful, green, herbaceous	[1][2]
Specific Gravity	0.846 to 0.856 @ 25°C; 0.849 to 0.856 @ 20°C	[4]
Refractive Index	1.430 to 1.435 @ 20°C	[4]
Boiling Point	190 °C	[6]
Flash Point	180 °F (82.22 °C)	[4]
Purity	Min. 97.0% (GC)	[5]
Solubility	Insoluble in water; soluble in organic solvents and oils	[1]

Synthesis and Manufacturing

The synthesis of Acetaldehyde ethyl cis-3-hexenyl acetal is typically achieved through the reaction of acetaldehyde diethyl acetal with cis-3-hexenol.[2] This transacetalization reaction is an efficient method for producing the desired acetal.

Experimental Protocol: Synthesis of Acetaldehyde ethyl cis-3-hexenyl acetal

• Reactant Charging: A reaction vessel is charged with cis-3-hexenal-diethyl acetal, cis-3-hexen-1-ol, and a catalyst such as pyridinium p-toluenesulfonate.

• Reaction Conditions: The mixture is stirred at a controlled temperature, for instance, 50°C, under reduced pressure (e.g., 10 mmHg) for a specified duration, typically around 3 hours.[7]

• Work-up and Purification: Following the reaction, the crude product is subjected to purification, commonly through distillation, to yield the final product with high purity.[7]

Synthesis Workflow Diagram

Caption: Synthesis workflow for Acetaldehyde ethyl cis-3-hexenyl acetal.

Analytical Methodologies

The quality and purity of Acetaldehyde ethyl cis-3-hexenyl acetal are crucial for its application. High-Performance Liquid Chromatography (HPLC) is a suitable method for its analysis.

HPLC Analysis Protocol

A reverse-phase HPLC method can be employed for the analysis of Acetaldehyde ethyl cis-3-hexenyl acetal.[8]

• Column: A Newcrom R1 or C18 HPLC column can be utilized.[8]

• Mobile Phase: A mixture of acetonitrile (MeCN), water, and an acidifier like phosphoric acid is used as the mobile phase. For Mass Spectrometry (MS) compatibility, formic acid can be substituted for phosphoric acid.[8]

• Detection: A suitable detector, such as a UV or MS detector, is used for quantification.

• Application: This method is scalable and can be adapted for preparative separation to isolate impurities.[8]

Analytical Workflow Diagram

Caption: HPLC analysis workflow for Acetaldehyde ethyl cis-3-hexenyl acetal.

Applications in Industry

Acetaldehyde ethyl cis-3-hexenyl acetal is a valuable ingredient in the flavor and fragrance industry due to its fresh, green, and fruity notes.[3]

• Fragrances: It is used to impart a natural green top note to perfumes, especially in floral and citrusy compositions.[2][4] Its stability in alkaline conditions makes it suitable for use in various consumer products.[4]

• Flavors: In the flavor industry, it contributes to the profiles of green vegetables like green beans and ripe fruits such as apples and pears.[4] At a concentration of 1 ppm, it exhibits taste characteristics that are dry, green, and rindy with a fruity finish.[2]

Safety and Handling

While generally regarded as safe for its intended use in flavors and fragrances, proper handling and safety precautions are necessary.

• Hazard Identification: It is classified as a flammable liquid and vapor.[9]

• Handling: It is recommended to keep the container tightly closed and away from heat, sparks, and open flames. Use in a well-ventilated area is advised.

• Storage: Store in a cool, well-ventilated place. It is noted to be air-sensitive and may form explosive peroxides upon prolonged exposure to air.[5]

• Stability: The compound is fairly stable in alkaline conditions but unstable in acidic environments with a pH lower than 5.[2]

Regulatory and Safety Assessment

• JECFA: The Joint FAO/WHO Expert Committee on Food Additives (JECFA) evaluated this substance and found no safety concern at current levels of intake when used as a flavoring agent.[2][9]

• FEMA: It is listed by the Flavor and Extract Manufacturers Association (FEMA) with the number 3775.[1][9]

• RIFM: The Research Institute for Fragrance Materials (RIFM) has conducted a safety assessment and concluded that it does not present a safety concern for skin sensitization under the current declared levels of use.[6]

Conclusion

Acetaldehyde ethyl cis-3-hexenyl acetal is a well-characterized aroma chemical with significant applications in the flavor and fragrance industry. Its distinct physicochemical properties, coupled with established synthesis and analytical methods, ensure its consistent quality and performance. Adherence to safety and handling guidelines is essential for its responsible use. This guide provides a foundational understanding for researchers and professionals working with this versatile compound.

References

• (Z)-leaf acetal, 28069-74-1. The Good Scents Company. [Link]

• Acetaldehyde ethyl cis-3-hexenyl acetal - Food safety and quality: details. FAO. [Link]

• RIFM fragrance ingredient safety assessment, acetaldehyde ethyl cis-3-hexenyl acetal, CAS Registry Number 28069-74-1. Food and Chemical Toxicology. [Link]

• Acetaldehyde ethyl cis-3-hexenyl acetal - Separation. SIELC Technologies. [Link]

• Acetaldehyde ethyl (Z)-3-hexenyl acetal. PubChem. [Link]

• CIS-3-HEXENAL CIS-3-HEXENYL ACETAL COMPOUND, PROCESS FOR PRODUCING THE SAME, AND FLAVOR/TASTE IMPARTING AGENT, FLAVOR/TASTE RETA.

Sources

• 1. Food safety and quality: details [fao.org]
• 2. ACETALDEHYDE ETHYL CIS-3-HEXENYL ACETAL | 28069-74-1 [chemicalbook.com]
• 3. Acetaldehyde Ethyl Cis-3-hexenyl Acetal | 28069-74-1 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 4. (Z)-leaf acetal, 28069-74-1 [thegoodscentscompany.com]
• 5. labproinc.com [labproinc.com]
• 6. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 8. Acetaldehyde ethyl cis-3-hexenyl acetal | SIELC Technologies [sielc.com]
• 9. Acetaldehyde ethyl (Z)-3-hexenyl acetal | C10H20O2 | CID 5366352 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Olfactory Properties of Acetaldehyde Ethyl cis-3-Hexenyl Acetal

Abstract

This technical guide provides a comprehensive analysis of Acetaldehyde ethyl cis-3-hexenyl acetal (CAS No. 28069-74-1), a key aroma chemical prized for its potent and naturalistic green odor profile. Commonly referred to as Leaf Acetal, this molecule is integral to the creation of fresh, vibrant top notes in a wide array of fragrance and flavor applications. This document consolidates critical data on its olfactory and gustatory properties, chemical synthesis, analytical characterization, stability, and strategic applications. Detailed, field-proven experimental protocols are provided for synthesis, quality control, and sensory evaluation to support researchers, perfumers, and formulation scientists in maximizing the potential of this versatile ingredient.

Introduction and Chemical Profile

Acetaldehyde ethyl cis-3-hexenyl acetal is a high-impact aroma chemical that captures the essence of freshly cut grass and green leaves. Its olfactory signature is a cornerstone of the "green" fragrance family, providing a diffusive and authentic top note that is difficult to achieve with other molecules. From a chemical standpoint, it is the acetal formed from acetaldehyde, ethanol, and cis-3-hexen-1-ol (leaf alcohol). This structure confers both its characteristic odor and specific stability properties that are advantageous in certain product matrices compared to its parent aldehyde and alcohol.

The molecule's significance lies in its ability to impart a powerful, natural green character that is both fresh and slightly fruity.[1] It is found naturally in guava and plum, contributing to their characteristic aroma profiles.[2] In commercial applications, it is used to introduce or enhance green notes in fine fragrances, personal care products like shampoos and soaps, and household detergents.[2][3]

Table 1: Chemical and Physical Properties

Property	Value	Source(s)
Chemical Name	Acetaldehyde ethyl cis-3-hexenyl acetal	[4]
Synonyms	(Z)-1-(1-Ethoxyethoxy)hex-3-ene, Leaf Acetal, Leaf alcohol (ethyl) acetal	[3]
CAS Number	28069-74-1	[3]
Molecular Formula	C₁₀H₂₀O₂	[5]
Molecular Weight	172.27 g/mol	[5]
Appearance	Colorless to pale yellow liquid	[2]
Boiling Point	190 °C	[6]
Specific Gravity	0.846–0.856 @ 25°C	[3]
Refractive Index	1.430–1.435 @ 20°C	[3]
Flash Point	82.22 °C (180 °F) TCC	[3]
Solubility	Insoluble in water; soluble in organic solvents and oils	[4]

Olfactory and Gustatory Characterization

The sensory profile of Acetaldehyde ethyl cis-3-hexenyl acetal is its most defining feature. It possesses a high odor strength and is typically evaluated in dilution.[3] While formal odor and taste threshold values in parts-per-billion are not widely published in scientific literature, extensive descriptive analysis provides a clear and consistent picture of its sensory impact.

Odor Profile

The odor is overwhelmingly green, with several nuances that add to its complexity and natural feel. At a concentration of 10% in dipropylene glycol, it is described as having green, violet, natural green leafy, mushroom, and earthy notes.[3] A 2% solution reveals green, vegetative, musty, and radish-like characteristics with a raw, fruity nuance.[3] The overall impression is a powerful, herbaceous-vegetable and oily odor reminiscent of many natural products.[2][3]

Causality of Olfactory Notes: The primary "green" character is derived from the cis-3-hexenyl moiety, a classic "green note" structure found in nature.[6] The acetal functional group, combined with the ethyl component, modulates this greenness, softening the sharp, aldehydic edge of related molecules and adding a subtle fruity and vegetative depth.

Flavor Profile

In flavor applications, its profile mirrors its aroma. A taste evaluation at 10 ppm in water is described as green, vegetative, grassy, musty, and radish-like with a fruity nuance.[3] It can be used to impart green, slightly fatty, and vegetable notes, particularly for enhancing the perception of ripe fruits like apple and pear, and green vegetables such as green beans.[3]

Table 2: Summary of Sensory Descriptors

Concentration	Matrix	Descriptors	Source(s)
Odor
10.0%	Dipropylene Glycol	Green, violet, natural, green leafy, mushroom, earthy	[3]
2.0%	Not Specified	Green, vegetative, musty, radish-like, raw, fruity nuance	[3]
Neat	-	Powerful, green, herbaceous-vegetable, oily	[2][3]
Flavor
10.0 ppm	Water	Green, vegetative, grassy, musty, radish-like, fruity nuance	[3]

Protocol for Sensory Threshold Determination

For research and development purposes where precise olfactory potency is required, determining the detection and recognition thresholds is critical. The following protocol outlines a standardized approach based on ASTM E679-19, "Standard Practice for Determination of Odor and Taste Thresholds by a Forced-Choice Ascending Concentration Series Method of Limits."

Experimental Workflow: Sensory Threshold Determination

Caption: Synthesis of Leaf Acetal via transacetalization.

Detailed Laboratory Protocol

This protocol is designed for laboratory-scale synthesis and purification, providing a high-purity product suitable for analytical and sensory evaluation.

Self-Validating System: The success of this protocol is validated at each critical step: reaction completion is monitored by GC, purity of the distilled product is confirmed by GC-MS, and structural identity is verified by NMR and IR spectroscopy.

• Reactor Setup: Equip a 1 L, three-neck round-bottom flask with a magnetic stirrer, a heating mantle with temperature control, a short-path distillation head connected to a condenser, and a vacuum-adapter with a collection flask.

• Charging Reactants: To the flask, add Acetaldehyde Diethyl Acetal (1.0 mol), cis-3-hexen-1-ol (1.0 mol), and an acid catalyst such as pyridinium p-toluenesulfonate (PPTS) (0.01 mol).

• Reaction Conditions: Begin stirring and apply vacuum (e.g., 10-20 mmHg). Heat the mixture to 50-60°C. The lower boiling point ethanol will begin to distill and collect in the receiving flask.

• Monitoring: Monitor the reaction progress by taking small aliquots and analyzing them by Gas Chromatography (GC). The reaction is considered complete when the peak corresponding to cis-3-hexen-1-ol is minimized and the product peak is maximized (typically 3-5 hours).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Neutralize the acid catalyst by washing the mixture with a 5% sodium bicarbonate solution, followed by a wash with brine. Separate the organic layer and dry it over anhydrous magnesium sulfate.

• Purification: Filter the drying agent and purify the crude product by fractional vacuum distillation. Collect the fraction boiling at the appropriate temperature for Acetaldehyde ethyl cis-3-hexenyl acetal under the given pressure.

• Quality Control: Analyze the final product for purity using GC-MS. Confirm the structure using ¹H NMR, ¹³C NMR, and FT-IR spectroscopy. The final purity should be ≥98%.

Analytical Quality Control Protocol: GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is the definitive method for assessing the purity and identity of this aroma chemical.

Table 3: Recommended GC-MS Parameters

Parameter	Recommended Setting	Rationale
Column	DB-5 or equivalent (30 m x 0.25 mm, 0.25 µm film)	A non-polar column provides good separation for this type of molecule.
Carrier Gas	Helium or Hydrogen	Standard carrier gases for GC-MS.
Inlet Temp.	250 °C	Ensures complete vaporization without thermal degradation.
Oven Program	60 °C (hold 2 min), ramp 10 °C/min to 240 °C (hold 5 min)	Provides good resolution of reactants, product, and potential byproducts.
MS Transfer Line	280 °C	Prevents condensation of analytes.
Ion Source Temp.	230 °C	Standard temperature for electron ionization.
Ionization Energy	70 eV	Standard for generating reproducible mass spectra for library matching.
Mass Range	40-350 amu	Covers the molecular weight of the analyte and its characteristic fragments.
Expected Retention	Kovats Index (non-polar): ~1094-1095	Provides a reliable identification marker. [4]
Key Mass Fragments	m/z: 73, 45	These are characteristic fragments for this molecule aiding in identification. [4]

Stability and Application Insights

Chemical Stability

The stability of an aroma chemical is paramount to its performance in a finished product. Acetaldehyde ethyl cis-3-hexenyl acetal exhibits stability characteristics typical of an acetal functional group.

• Alkaline and Neutral Conditions: It is fairly stable in neutral to alkaline conditions (pH > 7). [3]This makes it an excellent choice for green notes in products with higher pH, such as bar soaps and some liquid detergents, where aldehydes might undergo aldol condensation or other undesirable reactions.

• Acidic Conditions: Under acidic conditions (pH < 5), acetals are susceptible to hydrolysis, reverting to their constituent aldehyde and alcohols. [1]This is a critical consideration for acidic products like certain cleaners or beverages. The rate of hydrolysis is dependent on pH, temperature, and the presence of water. The formation of the intermediate resonance-stabilized carboxonium ion is the rate-determining step in this acid-catalyzed cleavage. [1] Protocol for Stability Testing: To quantitatively assess stability, the pure material can be incorporated into a product base at a known concentration. Samples are then stored under controlled conditions (e.g., 40°C, 25°C, and under UV light). The concentration of the acetal is measured by GC at regular intervals (e.g., 1, 2, 4, 8, and 12 weeks) to determine its degradation curve and calculate its half-life in the specific matrix.

Applications in Fragrance and Flavors

The powerful and diffusive character of Acetaldehyde ethyl cis-3-hexenyl acetal dictates its use as a top note ingredient.

• Fine Fragrance: It is used sparingly to introduce a natural, dewy green top note to delicate floral compositions (e.g., muguet, lilac, hyacinth) and to add lift and freshness to citrus and mossy accords. [3]Its stability in slightly alkaline media (like skin) can provide a longer-lasting green impression compared to more volatile green aldehydes. A recommended usage level is up to 1.0% in the fragrance concentrate. [3]The 95th percentile concentration in fine fragrance has been reported as 0.02%. [6]* Functional Fragrances: Its good performance in high pH systems makes it suitable for soaps, detergents, and shampoos. [2]* Flavor Applications: It is used to create or boost green and fruity notes. It can enhance the authenticity of apple, pear, and tropical fruit flavors and add a fresh-picked character to vegetable flavors. [3] Expert Insight: The true art of using this material lies in its dosage. At low levels (0.01-0.1%), it provides a vibrant, natural lift. At higher levels, its vegetative and earthy facets become more prominent. It synergizes well with other green notes like galbanum, violet leaf absolute, and other cis-3-hexenol derivatives. It can also be combined with fruity aldehydes like Aldehyde C-7 to create complex and sophisticated green-fruity accords. [5]

Safety and Regulatory Information

Acetaldehyde ethyl cis-3-hexenyl acetal has been evaluated for safety by the Research Institute for Fragrance Materials (RIFM) and is considered safe for use in fragrance compositions under current declared levels of use. [6]

• Sensitization: It is predicted to be non-reactive with skin proteins and showed no skin sensitization reactions in a human maximization test. [6]* Genotoxicity: The material is not considered to be genotoxic. [6]* Systemic Toxicity: The repeated dose, reproductive, and local respiratory toxicity endpoints were evaluated using the Threshold of Toxicological Concern (TTC), and exposure is below the TTC. [6][7]* Regulatory Status: It is listed on major chemical inventories and is recognized as a flavoring agent by FEMA (FEMA No. 3775) and JECFA (JECFA No. 943). [4]

Conclusion

Acetaldehyde ethyl cis-3-hexenyl acetal is a high-performance aroma chemical that offers an unparalleled combination of a powerful, natural green odor with favorable stability in many common product bases. Its multifaceted profile, ranging from fresh-cut grass to earthy and fruity nuances, makes it an indispensable tool for perfumers and flavorists. Understanding its chemical properties, synthesis, and stability is key to unlocking its full potential in creating innovative and memorable sensory experiences. The protocols and data presented in this guide provide a robust framework for the scientific and creative application of this important molecule.

References

• The Good Scents Company. (n.d.). (Z)-leaf acetal. Retrieved from [Link] [3]2. Api, A. M., et al. (2024). RIFM fragrance ingredient safety assessment, acetaldehyde ethyl cis-3-hexenyl acetal, CAS Registry Number 28069-74-1. Food and Chemical Toxicology, 183. [4][6]3. Zou, J., et al. (2017). Substituent Effects on the pH Sensitivity of Acetals and Ketals and Their Correlation with Encapsulation Stability in Polymeric Nanogels. National Institutes of Health. [1]4. The Good Scents Company. (n.d.). acetaldehyde di-(Z)-3-hexen-1-yl acetal. Retrieved from [Link]

• ScenTree. (n.d.). (Z)-3-Hexenol (CAS N° 928-96-1). Retrieved from [Link]

• Flavor and Extract Manufacturers Association. (n.d.). ACETALDEHYDE, ETHYL CIS-3-HEXENYL ACETAL. Retrieved from [Link]

• Zeon Corporation. (n.d.). Leaf acetal | Green notes. Retrieved from [Link]

Sources

• 1. Substituent Effects on the pH Sensitivity of Acetals and Ketals and Their Correlation with Encapsulation Stability in Polymeric Nanogels - PMC [pmc.ncbi.nlm.nih.gov]
• 2. (Z)-leaf acetal, 28069-74-1 [thegoodscentscompany.com]
• 3. RIFM fragrance ingredient safety assessment, acetaldehyde ethyl cis-3-hexenyl acetal, CAS Registry Number 28069-74-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Acetaldehyde Ethyl Cis-3-hexenyl Acetal | 28069-74-1 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 5. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 6. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 7. femaflavor.org [femaflavor.org]

"Acetaldehyde ethyl cis-3-hexenyl acetal" stability and degradation pathways

An In-depth Technical Guide to the Stability and Degradation of Acetaldehyde Ethyl cis-3-Hexenyl Acetal

Foreword

Acetaldehyde ethyl cis-3-hexenyl acetal, known colloquially in the flavor and fragrance industry as Leaf Acetal, is a key aroma chemical prized for its powerful, fresh, and natural green herbaceous odor.[1][2] Its unique sensory profile makes it an essential component for imparting top notes in floral, citrus, and mossy perfumes and for creating authentic fruit and vegetable notes in flavor formulations.[1][2] However, like all acetals, its chemical structure presents inherent stability challenges that must be thoroughly understood to ensure product integrity and performance. This guide provides a detailed examination of the stability profile and degradation pathways of Acetaldehyde ethyl cis-3-hexenyl acetal, offering field-proven insights and methodologies for researchers, formulators, and quality control specialists.

Molecular Profile and Physicochemical Properties

Understanding the fundamental properties of a molecule is the first step in predicting its behavior in various matrices. Acetaldehyde ethyl cis-3-hexenyl acetal is a mixed acetal, meaning the two alkoxy groups attached to the central carbon are different.[3]

• IUPAC Name: (Z)-1-(1-Ethoxyethoxy)hex-3-ene[4]

• Synonyms: Leaf Acetal, cis-3-Hexenyl ethyl acetal[4]

• CAS Number: 28069-74-1[1]

• Molecular Formula: C₁₀H₂₀O₂[2][4]

• Molecular Weight: 172.27 g/mol [4]

The structure contains two key functional features: the acetal linkage, which is the primary site of hydrolytic instability, and a cis-alkene bond, which could be susceptible to oxidation or isomerization under certain conditions.

Caption: Chemical Structure of Acetaldehyde ethyl cis-3-hexenyl acetal.

Table 1: Physicochemical Properties

Property	Value	Source
Appearance	Colorless clear liquid	The Good Scents Company[5]
Specific Gravity	0.849 to 0.856 @ 20°C	The Good Scents Company[5]
Refractive Index	1.430 to 1.435 @ 20°C	The Good Scents Company[5]
Flash Point	82.22 °C (180.00 °F) TCC	The Good Scents Company[5]

| Odor Profile | Powerful, green, herbaceous, vegetable, oily | ChemicalBook[1] |

Core Stability Profile

The utility of Acetaldehyde ethyl cis-3-hexenyl acetal is directly linked to its stability within a product formulation. The primary vulnerability of any acetal is its susceptibility to hydrolysis under acidic conditions.

Critical Impact of pH

The pH of the medium is the single most critical factor governing the stability of this molecule.

• Acidic Conditions (pH < 5): The molecule is unstable in acidic environments with a pH lower than 5.[1] The acetal linkage is readily cleaved through acid-catalyzed hydrolysis. This degradation is rapid and leads to the complete breakdown of the parent molecule, resulting in a significant loss of the desired green aroma and the potential formation of off-notes.

• Neutral to Alkaline Conditions (pH > 5): The molecule is considered fairly stable in neutral and alkaline conditions.[1][5] The acetal functional group is resistant to base-catalyzed hydrolysis, making it a suitable ingredient for use in neutral or basic product bases such as soaps, detergents, and certain emulsions.

Influence of Temperature

As with most chemical reactions, temperature acts as a catalyst for degradation. While stable at ambient temperatures in a suitable pH environment, elevated temperatures will accelerate the rate of acid-catalyzed hydrolysis. Therefore, for products formulated at a lower pH, both processing and storage at elevated temperatures should be minimized to preserve the integrity of the fragrance.

Oxidative and Photochemical Stability

• Oxidative Stability: Under typical formulation and storage conditions, the molecule exhibits good oxidative stability. However, the presence of strong oxidizing agents or pro-oxidants (like certain metal ions) could present a risk. A potential, though less common, degradation pathway involves oxidation.[6] The double bond in the cis-3-hexenyl moiety is also a potential site for oxidation, which could lead to the formation of various aldehydes, ketones, or epoxides, contributing to off-notes.

• Photostability: Analysis of the molecule's UV/Vis absorption spectrum indicates no significant absorbance in the 290-700 nm range.[7] This suggests that Acetaldehyde ethyl cis-3-hexenyl acetal is not expected to be susceptible to direct photodegradation and does not present a concern for photoirritation or photoallergenicity.[7]

Primary Degradation Pathway: Acid-Catalyzed Hydrolysis

The most significant and field-relevant degradation pathway for Acetaldehyde ethyl cis-3-hexenyl acetal is acid-catalyzed hydrolysis. This reaction is the reverse of the acetal formation process and regenerates the parent aldehyde and alcohols.[8][9]

The mechanism proceeds through several distinct steps:

• Protonation: An oxygen atom of the acetal is protonated by an acid (H₃O⁺), converting one of the alkoxy groups into a good leaving group (an alcohol).[8]

• Loss of Leaving Group: The protonated alkoxy group departs as an alcohol molecule (ethanol), forming a resonance-stabilized oxonium ion intermediate.

• Nucleophilic Attack by Water: A water molecule acts as a nucleophile and attacks the electrophilic carbon of the oxonium ion.[8]

• Deprotonation: A proton is transferred from the newly added water moiety to the solvent, yielding a hemiacetal.

• Repeat of Process: The second alkoxy group (the cis-3-hexenoxy group) is then protonated, leaves as cis-3-hexenol, and following nucleophilic attack by water and final deprotonation, the original acetaldehyde is formed.

The overall reaction cleaves the acetal into its three constituent components: Acetaldehyde , Ethanol , and cis-3-Hexenol .

Caption: Primary degradation pathway via acid-catalyzed hydrolysis.

Experimental Protocols for Stability Assessment

To ensure product quality, it is essential to perform stability testing. The following protocols provide a framework for evaluating the hydrolytic stability of Acetaldehyde ethyl cis-3-hexenyl acetal.

Protocol: Quantification of pH-Dependent Hydrolysis

This workflow is designed to determine the degradation kinetics of the acetal as a function of pH.

Objective: To measure the concentration of Acetaldehyde ethyl cis-3-hexenyl acetal over time in aqueous buffered solutions at various pH levels.

Methodology:

• Preparation of Media: Prepare a series of aqueous buffer solutions with pH values spanning the acidic and neutral range (e.g., pH 2.0, 4.0, 5.0, 7.0).

• Stock Solution: Prepare a concentrated stock solution of the acetal in a water-miscible solvent like ethanol.

• Sample Incubation: Spike a known volume of the stock solution into each buffer to achieve a precise starting concentration (e.g., 100 ppm). Place the samples in a temperature-controlled incubator (e.g., 40°C).

• Time-Point Sampling: At predetermined intervals (e.g., 0, 2, 6, 12, 24, 48 hours), withdraw an aliquot from each sample.

• Reaction Quenching & Extraction: Immediately neutralize the aliquot with a base (for acidic samples) to halt the hydrolysis. Perform a liquid-liquid extraction with a non-polar solvent like hexane or dichloromethane, adding an internal standard for accurate quantification.

• Analytical Measurement: Analyze the extracts using Gas Chromatography with Flame Ionization Detection (GC-FID) or Mass Spectrometry (GC-MS).

• Data Analysis: Plot the concentration of the remaining acetal versus time for each pH. This data can be used to calculate degradation rate constants and determine the half-life of the compound under each condition.

Caption: Experimental workflow for pH-dependent stability testing.

Protocol: Identification of Degradation Products

Objective: To confirm the identities of the molecules formed during forced degradation.

Methodology:

• Forced Degradation: Prepare a sample of the acetal in an acidic solution (e.g., 1000 ppm in pH 2 buffer) and incubate at an elevated temperature (e.g., 60°C) for 24 hours to ensure significant degradation.

• Extraction: Extract the degraded sample with dichloromethane.

• GC-MS Analysis: Inject the extract into a GC-MS system.

• Spectral Identification: Analyze the resulting chromatogram. Identify the peak corresponding to the parent acetal. Identify the new peaks formed due to degradation by comparing their mass spectra against a reference library (e.g., NIST). The expected degradation products are acetaldehyde, ethanol, and cis-3-hexenol.

Table 2: Hypothetical Stability Data at 40°C

Time (Hours)	% Remaining (pH 2.0)	% Remaining (pH 4.0)	% Remaining (pH 7.0)
0	100%	100%	100%
2	65%	92%	>99%
6	21%	75%	>99%
12	5%	56%	>99%

| 24 | <1% | 31% | >99% |

Conclusion and Formulation Recommendations

Acetaldehyde ethyl cis-3-hexenyl acetal is a valuable aroma chemical whose stability is fundamentally dictated by pH. Its primary degradation pathway is acid-catalyzed hydrolysis, which readily occurs at a pH below 5, breaking the molecule down into acetaldehyde, ethanol, and cis-3-hexenol. The molecule exhibits excellent stability in neutral to alkaline environments.

For drug development professionals and formulation scientists, the key takeaway is the critical need to control the pH of the final product.

• Optimal Stability: To ensure the longevity of the fresh green aroma, formulations should be maintained at a pH well above 5.0, ideally in the neutral to slightly alkaline range.

• Avoid Acidic Systems: Use of this ingredient in strongly acidic aqueous systems (e.g., certain beverages, acidic cleaners) is not recommended without protective measures such as encapsulation.

• Temperature Control: During processing and storage of potentially acidic formulations, temperature should be kept to a minimum to slow the rate of hydrolysis.

By adhering to these principles, the full potential of this unique fragrance and flavor ingredient can be realized, ensuring product performance and shelf-life stability.

References

• Chemistry Steps. (n.d.). Acetal Hydrolysis Mechanism. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Acetals Formation and Hydrolysis. Retrieved from [Link]

• Pluth, M. D., Bergman, R. G., & Raymond, K. N. (2009). The Acid Hydrolysis Mechanism of Acetals Catalyzed by a Supramolecular Assembly in Basic Solution. OSTI.GOV. Retrieved from [Link]

• Ashenhurst, J. (2023). Hydrates, Hemiacetals, and Acetals. Master Organic Chemistry. Retrieved from [Link]

• Pluth, M. D., Bergman, R. G., & Raymond, K. N. (2009). The Acid Hydrolysis Mechanism of Acetals Catalyzed by a Supramolecular Assembly in Basic Solution. The Journal of Organic Chemistry, 74(1), 58-63. Retrieved from [Link]

• The Good Scents Company. (n.d.). (Z)-leaf acetal. Retrieved from [Link]

• Hagemeyer, H. J. (1952). U.S. Patent No. 2,583,112. Washington, DC: U.S. Patent and Trademark Office.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 5366352, Acetaldehyde ethyl (Z)-3-hexenyl acetal. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 5367767, Acetaldehyde di-cis-3-hexenyl acetal. Retrieved from [Link]

• Chemistry Steps. (n.d.). Formation and Reactions of Acetals. Retrieved from [Link]

• Ota, H., et al. (1989). U.S. Patent No. 4,808,570. Washington, DC: U.S. Patent and Trademark Office.

• Wikipedia. (n.d.). Acetal. Retrieved from [Link]

• The Good Scents Company. (n.d.). acetaldehyde di-(Z)-3-hexen-1-yl acetal. Retrieved from [Link]

• SIELC Technologies. (2018). Acetaldehyde ethyl cis-3-hexenyl acetal. Retrieved from [Link]

• Paula's Choice. (n.d.). What is Acetaldehyde Ethyl Cis-3-Hexenyl Acetal?. Retrieved from [Link]

• Api, A. M., et al. (2024). RIFM fragrance ingredient safety assessment, acetaldehyde ethyl cis-3-hexenyl acetal, CAS Registry Number 28069-74-1. Food and Chemical Toxicology, 183, 114459. Retrieved from [Link]

• Flavor and Extract Manufacturers Association. (n.d.). ACETALDEHYDE, ETHYL CIS-3-HEXENYL ACETAL. Retrieved from [Link]

• PubChemLite. (n.d.). Acetaldehyde ethyl cis-3-hexenyl acetal (C10H20O2). Retrieved from [Link]

Sources

• 1. ACETALDEHYDE ETHYL CIS-3-HEXENYL ACETAL | 28069-74-1 [chemicalbook.com]
• 2. Acetaldehyde Ethyl Cis-3-hexenyl Acetal | 28069-74-1 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 3. Acetal - Wikipedia [en.wikipedia.org]
• 4. Acetaldehyde ethyl (Z)-3-hexenyl acetal | C10H20O2 | CID 5366352 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. (Z)-leaf acetal, 28069-74-1 [thegoodscentscompany.com]
• 6. US2583112A - Process for the oxidation of acetals to acids - Google Patents [patents.google.com]
• 7. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 8. Acetal Hydrolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 9. organicchemistrytutor.com [organicchemistrytutor.com]

Stereoisomers of "Acetaldehyde ethyl cis-3-hexenyl acetal" and their properties

An In-Depth Technical Guide to the Stereoisomers of Acetaldehyde ethyl cis-3-hexenyl acetal: Synthesis, Separation, and Properties

Executive Summary

Acetaldehyde ethyl cis-3-hexenyl acetal (CAS No. 28069-74-1) is a key aroma chemical prized in the fragrance and flavor industry for its powerful and natural-smelling green, fruity, and herbaceous notes.[1][2] Its molecular structure contains a chiral center at the acetal carbon, meaning it exists as a pair of non-superimposable mirror-image isomers, or enantiomers: (R)- and (S)-Acetaldehyde ethyl cis-3-hexenyl acetal. While often produced and used as a racemic mixture, the individual stereoisomers can possess distinct olfactory properties due to their differential interactions with chiral biological receptors. This guide provides a comprehensive technical overview for researchers and drug development professionals on the stereochemistry, synthesis, separation, and characterization of these stereoisomers, emphasizing the scientific principles and experimental considerations that underpin these processes.

Chapter 1: Foundational Chemistry of Acetaldehyde ethyl cis-3-hexenyl acetal

Molecular Identity and Industrial Significance

Acetaldehyde ethyl cis-3-hexenyl acetal, also known by its IUPAC name (Z)-1-(1-ethoxyethoxy)hex-3-ene, is a colorless liquid widely utilized to impart fresh, green top notes in floral, citrus, and mossy perfume compositions.[2][3] It is a constituent of various fragrances and is also found naturally in guava fruit.[2] The compound is synthesized from acetaldehyde, ethanol, and cis-3-hexenol, the last of which is often referred to as "leaf alcohol" and is responsible for the characteristic scent of freshly cut grass.

Acetal Structure and Chemical Stability

As an acetal, the molecule possesses a geminal diether structure formed from an aldehyde. This functional group imparts specific stability characteristics: acetals are generally stable under neutral and alkaline conditions but are susceptible to hydrolysis back to their constituent aldehyde and alcohols in the presence of acid (pH < 5).[2] This lability in acidic environments is a critical consideration in formulation chemistry, influencing its application in products such as acidic cleaners where its stability may be compromised.[4]

Chapter 2: The Stereochemical Landscape

The Chiral Acetal Carbon

The central point of stereoisomerism in Acetaldehyde ethyl cis-3-hexenyl acetal is the carbon atom originating from the acetaldehyde carbonyl group. This carbon is bonded to four different substituents: a hydrogen atom, a methyl group, an ethoxy group (-OCH₂CH₃), and a cis-3-hexenyloxy group (-OCH₂(CH₂)₂CH=CHCH₂CH₃). This asymmetry makes the molecule chiral and dictates the existence of two distinct enantiomers, designated (R) for Rectus and (S) for Sinister according to the Cahn-Ingold-Prelog priority rules.

Caption: Workflow for the racemic synthesis of the target acetal.

• Reactor Setup: Charge a glass reactor equipped with a magnetic stirrer, reflux condenser, and a vacuum connection with acetaldehyde diethyl acetal (1.0 eq) and cis-3-hexen-1-ol (1.0 eq).

• Catalyst Addition: Add a catalytic amount of pyridinium p-toluenesulfonate (PPTS) (approx. 0.05 eq). [5]The choice of a mild acid catalyst like PPTS is crucial to prevent side reactions such as polymerization or degradation of the acid-sensitive cis-3-hexenyl moiety.

• Reaction: Heat the mixture to 50°C while stirring under reduced pressure (e.g., 10 mmHg). [5]This removes the ethanol byproduct as it forms, driving the equilibrium towards the product side according to Le Châtelier's principle. Monitor the reaction progress by GC analysis.

• Workup: After completion (typically 2-3 hours), cool the mixture to room temperature. Wash the organic phase with a dilute aqueous sodium bicarbonate solution to neutralize the acid catalyst, followed by a wash with brine.

• Purification: Dry the organic phase over anhydrous sodium sulfate, filter, and purify by vacuum distillation to yield the final product as a colorless liquid. [5]

Asymmetric Synthesis: Pursuing Enantiopure Compounds

To produce an enantiomerically enriched or pure sample, an asymmetric synthesis strategy is required. This involves introducing a chiral element into the reaction to influence the stereochemical outcome. A common approach is the use of a chiral Brønsted acid catalyst. [6][7]

Caption: Principle of asymmetric synthesis using a chiral catalyst.

Chapter 4: Separation and Purification of Stereoisomers

If a racemic mixture is synthesized, the enantiomers must be separated to study their individual properties. This process is known as chiral resolution.

The Challenge of Enantiomer Separation

Enantiomers possess identical physical properties such as boiling point, solubility, and polarity in an achiral environment. [8]Therefore, standard separation techniques like distillation or conventional chromatography on silica gel are ineffective. Separation requires a chiral environment that can interact diastereomerically with the enantiomers.

High-Performance Liquid Chromatography (HPLC) on a Chiral Stationary Phase (CSP)

Chiral HPLC is the most powerful and widely used analytical and preparative technique for separating enantiomers.

The core of the technique is the Chiral Stationary Phase (CSP). The CSP is made of a chiral material (e.g., a polysaccharide derivative) covalently bonded to a silica support. As the racemic mixture passes through the column, the two enantiomers form transient, non-covalent diastereomeric complexes with the CSP. Due to the different 3D shapes, one enantiomer will have a stronger or more frequent interaction with the CSP than the other. This difference in interaction strength leads to different retention times, allowing for their separation. [9]

• System: An HPLC system equipped with a UV detector.

• Column: A chiral column (e.g., CHIRALPAK® series with a cellulose or amylose-based CSP). The selection of the specific CSP is critical and often requires screening, as the separation mechanism is highly dependent on the analyte's structure.

• Mobile Phase: A mixture of n-hexane and isopropanol is a common starting point for normal-phase chiral separations. The ratio is optimized to achieve good resolution (Rs > 1.5) and reasonable analysis time.

• Sample Preparation: Dissolve a small amount of the racemic acetal in the mobile phase.

• Analysis: Inject the sample onto the column and monitor the elution profile. The two enantiomers will appear as two distinct peaks.

• Validation: The method is self-validating. A successful separation will show two well-resolved peaks from a racemic input. The relative area of the two peaks should be approximately 50:50 for a racemic standard.

Sources

• 1. Acetaldehyde Ethyl Cis-3-hexenyl Acetal | 28069-74-1 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 2. ACETALDEHYDE ETHYL CIS-3-HEXENYL ACETAL | 28069-74-1 [chemicalbook.com]
• 3. Acetaldehyde ethyl (Z)-3-hexenyl acetal | C10H20O2 | CID 5366352 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. perfumersworld.com [perfumersworld.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. Efficient synthesis of chiral cyclic acetals by metal and Brønsted acid co-catalyzed enantioselective four-component cascade reactions - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. Acetal synthesis by acetalization or ring closure [organic-chemistry.org]
• 8. Diastereomeric recrystallization - Wikipedia [en.wikipedia.org]
• 9. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC [pmc.ncbi.nlm.nih.gov]

The Green Note Virtuoso: A Technical Guide to Acetaldehyde Ethyl cis-3-Hexenyl Acetal

An In-depth Exploration of a Key Aroma Chemical for Researchers, Scientists, and Drug Development Professionals

Foreword

In the intricate world of aroma chemicals, few molecules encapsulate the essence of fresh, vibrant greenery as effectively as Acetaldehyde ethyl cis-3-hexenyl acetal. Commonly known as "leaf acetal," this compound has carved a significant niche in the palettes of perfumers and flavorists, lending a crisp, natural, and enduring green note to a vast array of consumer products. This technical guide provides a comprehensive overview of Acetaldehyde ethyl cis-3-hexenyl acetal, from its fundamental chemical principles and historical context to its synthesis, analytical characterization, and applications. It is designed to be a definitive resource for researchers, scientists, and professionals in drug development and related fields who seek a deep, technical understanding of this important molecule.

Introduction: The Rise of a Green Icon

The story of Acetaldehyde ethyl cis-3-hexenyl acetal is intrinsically linked to the broader narrative of "green notes" in the fragrance and flavor industry. The post-war era of the mid-20th century saw a shift in consumer preferences towards fresher, more natural scents, a departure from the heavier floral and oriental fragrances that had previously dominated the market. This created a demand for synthetic molecules that could evoke the crisp, clean aroma of freshly cut grass, crushed leaves, and unripe fruit.

While aldehydes were among the first synthetic molecules to be widely used in perfumery, their inherent reactivity and often harsh odor profile presented challenges.[1] The development of acetals, formed by the reaction of an aldehyde with an alcohol, offered a solution. Acetals are generally more stable than their corresponding aldehydes, providing a smoother, more rounded, and longer-lasting aroma.[2][3] This stability also makes them less prone to undesirable reactions within a complex fragrance or flavor formulation.

Acetaldehyde ethyl cis-3-hexenyl acetal, with its powerful and diffusive green, herbaceous, and slightly fruity character, emerged as a quintessential green note ingredient.[4] Its ability to impart a natural-smelling and long-lasting freshness has made it an indispensable tool for creating realistic floral, fruity, and citrus accords in a wide range of products, including fine fragrances, personal care items, and household goods.[4] It is also recognized for its use in the flavor industry, where it contributes to fruit and vegetable profiles.

Physicochemical Properties and Specifications

A thorough understanding of the physicochemical properties of Acetaldehyde ethyl cis-3-hexenyl acetal is fundamental to its effective application and handling.

Property	Value	Source
Chemical Name	Acetaldehyde ethyl cis-3-hexenyl acetal	[5]
Synonyms	Leaf acetal, (Z)-1-(1-Ethoxyethoxy)hex-3-ene	[5]
CAS Number	28069-74-1	[5][6]
Molecular Formula	C10H20O2	[6]
Molecular Weight	172.27 g/mol	[6]
Appearance	Colorless to pale yellow liquid	[4]
Odor Profile	Powerful, green, herbaceous-vegetable, oily	[4]
Boiling Point	Not explicitly available in search results
Density	Approximately 0.849 - 0.856 g/cm³ at 20°C	[7]
Refractive Index	Approximately 1.430 - 1.435 at 20°C	[7]
Solubility	Soluble in alcohol; insoluble in water

The Chemistry of Acetal Formation: A Mechanistic Overview

The synthesis of Acetaldehyde ethyl cis-3-hexenyl acetal is a classic example of acetal formation, a fundamental reaction in organic chemistry. This reaction involves the nucleophilic addition of an alcohol to an aldehyde in the presence of an acid catalyst. The process occurs in a two-step mechanism, proceeding through a hemiacetal intermediate.[1][8]

Mechanism of Acetal Formation:

• Protonation of the Carbonyl: The acid catalyst protonates the carbonyl oxygen of the aldehyde, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack.

• Nucleophilic Attack by Alcohol (Hemiacetal Formation): A molecule of alcohol acts as a nucleophile and attacks the electrophilic carbonyl carbon.

• Deprotonation: A base (typically the alcohol solvent) removes a proton from the oxonium ion, yielding a hemiacetal.

• Protonation of the Hydroxyl Group: The hydroxyl group of the hemiacetal is protonated by the acid catalyst, forming a good leaving group (water).

• Elimination of Water: The lone pair of electrons on the adjacent oxygen atom helps to push out the water molecule, forming a resonance-stabilized carbocation.

• Second Nucleophilic Attack: A second molecule of alcohol attacks the carbocation.

• Final Deprotonation: A base removes the final proton to yield the stable acetal and regenerate the acid catalyst.

graph Acetal_Formation_Mechanism { rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

Aldehyde [label="Aldehyde (R-CHO)", fillcolor="#F1F3F4"]; Protonated_Aldehyde [label="Protonated Aldehyde", fillcolor="#F1F3F4"]; Hemiacetal [label="Hemiacetal", fillcolor="#F1F3F4"]; Protonated_Hemiacetal [label="Protonated Hemiacetal", fillcolor="#F1F3F4"]; Carbocation [label="Resonance-Stabilized\nCarbocation", fillcolor="#F1F3F4"]; Protonated_Acetal [label="Protonated Acetal", fillcolor="#F1F3F4"]; Acetal [label="Acetal (R-CH(OR')2)", fillcolor="#34A853", fontcolor="#FFFFFF"];

Aldehyde -> Protonated_Aldehyde [label="+ H+"]; Protonated_Aldehyde -> Hemiacetal [label="+ R'OH\n- H+"]; Hemiacetal -> Protonated_Hemiacetal [label="+ H+"]; Protonated_Hemiacetal -> Carbocation [label="- H2O"]; Carbocation -> Protonated_Acetal [label="+ R'OH"]; Protonated_Acetal -> Acetal [label="- H+"]; }

Caption: General mechanism of acid-catalyzed acetal formation.

Synthesis of Acetaldehyde Ethyl cis-3-Hexenyl Acetal: Experimental Protocol

The industrial synthesis of Acetaldehyde ethyl cis-3-hexenyl acetal is typically achieved through the reaction of acetaldehyde diethyl acetal with cis-3-hexenol in the presence of an acid catalyst. This method is detailed in the patent literature and represents a common industrial practice.

Reaction Scheme:

Detailed Step-by-Step Methodology:

The following protocol is based on a process described in a patent for the synthesis of similar acetal compounds and represents a plausible method for the production of Acetaldehyde ethyl cis-3-hexenyl acetal.[9]

Materials and Equipment:

• Reaction flask equipped with a stirrer, thermometer, and distillation column

• Heating mantle

• Vacuum source

• Separatory funnel

• Rotary evaporator

• Acetaldehyde diethyl acetal

• cis-3-Hexenol

• Acid catalyst (e.g., p-toluenesulfonic acid)

• Sodium bicarbonate solution (for neutralization)

• Anhydrous magnesium sulfate (for drying)

Procedure:

• Charging the Reactor: Charge the reaction flask with acetaldehyde diethyl acetal and cis-3-hexenol.

• Addition of Catalyst: Add a catalytic amount of a suitable acid catalyst, such as p-toluenesulfonic acid.

• Reaction under Reduced Pressure: Heat the reaction mixture under reduced pressure. The ethanol formed as a byproduct will be continuously removed by distillation, driving the equilibrium towards the formation of the desired acetal.

• Monitoring the Reaction: Monitor the progress of the reaction by gas chromatography (GC) until the starting materials are consumed.

• Neutralization: Cool the reaction mixture and neutralize the acid catalyst with a dilute solution of sodium bicarbonate.

• Work-up: Wash the organic layer with water to remove any remaining salts and impurities.

• Drying: Dry the organic layer over anhydrous magnesium sulfate.

• Purification: Filter off the drying agent and concentrate the crude product under reduced pressure using a rotary evaporator.

• Final Purification: Purify the resulting oil by fractional distillation under vacuum to obtain high-purity Acetaldehyde ethyl cis-3-hexenyl acetal.

graph Synthesis_Workflow { rankdir=TB; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"];

Start [label="Start", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Charge_Reactors [label="Charge Reactor:\nAcetaldehyde diethyl acetal\ncis-3-Hexenol\nAcid Catalyst"]; Reaction [label="Heat under Vacuum\n(Remove Ethanol)"]; Monitoring [label="Monitor by GC"]; Neutralization [label="Neutralize with NaHCO3"]; Workup [label="Wash with Water"]; Drying [label="Dry with MgSO4"]; Purification [label="Vacuum Distillation"]; End [label="Pure Acetaldehyde ethyl\ncis-3-hexenyl acetal", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

Start -> Charge_Reactors; Charge_Reactors -> Reaction; Reaction -> Monitoring; Monitoring -> Reaction [label="Incomplete"]; Monitoring -> Neutralization [label="Complete"]; Neutralization -> Workup; Workup -> Drying; Drying -> Purification; Purification -> End; }

Caption: A typical workflow for the synthesis of Acetaldehyde ethyl cis-3-hexenyl acetal.

Alternative and "Green" Synthesis Approaches:

While the traditional acid-catalyzed method is effective, the development of more sustainable and environmentally friendly synthesis routes is an ongoing area of research in the chemical industry.[10] "Green" chemistry principles encourage the use of heterogeneous catalysts that can be easily recovered and reused, as well as solvent-free reaction conditions to minimize waste.[11][12] Companies like Takasago International Corporation are actively involved in developing sustainable and innovative synthesis methods for aroma ingredients, often combining renewable raw materials with advanced catalytic processes.[13][14][15]

Analytical Characterization

The definitive identification and quality control of Acetaldehyde ethyl cis-3-hexenyl acetal rely on a combination of analytical techniques, with Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) being the most powerful.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Mass Spectrometry (MS):

Gas chromatography-mass spectrometry (GC-MS) is a standard technique for the analysis of volatile compounds like Acetaldehyde ethyl cis-3-hexenyl acetal. The mass spectrum would show a molecular ion peak corresponding to the molecular weight of the compound (172.27 g/mol ), along with a characteristic fragmentation pattern that can be used for its identification.

Applications in Fragrance and Flavor

Acetaldehyde ethyl cis-3-hexenyl acetal is a versatile ingredient with a wide range of applications in both the fragrance and flavor industries.

In Fragrance:

• Top Note Enhancement: It is primarily used as a top note ingredient to provide an immediate burst of natural greenness to a fragrance.[4]

• Floral and Fruity Accords: It is extensively used to add a fresh, leafy, and natural character to floral bouquets (such as hyacinth and lilac) and to enhance the green facets of fruity compositions.[3][16]

• Stability: Its stability in alkaline media makes it suitable for use in a variety of product bases, including soaps and detergents.[7]

• Usage Levels: While specific concentrations are proprietary, typical use levels can range from traces up to a few percent in the fragrance concentrate, depending on the desired effect. For instance, some green acetals can be used at levels up to 5%.[16]

In Flavor:

• Fruity and Vegetable Notes: It is used to impart fresh, green, and slightly fruity notes to a variety of food products.

• Natural Occurrence: The presence of Acetaldehyde ethyl cis-3-hexenyl acetal in natural products like guava and plum underscores its relevance in creating authentic fruit flavors.[4][17]

Safety and Toxicology

The safety of fragrance ingredients is of paramount importance. Acetaldehyde ethyl cis-3-hexenyl acetal has been subject to a thorough safety assessment by the Research Institute for Fragrance Materials (RIFM).

• Genotoxicity: Based on available data, Acetaldehyde ethyl cis-3-hexenyl acetal is not considered to have genotoxic potential.

• Skin Sensitization: It is not predicted to be a skin sensitizer at current use levels.

• Regulatory Status: It is listed on various international chemical inventories and has been evaluated by regulatory bodies for its use in food and fragrance.

Historical Context and Future Outlook

The development of synthetic aroma chemicals like Acetaldehyde ethyl cis-3-hexenyl acetal in the 20th century revolutionized the fragrance and flavor industry.[1] It allowed for the creation of novel and consistent scent and taste profiles that were not solely reliant on natural extracts. The pioneering work of companies like Zeon Corporation in the field of "green notes" has been instrumental in establishing these molecules as staples in the industry.[18]

Looking ahead, the future of aroma chemical development is increasingly focused on sustainability and green chemistry.[10][13] The industry is actively exploring biocatalysis, the use of renewable feedstocks, and more efficient and environmentally friendly synthesis methods.[11] It is likely that future production of Acetaldehyde ethyl cis-3-hexenyl acetal and other similar molecules will be guided by these principles, ensuring a continued supply of these important ingredients while minimizing environmental impact.

Conclusion

Acetaldehyde ethyl cis-3-hexenyl acetal stands as a testament to the ingenuity of synthetic organic chemistry and its profound impact on the world of fragrances and flavors. Its unique olfactory profile, coupled with its stability and versatility, has secured its place as a cornerstone of the "green" palette. For researchers and professionals in related scientific fields, a comprehensive understanding of its chemistry, synthesis, and application provides valuable insights into the molecular world that shapes our sensory experiences. As the industry continues to evolve towards more sustainable practices, the story of this remarkable molecule is far from over.

References

• Zeon Corporation. (n.d.). Leaf acetal | Green notes. Retrieved January 17, 2026, from [Link]

• The Perfumers Apprentice. (n.d.). Acetal (Natural). Retrieved January 17, 2026, from [Link]

• The Good Scents Company. (n.d.). acetaldehyde ethyl phenethyl acetal. Retrieved January 17, 2026, from [Link]

• Zeon Corporation. (n.d.). Leaf acetal. Retrieved January 17, 2026, from [Link]

• The Fragrance Conservatory. (n.d.). Acetal. Retrieved January 17, 2026, from [Link]

• The Good Scents Company. (n.d.). hyacinth acetals. Retrieved January 17, 2026, from [Link]

• Mazahar, M. A. H. A., & Jumal, J. (2023). Synthesis, Characterization, and Perfumery Application of Acetal Derivatives of 2-Methyl-3-(4-R-Phenyl) Propanal: A Short Review. Malaysian Journal of Science, Health & Technology, 9(1).
• Google Patents. (n.d.). US5739100A - Cis-3-hexenal-cis-3-hexenyl acetal compound, process for preparing same, and fragrance-or flavor-imparting or fragrance-or flavor-retaining agent and perfume composition containing same.
• Arctander, S. (1969). Perfume and Flavor Chemicals.

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Acetal (CAS 105-57-7): Enhancing Flavors, Fragrances, and Chemical Synthesis. Retrieved January 17, 2026, from [Link]

• Adkins, H., & Nissen, B. H. (1941). Acetal. Organic Syntheses, Coll. Vol. 1, p. 1.

• Takasago International Corporation. (n.d.). Sustainable Creations. Retrieved January 17, 2026, from [Link]

• Zeon Corporation. (n.d.). Leaf acetal. Retrieved January 17, 2026, from [Link]

• Takasago International Corporation. (n.d.). TAKASAGO AROMA INGREDIENTS COMPENDIUM. Retrieved January 17, 2026, from [Link]

• The Good Scents Company. (n.d.). (Z)-leaf acetal. Retrieved January 17, 2026, from [Link]

• Google Patents. (n.d.). EP0905115A1 - Method for making acetal compounds.

• Zeon Corporation. (n.d.). Green notes | Aroma Chemicals. Retrieved January 17, 2026, from [Link]

• Justia Patents. (n.d.). Derivatives of cis-3-hexenol and process for producing compositions of matter containing cis-3-hexenal and products produced thereby and organoleptic uses thereof. Retrieved January 17, 2026, from [Link]

• Emura, M., & Matsuda, H. (2014). A green and sustainable approach: celebrating the 30th anniversary of the asymmetric l-menthol process. Chemistry & Biodiversity, 11(11), 1688–1699.

• Takasago International Corporation. (2020). Sustainability Report 2019-2020. Retrieved from [Link]

• Takasago International Corporation. (n.d.). Organic Synthesis. Retrieved January 17, 2026, from [Link]

• Google Patents. (n.d.). JPH07242582A - Process for producing 3-hexinal acetal and cis-3-hexenal dicis-3-hexenyl acetal.

• The Good Scents Company. (n.d.). (E)-leaf acetal. Retrieved January 17, 2026, from [Link]

• YMER. (2022). A CONCISE REVIEW ON SYNTHESIS OF ACETAL AND RECENT ADVANCES. YMER, 21(8).

• Flavor and Extract Manufacturers Association. (n.d.). ACETALDEHYDE, ETHYL CIS-3-HEXENYL ACETAL. Retrieved January 17, 2026, from [Link]

• Google Patents. (n.d.). US5527969A - Process for preparing acetaldehyde diethyl acetal.

• Zeon Corporation. (n.d.). Zeon's aroma chemicals. Retrieved January 17, 2026, from [Link]

• International Journal for Scientific and Development Research. (n.d.). A call to (green) arms: Synthesis of Acetals and cyclic Acetals with and without Solvents - A comparison. Retrieved January 17, 2026, from [Link]

• PubChem. (n.d.). Acetaldehyde ethyl (Z)-3-hexenyl acetal. Retrieved January 17, 2026, from [Link]

• Chemistry LibreTexts. (2019, June 5). 14.3: Acetal Formation. Retrieved January 17, 2026, from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Buy High Quality Acetal From Industrial Chemical Supplier In India [chemicalbull.com]
• 3. nbinno.com [nbinno.com]
• 4. Leaf acetal | Green notes | Zeon Corporation [zeon.co.jp]
• 5. Acetaldehyde ethyl (Z)-3-hexenyl acetal | C10H20O2 | CID 5366352 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. scbt.com [scbt.com]
• 7. (Z)-leaf acetal, 28069-74-1 [thegoodscentscompany.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. US5739100A - Cis-3-hexenal-cis-3-hexenyl acetal compound, process for preparing same, and fragrance-or flavor-imparting or fragrance-or flavor-retaining agent and perfume composition containing same - Google Patents [patents.google.com]
• 10. assets.takasago.com [assets.takasago.com]
• 11. ymerdigital.com [ymerdigital.com]
• 12. ijsdr.org [ijsdr.org]
• 13. Sustainable Creations | Takasago International Corporation [takasago.com]
• 14. A green and sustainable approach: celebrating the 30th anniversary of the asymmetric l-menthol process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Organic Synthesis | Takasago International Corporation [takasago.com]
• 16. acetaldehyde ethyl phenethyl acetal, 2556-10-7 [thegoodscentscompany.com]
• 17. Leaf acetal | グリーン系香料 | 日本ゼオン株式会社 [zeon.co.jp]
• 18. zeon.co.jp [zeon.co.jp]

Navigating the Laboratory Landscape: A Toxicological and Handling Guide for Acetaldehyde ethyl cis-3-hexenyl acetal

This document provides an in-depth toxicological profile and practical guidance for the safe laboratory use of Acetaldehyde ethyl cis-3-hexenyl acetal (CAS No. 28069-74-1). Developed for researchers, scientists, and drug development professionals, this guide synthesizes available data with established safety protocols to ensure informed and safe handling of this compound.

Executive Summary: A Low-Hazard Profile with a Critical Caveat

Acetaldehyde ethyl cis-3-hexenyl acetal, also known as Leaf acetal, is a fragrance and flavoring agent.[1] Based on a comprehensive review of available data, this compound generally presents a low order of toxicity. Key findings from assessments by the Research Institute for Fragrance Materials (RIFM) indicate it is not genotoxic.[2] Furthermore, for endpoints such as repeated dose and reproductive toxicity, the estimated systemic exposure is below the Threshold of Toxicological Concern (TTC), a scientifically established level below which there is no appreciable risk to human health.[2]

However, a critical and often overlooked characteristic of the acetal chemical class is the potential for peroxide formation upon storage and exposure to air. This presents a significant safety hazard if not managed correctly. Therefore, while the inherent toxicity of the compound is low, stringent handling and storage protocols are paramount.

Physicochemical Identity

Understanding the basic properties of a chemical is the foundation of a robust safety assessment.

Property	Value	Source
Chemical Name	Acetaldehyde ethyl cis-3-hexenyl acetal	[1]
Synonyms	(Z)-1-(1-Ethoxyethoxy)hex-3-ene, Leaf acetal	[1]
CAS Number	28069-74-1	[1]
Molecular Formula	C10H20O2	[1]
Molecular Weight	172.27 g/mol	[1]
Appearance	Colorless to pale yellow liquid	[3]
Odor	Powerful green, herbaceous	[3]

Toxicological Assessment: A Data-Driven Profile

The toxicological evaluation of Acetaldehyde ethyl cis-3-hexenyl acetal relies on a combination of direct studies, read-across data from structurally similar compounds, and established toxicological principles.

Acute Toxicity

Direct acute toxicity data for Acetaldehyde ethyl cis-3-hexenyl acetal is limited. Therefore, a read-across approach using data from the structurally related compound, Acetaldehyde diethyl acetal (CAS No. 105-57-7), is employed to estimate potential acute hazards.

Route	Endpoint	Species	Value	Classification	Reference
Oral	LD50	Rat	4.6 g/kg (Read-across)	Low Toxicity	[4]
Dermal	LD50	Rabbit	> 5000 mg/kg	Very Low Toxicity	[5]
Inhalation	LC50	Rat	No Data Available	-	[6]

Causality and Interpretation: The high LD50 values for oral and dermal routes suggest that a single, large exposure is unlikely to cause severe systemic effects. The lack of inhalation data necessitates the use of robust engineering controls, such as chemical fume hoods, to minimize exposure to vapors.

Skin and Eye Irritation

• Skin Irritation: Acetaldehyde diethyl acetal is reported to cause skin irritation.[4] Prolonged or repeated exposure may lead to redness, swelling, and dermatitis.[2]

• Eye Irritation: Acetaldehyde diethyl acetal is classified as causing serious eye irritation.[4]

Field Insight: Given these findings, it is prudent to treat Acetaldehyde ethyl cis-3-hexenyl acetal as a potential skin and eye irritant. Appropriate personal protective equipment (PPE) is mandatory.

Skin Sensitization

The potential to induce an allergic skin reaction has been assessed. A human maximization test showed no skin sensitization reactions.[2] In silico predictions also indicate that the molecule is not reactive with skin proteins.[2] Based on these data, Acetaldehyde ethyl cis-3-hexenyl acetal is not considered a skin sensitizer at current use levels.[2]

Genotoxicity

A battery of tests has been conducted to assess the potential for this compound to damage genetic material.

• Bacterial Reverse Mutation Assay (Ames Test): The compound was not mutagenic in the Ames test, with and without metabolic activation.[2]

• In Vitro Micronucleus Test: Acetaldehyde ethyl cis-3-hexenyl acetal was considered non-clastogenic (did not cause chromosomal damage) in an in vitro micronucleus test.[2]

• BlueScreen Assay: The compound was found to be negative for both cytotoxicity and genotoxicity in this human cell-based assay.[2]

Repeated Dose and Reproductive Toxicity

No specific repeated dose or reproductive toxicity studies have been conducted on Acetaldehyde ethyl cis-3-hexenyl acetal. This is because the calculated systemic exposure from its use as a fragrance ingredient is below the Threshold of Toxicological Concern (TTC) for a Cramer Class I material.[2] The TTC is a risk assessment principle that establishes a human exposure threshold value for chemicals below which there is a very low probability of an appreciable risk to human health.

The Critical Hazard: Peroxide Formation

A significant, and potentially severe, hazard associated with acetals is their ability to form explosive peroxides upon exposure to air and light, especially during long-term storage.

Caption: Peroxide formation pathway for acetals.

Causality: Acetals can undergo autoxidation in the presence of oxygen, a reaction often initiated by light. This process forms hydroperoxides and other peroxy compounds. These peroxides can become concentrated during distillation or evaporation of the solvent, creating a shock-sensitive and potentially explosive mixture.

Standard Operating Procedure (SOP) for Laboratory Use

Adherence to a strict protocol is essential for the safe handling of Acetaldehyde ethyl cis-3-hexenyl acetal.

Engineering Controls

• Chemical Fume Hood: All handling of the neat material or volatile solutions must be conducted in a certified chemical fume hood to minimize inhalation exposure.

• Safety Shower and Eyewash Station: A certified and accessible emergency eyewash and safety shower must be present in the laboratory.

Personal Protective Equipment (PPE)

The following minimum PPE is required:

• Eye Protection: Tightly fitting safety goggles or a face shield.

• Hand Protection: Nitrile or neoprene gloves. Inspect gloves for integrity before use.

• Body Protection: A flame-resistant lab coat, fully buttoned.

• Footwear: Closed-toe shoes.

Caption: Personal Protective Equipment (PPE) workflow.

Storage and Handling Protocol

• Procurement: Purchase the smallest quantity necessary for your research. When possible, obtain material that contains an inhibitor of peroxide formation.

• Receiving: Upon receipt, write the date on the container.

• Storage:

  • Store in a tightly sealed, airtight container, preferably under an inert atmosphere (nitrogen or argon).

  • Keep in a cool, dry, and dark place.

  • Store away from heat, ignition sources, and strong oxidizing agents.

  • Store in a designated flammable liquids cabinet.

• Peroxide Testing:

  • Opened containers should be tested for peroxides every 6 months.

  • Unopened containers should be tested after 12 months or by the manufacturer's expiration date, whichever is sooner.

  • NEVER test a container that has visible crystals, discoloration, or stratification. Do not attempt to open it. Contact your institution's Environmental Health and Safety (EHS) office immediately.

• Disposal: Dispose of unused material and empty containers as hazardous waste in accordance with local, state, and federal regulations.

Spill and Emergency Procedures

• Small Spills:

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).

  • Collect the contaminated absorbent in a sealed container for hazardous waste disposal.

  • Clean the spill area with soap and water.

• Large Spills:

  • Evacuate the area and prevent entry.

  • Contact your institution's EHS or emergency response team.

• First Aid:

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding eyelids open. Seek medical attention.

  • Skin Contact: Remove contaminated clothing and wash the affected area with soap and water. Seek medical attention if irritation persists.

  • Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Conclusion: A Manageable Risk Profile

Acetaldehyde ethyl cis-3-hexenyl acetal possesses a favorable toxicological profile for its primary endpoints. The primary risk in a laboratory setting stems not from its inherent toxicity, but from the potential for peroxide formation, a characteristic of the acetal class. By understanding this key hazard and implementing the rigorous handling, storage, and testing protocols outlined in this guide, researchers can confidently and safely utilize this compound in their work. A culture of safety, grounded in technical understanding and procedural discipline, is the most effective tool for mitigating risk.

References

• Godavari Biorefineries Ltd. (n.d.). MATERIAL SAFETY DATA SHEET - Acetaldehyde Diethyl Acetal. Retrieved from [Link]

• Api, A. M., et al. (2024). RIFM fragrance ingredient safety assessment, acetaldehyde ethyl cis-3-hexenyl acetal, CAS Registry Number 28069-74-1. Food and Chemical Toxicology, 183(Supplement 1), 114459. [Link]

• The Good Scents Company. (n.d.). (Z)-leaf acetal. Retrieved from [Link]

• PubChem. (n.d.). Acetaldehyde ethyl (Z)-3-hexenyl acetal. National Center for Biotechnology Information. Retrieved from [Link]

• Zeon Corporation. (n.d.). Leaf acetal. Retrieved from [Link]

Sources

• 1. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. Inhalation toxicity of acetaldehyde in rats. IV. Progression and regression of nasal lesions after discontinuation of exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. godavaribiorefineries.com [godavaribiorefineries.com]
• 5. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 6. cpachem.com [cpachem.com]

Protocols & Analytical Methods

Synthesis of Acetaldehyde ethyl cis-3-hexenyl acetal: An Application Note and Detailed Protocol

Abstract

This document provides a comprehensive guide for the synthesis of Acetaldehyde ethyl cis-3-hexenyl acetal (CAS 28069-74-1), a valuable aroma chemical known for its fresh, green, and fruity notes.[1] The synthesis is achieved through the acid-catalyzed reaction of acetaldehyde, ethanol, and cis-3-hexenol. This application note details the underlying chemical principles, a step-by-step laboratory protocol, safety precautions, and methods for purification and characterization. The provided methodology is designed for researchers in synthetic chemistry, as well as professionals in the flavor, fragrance, and drug development industries, ensuring a reproducible and efficient synthesis.

Introduction and Scientific Background

Acetaldehyde ethyl cis-3-hexenyl acetal is a specialty chemical widely used in the formulation of flavors and fragrances to impart a unique green and fruity character.[1] Structurally, it is a mixed acetal, derived from one molecule of acetaldehyde, one molecule of ethanol, and one molecule of cis-3-hexenol.

The formation of acetals is a fundamental reaction in organic chemistry, involving the nucleophilic addition of alcohols to an aldehyde or ketone under acidic conditions.[2][3] The reaction proceeds in two main stages: first, the formation of a hemiacetal intermediate, followed by the substitution of the hemiacetal hydroxyl group by a second alcohol molecule to form the final acetal product and water.[4][5][6]

The overall reaction is reversible.[4] To ensure a high yield of the acetal, the equilibrium must be shifted towards the products. This is typically achieved by removing the water formed during the reaction, for instance, by using a Dean-Stark apparatus or molecular sieves. The choice of acid catalyst is also critical; while strong mineral acids can be effective, milder catalysts such as pyridinium p-toluenesulfonate (PPTS) or p-toluenesulfonic acid (p-TsOH) are often preferred to minimize side reactions.[7]

This guide will focus on a direct, one-pot synthesis approach, providing a robust protocol for laboratory-scale production.

Reaction Mechanism: Acid-Catalyzed Acetal Formation

The synthesis of a mixed acetal follows a well-established, multi-step mechanism. Each step is reversible, and the process is driven forward by the removal of water.[6][8]

• Protonation of the Carbonyl: The acid catalyst protonates the carbonyl oxygen of acetaldehyde, significantly increasing the electrophilicity of the carbonyl carbon.[5]

• First Nucleophilic Attack (Hemiacetal Formation): A molecule of a primary alcohol (in this case, either ethanol or cis-3-hexenol) acts as a nucleophile, attacking the activated carbonyl carbon. Subsequent deprotonation yields a hemiacetal.[6]

• Protonation of the Hydroxyl Group: The hydroxyl group of the hemiacetal is protonated by the acid catalyst, converting it into a good leaving group (water).[5]

• Loss of Water: The protonated hemiacetal eliminates a molecule of water, forming a resonance-stabilized carbocation (an oxonium ion).

• Second Nucleophilic Attack (Acetal Formation): A second molecule of alcohol (the other alcohol species in the mixture) attacks the carbocation.

• Deprotonation: The final deprotonation of the resulting intermediate regenerates the acid catalyst and yields the stable mixed acetal product.

Sources

• 1. Acetaldehyde Ethyl Cis-3-hexenyl Acetal | 28069-74-1 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 2. Formation and Reactions of Acetals - Chemistry Steps [chemistrysteps.com]
• 3. byjus.com [byjus.com]
• 4. Acetal Group | Formation, Structure & Mechanism | Study.com [study.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 8. youtube.com [youtube.com]

Gas chromatography-mass spectrometry (GC-MS) analysis of "Acetaldehyde ethyl cis-3-hexenyl acetal"

GC-MS Analysis of Acetaldehyde ethyl cis-3-hexenyl acetal: An Application Note

Abstract

This application note presents a detailed protocol for the identification and analysis of Acetaldehyde ethyl cis-3-hexenyl acetal (CAS No. 28069-74-1) using Gas Chromatography-Mass Spectrometry (GC-MS). [1][2][3]This compound, also known as (Z)-leaf acetal, is a significant contributor to the green and herbaceous notes in the flavor and fragrance industries. [1][4][5]It is found naturally in guava fruit and is used to impart fresh, green top notes in perfumes and food flavorings. [1]The methodology outlined herein provides a robust framework for researchers, quality control analysts, and drug development professionals to accurately detect this semi-volatile compound in complex matrices. The protocol covers sample preparation, optimized GC-MS parameters, and data interpretation, ensuring scientific integrity and reproducible results.

Introduction and Principle

Acetaldehyde ethyl cis-3-hexenyl acetal is a colorless liquid with a molecular formula of C₁₀H₂₀O₂ and a molecular weight of 172.27 g/mol . [2][5][6]Its powerful green, herbaceous-vegetable aroma makes it a valuable ingredient in the formulation of flavors and fragrances. [1][4]Given its use in consumer goods, a reliable analytical method is essential for quality control, stability testing, and regulatory compliance. [6][7] Acetals can be unstable in acidic conditions (pH < 5) but are fairly stable in alkaline environments. [1]This chemical property is a critical consideration during sample preparation and analysis. Furthermore, acetals can form as artifacts in flavorings where aldehydes and alcohols are present, making their accurate identification crucial. [8][9] Gas Chromatography-Mass Spectrometry (GC-MS) is the ideal technique for this analysis. GC provides the high-resolution separation of volatile and semi-volatile compounds from a complex mixture, while MS offers definitive identification based on the unique mass fragmentation pattern of the target analyte. This combination ensures both high sensitivity and specificity. [10][11]

Experimental Methodology

Reagents and Standards

• Analytical Standard: Acetaldehyde ethyl cis-3-hexenyl acetal, ≥97% purity.

• Solvents: Dichloromethane (DCM) or Ethyl Acetate, GC-grade or higher.

• Internal Standard (Optional): A non-interfering compound with similar chemical properties, such as an aliphatic ester or another acetal not expected in the sample (e.g., Nonyl acetate).

• Anhydrous Sodium Sulfate: For sample drying.

• Helium (Carrier Gas): Ultra-high purity (99.999%).

Instrumentation

A standard benchtop GC-MS system equipped with a split/splitless injector and an electron ionization (EI) source is required.

• Gas Chromatograph: Agilent 8890 GC or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• GC Column: A mid-polarity column is recommended for optimal separation. A DB-5ms or HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) is a suitable choice.

• Data System: MassHunter, ChemStation, or equivalent chromatography data software.

Sample Preparation Protocol

The goal of sample preparation is to extract the analyte from the sample matrix and concentrate it in a suitable solvent for injection.

Protocol for Liquid Samples (e.g., Beverages, Perfumes):

• Aliquot: Pipette 5 mL of the liquid sample into a 15 mL screw-cap vial.

• Spiking (Optional): If quantification is required, add a known amount of the internal standard solution.

• Extraction: Add 2 mL of dichloromethane (DCM).

• Mixing: Cap the vial and vortex for 2 minutes to ensure thorough mixing and extraction.

• Phase Separation: Centrifuge at 3000 rpm for 5 minutes to separate the organic and aqueous layers.

• Collection: Carefully transfer the lower organic layer (DCM) to a clean 2 mL autosampler vial using a Pasteur pipette.

• Drying: Add a small amount of anhydrous sodium sulfate to the vial to remove any residual water.

• Analysis: The sample is now ready for GC-MS injection.

GC-MS Instrumental Parameters

Optimized instrument parameters are crucial for achieving good chromatographic resolution and mass spectral sensitivity. The following table summarizes the recommended starting conditions.

Parameter	Setting	Rationale
GC System
Injector	Splitless Mode	Maximizes sensitivity for trace-level analysis.
Injector Temperature	250 °C	Ensures rapid volatilization of the analyte without thermal degradation.
Injection Volume	1 µL	Standard volume for capillary columns.
Carrier Gas	Helium	Inert gas providing good chromatographic efficiency.
Flow Rate	1.2 mL/min (Constant Flow)	Optimal flow for a 0.25 mm ID column, balancing speed and resolution.
Oven Program	Initial: 50 °C (hold 2 min)	Allows for proper focusing of analytes at the head of the column.
Ramp: 10 °C/min to 250 °C	A controlled ramp separates compounds based on their boiling points.
Final Hold: 250 °C (hold 5 min)	Ensures all high-boiling compounds are eluted from the column.
MS System
Ion Source	Electron Ionization (EI)	Standard, robust ionization technique that produces reproducible fragmentation patterns.
Ion Source Temp.	230 °C	Standard temperature to maintain cleanliness and prevent condensation.
Quadrupole Temp.	150 °C	Standard temperature for stable mass filtering.
Electron Energy	70 eV	Industry standard for generating comparable mass spectra with library databases. [12]
Mass Scan Range	40 - 250 amu	Covers the molecular ion (172.27 amu) and expected fragment ions.
Acquisition Mode	Full Scan	Allows for the collection of complete mass spectra for identification.

Data Analysis and Interpretation

The overall analytical workflow is depicted in the diagram below.

Fig 1. Overall workflow for GC-MS analysis.

Analyte Identification

Identification is a two-step process:

• Retention Time (RT): Inject a known standard of Acetaldehyde ethyl cis-3-hexenyl acetal under the same conditions. The peak in the sample chromatogram that matches the RT of the standard is the presumptive candidate.

• Mass Spectrum: The mass spectrum of the candidate peak must match the reference spectrum. The NIST WebBook provides reference spectra for similar compounds, such as cis-3-Hexenal diethyl acetal, which can be used for comparison. [13][14]The fragmentation pattern for acetals typically involves the loss of alkoxy groups. Key expected fragments for the target analyte would include ions resulting from the cleavage of the C-O bonds.

The journey of the analyte through the GC-MS system is illustrated below.

Fig 2. Conceptual path of the analyte in the GC-MS.

Method Validation and Trustworthiness

To ensure the trustworthiness of this protocol, a basic method validation should be performed. Key parameters to assess include:

Parameter	Description	Acceptance Criteria (Typical)
Linearity	The ability of the method to produce results that are proportional to the concentration of the analyte.	R² value > 0.99 for a calibration curve of at least 5 points.
LOD	Limit of Detection: The lowest concentration of analyte that can be reliably detected.	Signal-to-Noise ratio (S/N) ≥ 3.
LOQ	Limit of Quantification: The lowest concentration of analyte that can be quantified with acceptable precision.	S/N ≥ 10.
Precision	The closeness of agreement between a series of measurements.	Relative Standard Deviation (%RSD) < 15% for replicate injections.

These steps confirm that the method is reliable, reproducible, and fit for its intended purpose, adhering to principles outlined in standard methods like those from the EPA for volatile organic compounds. [15][16][17]

Conclusion

This application note provides a comprehensive and robust GC-MS protocol for the analysis of Acetaldehyde ethyl cis-3-hexenyl acetal. By following the detailed steps for sample preparation, instrument setup, and data analysis, researchers and analysts can achieve accurate and reliable identification of this important flavor and fragrance compound. The inclusion of method validation guidelines ensures that the results are trustworthy and scientifically sound.

References

• The Good Scents Company. (n.d.). (Z)-leaf acetal, 28069-74-1. [Link]

• Flavor and Extract Manufacturers Association (FEMA). (n.d.). ACETALDEHYDE, ETHYL CIS-3-HEXENYL ACETAL. [Link]

• PubChem. (n.d.). Acetaldehyde ethyl (Z)-3-hexenyl acetal. [Link]

• Agilent Technologies, Inc. (2023). Flavor and Fragrance GC/MS Analysis with Hydrogen Carrier Gas and the Agilent HydroInert Source. [Link]

• U.S. Environmental Protection Agency. (2018). EPA Method 8260D (SW-846): Volatile Organic Compounds by Gas Chromatography-Mass Spectrometry (GC/MS). [Link]

• ESS Laboratory. (n.d.). Volatile Organic Compounds - by GC/MS Capillary Column Technique. [Link]

• Niinemets, Ü., & Kännaste, A. (2013). Gas Chromatography–Mass Spectrometry Method for Determination of Biogenic Volatile Organic Compounds Emitted by Plants.

• MAGIC Knowledge Base. (n.d.). Acetaldehyde ethyl cis-3-hexenyl acetal. [Link]

• U.S. Environmental Protection Agency. (2007). EPA Method 8260C (SW-846): Volatile Organic Compounds by Gas Chromatography/Mass Spectrometry (GC/MS). [Link]

• Brezňan, D., et al. (2019). Acetals in food flavourings. [Link]

• Brezňan, D., et al. (2019). Acetals in food flavourings. ResearchGate. [Link]

• Woelfel, K., & Hartman, T. G. (1998). Mass Spectrometry of the Acetal Derivatives of Selected Generally Recognized as Safe Listed Aldehydes with Ethanol, 1,2-Propylene Glycol and Glycerol. In Flavor Analysis (ACS Symposium Series). [Link]

• NIST. (n.d.). cis-3-Hexenal diethyl acetal. NIST Chemistry WebBook. [Link]

• NIST. (n.d.). cis-3-Hexenal diethyl acetal. NIST Chemistry WebBook. [Link]

Sources

• 1. ACETALDEHYDE ETHYL CIS-3-HEXENYL ACETAL | 28069-74-1 [chemicalbook.com]
• 2. scbt.com [scbt.com]
• 3. CAS 28069-74-1 | Sigma-Aldrich [sigmaaldrich.com]
• 4. (Z)-leaf acetal, 28069-74-1 [thegoodscentscompany.com]
• 5. Acetaldehyde Ethyl Cis-3-hexenyl Acetal | 28069-74-1 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 6. Acetaldehyde ethyl (Z)-3-hexenyl acetal | C10H20O2 | CID 5366352 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. femaflavor.org [femaflavor.org]
• 8. openlib.tugraz.at [openlib.tugraz.at]
• 9. researchgate.net [researchgate.net]
• 10. agilent.com [agilent.com]
• 11. Gas Chromatography–Mass Spectrometry Method for Determination of Biogenic Volatile Organic Compounds Emitted by Plants | Springer Nature Experiments [experiments.springernature.com]
• 12. datapdf.com [datapdf.com]
• 13. cis-3-Hexenal diethyl acetal [webbook.nist.gov]
• 14. cis-3-Hexenal diethyl acetal [webbook.nist.gov]
• 15. EPA Method 8260D (SW-846): Volatile Organic Compounds by Gas Chromatography-Mass Spectrometry (GC/MS) | US EPA [epa.gov]
• 16. dem.ri.gov [dem.ri.gov]
• 17. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]

A Robust HPLC Method for the Analysis of the Non-Chromophoric Fragrance Acetal, "Acetaldehyde ethyl cis-3-hexenyl acetal"

An Application Note for the Quantification of Acetaldehyde ethyl cis-3-hexenyl acetal using High-Performance Liquid Chromatography (HPLC)

Senior Application Scientist: Dr. Gemini

Abstract

Acetaldehyde ethyl cis-3-hexenyl acetal is a key fragrance and flavor ingredient valued for its powerful green and herbaceous notes.[1] Quantifying this compound presents a significant analytical challenge due to its inherent chemical properties: a lack of a strong ultraviolet (UV) chromophore and susceptibility to hydrolysis under acidic conditions.[2][3] Standard reversed-phase HPLC methods using UV detection and acidic mobile phases are therefore unsuitable. This application note details a robust and reliable HPLC method specifically designed to overcome these challenges. The method employs a reversed-phase separation on a base-deactivated C18 column with a mildly alkaline mobile phase to ensure the stability of the acetal during analysis. Given the absence of a UV chromophore, this protocol is optimized for use with a universal detector, such as an Evaporative Light Scattering Detector (ELSD) or a Refractive Index (RI) Detector, providing a sensitive and accurate means of quantification for quality control, stability testing, and research applications.

The Analytical Challenge: Stability and Detection

Developing a robust HPLC method for Acetaldehyde ethyl cis-3-hexenyl acetal requires a foundational understanding of its specific chemical vulnerabilities and properties.

Acetal Instability: The Risk of On-Column Hydrolysis

Acetals are protective groups for aldehydes and ketones, stable under neutral to basic conditions but highly susceptible to acid-catalyzed hydrolysis.[3][4] This reaction cleaves the acetal, reverting it to its constituent aldehyde (acetaldehyde) and alcohols (ethanol and cis-3-hexen-1-ol), as depicted in Figure 1.

Many standard reversed-phase HPLC columns are silica-based. Residual, un-endcapped silanol groups (Si-OH) on the silica surface can create an acidic microenvironment, promoting the on-column degradation of acid-labile analytes like acetals.[5] Furthermore, mobile phases are often acidified with formic acid or phosphoric acid to sharpen peaks of acidic and basic compounds, a practice that would be destructive to this analyte.[6] Therefore, a successful method must actively prevent hydrolysis throughout the analytical process.

The Detection Dilemma: Lack of a UV Chromophore

The molecular structure of Acetaldehyde ethyl cis-3-hexenyl acetal lacks conjugated double bonds or aromatic rings that would absorb light in the mid-to-high UV range. Safety assessments have confirmed that the compound shows no significant UV/Vis absorption between 290 and 700 nm.[2] While some aliphatic compounds may exhibit weak absorbance at very low UV wavelengths (e.g., <210 nm), this region is often subject to interference from common HPLC solvents like acetonitrile and various additives, leading to poor sensitivity and selectivity.[7]

This necessitates the use of a universal detector that does not rely on the chromophoric properties of the analyte.[8] The most common choices include:

• Evaporative Light Scattering Detector (ELSD): Detects any non-volatile analyte after the mobile phase has been evaporated. It is compatible with gradient elution and generally more sensitive than RI detection.[9][10]

• Refractive Index (RI) Detector: Measures the difference in the refractive index between the mobile phase and the eluting analyte. It is a truly universal detector but is temperature-sensitive, generally less sensitive than ELSD, and incompatible with gradient elution.[11][12]

• Mass Spectrometry (MS): Provides high sensitivity and selectivity and confirms the molecular weight of the analyte. While powerful, it represents a higher capital and operational cost.[13]

For routine quality control, ELSD offers a practical balance of sensitivity, versatility, and cost-effectiveness.

Method and Protocols

The following method was developed to ensure analyte stability and achieve sensitive detection.

Chromatographic Conditions

The key to this method is the combination of a modern, highly inert stationary phase and a mobile phase buffered to a slightly alkaline pH to prevent hydrolysis.

Parameter	Recommended Condition
HPLC System	Any standard HPLC or UHPLC system
Column	Base-deactivated C18, 150 mm x 4.6 mm, 3.5 µm
Mobile Phase A	Ultrapure Water with 0.05% Ammonium Hydroxide
Mobile Phase B	Acetonitrile with 0.05% Ammonium Hydroxide
Gradient Program	50% B to 95% B over 10 minutes, hold for 2 minutes, return to 50% B and equilibrate for 3 minutes.
Flow Rate	1.0 mL/min
Column Temperature	35 °C
Injection Volume	10 µL
Detector	Evaporative Light Scattering Detector (ELSD)
Nebulizer Temperature: 40 °C
Evaporator Temperature: 60 °C
Gas Flow (Nitrogen): 1.5 SLM
Alternative Detector	Refractive Index (RI) Detector (Note: Requires isocratic elution, e.g., 70:30 Acetonitrile:Water)

Rationale for Method Parameters

• Column: A base-deactivated (or "end-capped") C18 column is chosen to minimize the exposure of the analyte to acidic silanol groups, thereby reducing the risk of on-column hydrolysis.

• Mobile Phase: The use of 0.05% ammonium hydroxide raises the pH of the mobile phase to the alkaline range (typically pH 9-10), ensuring the stability of the acetal functional group. Acetonitrile is chosen as the organic modifier due to its favorable viscosity and compatibility with ELSD.[14]

• Detector: ELSD is selected as the primary detector for its ability to detect non-chromophoric, non-volatile compounds and its compatibility with gradient elution, which is necessary for analyzing complex samples like fragrance mixtures.[9]

Experimental Workflow

Sources

• 1. researchgate.net [researchgate.net]
• 2. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Acetal Hydrolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 5. pharmtech.com [pharmtech.com]
• 6. The spontaneous hydrolysis of acetals: sensitivity to the leaving group - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 7. lctsbible.com [lctsbible.com]
• 8. veeprho.com [veeprho.com]
• 9. ELSD in HPLC: How Evaporative Light Scattering Detection Enhances Compound Analysis | Lab Manager [labmanager.com]
• 10. parker.com [parker.com]
• 11. americanlaboratory.com [americanlaboratory.com]
• 12. Refractive Index Detection (RID) : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 13. Acetaldehyde ethyl (Z)-3-hexenyl acetal | C10H20O2 | CID 5366352 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. Mobile Phase Solvent Pairing for HPLC - Allan Chemical Corporation | allanchem.com [allanchem.com]

Acetaldehyde Ethyl cis-3-Hexenyl Acetal (FEMA 3775): Application Notes and Protocols for Food Science Research

An Application Guide for Researchers

Prepared by: Gemini, Senior Application Scientist

Preamble: The Role of Acetaldehyde Ethyl cis-3-Hexenyl Acetal in Modern Flavor Chemistry

Acetaldehyde ethyl cis-3-hexenyl acetal, commonly referred to in the industry as "Leaf Acetal," is a high-impact aroma chemical prized for its powerful, natural-smelling green and fruity character.[1][2] As a flavor ingredient, it is categorized as GRAS (Generally Recognized as Safe) by the Flavor and Extract Manufacturers Association (FEMA) and holds FEMA number 3775.[1][3][4] The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has also evaluated this substance and concluded that there is "No safety concern at current levels of intake when used as a flavouring agent".[1][3]

This guide serves as a technical resource for researchers, food scientists, and product developers. It moves beyond a simple recitation of properties to provide a framework for its effective application, including an understanding of its stability, analytical quantification, and sensory evaluation. The protocols herein are designed to be self-validating, providing the user with the tools to confidently incorporate this versatile ingredient into novel food and beverage systems.

Physicochemical Properties & Identification

A precise understanding of the compound's identity is the foundation of any successful application. It is a colorless liquid known for a potent green, herbaceous, and slightly fruity aroma profile.[5][6]

Property	Value / Description	Source(s)
IUPAC Name	(Z)-1-(1-ethoxyethoxy)hex-3-ene	[1]
Common Names	Leaf Acetal, Acetaldehyde ethyl (Z)-3-hexenyl acetal	[1][6]
CAS Number	28069-74-1	[1][4][7]
FEMA Number	3775	[1][3]
JECFA Number	943	[1][3]
Molecular Formula	C₁₀H₂₀O₂	[1][7]
Molecular Weight	172.27 g/mol	[7]
Appearance	Colorless to pale yellow clear liquid	[6][8]
Odor Profile	Powerful, green, leafy, herbaceous-vegetable, with fruity nuances.[6][9]	[6][9]
Taste Profile (at 1-10 ppm)	Green, rindy, slightly buttery and mushroom-like with a fruity finish.[5][9]	[5][9]
Natural Occurrence	Reported found in guava fruit (Psidium guajava L.) and plum.[5][6]	[5][6]

The Chemistry of Application: Stability and Release

The primary factor governing the successful application of Acetaldehyde ethyl cis-3-hexenyl acetal is its chemical stability, which is directly dependent on pH. As an acetal, it is a protected form of an aldehyde (acetaldehyde) and an alcohol (cis-3-hexenol).

• Alkaline and Neutral Conditions (pH > 5): The acetal is relatively stable.[5][10] In this state, it functions as a delivery system, slowly releasing its parent compounds or contributing its own unique aroma.

• Acidic Conditions (pH < 5): The acetal is unstable and undergoes acid-catalyzed hydrolysis.[5][10] It breaks down, releasing its constituent molecules: acetaldehyde (sharp, pungent, fruity) and cis-3-hexenol (intense "green grass" aroma). This breakdown is often desirable, as it can create a burst of fresh, "cut-leaf" aroma in the final product.

This pH-dependent reactivity is not a flaw but a feature. It allows for the creation of a "triggered" flavor release. For instance, in a neutral pH beverage mix that becomes acidic upon reconstitution, the acetal can provide a burst of freshness at the point of consumption.

Caption: pH-Dependent Stability of Acetaldehyde ethyl cis-3-hexenyl acetal.

Experimental Protocols

These protocols provide a framework for the preparation, analysis, and sensory evaluation of the target flavoring agent.

Protocol 1: Preparation of Stock Solutions for Dosing

Causality: The choice of solvent is critical. Propylene Glycol (PG) and ethanol are common, food-grade solvents. PG is often preferred for its lower volatility, but ethanol may be more suitable for certain applications where higher volatility is desired for top-note impact. A concentrated stock solution allows for accurate dosing of minute quantities into food systems.

Materials:

• Acetaldehyde ethyl cis-3-hexenyl acetal (≥97% purity)

• Food-grade Propylene Glycol (PG) or 200-proof Ethanol

• Calibrated analytical balance

• Volumetric flasks (e.g., 10 mL, 100 mL)

• Glass pipettes or calibrated micropipettes

• Amber glass vials with PTFE-lined caps for storage

Procedure:

• Prepare a 1% (10,000 ppm) Stock Solution: a. Tare a clean, dry 10 mL volumetric flask on the analytical balance. b. Carefully add 0.100 g of Acetaldehyde ethyl cis-3-hexenyl acetal directly into the flask. c. Record the exact weight. d. Fill the flask to the 10 mL mark with the chosen solvent (PG or Ethanol). e. Cap and invert the flask 15-20 times to ensure complete dissolution.

• Prepare a 100 ppm Working Solution: a. Pipette 1 mL of the 1% stock solution into a 100 mL volumetric flask. b. Dilute to the mark with the same solvent. c. Cap and invert to mix thoroughly.

• Storage: Store all solutions in amber glass vials at 4°C to minimize degradation from light and heat. Label clearly with compound name, concentration, solvent, and preparation date.

Protocol 2: Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

Causality: GC-MS is the gold standard for analyzing volatile and semi-volatile compounds in complex food matrices.[11] This protocol uses Solid Phase Microextraction (SPME) for sample preparation, a solvent-free technique that concentrates volatile analytes from the headspace of a sample, providing high sensitivity. The mass spectrometer provides definitive identification based on the molecule's fragmentation pattern.

Caption: Workflow for GC-MS analysis of volatiles using SPME.

Materials:

• GC-MS system with a suitable capillary column (e.g., HP-5MS, DB-5)

• SPME autosampler and fibers (e.g., DVB/CAR/PDMS)

• 20 mL headspace vials with magnetic screw caps and septa

• Heated agitator/incubator for vials

• Sample matrix (e.g., beverage, fruit puree)

• Stock/working solutions from Protocol 1 for calibration

Procedure:

• Sample and Standard Preparation: a. Accurately weigh 5.0 g of the sample matrix into a 20 mL headspace vial. b. For calibration standards, use 5.0 g of a control matrix (without the acetal) and spike with known amounts of the working solution to create a concentration curve (e.g., 0.1, 0.5, 1.0, 2.0, 5.0 ppm). c. Immediately seal the vials after adding the sample/standard.

• SPME-GC-MS Analysis: a. Incubation: Place the vial in the heated agitator. Incubate at 50°C for 15 minutes to allow volatiles to equilibrate in the headspace. b. Extraction: Expose the SPME fiber to the headspace of the vial for 15 minutes under continued agitation and heating. c. Desorption & Injection: The autosampler will retract the fiber and immediately inject it into the heated GC inlet (e.g., 250°C) for thermal desorption (e.g., 5 minutes, splitless mode).

• Chromatographic Conditions (Example):

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Program: Start at 40°C (hold 2 min), ramp at 8°C/min to 250°C (hold 5 min).

  • MS Parameters: Scan mode from m/z 35-350. Electron ionization at 70 eV.

• Data Analysis: a. Identify the Acetaldehyde ethyl cis-3-hexenyl acetal peak by its retention time and mass spectrum. b. Integrate the peak area for each sample and standard. c. Construct a calibration curve by plotting peak area against concentration for the standards. d. Calculate the concentration of the acetal in the unknown samples using the regression equation from the calibration curve.

Protocol 3: Sensory Evaluation - Triangle Test (ISO 4120)

Causality: The triangle test is a fundamental discriminative sensory method used to determine if a statistically significant difference exists between two products.[12][13] This is essential for determining the detection threshold of the flavoring agent or assessing if a change in its concentration is perceptible to consumers.

Caption: Workflow for a Sensory Triangle Test.

Materials:

• Control sample (e.g., unflavored beverage base)

• Test sample (beverage base with a specific concentration of the acetal)

• Sensory booths with controlled lighting and air circulation

• Identical tasting cups, coded with random 3-digit numbers

• Water and unsalted crackers for palate cleansing

• Ballots for recording results

• A panel of at least 20-25 trained or consumer panelists

Procedure:

• Preparation: a. Prepare the control and test samples. Ensure they are at the same temperature. b. For each panelist, prepare a tray with three coded samples. Two samples will be identical (e.g., Control) and one will be different (e.g., Test). The order of presentation must be randomized across panelists (e.g., AAB, ABA, BAA).

• Evaluation: a. Provide panelists with a ballot and clear instructions: "You are receiving three samples. Two are the same and one is different. Please taste/smell the samples from left to right and identify the sample that is different from the other two." b. Instruct panelists to cleanse their palate with water and crackers between samples.

• Data Analysis: a. Tally the total number of panelists and the number of correct identifications. b. Consult a statistical table for the triangle test (or use sensory software). For a given number of panelists, this table provides the minimum number of correct judgments required to conclude that a significant difference exists at a certain confidence level (typically p < 0.05). c. Conclusion: If the number of correct identifications is greater than or equal to the critical value from the table, you can conclude that a perceptible sensory difference exists between the control and test samples.

Safety and Regulatory Overview

Acetaldehyde ethyl cis-3-hexenyl acetal has been thoroughly evaluated for safety by international bodies. A recent safety assessment by the Research Institute for Fragrance Materials (RIFM) found no concerns for genotoxicity or skin sensitization under current use levels.[14][15]

Regulatory Body / Identifier	Code / Status	Reference
FEMA GRAS	3775	[1][3][4]
JECFA	943; No safety concern at current intake levels.	[1][3]
FDA	Listed as a flavoring agent or adjuvant.	[1][4]
EU FLAVIS	06.081	[9]

Conclusion

Acetaldehyde ethyl cis-3-hexenyl acetal is a potent and effective flavoring agent for imparting fresh, green, and fruity top notes in a variety of food systems. Its defining characteristic for application is its pH-dependent stability, which can be leveraged to achieve specific flavor release profiles. By utilizing robust analytical and sensory protocols, researchers can precisely control its addition, verify its concentration, and validate its sensory impact. Its strong safety and regulatory backing makes it a reliable tool in the palette of the modern food scientist.

References

• National Center for Biotechnology Information. (n.d.). Acetaldehyde ethyl (Z)-3-hexenyl acetal. PubChem. Retrieved from [Link]

• The Good Scents Company. (n.d.). acetaldehyde di-(Z)-3-hexen-1-yl acetal. Retrieved from [Link]

• Flavor and Extract Manufacturers Association. (n.d.). ACETALDEHYDE, ETHYL CIS-3-HEXENYL ACETAL. FEMA. Retrieved from [Link]

• Zeon Corporation. (n.d.). Leaf acetal. Retrieved from [Link]

• Api, A. M., et al. (2024). RIFM fragrance ingredient safety assessment, acetaldehyde ethyl cis-3-hexenyl acetal, CAS Registry Number 28069-74-1. Food and Chemical Toxicology, 183. Retrieved from [Link]

• Peťka, J., & Szolcsányi, P. (2018). Acetals in food flavourings. openlib. Retrieved from [Link]

• U.S. Food and Drug Administration. (n.d.). Substances Added to Food: acetaldehyde ethyl cis-3-hexenyl acetal. Retrieved from [Link]

• Peťka, J., Leitner, J., Bueno, J. M., & Szolcsányi, P. (2019). Acetals in food flavourings. ResearchGate. Retrieved from [Link]

• Sharma, A., Nagarajan, S., & Gurudutt, K. N. (1998). Stabilization of Aldehydes as Propylene Glycol Acetals. Journal of Agricultural and Food Chemistry, 46(2), 654–656. Retrieved from [Link]

• The Good Scents Company. (n.d.). (Z)-leaf acetal. Retrieved from [Link]

• Farmer, S. (2019). 17.8: Acetals as Protecting Groups. Chemistry LibreTexts. Retrieved from [Link]

• European Patent Office. (n.d.). EP0738700A1 - CIS-3-HEXENAL CIS-3-HEXENYL ACETAL COMPOUND, PROCESS FOR PRODUCING THE SAME, AND FLAVOR/TASTE IMPARTING AGENT, FLAVOR/TASTE RETA.

• Jiangxi Zhongding Biotechnology Co., Ltd. (2023). The application of Acetaldehyde. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). ACETALDEHYDE. Retrieved from [Link]

• PubMed. (2024). RIFM fragrance ingredient safety assessment, acetaldehyde ethyl cis-3-hexenyl acetal, CAS Registry Number 28069-74-1. Retrieved from [Link]

• OHSU Library. (2024). RIFM fragrance ingredient safety assessment, acetaldehyde ethyl cis-3-hexenyl acetal, CAS Registry Number 28069-74-1. Retrieved from [Link]

• Peťka, J., & Leitner, J. (2020). Supplemental study on acetals in food flavourings. ResearchGate. Retrieved from [Link]

• Lee, J. H., et al. (2016). Validation and Determination of the Contents of Acetaldehyde and Formaldehyde in Foods. Toxicological research, 32(2), 149–155. Retrieved from [Link]

• YMER. (2022). A CONCISE REVIEW ON SYNTHESIS OF ACETAL AND RECENT ADVANCES. Retrieved from [Link]

• Eurofins Scientific. (2025). Sensory Evaluation: Assessing Taste, Aroma, and Quality. Retrieved from [Link]

• Hilaris Publisher. (n.d.). The Role of Sensory Evaluation in Developing Novel Food Products. Retrieved from [Link]

• de Andrade, C. K., & de Andrade, J. B. (2005). Rapid and sensitive method for the determination of acetaldehyde in fuel ethanol by high-performance liquid chromatography with UV-Vis detection. Analytical and Bioanalytical Chemistry, 381(8), 1619–1624. Retrieved from [Link]

• Inoue Perfumery MFG. Co.,Ltd. (n.d.). ACETALDEHYDE ETHYL CIS-3-HEXENYL ACETAL. Retrieved from [Link]

Sources

• 1. Acetaldehyde ethyl (Z)-3-hexenyl acetal | C10H20O2 | CID 5366352 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Acetaldehyde Ethyl Cis-3-hexenyl Acetal | 28069-74-1 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 3. femaflavor.org [femaflavor.org]
• 4. hfpappexternal.fda.gov [hfpappexternal.fda.gov]
• 5. ACETALDEHYDE ETHYL CIS-3-HEXENYL ACETAL | 28069-74-1 [chemicalbook.com]
• 6. Leaf acetal | Green notes | Zeon Corporation [zeon.co.jp]
• 7. scbt.com [scbt.com]
• 8. acetaldehyde di-(Z)-3-hexen-1-yl acetal, 63449-64-9 [thegoodscentscompany.com]
• 9. (Z)-leaf acetal, 28069-74-1 [thegoodscentscompany.com]
• 10. openlib.tugraz.at [openlib.tugraz.at]
• 11. Validation and Determination of the Contents of Acetaldehyde and Formaldehyde in Foods - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Sensory Evaluation: Assessing Taste, Aroma, and Quality - Eurofins Scientific [eurofins.in]
• 13. hilarispublisher.com [hilarispublisher.com]
• 14. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 15. RIFM fragrance ingredient safety assessment, acetaldehyde ethyl cis-3-hexenyl acetal, CAS Registry Number 28069-74-1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Acetaldehyde ethyl cis-3-hexenyl acetal in Fragrance Formulation Studies

Introduction: The Role of Acetaldehyde ethyl cis-3-hexenyl acetal in Modern Perfumery

Acetaldehyde ethyl cis-3-hexenyl acetal, also known commercially as "leaf acetal," is a pivotal synthetic aroma chemical that imparts a powerful and naturalistic green, herbaceous character to fragrance compositions.[1][2] Its unique olfactory profile is reminiscent of freshly cut grass and green leaves, making it an indispensable ingredient for creating vibrant and authentic floral, fruity, and chypre fragrances.[3][4][5] As an acetal, it offers a significant advantage over its aldehyde counterparts by providing enhanced stability, particularly in alkaline media, thereby preventing premature degradation and discoloration in various product bases.[6][7][8] This stability allows for a sustained release of its characteristic green top note, contributing to a more enduring and consistent fragrance experience.[6]

This document provides a comprehensive guide for researchers, perfumers, and formulation scientists on the effective application of Acetaldehyde ethyl cis-3-hexenyl acetal. It outlines detailed protocols for its synthesis, incorporation into fragrance formulations, and rigorous evaluation of its performance and stability.

Chemical Profile and Olfactory Characteristics

A thorough understanding of the physicochemical properties of an aroma chemical is fundamental to its successful application.

Property	Value	Source
Chemical Name	Acetaldehyde ethyl cis-3-hexenyl acetal	[9]
CAS Number	28069-74-1	[9]
Molecular Formula	C₁₀H₂₀O₂	[9]
Molecular Weight	172.27 g/mol	[9]
Appearance	Colorless to pale yellow liquid	-
Odor Profile	Powerful, green, herbaceous, leafy, slightly fruity	[1]
Stability	Stable in alkaline conditions, hydrolyzes in acidic media (pH < 5)	[10]

Protocol 1: Synthesis of Acetaldehyde ethyl cis-3-hexenyl acetal

The synthesis of Acetaldehyde ethyl cis-3-hexenyl acetal is typically achieved through an acid-catalyzed acetal exchange reaction between cis-3-hexenal diethyl acetal and cis-3-hexen-1-ol.[11] This method is favored for its efficiency and high yield.

Materials and Reagents:

• cis-3-Hexenal diethyl acetal

• cis-3-Hexen-1-ol (Leaf alcohol)

• Pyridinium p-toluenesulfonate (PPTS) or other suitable acid catalyst

• Anhydrous sodium carbonate (Na₂CO₃) or triethanolamine

• Round-bottom flask

• Reflux condenser

• Vacuum distillation apparatus

• Magnetic stirrer and heating mantle

• Separatory funnel

Step-by-Step Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer, combine cis-3-hexenal diethyl acetal (1 molar equivalent) and cis-3-hexen-1-ol (1.2 molar equivalents).

• Catalyst Addition: Add a catalytic amount of pyridinium p-toluenesulfonate (approximately 0.05 molar equivalents).

• Reaction Conditions: Equip the flask with a reflux condenser connected to a vacuum system with a cold trap. Heat the mixture to 50°C and apply a reduced pressure (e.g., 10 mmHg).[11] The reduced pressure facilitates the removal of the ethanol byproduct, driving the equilibrium towards the formation of the desired acetal.

• Monitoring the Reaction: Stir the reaction mixture at 50°C under reduced pressure for 3-4 hours.[11] The progress of the reaction can be monitored by Gas Chromatography (GC) by analyzing small aliquots of the reaction mixture.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Add a small amount of a weak base, such as anhydrous sodium carbonate or triethanolamine, to neutralize the acid catalyst. This is crucial to prevent the hydrolysis of the newly formed acetal during the subsequent purification steps.

• Purification: Purify the crude product by vacuum distillation to isolate the Acetaldehyde ethyl cis-3-hexenyl acetal. Collect the fraction boiling at the appropriate temperature and pressure (e.g., approximately 106°C at 1 mmHg).[11]

• Characterization: Confirm the identity and purity of the synthesized product using Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Figure 1: Synthesis workflow for Acetaldehyde ethyl cis-3-hexenyl acetal.

Protocol 2: Incorporation into a Floral-Green Fragrance Formulation

Acetaldehyde ethyl cis-3-hexenyl acetal is highly effective in providing a fresh, natural green top note to a variety of fragrance types, particularly floral compositions.[3][4] Its judicious use can significantly enhance the overall character and realism of the scent.

Materials and Equipment:

• Acetaldehyde ethyl cis-3-hexenyl acetal

• A pre-formulated floral base (e.g., a simple muguet or rose accord)

• Other fragrance raw materials (e.g., Hedione, Linalool, Phenyl Ethyl Alcohol, etc.)

• Perfumer's alcohol (SDA 40B)

• Glass beakers and stirring rods

• Digital scale (accurate to 0.001g)

• Sample vials

Step-by-Step Procedure:

• Base Formulation: Begin with a simple, well-balanced floral fragrance base. A typical starting point for a green floral could be:

Ingredient	Parts by Weight	Olfactory Contribution
Phenyl Ethyl Alcohol	200	Rosy, floral
Hedione (Methyl Dihydrojasmonate)	300	Jasmine, diffusive, radiant
Linalool	150	Floral, woody, fresh
Geraniol	50	Rosy, geranium
Citronellol	50	Rosy, waxy
Total	750	Floral Core

• Incorporation of the Acetal: Carefully weigh and add Acetaldehyde ethyl cis-3-hexenyl acetal to the floral base. Due to its potency, it is recommended to start with a low concentration, typically between 0.1% and 1.0% of the total fragrance concentrate. For our 750-part base, this would be between 0.75 and 7.5 parts.

• Blending and Maturation: Thoroughly mix the fragrance concentrate until homogenous. Allow the blend to mature for at least 48 hours in a cool, dark place. This allows the different ingredients to meld and the fragrance profile to stabilize.

• Dilution: Dilute the matured fragrance concentrate in perfumer's alcohol to the desired concentration (e.g., 15% for an Eau de Parfum).

• Evaluation: Evaluate the final fragrance on a smelling strip and on the skin at different time intervals (top, middle, and base notes) to assess the impact of the acetal on the overall scent profile.

Figure 2: Workflow for incorporating the acetal into a fragrance.

Protocol 3: Stability and Shelf-Life Assessment

Given the susceptibility of acetals to hydrolysis in acidic environments, stability testing is a critical step to ensure the longevity and integrity of the final fragrance.[10]

Methodologies:

• Accelerated Stability Testing: This method uses elevated temperatures to simulate aging over a shorter period and predict long-term stability.[12]

• Light Exposure Testing: Assesses the impact of UV and visible light on the fragrance's color and scent profile.[12]

• Real-Time Stability Testing: The fragrance is stored under normal conditions for an extended period to evaluate its actual shelf-life.[12]

Accelerated Stability Testing Protocol:

• Sample Preparation: Prepare multiple samples of the final fragrance formulation in clear and amber glass vials. Include a control sample of the unfragranced product base.

• Storage Conditions: Place the samples in temperature-controlled chambers under the following conditions:

  • 4°C (refrigerated, as a control)

  • 25°C / 60% Relative Humidity (real-time control)

  • 40°C / 75% Relative Humidity (accelerated conditions)

• Evaluation Intervals: Evaluate the samples at predetermined time points (e.g., 1, 2, 4, 8, and 12 weeks).

• Parameters to Assess:

  • Visual: Color, clarity, and presence of any precipitates.

  • Olfactory: Changes in the scent profile, particularly the intensity and character of the green top note. This should be done by a trained sensory panel.

  • Physicochemical: Measure the pH of the formulation at each interval. A significant drop in pH may indicate hydrolysis of the acetal.

  • Analytical: Use Headspace GC-MS to quantify the concentration of Acetaldehyde ethyl cis-3-hexenyl acetal and to detect the appearance of its hydrolysis products (cis-3-hexen-1-ol and acetaldehyde).

Time Point	Storage Condition	pH	Color	Odor Profile	Acetal Concentration (GC-MS)
Week 0	25°C / 60% RH	7.2	Clear	Fresh, green top note	100%
Week 4	40°C / 75% RH	7.1	Clear	No significant change	99.5%
Week 8	40°C / 75% RH	7.0	Clear	Slight decrease in greenness	98.8%
Week 12	40°C / 75% RH	6.9	Clear	Noticeable loss of top note	97.2%

Protocol 4: Analytical Evaluation using Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS)

HS-GC-MS is a powerful technique for analyzing the volatile compounds in a fragrance without complex sample preparation, providing a snapshot of the scent profile as it is perceived.[13][14][15]

Instrumentation and Parameters:

• System: Headspace autosampler coupled to a Gas Chromatograph-Mass Spectrometer (GC-MS).[14][16]

• Vials: 20 mL headspace vials with PTFE/silicone septa.

• Sample Preparation: Accurately weigh 1.0 g of the fragrance solution into a headspace vial.

• Incubation: Incubate the vial at 80°C for 15 minutes to allow the volatile compounds to equilibrate in the headspace.

• Injection: Inject 1 mL of the headspace into the GC.

• GC Column: A non-polar column such as a DB-5ms (30 m x 0.25 mm x 0.25 µm) is suitable for separating a wide range of fragrance compounds.[14]

• Oven Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 5°C/min to 250°C.

  • Hold: 5 minutes at 250°C.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[14]

  • Mass Range: m/z 35-400.

  • Ion Source Temperature: 230°C.

• Data Analysis: Identify and quantify Acetaldehyde ethyl cis-3-hexenyl acetal and other key fragrance components by comparing their mass spectra and retention times with those of known standards and spectral libraries.

Protocol 5: Sensory Analysis of Fragrance Formulations

Sensory analysis by a trained panel is essential to understand the true perceptual impact of Acetaldehyde ethyl cis-3-hexenyl acetal in a fragrance.[17][18]

Panel and Environment:

• Panelists: Select a panel of at least 10-15 trained individuals with demonstrated olfactory acuity and the ability to describe scents using a standardized vocabulary.[19]

• Environment: Conduct the evaluation in a well-ventilated, odor-free room with controlled temperature and humidity.[20]

Descriptive Analysis Protocol:

• Sample Presentation: Present the fragrance samples (both the control without the acetal and the test sample with it) on coded smelling strips.

• Evaluation Attributes: Instruct the panelists to evaluate and score the following attributes on a scale of 1 to 10 (1 = very weak, 10 = very strong):

  • Greenness: The intensity of the fresh, leafy, green character.

  • Naturalness: How well the green note integrates and creates a realistic impression.

  • Lift/Vibrancy: The initial burst of freshness and effervescence.

  • Overall Floral Character: The perceived intensity of the floral notes.

  • Overall Pleasantness: The hedonic rating of the fragrance.

• Time-Intensity Evaluation: Ask panelists to re-evaluate the smelling strips at different time intervals (e.g., immediately, after 15 minutes, and after 1 hour) to assess the evolution of the fragrance and the longevity of the green top note.

• Data Analysis: Analyze the collected data statistically (e.g., using ANOVA) to determine if there are significant differences in the perceived attributes between the control and test samples.

Figure 3: Pathway for descriptive sensory analysis.

Conclusion and Future Perspectives

Acetaldehyde ethyl cis-3-hexenyl acetal is a versatile and valuable ingredient in the perfumer's palette. Its potent green character and enhanced stability make it a superior choice for imparting natural and lasting freshness to fragrance formulations. The protocols detailed in this guide provide a robust framework for the synthesis, application, and evaluation of this important aroma chemical. Future research may explore its potential as a pro-fragrance, where controlled release of its constituent aldehyde and alcohol could be triggered by environmental factors such as changes in pH on the skin, offering a novel mechanism for long-lasting fragrance delivery.[21]

References

• Ray, H. A., Stuhl, C. J., & Gillett-Kaufman, J. L. (2023, February 10). Rapid Collection of Floral Fragrance Volatiles using a Headspace Volatile Collection Technique for GC-MS Thermal Desorption Sampling. JoVE. Retrieved January 17, 2026, from [Link]

• The Derm Review. (2025, December 12). Can Perfume Expire? Everything You Need to Know About Fragrance Shelf Life. Retrieved January 17, 2026, from [Link]

• TSI Journals. (2022, August 30). A Scientific Overview Of Emerging Pro-Fragrance Technologies And Its Applications In Product Development. Retrieved January 17, 2026, from [Link]

• MDPI. (2018, October 21). Headspace Solid-Phase Microextraction Gas Chromatography-Mass Spectrometry Analysis of Scent Profiles from Human Skin. Retrieved January 17, 2026, from [Link]

• SciELO. (n.d.). Allergenic Fragrances Analysis in Brazilian Perfumes by Headspace Solid Phase Microextraction and Gas Chromatography-Mass Detector (HS-SPME-GC-MS). Retrieved January 17, 2026, from [Link]

• JCANO | INGENIERIA. (n.d.). The Characterization of Perfume Fragrances Using GC/MS, Headspace Trap and Olfactory Port. Retrieved January 17, 2026, from [Link]

• ResearchGate. (2025, August 10). Synthesis, Characterization, and Perfumery Application of Acetal Derivatives of 2-Methyl-3-(4-R-Phenyl) Propanal: A Short Review. Retrieved January 17, 2026, from [Link]

• Semantic Scholar. (2023, April 6). Synthesis, Characterization, and Perfumery Application of Acetal Derivatives of 2-Methyl-3-(4-R-Phenyl) Propanal. Retrieved January 17, 2026, from [Link]

• Perfumer & Flavorist. (2009, July 14). Aldehydes and Acetals - Part 1. Retrieved January 17, 2026, from [Link]

• Organic Syntheses. (n.d.). Acetal. Retrieved January 17, 2026, from [Link]

• Chemistry Steps. (n.d.). Acetal Hydrolysis Mechanism. Retrieved January 17, 2026, from [Link]

• Experimental Perfume Club. (2025, June 2). What are Green Notes in Perfumery?. Retrieved January 17, 2026, from [Link]

• YMER. (2022). A CONCISE REVIEW ON SYNTHESIS OF ACETAL AND RECENT ADVANCES. Retrieved January 17, 2026, from [Link]

• National Institutes of Health. (n.d.). Gas Chromatography Analysis with Olfactometric Detection (GC-O) as a Useful Methodology for Chemical Characterization of Odorous Compounds. Retrieved January 17, 2026, from [Link]

• Wikiparfum. (n.d.). Green Notes perfume ingredient. Retrieved January 17, 2026, from [Link]

• Gilbert, K. (n.d.). Green Notes in Perfume. Karen Gilbert. Retrieved January 17, 2026, from [Link]

• Lusso Collective. (2023, September 27). What Are 'Green' Notes In Perfumery?. Retrieved January 17, 2026, from [Link]

• Sepsolve Analytical. (2024, July 30). Enhanced GC–O workflows for detailed sensory evaluation. Retrieved January 17, 2026, from [Link]

• Fragrantica. (2020, August 20). Green Notes in Perfumery ~ Raw Materials. Retrieved January 17, 2026, from [Link]

• Integrated Liner Technologies. (2023, December 15). Fragrance Stability Testing. Retrieved January 17, 2026, from [Link]

• Jasmine. (n.d.). Shelf Life of Perfumes: Risks & Expiration. Retrieved January 17, 2026, from [Link]

• YouTube. (2024, June 30). How to use GREEN notes in perfumery. Retrieved January 17, 2026, from [Link]

• AIDIC. (n.d.). Gas Chromatography Analysis with Olfactometric Detection (GC-O): an Innovative Approach for Chemical Characterizatio of Odor Active. Retrieved January 17, 2026, from [Link]

• GL Sciences. (n.d.). gc-olfactometry; PHASER publications. Retrieved January 17, 2026, from [Link]

• SlidePlayer. (n.d.). Gas Chromatography-Olfactometry GC-O. Retrieved January 17, 2026, from [Link]

• Google Patents. (n.d.). EP2757905A1 - Acetals and ketals as fragrances and flavors.

• DLG.org. (n.d.). Panel training on odour and aroma perception for sensory analysis. Retrieved January 17, 2026, from [Link]

• Master Organic Chemistry. (2025, December 19). Hydrates, Hemiacetals, and Acetals. Retrieved January 17, 2026, from [Link]

• ResearchGate. (n.d.). Fragrances and sensory evaluation techniques. Retrieved January 17, 2026, from [Link]

• Google Patents. (n.d.). CIS-3-HEXENAL CIS-3-HEXENYL ACETAL COMPOUND, PROCESS FOR PRODUCING THE SAME, AND FLAVOR/TASTE IMPARTING AGENT, FLAVOR/TASTE RETA.
• Google Patents. (n.d.). US20120010114A1 - Acetals as perfuming ingredients.

• MakingCosmetics. (n.d.). Stability Testing of Cosmetics. Retrieved January 17, 2026, from [Link]

• Sitaram Dixit. (n.d.). SENSORY EVALUATION TECHNIQUES DO'S & DON'TS. Retrieved January 17, 2026, from [Link]

• YouTube. (2018, April 7). Hydrolysis of acetals. Retrieved January 17, 2026, from [Link]

• Testing Laboratory. (2026, January 10). Fragrance Stability Testing in Botanical Perfume Products. Retrieved January 17, 2026, from [Link]

• Organic Chemistry Tutor. (n.d.). Acetals Formation and Hydrolysis. Retrieved January 17, 2026, from [Link]

• Cinquième Sens. (n.d.). Sensory Evaluation of Perfumes: Developing Professional Skills in Olfactory Analysis. Retrieved January 17, 2026, from [Link]

• Orchadia Solutions. (n.d.). Fragrance Stability. Retrieved January 17, 2026, from [Link]

• Sense:lab. (2024, September 11). 5 Essential Tips for Effective Sensory Fragrance Testing. Retrieved January 17, 2026, from [Link]

• YouTube. (2023, January 14). Do Perfumes Expire? How To Store Keep Fragrances Fresh Longer Tell If A Perfume Expired Go Went Bad. Retrieved January 17, 2026, from [Link]

• Cosmetics & Toiletries. (n.d.). What Every Formulator Needs to Know about Fragrance. Retrieved January 17, 2026, from [Link]

• YouTube. (2023, March 18). Do Fragrances Expire? Surprising Truth About How Long Colognes Last Before Going Bad. Retrieved January 17, 2026, from [Link]

• Argos Fragrances. (2020, September 11). Does Perfume Expire? How Do You Know if Your Perfume is Expired?. Retrieved January 17, 2026, from [Link]

Sources

• 1. Acetaldehyde Ethyl Cis-3-hexenyl Acetal | 28069-74-1 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 2. fragrantica.com [fragrantica.com]
• 3. experimentalperfumeclub.com [experimentalperfumeclub.com]
• 4. Green Notes in Perfume - Karen Gilbert [karengilbert.co.uk]
• 5. lussocollective.com.au [lussocollective.com.au]
• 6. Buy High Quality Acetal From Industrial Chemical Supplier In India [chemicalbull.com]
• 7. researchgate.net [researchgate.net]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. scbt.com [scbt.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 12. iltusa.com [iltusa.com]
• 13. Headspace Solid-Phase Microextraction Gas Chromatography-Mass Spectrometry Analysis of Scent Profiles from Human Skin [mdpi.com]
• 14. scielo.br [scielo.br]
• 15. jcanoingenieria.com [jcanoingenieria.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. researchgate.net [researchgate.net]
• 18. parfums-de-grasse.com [parfums-de-grasse.com]
• 19. sitaramdixit.synthasite.com [sitaramdixit.synthasite.com]
• 20. sense-lab.co.uk [sense-lab.co.uk]
• 21. tsijournals.com [tsijournals.com]

Application Note: Acetaldehyde ethyl cis-3-hexenyl acetal as a Robust Standard for the Quantitative Analysis of Green Leaf Volatiles

Introduction: The Analytical Challenge of Green Leaf Volatiles

Green Leaf Volatiles (GLVs) are a class of C6 volatile organic compounds, including aldehydes, alcohols, and their esters, that are rapidly released by plants upon tissue damage.[1][2][3] These compounds, responsible for the characteristic "green" aroma of freshly cut grass, play crucial roles in plant defense signaling, attracting natural enemies of herbivores, and even priming neighboring plants for potential threats.[1][3][4] For researchers in fields ranging from agricultural science to drug development, the accurate quantification of these transient and often low-concentration volatiles is paramount to understanding their complex biological functions.

However, the analysis of GLVs by gas chromatography-mass spectrometry (GC-MS) is fraught with challenges. Sample preparation, including extraction and concentration steps, can lead to variable analyte loss. Furthermore, instrumental drift and matrix effects from the complex plant tissue can significantly impact the accuracy and precision of measurements.[1][4] To overcome these hurdles, the use of a suitable internal standard is not just recommended, but essential for robust and reliable quantification.

This application note details the use of Acetaldehyde ethyl cis-3-hexenyl acetal (CAS No. 28069-74-1), also known as Leaf Acetal, as a highly effective internal standard for the analysis of GLVs. We provide a comprehensive guide, including the scientific rationale for its selection, detailed experimental protocols, and data analysis workflows.

Scientific Rationale: Why Acetaldehyde ethyl cis-3-hexenyl acetal is an Ideal Internal Standard for GLV Analysis

The efficacy of an internal standard hinges on its chemical and physical similarity to the analytes of interest, ensuring it behaves comparably during sample processing and analysis without being naturally present in the sample. Acetaldehyde ethyl cis-3-hexenyl acetal fulfills these criteria for several key reasons:

• Structural Analogy to Green Leaf Volatiles: The core structure of this acetal contains a cis-3-hexenyl moiety, which is the foundational backbone of the most common GLVs, such as (Z)-3-hexenal, (Z)-3-hexen-1-ol, and (Z)-3-hexenyl acetate. This structural similarity ensures comparable volatility and chromatographic behavior.

• Chemical Stability: Acetals are known to be stable under the neutral to slightly basic conditions often employed in sample extraction, yet can be hydrolyzed under acidic conditions if necessary.[5] This stability ensures the integrity of the standard throughout the analytical workflow.

• Absence in Natural Plant Tissues: Acetaldehyde ethyl cis-3-hexenyl acetal is a synthetic compound not reported as a natural constituent of most plant species, thus preventing interference from endogenous sources.

• Distinct Mass Spectrum: The acetal produces a unique mass spectrum with characteristic fragments, allowing for clear identification and quantification without overlapping with the mass spectra of common GLVs.

Physicochemical Properties and Commercial Availability

A summary of the key properties of Acetaldehyde ethyl cis-3-hexenyl acetal is provided below. This compound is commercially available from several chemical suppliers, ensuring its accessibility for research purposes.[6][7][8][9][10]

Property	Value
CAS Number	28069-74-1
Molecular Formula	C₁₀H₂₀O₂
Molecular Weight	172.27 g/mol
Appearance	Colorless liquid
Odor	Powerful, green, herbaceous
Boiling Point	Approx. 190 °C (predicted)
Solubility	Soluble in organic solvents (e.g., hexane, dichloromethane)

Experimental Protocols

The following protocols provide a step-by-step guide for the preparation of the internal standard and its application in the analysis of GLVs from plant tissue.

Protocol 1: Preparation of Internal Standard Stock and Working Solutions

This protocol details the preparation of a concentrated stock solution and a working solution of Acetaldehyde ethyl cis-3-hexenyl acetal.

Materials:

• Acetaldehyde ethyl cis-3-hexenyl acetal (≥97% purity)

• n-Hexane (HPLC grade)

• Volumetric flasks (10 mL, 100 mL)

• Micropipettes

Procedure:

• Stock Solution (1 mg/mL):

  • Accurately weigh 10 mg of Acetaldehyde ethyl cis-3-hexenyl acetal into a 10 mL volumetric flask.

  • Dissolve the compound in a small amount of n-hexane.

  • Bring the flask to volume with n-hexane and mix thoroughly.

  • Store the stock solution at 4°C in a tightly sealed amber vial.

• Working Solution (10 µg/mL):

  • Pipette 1 mL of the 1 mg/mL stock solution into a 100 mL volumetric flask.

  • Bring the flask to volume with n-hexane and mix thoroughly.

  • This working solution is now ready to be added to the plant samples.

Protocol 2: Sample Preparation and Extraction of Green Leaf Volatiles

This protocol describes the extraction of GLVs from plant leaf tissue using the internal standard.

Materials:

• Fresh plant leaves

• Liquid nitrogen

• Mortar and pestle

• n-Hexane (HPLC grade)

• Internal Standard Working Solution (10 µg/mL)

• Anhydrous sodium sulfate (Na₂SO₄)

• Centrifuge tubes (15 mL)

• GC vials with inserts

Procedure:

• Sample Collection and Homogenization:

  • Harvest fresh plant leaves and immediately flash-freeze them in liquid nitrogen to quench metabolic activity.

  • Accurately weigh approximately 200 mg of frozen leaf tissue.

  • Grind the tissue to a fine powder in a pre-chilled mortar and pestle.

• Extraction:

  • Transfer the powdered tissue to a 15 mL centrifuge tube.

  • Add 2 mL of n-hexane.

  • Add 20 µL of the 10 µg/mL Internal Standard Working Solution (resulting in a final concentration of 100 ng/mL in the extract, assuming complete extraction).

  • Vortex the tube vigorously for 1 minute.

  • Place the tube on a shaker at room temperature for 30 minutes.

• Sample Cleanup:

  • Centrifuge the tube at 4000 rpm for 10 minutes at 4°C.

  • Carefully transfer the supernatant (n-hexane extract) to a clean tube containing a small amount of anhydrous sodium sulfate to remove any residual water.

  • Vortex briefly and let it stand for 5 minutes.

  • Transfer the dried extract to a GC vial with an insert for analysis.

Protocol 3: GC-MS Analysis of Green Leaf Volatiles

This protocol provides a general set of GC-MS parameters suitable for the analysis of GLVs and the internal standard. These parameters may need to be optimized for your specific instrument and target analytes.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent

GC Parameters:

Parameter	Setting
Injector Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Splitless
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Program	Initial temperature 40°C, hold for 2 min; ramp to 180°C at 5 °C/min; ramp to 250°C at 20 °C/min, hold for 2 min.

MS Parameters:

Parameter	Setting
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV
Mass Scan Range	m/z 35-350 (Full Scan)
Selected Ion Monitoring (SIM) Mode
Acetaldehyde ethyl cis-3-hexenyl acetal	m/z 45, 73, 82, 101 (predicted)
(Z)-3-Hexenal	m/z 41, 55, 67, 83, 98
(Z)-3-Hexen-1-ol	m/z 41, 57, 67, 82, 100
(Z)-3-Hexenyl acetate	m/z 43, 61, 82, 98

Note: The predicted m/z values for the internal standard are based on the fragmentation pattern of similar acetal structures. It is recommended to confirm these ions by injecting a pure standard and analyzing its mass spectrum.

Data Analysis and Quantification

The quantification of individual GLVs is achieved by calculating the ratio of the peak area of the analyte to the peak area of the internal standard and then comparing this ratio to a calibration curve.

Workflow for Data Analysis:

• Peak Identification: Identify the peaks corresponding to the target GLVs and the internal standard based on their retention times and mass spectra.

• Peak Integration: Integrate the peak areas for each analyte and the internal standard.

• Calibration Curve: Prepare a series of calibration standards containing known concentrations of the target GLVs and a constant concentration of the internal standard. Plot the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte.

• Quantification: Calculate the concentration of each GLV in the plant sample using the response factor derived from the calibration curve.

The concentration of the analyte can be calculated using the following formula:

Concentration_analyte = (Area_analyte / Area_IS) * (1 / Slope_calibration_curve) * Concentration_IS

Visualization of the Analytical Workflow

The following diagram illustrates the complete workflow for the analysis of green leaf volatiles using Acetaldehyde ethyl cis-3-hexenyl acetal as an internal standard.

Caption: Workflow for GLV analysis using an internal standard.

Conclusion

The use of Acetaldehyde ethyl cis-3-hexenyl acetal as an internal standard provides a robust and reliable method for the quantitative analysis of green leaf volatiles in complex plant matrices. Its structural similarity to the target analytes, coupled with its synthetic nature, ensures accurate correction for variations in sample preparation and instrumental analysis. The detailed protocols and workflow presented in this application note offer a comprehensive guide for researchers, scientists, and drug development professionals seeking to obtain high-quality, reproducible data on these important signaling molecules.

References

• LookChem. (n.d.). ACETALDEHYDE ETHYL CIS-3-HEXENYL ACETAL suppliers & manufacturers in China. Retrieved from [Link]

• IndiaMART. (n.d.). Acetaldehyde Ethyl Cis-3-Hexenyl Acetal, Packaging Size: Drum. Retrieved from [Link]

• Engelberth, J. J. (2019). Green Leaf Volatiles: A New Player in the Protection against Abiotic Stresses?. Plants, 8(11), 450. [Link]

• PubChem. (n.d.). Acetaldehyde di-cis-3-hexenyl acetal. Retrieved from [Link]

• Wikipedia. (2023). Green leaf volatiles. Retrieved from [Link]

• Matsui, K., & Engelberth, J. (2022). Green Leaf Volatiles-The Forefront of Plant Responses Against Biotic Attack. Plant & cell physiology, 63(10), 1378–1390. [Link]

• Ameye, M., Allmann, S., Verwaeren, J., Smagghe, G., Haesaert, G., Schuurink, R. C., & Audenaert, K. (2018). Green Leaf Volatiles: A Plant's Multifunctional Weapon against Herbivores and Pathogens. Frontiers in plant science, 9, 158. [Link]

• Matsui, K., & Engelberth, J. (2022). Green Leaf Volatiles-The Forefront of Plant Responses Against Biotic Attack. Plant & cell physiology, 63(10), 1378–1390. [Link]

• PubChem. (n.d.). Acetaldehyde ethyl (Z)-3-hexenyl acetal. Retrieved from [Link]

• PubChemLite. (n.d.). Acetaldehyde ethyl cis-3-hexenyl acetal (C10H20O2). Retrieved from [Link]

• NIST. (n.d.). cis-3-Hexenal diethyl acetal. Retrieved from [Link]

• MAGIC Action. (n.d.). Acetaldehyde ethyl cis-3-hexenyl acetal. Retrieved from [Link]

• Agilent. (n.d.). GC Column Solvent Retention Table. Retrieved from [Link]

• The Good Scents Company. (n.d.). acetaldehyde di-(Z)-3-hexen-1-yl acetal. Retrieved from [Link]

• Kim, H. J., Lee, J. H., & Lee, K. G. (2016). Validation and Determination of the Contents of Acetaldehyde and Formaldehyde in Foods. Toxicological research, 32(4), 337–342. [Link]

• Chemistry Steps. (n.d.). Acetals as Protecting Groups for Aldehydes and Ketones. Retrieved from [Link]

• Corl, A. B., Tahan, A. C., & Jones, S. R. (2014). Quantification of Neural Ethanol and Acetaldehyde Using Headspace GC-MS. Journal of visualized experiments : JoVE, (91), 51888. [Link]

• Agilent. (n.d.). GC/FID & GC/MS RTL Flavor Databases. Retrieved from [Link]

• Khan, A. (2019, January 8). aldehyde-to-acetal mechanism [Video]. YouTube. [Link]

• Lee, S. J., Park, J. H., Kim, M. J., & Kim, Y. S. (2017). Acetaldehyde contents and quality characteristics of commercial alcoholic beverages. Food science and biotechnology, 26(6), 1637–1643. [Link]

• ResearchGate. (2015, September 7). Has anyone got any experience of splitting MeOH and acetaldehyde by GC and can recommend some parameters?. Retrieved from [Link]

• ResearchGate. (2015, September 17). Hello everyone, I'd like for advice to separate 2 compounds which come in the same retention time by GC-FID?. Retrieved from [Link]

Sources

• 1. Green leaf volatiles - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Green Leaf Volatiles-The Forefront of Plant Responses Against Biotic Attack - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Acetals as Protecting Groups for Aldehydes and Ketones - Chemistry Steps [chemistrysteps.com]
• 6. scbt.com [scbt.com]
• 7. labproinc.com [labproinc.com]
• 8. Acetaldehyde Ethyl Cis-3-hexenyl Acetal | 28069-74-1 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 9. ACETALDEHYDE ETHYL CIS-3-HEXENYL ACETAL suppliers & manufacturers in China [m.chemicalbook.com]
• 10. indiamart.com [indiamart.com]

Chiral Separation of Acetaldehyde ethyl cis-3-hexenyl acetal Enantiomers: An Application Guide

Introduction: The Olfactive Significance of Chirality

Acetaldehyde ethyl cis-3-hexenyl acetal, a key component in the flavor and fragrance industry, imparts a characteristic fresh, green, and fruity aroma to a wide range of consumer products.[1][2] Like many natural and synthetic aroma chemicals, this acetal possesses a chiral center, meaning it exists as two non-superimposable mirror-image isomers, or enantiomers.[3][4] The stereochemistry of these molecules is of paramount importance, as enantiomers can exhibit distinct sensory properties and biological activities. Therefore, the ability to separate and quantify the individual enantiomers of Acetaldehyde ethyl cis-3-hexenyl acetal is crucial for quality control, authenticity assessment, and the development of novel flavor and fragrance formulations.

This comprehensive guide provides a detailed protocol for the chiral separation of Acetaldehyde ethyl cis-3-hexenyl acetal enantiomers using chiral Gas Chromatography (GC), a highly selective and robust analytical technique for volatile compounds.[5] Additionally, we will explore Supercritical Fluid Chromatography (SFC) as a powerful alternative methodology.

The Chromatographic Approach: A Tale of Two Techniques

The successful chiral separation of Acetaldehyde ethyl cis-3-hexenyl acetal hinges on the selection of an appropriate chiral stationary phase (CSP) that can differentiate between the two enantiomers. Both chiral GC and SFC have proven to be effective for the analysis of volatile flavor and fragrance compounds.[6][7]

Chiral Gas Chromatography (GC): The Workhorse for Volatiles

Chiral GC is the most established and widely used technique for the enantioselective analysis of volatile compounds.[5][8] The separation is achieved by utilizing a capillary column coated with a chiral stationary phase, most commonly a cyclodextrin derivative.[1][2][9] Cyclodextrins are cyclic oligosaccharides that form inclusion complexes with the enantiomers, and subtle differences in the stability of these diastereomeric complexes lead to different retention times and, consequently, separation.[2]

For the separation of Acetaldehyde ethyl cis-3-hexenyl acetal, a cyclodextrin-based CSP is the logical choice. The selection of the specific cyclodextrin derivative (e.g., beta- or gamma-cyclodextrin) and its functionalization will influence the selectivity of the separation.

Supercritical Fluid Chromatography (SFC): The Modern Alternative

SFC has emerged as a powerful alternative to both GC and HPLC for chiral separations.[5][6] This technique utilizes a supercritical fluid, typically carbon dioxide, as the primary mobile phase. SFC offers several advantages for the analysis of volatile and thermally labile compounds like Acetaldehyde ethyl cis-3-hexenyl acetal, including:

• Lower Operating Temperatures: Minimizes the risk of thermal degradation of the analyte.[5]

• Faster Separations: The low viscosity and high diffusivity of supercritical fluids lead to shorter analysis times.[5]

• Reduced Solvent Consumption: Primarily using CO2 makes it a greener and more cost-effective technique.[5]

Polysaccharide-based chiral stationary phases are commonly employed in SFC for the separation of a wide range of enantiomers.[3]

Experimental Protocol: Chiral GC Separation

This section provides a detailed, step-by-step protocol for the chiral separation of Acetaldehyde ethyl cis-3-hexenyl acetal enantiomers using a commercially available cyclodextrin-based GC column.

Sample Preparation

Given the volatile nature of the analyte, appropriate sample preparation is crucial to avoid loss of the compound and to ensure compatibility with the GC system.

• Standard Preparation:

  • Prepare a stock solution of racemic Acetaldehyde ethyl cis-3-hexenyl acetal in a high-purity solvent such as ethanol or hexane at a concentration of 1 mg/mL.

  • Perform serial dilutions to prepare working standards in the range of 1-100 µg/mL.

• Sample Matrix (e.g., Fragrance Oil, Beverage):

  • Direct Injection (for clean matrices): Dilute the sample in a suitable solvent to bring the analyte concentration within the calibration range.

  • Headspace Analysis (for complex matrices): This technique is ideal for extracting volatile compounds from a complex matrix without injecting non-volatile components.

    • Place a known amount of the sample into a headspace vial.

    • Seal the vial and incubate at a controlled temperature (e.g., 60-80°C) to allow the volatile compounds to partition into the headspace.

    • An automated headspace sampler injects a portion of the vapor phase onto the GC column.[10]

  • Solid-Phase Microextraction (SPME): SPME is a solvent-free extraction technique that is highly effective for concentrating volatile and semi-volatile analytes.[11]

    • Expose an SPME fiber coated with a suitable stationary phase (e.g., PDMS/DVB) to the headspace of the sample or directly immerse it in a liquid sample.

    • The analytes adsorb to the fiber.

    • The fiber is then desorbed in the hot GC inlet.

Instrumentation and Chromatographic Conditions

The following table summarizes the recommended instrumentation and starting conditions for the chiral GC separation. Optimization of these parameters may be necessary to achieve baseline resolution of the enantiomers.

Parameter	Recommended Setting	Rationale
Gas Chromatograph	Agilent 8890 GC or equivalent	Provides precise control of temperature and flow.
Chiral GC Column	Agilent J&W Cyclodex-B (30 m x 0.25 mm ID, 0.25 µm film thickness) or Restek Rt-βDEXsa (30 m x 0.32 mm ID, 0.25 µm film thickness)	These columns utilize beta-cyclodextrin derivatives, which are effective for separating a wide range of chiral flavor and fragrance compounds.[9][12]
Carrier Gas	Helium or Hydrogen	Hydrogen often provides better efficiency and allows for faster analysis, but helium is a safer alternative.[13]
Inlet Temperature	250 °C	Ensures rapid volatilization of the sample.
Injection Mode	Split (Split ratio 50:1)	Prevents column overloading and ensures sharp peaks.
Oven Temperature Program	60 °C (hold for 2 min), ramp to 180 °C at 2 °C/min, hold for 5 min	A slow temperature ramp is often crucial for resolving enantiomers on chiral columns.[13]
Detector	Flame Ionization Detector (FID)	Provides high sensitivity for organic compounds.
Detector Temperature	280 °C	Prevents condensation of the analytes.

Data Analysis

• Integrate the peaks corresponding to the two enantiomers.

• Determine the retention times (tR1 and tR2) for each enantiomer.

• Calculate the resolution (Rs) between the two peaks to assess the quality of the separation. A resolution of ≥ 1.5 indicates baseline separation.

• For quantitative analysis, construct a calibration curve using the peak areas of the standards.

• Determine the enantiomeric excess (% ee) of the sample using the following formula: % ee = [ (Area of major enantiomer - Area of minor enantiomer) / (Area of major enantiomer + Area of minor enantiomer) ] x 100

Visualizing the Workflow

Figure 1. Experimental workflow for the chiral GC separation of Acetaldehyde ethyl cis-3-hexenyl acetal.

Expected Results and Troubleshooting

A successful separation will yield a chromatogram with two well-resolved peaks corresponding to the (R)- and (S)-enantiomers of Acetaldehyde ethyl cis-3-hexenyl acetal. The elution order of the enantiomers will depend on the specific chiral stationary phase used and must be confirmed by injecting an enantiomerically pure standard, if available.

Troubleshooting Poor Resolution:

• Optimize the Temperature Program: A slower ramp rate or a lower starting temperature can improve resolution.

• Adjust Carrier Gas Flow Rate: The optimal flow rate will provide the best balance between analysis time and resolution.

• Select a Different Chiral Column: If baseline separation cannot be achieved, a column with a different cyclodextrin derivative may be necessary.

Conclusion and Future Perspectives

The protocol outlined in this guide provides a robust starting point for the successful chiral separation of Acetaldehyde ethyl cis-3-hexenyl acetal enantiomers by Gas Chromatography. The use of cyclodextrin-based chiral stationary phases is key to achieving the desired selectivity. For laboratories seeking higher throughput and analysis of thermally sensitive compounds, the exploration of Supercritical Fluid Chromatography is highly recommended. The ability to accurately determine the enantiomeric composition of this important flavor and fragrance compound will continue to be a valuable tool for ensuring product quality and fostering innovation in the industry.

References

• Waters Corporation. (n.d.). Chiral Purification of Volatile Flavors and Fragrances by SFC. Retrieved from [Link]

• Agilent Technologies. (n.d.). Cyclodex-B GC column. Retrieved from [Link]

• Restek Corporation. (n.d.). Chiral GC Capillary Column, Rt-βDEXsa 30 m, 0.32 mm ID, 0.25 µm. Retrieved from [Link]

• Element Lab Solutions. (n.d.). Chiral GC Columns. Retrieved from [Link]

• Waters Corporation. (n.d.). Chiral Purification of Volatile Flavors and Fragrances by SFC. Retrieved from [Link]

• Restek Corporation. (n.d.). A Guide to the Analysis of Chiral Compounds by GC. Retrieved from [Link]

• König, W. A. (2001). Enantioselective Gas Chromatography in Flavor and Fragrance Analysis. In Flavor Chemistry (pp. 1-14). American Chemical Society.

• PubMed. (2013). Improved chiral SFC screening for analytical method development. Retrieved from [Link]

• YouTube. (2020, October 28). Sample Preparation, Derivatization in Gas Chromatography and Sample Injectors in GC. Retrieved from [Link]

• Agilent Technologies. (2019, January 10). Easy Access to Rapid Chiral SFC Method Development for Non‐Chromatographers. Retrieved from [Link]

• YMC Europe. (2016, February 18). CHIRAL LC & SFC METHOD DEVELOPMENT. Retrieved from [Link]

• Chiral Technologies. (n.d.). SFC Chiral Separations: Method Development with Polysaccharide CSPs. Retrieved from [Link]

• ResearchGate. (2025, August 6). Analytical Separation of Enantiomers by Gas Chromatography on Chiral Stationary Phases. Retrieved from [Link]

• JCANO | INGENIERIA. (n.d.). The Characterization of Perfume Fragrances Using GC/MS, Headspace Trap and Olfactory Port. Retrieved from [Link]

• MatheO. (n.d.). Investigation of various sample preparation methods for the GC-MS quantification of the extended list of regulated fragrance allergens in. Retrieved from [Link]

• PubChem. (n.d.). Acetaldehyde ethyl (Z)-3-hexenyl acetal. Retrieved from [Link]

• The Good Scents Company. (n.d.). (Z)-leaf acetal. Retrieved from [Link]

• PubMed. (2001). Solid-phase microextraction for the enantiomeric analysis of flavors in beverages. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography. Retrieved from [Link]

• PubMed. (2001). Separation of enantiomers by gas chromatography. Retrieved from [Link]

• Inoue Perfumery MFG. Co.,Ltd. (n.d.). ACETALDEHYDE ETHYL CIS-3-HEXENYL ACETAL. Retrieved from [Link]

• MAGIC Knowledge Base. (n.d.). Acetaldehyde ethyl cis-3-hexenyl acetal. Retrieved from [Link]

• ScienceDirect. (2024, January 20). RIFM fragrance ingredient safety assessment, acetaldehyde ethyl cis-3-hexenyl acetal, CAS Registry Number 28069-74-1. Retrieved from [Link]

• Flavor and Extract Manufacturers Association. (n.d.). ACETALDEHYDE, ETHYL CIS-3-HEXENYL ACETAL. Retrieved from [Link]

Sources

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. gcms.cz [gcms.cz]
• 3. chiraltech.com [chiraltech.com]
• 4. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 5. waters.com [waters.com]
• 6. waters.com [waters.com]
• 7. academic.oup.com [academic.oup.com]
• 8. researchgate.net [researchgate.net]
• 9. agilent.com [agilent.com]
• 10. jcanoingenieria.com [jcanoingenieria.com]
• 11. Solid-phase microextraction for the enantiomeric analysis of flavors in beverages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. restek.com [restek.com]
• 13. gcms.cz [gcms.cz]

The Untapped Potential of Acetaldehyde Ethyl cis-3-Hexenyl Acetal in Shaping Plant-Insect Dialogues: A Guide for Researchers

In the intricate chemical language that governs the interactions between plants and insects, a vast vocabulary of volatile organic compounds (VOCs) orchestrates behaviors from foraging to oviposition and predation. Among these, the Green Leaf Volatiles (GLVs) are paramount, released upon tissue damage and serving as critical cues in the ecosystem. This document delves into a lesser-explored yet potentially significant player in this chemical communication: Acetaldehyde ethyl cis-3-hexenyl acetal , a naturally occurring acetal of the well-known GLV, (Z)-3-hexenol.

While its primary recognition to date has been in the flavor and fragrance industry for its potent green and fruity notes, its structural relationship to key semiochemicals and its confirmed presence in plants like guava (Psidium guajava), plum (Prunus domestica), and wild strawberry (Fragaria vesca) strongly suggest a role in plant-insect interactions that is ripe for investigation.[1][2] This guide provides the foundational knowledge and detailed experimental protocols for researchers, scientists, and drug development professionals to explore the semiochemical potential of this intriguing molecule.

Part 1: The Scientific Rationale - Why Investigate Acetaldehyde Ethyl cis-3-Hexenyl Acetal?

The study of plant-insect interactions is a cornerstone of chemical ecology, with profound implications for agriculture and disease vector control. GLVs, a class of C6 compounds including alcohols, aldehydes, and their esters, are rapidly synthesized via the oxylipin pathway upon mechanical damage or herbivory.[3] They are known to:

• Directly affect herbivores : They can act as repellents or, conversely, as attractants for specialist insects.[4]

• Attract natural enemies : Parasitoid wasps and predatory insects use GLVs as cues to locate their herbivorous prey.[3]

• Prime plant defenses : Neighboring plants can perceive GLV emissions and prime their own defense systems in anticipation of an attack.[5]

Acetaldehyde ethyl cis-3-hexenyl acetal is structurally derived from (Z)-3-hexenol, a GLV with well-documented roles in repelling and attracting various insect species.[4] The formation of an acetal introduces different physicochemical properties, such as volatility and stability, which could modulate its function as a semiochemical. It is plausible that this acetal serves as a more stable, longer-lasting signal compared to its more volatile alcohol or aldehyde precursors.

While direct research on the semiochemical activity of this specific acetal is nascent, its natural occurrence in fruits known to have distinct insect interactions presents a compelling case for its investigation.[1][2] For instance, studies have shown that volatiles from guava can prime defenses in neighboring citrus plants against psyllids, demonstrating the power of inter-plant signaling.[6]

Part 2: Experimental Workflows for Elucidating Biological Activity

To systematically investigate the role of Acetaldehyde ethyl cis-3-hexenyl acetal in plant-insect interactions, a multi-tiered approach is recommended, progressing from volatile analysis to electrophysiological and behavioral assays.

Workflow for Investigating Acetaldehyde Ethyl cis-3-Hexenyl Acetal

Caption: A multi-phase workflow for the comprehensive study of Acetaldehyde ethyl cis-3-hexenyl acetal in plant-insect interactions.

Part 3: Detailed Application Notes and Protocols

This section provides detailed, step-by-step methodologies for the key experiments outlined in the workflow.

Protocol 1: Volatile Collection and Analysis

Objective: To determine if Acetaldehyde ethyl cis-3-hexenyl acetal is released from plants upon herbivory and to quantify its emission relative to other GLVs.

Materials:

• Live plants (e.g., Psidium guajava)

• Herbivorous insects (e.g., Spodoptera larvae)

• Volatile collection system (glass chambers, charcoal-filtered air pump, flow meters)

• Adsorbent tubes (e.g., Tenax® TA)

• Gas Chromatograph-Mass Spectrometer (GC-MS)

• Synthetic standard of Acetaldehyde ethyl cis-3-hexenyl acetal (CAS 28069-74-1)

Procedure:

• Plant Preparation: Acclimate healthy, undamaged plants in a clean-air environment for 24 hours.

• Experimental Setup: Enclose a plant branch or the entire plant in a glass chamber. Supply a constant flow of purified air (e.g., 500 mL/min).

• Herbivory Treatment: Introduce a set number of pre-starved herbivores (e.g., 3-5 third-instar larvae) onto the leaves within the chamber. Have a control chamber with an undamaged plant.

• Volatile Trapping: Pull air from the chamber outlet through an adsorbent tube for a defined period (e.g., 4-6 hours) at a lower flow rate (e.g., 300 mL/min) to create a pressure differential.

• Sample Analysis:

  • Analyze the trapped volatiles using a GC-MS equipped with a thermal desorption unit.

  • Identify compounds by comparing their mass spectra and retention indices with those of the synthetic standard and library databases (e.g., NIST).

  • Quantify the emission rate by creating a calibration curve with the synthetic standard.

Data Presentation:

Volatile Compound	Emission Rate (ng/g/h) - Control	Emission Rate (ng/g/h) - Herbivore Damaged	Fold Change
(Z)-3-Hexenol	10.5 ± 2.1	150.7 ± 15.3	14.4
(Z)-3-Hexenyl acetate	2.1 ± 0.5	85.2 ± 9.8	40.6
Acetaldehyde ethyl cis-3-hexenyl acetal	Not Detected	(Hypothetical) 15.3 ± 3.1	-
Other Terpenoids	...	...	...
Table 1: Hypothetical quantitative data from a volatile analysis experiment.

Protocol 2: Electroantennography (EAG)

Objective: To determine if the antennae of a specific insect species can detect Acetaldehyde ethyl cis-3-hexenyl acetal.

Materials:

• Live insects

• EAG system (micromanipulators, Ag/AgCl electrodes, amplifier, data acquisition software)

• Odor delivery system (olfactometer)

• Synthetic Acetaldehyde ethyl cis-3-hexenyl acetal

• Solvent (e.g., paraffin oil or hexane)

• Positive control (e.g., a known pheromone or general odorant like (Z)-3-hexenol)

• Negative control (solvent only)

Procedure:

• Insect Preparation: Immobilize an insect (e.g., a moth) in a pipette tip or on a wax block, exposing the head and antennae.

• Electrode Placement: Excise one antenna and mount it between two electrodes using conductive gel. Alternatively, for whole-animal preparations, insert the reference electrode into the head capsule and the recording electrode at the tip of the antenna.

• Odorant Preparation: Prepare serial dilutions of the synthetic acetal in the chosen solvent (e.g., 1 ng/µL to 100 ng/µL on filter paper).

• Stimulation: Deliver puffs of charcoal-filtered air (the carrier stream) over the antenna. At set intervals, inject a puff of air that has passed over the filter paper containing the test odorant.

• Recording: Record the resulting depolarization (negative voltage change) of the antennal signal.

• Data Analysis: Measure the peak amplitude of the response to each stimulus. Normalize the responses to the positive control to allow for comparison across different preparations.

Protocol 3: Behavioral Bioassay (Y-tube Olfactometer)

Objective: To assess whether Acetaldehyde ethyl cis-3-hexenyl acetal is attractive or repellent to an insect.

Materials:

• Y-tube olfactometer

• Charcoal-filtered and humidified air source

• Flow meters

• Insects (starved for a defined period to increase motivation)

• Synthetic Acetaldehyde ethyl cis-3-hexenyl acetal

• Solvent (negative control)

Procedure:

• Setup: Connect the olfactometer to the air source, ensuring equal airflow through both arms (e.g., 200 mL/min).

• Odor Application: Place a filter paper with a specific dose of the synthetic acetal in one arm's odor chamber and a filter paper with solvent only in the other.

• Insect Release: Introduce a single insect at the base of the Y-tube.

• Observation: Allow the insect a set amount of time (e.g., 5 minutes) to make a choice. A choice is recorded when the insect moves a certain distance down one of the arms and stays for a minimum period.

• Replication: Test a sufficient number of insects (e.g., 50-100), reversing the position of the treatment and control arms every 5-10 insects to avoid positional bias.

• Data Analysis: Use a Chi-square test or a binomial test to determine if the distribution of choices is significantly different from a 50:50 distribution.

Diagram of the Insect Olfactory Signaling Pathway

Caption: Simplified diagram of the insect olfactory signaling pathway from odorant detection to behavioral response.

Part 4: Conclusion and Future Directions

The investigation into Acetaldehyde ethyl cis-3-hexenyl acetal as a semiochemical represents a new frontier in the study of plant-insect interactions. Its natural occurrence and structural similarity to key GLVs provide a strong rationale for its study. The protocols outlined in this guide offer a robust framework for elucidating its role, from its emission by plants to its perception and behavioral consequences in insects.

Future research should focus on:

• Screening a wide range of insect species , including herbivores, parasitoids, and pollinators, to determine the ecological breadth of its activity.

• Investigating the biosynthetic pathway leading to the formation of this acetal in plants.

• Field trials to validate laboratory findings and assess its potential for use in sustainable agriculture, for example, in "push-pull" strategies or as a component of attractant lures.

By systematically applying these methodologies, researchers can unlock the potential of this understudied compound and contribute valuable knowledge to the fields of chemical ecology, entomology, and sustainable pest management.

References

• Zeon Corporation. (n.d.). Leaf acetal | Green notes. Retrieved from [Link]

• Zhang, X., et al. (2021). Volatile Signals From Guava Plants Prime Defense Signaling and Increase Jasmonate-Dependent Herbivore Resistance in Neighboring Citrus Plants. Frontiers in Plant Science, 12, 709446. [Link]

• Scala, A., Allmann, S., Mirabella, R., Haring, M. A., & Schuurink, R. C. (2013). Green leaf volatiles: a plant's multifunctional weapon against herbivores and pathogens. Journal of chemical ecology, 39(7-8), 1041–1052. [Link]

• Engelberth, J. (2020). Green Leaf Volatiles: Airborne Signals That Protect against Biotic and Abiotic Stresses. Biology and Life Sciences Forum, 4(1), 101. [Link]

• Nature World News. (2024, January 30). Green Leaf Volatiles Enhance Plant Defense Against Agricultural Pests for Cleaner Farming. [Link]

• Ahmad, F., et al. (2015). Green leaf volatiles: biosynthesis, biological functions and their applications in biotechnology. Plant Biology, 17(5), 937-949. [Link]

• The Good Scents Company. (n.d.). (Z)-leaf acetal. Retrieved from [Link]

• Freundlich, G. E., Shields, M., & Stephenson, A. G. (2021). Dispensing a Synthetic Green Leaf Volatile to Two Plant Species in a Common Garden Differentially Alters Physiological Responses and Herbivory. Insects, 12(5), 449. [Link]

• Wei, J., & Kang, L. (2011). Roles of (Z)-3-hexenol in plant-insect interactions. Plant signaling & behavior, 6(3), 369–371. [Link]

Sources

• 1. Volatile Signals From Guava Plants Prime Defense Signaling and Increase Jasmonate-Dependent Herbivore Resistance in Neighboring Citrus Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Characterization of the Insect Assemblage and Associated Floral Volatiles of Black Cherry (Prunus serotina) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Volatile Signals From Guava Plants Prime Defense Signaling and Increase Jasmonate-Dependent Herbivore Resistance in Neighboring Citrus Plants [frontiersin.org]

Application Notes &amp; Protocols: Controlled Release Systems for Acetaldehyde ethyl cis-3-hexenyl acetal

A Note from the Senior Application Scientist:

This document is designed for researchers and scientists navigating the complexities of encapsulating and controlling the release of volatile aroma compounds. Our focus here is on Acetaldehyde ethyl cis-3-hexenyl acetal, a potent "green" fragrance and flavor molecule. The protocols and insights provided are grounded in established principles of materials science and analytical chemistry, moving beyond simple step-by-step instructions to explain the causality behind our methodological choices. The goal is to provide a robust, self-validating framework that empowers you to not only replicate these methods but also to innovate upon them. We will focus on spray drying, the most commercially scalable and versatile technique for flavor encapsulation, and detail the critical analytical methods for validating your success.

Section 1: Foundational Principles

The Target Molecule: Acetaldehyde ethyl cis-3-hexenyl acetal (AECHA)

Acetaldehyde ethyl cis-3-hexenyl acetal (also known as (Z)-leaf acetal) is a highly valued aroma chemical prized for its powerful, fresh green, and fruity notes.[1][2][3] Its unique profile makes it a key component in flavor formulations for beverages and foods, as well as in fragrances for personal care and home products.[1][4]

Key Physicochemical Properties:

• Molecular Formula: C₁₀H₂₀O₂[5][6]

• Molecular Weight: ~172.27 g/mol [5][6]

• Odor: Powerful green, herbaceous, oily, reminiscent of natural products.[3][7]

• Volatility: As a low molecular weight compound, it is highly volatile, which is desirable for aroma perception but challenging for stability.[8][9]

• Stability: It is reported to be fairly stable in alkaline conditions but unstable in acidic environments with a pH lower than 5.[7] This is a critical consideration for both the encapsulation process and the final application environment.

The Rationale for Controlled Release

Directly incorporating volatile compounds like AECHA into a product matrix presents significant challenges. Controlled release via microencapsulation is employed to overcome these issues by:

• Protecting from Degradation: The encapsulating wall material acts as a physical barrier, shielding the core AECHA from oxidative degradation, light-induced reactions, and adverse pH conditions.[10][11][12]

• Minimizing Volatility Loss: Encapsulation converts the liquid flavor into a stable powder, drastically reducing the loss of the aroma compound during processing, storage, and handling.[8][13]

• Triggered Release: It allows for the release of the flavor at a specific time and rate, triggered by conditions such as moisture, heat, or mechanical stress (e.g., during mastication).[10][14] This ensures maximum sensory impact at the point of consumption.

• Improved Handling and Dosing: Converting a liquid to a free-flowing powder simplifies manufacturing processes, enabling precise and uniform dosing.[12]

Strategic Selection of Encapsulation Technology: Spray Drying

While various encapsulation techniques exist (e.g., extrusion, coacervation, molecular inclusion), spray drying is the predominant technology in the flavor industry.[15][16][17] Its selection is justified by:

• Cost-Effectiveness and Scalability: The process is rapid, continuous, and easily scaled from laboratory to industrial production.[15]

• Versatility: It is suitable for encapsulating both oil-soluble and water-soluble compounds.[15][18]

• Particle Engineering: The process allows for good control over particle size and morphology.[19]

• High Retention of Volatiles: Despite the use of heat, the rapid evaporation of water from the droplet surface creates a protective crust and maintains a low core temperature (the "evaporative cooling" effect), leading to high retention of the volatile core.[18]

Section 2: Protocol I - Microencapsulation of AECHA via Spray Drying

Principle of the Method

This protocol involves creating an oil-in-water emulsion where droplets of AECHA (the oil phase) are dispersed in an aqueous solution of a carrier, or "wall," material. This emulsion is then atomized into a chamber of hot air. The water rapidly evaporates, forming a solid, protective shell of the wall material around the AECHA core, resulting in a dry, encapsulated powder.[18][20]

Materials & Reagents

Material/Reagent	Grade	Supplier Example	Purpose
Acetaldehyde ethyl cis-3-hexenyl acetal (AECHA)	Flavor/Food Grade	Major flavor houses	Core Material (Active)
Maltodextrin (DE 10-15)	Food Grade	Ingredion, Tate & Lyle	Primary Wall Material (Bulk, Structure)
Gum Arabic (Acacia Gum)	Food Grade	Nexira, Kerry	Secondary Wall Material (Emulsifier)
Modified Starch (e.g., Purity Gum 2000)	Food Grade	Ingredion	Optional Wall Material (Emulsifier)
Deionized Water	High Purity	In-house	Solvent for Wall Material
n-Hexane	HPLC or ACS Grade	Sigma-Aldrich, Fisher	Solvent for Surface Oil Extraction

Equipment

• Analytical Balance

• High-Shear Mixer (e.g., Silverson, Ultra-Turrax)

• High-Pressure Homogenizer (optional, for smaller droplet size)

• Laboratory-Scale Spray Dryer (e.g., Büchi, Pilotech, SPX Anhydro)[20]

• Peristaltic Pump

• Standard laboratory glassware (beakers, graduated cylinders)

Detailed Step-by-Step Protocol

1. Wall Material Solution Preparation: a. Weigh 240 g of Maltodextrin and 60 g of Gum Arabic. b. In a 2 L beaker, add the powders to 700 mL of deionized water while stirring with a magnetic stirrer to prevent clumping. c. Heat the solution to 40-50°C while stirring to ensure complete dissolution of the wall materials. This may take 30-60 minutes. d. Allow the solution to cool to room temperature (~25°C). The final mixture should be a 30% w/w solids solution. Causality Note: Using a blend of maltodextrin and gum arabic is crucial. Maltodextrin provides good bulk and film-forming properties at a low cost, while gum arabic is an excellent emulsifier that stabilizes the oil droplets before and during atomization.[8][20]

2. Emulsion Formation: a. Weigh 75 g of Acetaldehyde ethyl cis-3-hexenyl acetal (AECHA). This corresponds to a 25% flavor load relative to the wall material solids (75g oil / 300g solids). b. Slowly add the AECHA to the wall material solution while pre-mixing with the high-shear mixer at a low speed (~2,000 rpm). c. Once all the AECHA is added, increase the shear rate to 8,000-10,000 rpm and mix for 5-10 minutes to form a fine, homogenous pre-emulsion. Causality Note: The creation of a stable emulsion with a small oil droplet size is the single most important factor for achieving high encapsulation efficiency. Smaller droplets have a larger surface-area-to-volume ratio, but are more effectively trapped within the rapidly forming shell.[18]

3. (Optional) High-Pressure Homogenization: a. For optimal stability and efficiency, pass the pre-emulsion through a two-stage high-pressure homogenizer. b. Set the first stage to ~20 MPa and the second stage to ~5 MPa. c. Process the emulsion for one or two passes. This step will significantly reduce the oil droplet size (<1 µm).

4. Spray Drying: a. Set the spray dryer parameters. These are starting points and must be optimized for your specific equipment.

• Inlet Temperature: 180°C
• Outlet Temperature: 85-90°C (This is controlled by adjusting the feed rate)
• Feed Rate: Adjust as needed to maintain the target outlet temperature. Start low and gradually increase.
• Atomizer Type/Pressure: Use a two-fluid nozzle at a pressure of ~0.4 MPa or as recommended by the manufacturer.
• Aspirator/Blower Rate: ~85-95% capacity. b. Pump deionized water through the system for 5-10 minutes to pre-heat the chamber and stabilize temperatures. c. Switch the feed from water to the prepared emulsion. d. Collect the dried powder from the cyclone and collection vessel. Causality Note: The inlet temperature must be high enough for rapid evaporation, but not so high that it degrades the flavor. The outlet temperature is critical; if it's too low, the powder will be wet and sticky. If it's too high, flavor loss will increase. A range of 80-95°C is generally optimal for flavors.[20]

5. Post-Processing: a. Transfer the collected powder into an airtight, light-proof container. b. Store at cool, dry conditions (e.g., 4°C or room temperature in a desiccator) for at least 24 hours before characterization to allow for equilibration.

Visualization: Spray Drying Workflow

Caption: Workflow for AECHA microencapsulation via spray drying.

Section 3: Protocol II - Characterization and Validation

Overview of Critical Quality Attributes (CQAs)

To validate the success of the encapsulation, we must measure key properties of the resulting powder. The most important CQAs are encapsulation efficiency, moisture content, particle morphology, and release kinetics.

Protocol for Encapsulation Efficiency (EE) Determination

Principle: EE is the percentage of the core material that is successfully entrapped within the microcapsules. It is determined by measuring the amount of AECHA on the surface of the powder (Surface Oil) and comparing it to the total amount of AECHA in the powder (Total Oil).

EE (%) = [ (Total Oil - Surface Oil) / Total Oil ] * 100

A. Surface Oil Quantification:

• Accurately weigh ~2 g of the encapsulated powder into a 50 mL flask.

• Add 20 mL of n-hexane.

• Stopper the flask and shake gently for exactly 2 minutes.

• Immediately filter the mixture through a Whatman No. 1 filter paper into a pre-weighed evaporation dish.

• Rinse the flask and filter paper with an additional 5 mL of n-hexane and collect the rinse.

• Allow the hexane to evaporate in a fume hood at room temperature.

• Weigh the dish again. The difference in weight is the mass of the Surface Oil. Causality Note: A short extraction time with a non-polar solvent like hexane is used to dissolve only the oil on the surface without penetrating the wall matrix.

B. Total Oil Quantification (via Steam Distillation):

• Accurately weigh ~5 g of the encapsulated powder into a 250 mL round-bottom flask.

• Add 100 mL of deionized water and a few boiling chips.

• Set up a Clevenger-type apparatus for distillation.

• Heat the flask and collect the distillate for 2-3 hours, or until the volume of collected oil is constant.

• Measure the volume of the collected AECHA oil and calculate its mass using its known density (~0.85 g/mL). This is the Total Oil. Causality Note: Distillation breaks down the water-soluble matrix, releasing all the entrapped oil to be collected and quantified.

Protocol for Characterizing Release Kinetics (HS-GC-MS)

Principle: This method measures the amount of AECHA released into the headspace (the air above the sample) of a sealed vial over time, typically triggered by exposure to a specific relative humidity (RH) or temperature. Gas Chromatography-Mass Spectrometry (GC-MS) is used to separate and identify the volatile AECHA.[21][22][23]

Equipment:

• Headspace Autosampler (HS)

• Gas Chromatograph with a Flame Ionization Detector (FID) or Mass Spectrometer (MS)

• GC Column suitable for volatiles (e.g., DB-5ms, HP-INNOWax)

• Saturated salt solutions for creating controlled RH environments (e.g., MgCl₂ for 33% RH, NaCl for 76% RH)

• 20 mL headspace vials with septa caps

Procedure:

• Sample Preparation: Place a precise amount (~100 mg) of the encapsulated powder as a thin layer at the bottom of several headspace vials.

• Trigger Application: Place the open vials into a desiccator containing a saturated salt solution to equilibrate them to a target RH. Alternatively, for thermal release, simply place the sealed vials in the HS autosampler incubator.

• Time Points: At specified time intervals (e.g., 0, 1, 2, 4, 8, 24 hours), remove a vial from the desiccator, seal it immediately, and place it in the HS autosampler.

• HS-GC-MS Analysis:

  • HS Parameters: Incubate the vial at a set temperature (e.g., 60°C) for 15 minutes to allow the released AECHA to equilibrate in the headspace.

  • Injection: Automatically inject a sample of the headspace gas into the GC.

  • GC Parameters:

    • Inlet Temp: 250°C

    • Oven Program: Start at 50°C, hold for 2 min, ramp to 220°C at 10°C/min, hold for 5 min.

    • Carrier Gas: Helium.

  • MS Parameters: Scan range of 35-350 m/z.

• Quantification: Create a calibration curve by injecting known amounts of a standard AECHA solution. Integrate the peak area corresponding to AECHA for each sample and use the calibration curve to determine the mass released at each time point.

Data Interpretation & Visualization

Plot the cumulative percentage of AECHA released versus time. This release profile provides critical information about the system's performance.

Caption: Conceptual model of trigger-induced release from a microcapsule.

Section 4: Advanced Insights & Troubleshooting

Optimizing Wall Material Composition

The 80:20 Maltodextrin:Gum Arabic ratio is a standard starting point. For enhanced oxidative stability or different release profiles, consider:

• Adding Protein: Replacing a portion of the maltodextrin with whey protein isolate can improve emulsification and form a denser, less porous shell, potentially slowing release.[9]

• Using Modified Starch: Oil-absorbing starches can create stronger emulsions and improve flavor retention during drying.

• Cyclodextrins: For molecular-level encapsulation, β-cyclodextrins can be included in the wall material formulation to form inclusion complexes with the AECHA, offering superior protection and controlled release.[19][24]

Troubleshooting Common Issues in Spray Drying Flavors

Problem	Probable Cause(s)	Recommended Solution(s)
Low Powder Yield / Sticking	Outlet temperature is too low; powder is sticky. High humidity in the feed or drying air.	Increase the feed pump speed slightly to raise the outlet temperature. Ensure the solid content of the emulsion is adequate (30-40%). Use dehumidified air for the drying process if possible.[20]
Low Encapsulation Efficiency	Poor emulsion quality (large oil droplets). Wall material is too porous. Inlet temperature is too high, causing fractures.	Improve homogenization (higher shear, longer time, or use a high-pressure homogenizer). Add a better emulsifier (e.g., modified starch, protein) to the wall matrix. Reduce the inlet temperature in 10°C increments while maintaining the outlet temperature.[18][20]
Product is "Hollow" or Burnt	Inlet temperature is excessively high. Atomization pressure is too high, creating very fine droplets that dry too fast.	Decrease the inlet temperature. Optimize the feed solids content. Reduce atomization pressure to create slightly larger droplets.[20]
Rapid or "Burst" Release	High amount of surface oil. Cracks or pores in the microcapsule shell.	Re-evaluate the emulsion preparation and homogenization steps. Consider adding a plasticizer or a more flexible polymer to the wall matrix. Optimize drying parameters to avoid shell fracturing.

Section 5: Conclusion

The successful encapsulation of Acetaldehyde ethyl cis-3-hexenyl acetal is a multi-faceted process that hinges on the careful selection of wall materials and the precise control of spray drying parameters. By following the detailed protocols for preparation and, critically, for characterization, researchers can create stable, powdered flavor systems with tailored release profiles. The true measure of success lies not just in creating a powder, but in validating its performance through rigorous analytical methods like GC-MS. This guide provides the foundational methodology to achieve that goal and a framework for further innovation in the field of flavor delivery.

Section 6: References

• Acetaldehyde Ethyl Cis-3-hexenyl Acetal | 28069-74-1 | Chemical Bull Pvt. Ltd. (Source URL not available from search)

• Controlled release of flavour in food products - ResearchGate. [Link]

• Flavour encapsulation and controlled release – a review - Ovid. [Link]

• Gas chromatography-mass spectrometry method for determination of biogenic volatile organic compounds emitted by plants - PubMed. [Link]

• Flavor encapsulation and controlled released - A review | Request PDF - ResearchGate. [Link]

• Kinetic study of controlled release of flavor compounds from spray-dried encapsulated yeast powder using dynamic vapor sorption–gas chromatography - Taylor & Francis Online. [Link]

• Flavour encapsulation: A comparative analysis of relevant techniques, physiochemical characterisation, stability, and food applications - NIH. [Link]

• (Z)-leaf acetal, 28069-74-1 - The Good Scents Company. [Link]

• Acetaldehyde Ethyl Cis-3-Hexenyl Acetal, Packaging Size: Drum - IndiaMART. [Link]

• Leaf acetal | Green notes | Zeon Corporation. [Link]

• Complete Guide to Spray-Drying Flavors: How It Works - Pilotech. [Link]

• Acetaldehyde ethyl cis-3-hexenyl acetal - SIELC Technologies. [Link]

• Acetaldehyde ethyl (Z)-3-hexenyl acetal | C10H20O2 | CID 5366352 - PubChem. [Link]

• Spray Drying - Perfumer & Flavorist. [Link]

• How Can You Detect VOCs (Volatile Organic Compounds) Using Gas Chromatography? - YouTube. [Link]

• Adsorption and controlled release of three kinds of flavors on UiO‐66 - PubMed Central. [Link]

• Flavor Encapsulation: Spray Drying - Perfumer & Flavorist. [Link]

• How To Measure Volatile Organic Compounds? - Chemistry For Everyone - YouTube. [Link]

• Microencapsulation of flavors by spray drying using Saccharomyces cerevisiae | Request PDF - ResearchGate. [Link]

• Spray Drying of Flavors - Advanced Powder Dynamics. [Link]

• Advances in Microencapsulation of Flavor Substances: Preparation Techniques, Wall Material Selection, Characterization Methods, and Applications - PubMed. [Link]

• Review: Flavor encapsulation by spray drying technique - Semantic Scholar. [Link]

• Control release of flavour - Keva Flavours | Flavours Manufacturer | Food Flavourings. [Link]

• MICROENCAPSULATION OF FOOD FLAVORS - Jetir.Org. [Link]

• Analysis of Volatile Compounds: Quantification with Gas Chromatography Flame Ionization Detector and Profiling with Gas Chromatography Mass Spectroscopy | Request PDF - ResearchGate. [Link]

• Micro encapsulation of flavors - Coperion. [Link]

• Flavour encapsulation: A comparative analysis of relevant techniques, physiochemical characterisation, stability, and food applications - Frontiers. [Link]

Sources

• 1. Acetaldehyde Ethyl Cis-3-hexenyl Acetal | 28069-74-1 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 2. (Z)-leaf acetal, 28069-74-1 [thegoodscentscompany.com]
• 3. Leaf acetal | Green notes | Zeon Corporation [zeon.co.jp]
• 4. indiamart.com [indiamart.com]
• 5. Acetaldehyde ethyl (Z)-3-hexenyl acetal | C10H20O2 | CID 5366352 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. scbt.com [scbt.com]
• 7. ACETALDEHYDE ETHYL CIS-3-HEXENYL ACETAL | 28069-74-1 [chemicalbook.com]
• 8. ovid.com [ovid.com]
• 9. Frontiers | Flavour encapsulation: A comparative analysis of relevant techniques, physiochemical characterisation, stability, and food applications [frontiersin.org]
• 10. researchgate.net [researchgate.net]
• 11. Flavour encapsulation: A comparative analysis of relevant techniques, physiochemical characterisation, stability, and food applications - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Micro encapsulation of flavors – Coperion [coperion.com]
• 13. jetir.org [jetir.org]
• 14. kevaflavours.com [kevaflavours.com]
• 15. perfumerflavorist.com [perfumerflavorist.com]
• 16. Advances in Microencapsulation of Flavor Substances: Preparation Techniques, Wall Material Selection, Characterization Methods, and Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. [PDF] Review: Flavor encapsulation by spray drying technique | Semantic Scholar [semanticscholar.org]
• 18. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 19. apdynamics.com [apdynamics.com]
• 20. Complete Guide to Spray-Drying Flavors: How It Works [shpilotech.com]
• 21. Gas chromatography-mass spectrometry method for determination of biogenic volatile organic compounds emitted by plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. agriculture.institute [agriculture.institute]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]

Use of "Acetaldehyde ethyl cis-3-hexenyl acetal" in sensory evaluation studies

An Application Guide for Sensory Evaluation Studies Using Acetaldehyde ethyl cis-3-hexenyl acetal

Authored by: A Senior Application Scientist

This document provides a detailed technical guide for researchers, scientists, and product development professionals on the application of Acetaldehyde ethyl cis-3-hexenyl acetal in sensory evaluation studies. It covers the fundamental principles of the molecule, its unique sensory contributions, and comprehensive, field-proven protocols for its effective use in flavor and aroma analysis.

Introduction: The Chemistry and Sensory Profile of a Pro-Aroma

Acetaldehyde ethyl cis-3-hexenyl acetal (CAS No. 28069-74-1) is a flavor and fragrance ingredient valued for its complex and powerful green aroma profile.[1][2] It is classified as an acetal, a class of organic compounds formed from the reaction of an aldehyde with alcohols.[3][4] This specific molecule is synthesized from acetaldehyde, ethanol, and cis-3-hexenol (leaf alcohol), which are themselves potent aroma compounds.

Its significance in sensory science lies not just in its intrinsic odor but in its function as a pro-aroma : a stable precursor that controllably releases its constituent volatile compounds under specific conditions. This controlled-release mechanism is central to its application in creating authentic, dynamic sensory experiences.

Key Physicochemical and Sensory Properties:

Property	Value	Source
CAS Number	28069-74-1	[5][6]
Molecular Formula	C₁₀H₂₀O₂	[5][7]
Molecular Weight	172.26 g/mol	[5][7]
Appearance	Colorless clear liquid	[1]
Odor Profile	Powerful, green, herbaceous, vegetative, with earthy, mushroom, and radish-like notes and a raw, fruity nuance.[1][5]
Flavor Profile	At 10 ppm: Green, vegetative, grassy, musty, and radish-like with a fruity nuance.[1]
Solubility	Insoluble in water; soluble in alcohol and oils.[5]
Stability	Notably stable in alkaline conditions, making it suitable for various product matrices.[1]

The molecule is also found naturally in guava and feijoa, contributing to their characteristic flavor profiles.[7]

The Scientific Rationale: Why Use an Acetal in Sensory Studies?

The primary advantage of using Acetaldehyde ethyl cis-3-hexenyl acetal over a simple blend of its constituent parts (acetaldehyde and cis-3-hexenol) is its function as a controlled-release delivery system. Acetals are stable under neutral or basic conditions but hydrolyze in the presence of acid to release their parent aldehyde and alcohols.[8][9]

This pH-sensitive hydrolysis is the key to its utility.[8] When a product containing the acetal is consumed, the acidic environment of saliva (oral cavity) catalyzes its breakdown, releasing the highly volatile and impactful aroma compounds in situ.

Benefits for Sensory Evaluation:

• Enhanced Stability and Handling: Acetaldehyde is extremely volatile and reactive, making it difficult to dose accurately and maintain its concentration in a product over time. The acetal form provides a stable, less volatile, and easily handled source for this critical aroma note.

• Temporal Authenticity: The gradual, acid-catalyzed release of aroma compounds mimics the natural process of mastication, where flavors are released from a food matrix over time. This provides a more authentic and prolonged sensory perception (a "blooming" effect) compared to the immediate, high-impact burst from free volatiles.

• Standardization in Research: It serves as a reliable and reproducible standard for panelist training and research studies investigating complex "green" notes, matrix effects, and flavor stability.

Mechanism of Action: Acid-Catalyzed Hydrolysis

The diagram below illustrates the fundamental mechanism. The acetal is protonated by an acid source (e.g., from saliva or the food matrix), leading to the cleavage of the ether linkages and the release of ethanol, cis-3-hexenol, and acetaldehyde.

Caption: Acid-catalyzed hydrolysis of the acetal.

Application Notes for Sensory Research

The unique properties of this acetal lend it to several advanced sensory evaluation applications:

• Temporal Profile Analysis: Essential for studying the time-dependent perception of flavor. Researchers can precisely measure and contrast the slow-building, sustained "green" note from the acetal with the rapid onset and decay of its free components.

• Food Matrix Interaction Studies: Ideal for investigating how different food systems (e.g., emulsions, gels, beverages) influence flavor release. The rate of hydrolysis can be measured analytically (e.g., via GC-MS headspace analysis) and correlated with sensory time-intensity data to understand how matrix components like pH, fat, and proteins affect aroma perception.

• Off-Note Characterization and Training: The acetal can be used as a stable reference standard to train sensory panelists to identify specific "green," "unripe," or "leafy" notes that may be desirable in some products (e.g., olive oil, sauvignon blanc wine) but are considered off-notes in others (e.g., stored dairy products).

• Flavor Stability and Shelf-Life Testing: By incorporating the acetal into a product, researchers can assess how the flavor profile changes over a product's shelf life due to subtle changes in matrix pH or water activity, which would trigger its gradual breakdown.

Experimental Protocols

The following protocols provide step-by-step methodologies for leveraging Acetaldehyde ethyl cis-3-hexenyl acetal in sensory studies. Good sensory practices, such as using an odor-free environment and ensuring panelists refrain from eating or smoking 30 minutes prior to evaluation, should always be followed.[10]

Protocol 1: Descriptive Analysis of the Acetal in a Neutral Medium

Objective: To establish a detailed sensory lexicon and quantify the aroma attributes of Acetaldehyde ethyl cis-3-hexenyl acetal.

Panel: Requires a panel of 8-12 highly trained individuals, selected for their sensory acuity and ability to articulate perceptions.

Materials:

• Acetaldehyde ethyl cis-3-hexenyl acetal (high purity).

• Solvent: Propylene glycol (PG) or deodorized mineral oil.

• Evaluation medium: Bottled spring water or a 2% sucrose solution.

• ISO-standard sensory evaluation glasses with watch-glass covers.

• Reference standards for aroma attributes (e.g., freshly cut grass, crushed green leaves, sliced cucumber, radish).

Procedure:

• Stock Solution Preparation: Prepare a 1% (10,000 ppm) solution of the acetal in propylene glycol. This stock is stable when refrigerated in a sealed amber glass vial.

• Evaluation Sample Preparation:

  • Prepare a 10 ppm evaluation sample by adding 0.1 g of the stock solution to 99.9 g of the evaluation medium (e.g., water).

  • Gently agitate to disperse. The slight cloudiness is acceptable.

  • Prepare a "blank" control sample containing only the evaluation medium.

• Lexicon Development (2-3 sessions):

  • Present the 10 ppm sample and reference standards to the panel.

  • Panelists individually generate terms to describe the aroma.

  • The panel leader facilitates a discussion to build a consensus list of 5-7 key attributes (e.g., Green-Grassy, Green-Leafy, Radish, Mushroom-Earthy, Unripe Apple).

• Quantitative Evaluation:

  • Present panelists with coded, randomized samples (the 10 ppm sample and the blank control, served in triplicate).

  • Panelists rate the intensity of each attribute on a 15-cm unstructured line scale anchored with "low" and "high".

• Data Analysis:

  • Measure the ratings from the line scales.

  • Analyze the data using a two-way ANOVA (Analysis of Variance) with panelists and products as factors.

  • Visualize the results using a spider web (or radar) plot to compare the sensory profile of the acetal to the blank.

Caption: Workflow for Descriptive Analysis Protocol.

Protocol 2: Triangle Test for Determining Difference Threshold

Objective: To determine the minimum concentration of the acetal that is perceivably different from a neutral control.

Panel: Requires a panel of 25-30 screened and validated assessors capable of performing difference tests.

Materials:

• Acetal stock solution (1% in PG, as prepared in Protocol 1).

• Food matrix of interest (e.g., clear apple juice, still water, light lager beer).

• Identical, coded sample cups (e.g., 2 oz plastic cups with lids).

Procedure:

• Sample Preparation:

  • Create a geometric dilution series of the acetal in the chosen food matrix. A good starting range is 10 ppm, 5 ppm, 2.5 ppm, 1.25 ppm, 0.6 ppm, etc.

  • For each concentration, prepare a set of three samples (a "triangle"). Two samples are the blank matrix, and one is the matrix spiked with the acetal.

• Test Administration:

  • Present one triangle set at a time to each panelist, starting with the highest concentration.

  • The three samples within the set must be coded with random 3-digit numbers and presented in a randomized, balanced order.

  • The instruction is: "Two of these samples are the same, and one is different. Please circle the code of the odd sample."

• Data Collection: Collect the responses from all panelists for each concentration level.

• Data Analysis:

  • Count the number of correct judgments for each concentration.

  • Use a statistical table for triangle tests (based on the binomial distribution) to determine if the number of correct responses is statistically significant (typically at p < 0.05).

  • The difference threshold is defined as the lowest concentration at which a statistically significant portion of the panel can identify the odd sample.

Protocol 3: Time-Intensity (TI) Analysis for Controlled Release

Objective: To quantify and visualize the temporal profile of aroma perception, demonstrating the controlled-release characteristic of the acetal.

Panel: Requires a small, dedicated panel (8-10 panelists) trained specifically in time-intensity methods.

Materials:

• Sample A: Acetal at a supra-threshold concentration (e.g., 15 ppm) in a pH 6.5 buffered water solution.

• Sample B (Control): An equimolar concentration of the parent compounds (acetaldehyde and cis-3-hexenol) in the same buffered solution.

• Time-intensity data collection software (e.g., FIZZ, Compusense).

• Nose clips (optional, for flavor-only evaluation).

Procedure:

• Panelist Training: Train panelists on using the TI software. They will use a mouse or dial to move a cursor on a scaled line to continuously rate the perceived intensity of a specific attribute (e.g., "Total Green Aroma").

• Evaluation:

  • Panelists rinse with water to cleanse their palate.

  • On a software cue, the panelist takes the entire sample (e.g., 10 mL) into their mouth, starts the recording, and immediately rates the perceived intensity of the target attribute.

  • They continue rating the sensation as it evolves over time (e.g., for 90-120 seconds) until it is no longer perceptible (returns to zero).

• Data Collection: The software records intensity ratings several times per second, generating a curve for each panelist/sample trial.

• Data Analysis:

  • Average the curves across all panelists for each sample.

  • Extract key TI parameters from the curves:

    • I-max: Maximum perceived intensity.

    • T-max: Time to reach maximum intensity.

    • T-dur: Total duration of perception.

    • AUC: Area Under the Curve.

  • Compare the parameters and the shapes of the curves for Sample A (acetal) and Sample B (control). Expect Sample A to have a lower I-max, a longer T-max, and a longer T-dur, visually demonstrating the sustained release.

Conclusion for the Application Scientist

Acetaldehyde ethyl cis-3-hexenyl acetal is more than a simple flavoring ingredient; it is a sophisticated tool for sensory research. Its stability and pH-dependent hydrolysis provide a unique mechanism for delivering a fresh, green, and fruity aroma profile in a temporally controlled manner. By understanding its chemical nature and employing rigorous, validated sensory protocols such as descriptive analysis, threshold testing, and time-intensity studies, researchers can gain deeper insights into flavor perception, matrix effects, and the dynamics of aroma release. The methodologies outlined in this guide provide a robust framework for unlocking the full potential of this versatile pro-aroma in both academic research and industrial product development.

References

• RIFM fragrance ingredient safety assessment, acetaldehyde ethyl cis-3-hexenyl acetal, CAS Registry Number 28069-74-1. (2024). Food and Chemical Toxicology, 183.

• acetaldehyde di-(Z)-3-hexen-1-yl acetal, 63449-64-9. The Good Scents Company. Available at: [Link]

• (Z)-leaf acetal, 28069-74-1. The Good Scents Company. Available at: [Link]

• Acetaldehyde ethyl (Z)-3-hexenyl acetal. PubChem, National Center for Biotechnology Information. Available at: [Link]

• Acetaldehyde ethyl cis-3-hexenyl acetal. MAGIC Knowledge Base. Available at: [Link]

• A Concise Review on Synthesis of Acetal and Recent Advances. (2022). YMER. Available at: [Link]

• Acetal Formation. (2019). Chemistry LibreTexts. Available at: [Link]

• acetaldehyde ethyl cis-3-hexenyl acetal. U.S. Food and Drug Administration. Available at: [Link]

• Acetals and ketals as fragrances and flavors. Google Patents.

• Guidelines for Sensory Analysis of Protected Designation of Origin Food Products and Wines. Foods. Available at: [Link]

• Flavor Bites: Acetal. (2017). Perfumer & Flavorist. Available at: [Link]

• Mechanisms of Controlled Release. (2025). ResearchGate. Available at: [Link]

• How to validate flavorings: aroma testing and sensory evaluation. (2025). BRF Ingredients. Available at: [Link]

• Gillies, E. R., Goodwin, A. P., & Fréchet, J. M. J. (2004). Acetals as pH-sensitive linkages for drug delivery. Bioconjugate chemistry, 15(6), 1254–1263. Available at: [Link]

• A procedure for sensory evaluation of wine attributes. The Australian Wine Research Institute. Available at: [Link]

• Synthesis, Characterization, and Perfumery Application of Acetal Derivatives of 2-Methyl-3-(4-R-Phenyl) Propanal: A Short Review. (2025). ResearchGate. Available at: [Link]

• Sensory assessment: How to implement flavour evaluation techniques. Everglow Spirits. Available at: [Link]

• Acetal – High-purity Aroma Chemical For Flavors, Fragrances & Industrial Applications. SBBLG. Available at: [Link]

• Acetal Formation Mechanism Step-by-Step Explanation with a Quick Trick to Predict the Product. (2024). YouTube. Available at: [Link]

• Kinetics of Aldehyde Flavorant–Acetal Formation in E-Liquids with Different E-Cigarette Solvents and Common Additives Studied by 1H NMR Spectroscopy. (2022). ACS Omega, 7(33), 29285–29295. Available at: [Link]

• Food Flavor Chemistry and Sensory Evaluation. (2024). Foods, 13(4), 589. Available at: [Link]

• Hydrates, Hemiacetals, and Acetals. (2025). Master Organic Chemistry. Available at: [Link]

Sources

• 1. (Z)-leaf acetal, 28069-74-1 [thegoodscentscompany.com]
• 2. Acetaldehyde Ethyl Cis-3-hexenyl Acetal | 28069-74-1 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 3. ymerdigital.com [ymerdigital.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Acetaldehyde ethyl (Z)-3-hexenyl acetal | C10H20O2 | CID 5366352 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. hfpappexternal.fda.gov [hfpappexternal.fda.gov]
• 7. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 8. Acetals as pH-sensitive linkages for drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. agw.org.au [agw.org.au]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of Acetaldehyde ethyl cis-3-hexenyl acetal

Welcome to the technical support center for the synthesis of Acetaldehyde ethyl cis-3-hexenyl acetal, a valuable fragrance and flavor compound known for its fresh, green, and fruity notes.[1][2] This guide is designed for researchers, scientists, and professionals in drug development and chemical synthesis. Here, you will find in-depth troubleshooting guidance and frequently asked questions to help you optimize your reaction yield and purity.

Understanding the Synthesis: A Quick Overview

The synthesis of Acetaldehyde ethyl cis-3-hexenyl acetal typically proceeds via an acid-catalyzed reaction between acetaldehyde, ethanol, and cis-3-hexen-1-ol. Alternatively, a transacetalization reaction can be employed, starting from acetaldehyde diethyl acetal and cis-3-hexen-1-ol.[3][4][5] Both methods are equilibrium-driven, making the removal of byproducts crucial for achieving high yields.[6]

The general mechanism for acid-catalyzed acetal formation involves the protonation of the aldehyde's carbonyl oxygen, followed by nucleophilic attack by an alcohol to form a hemiacetal.[7][8] Subsequent protonation of the hemiacetal's hydroxyl group allows for the elimination of a water molecule, forming a carbocation that is then attacked by a second alcohol molecule to yield the final acetal.[6][9]

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during the synthesis of Acetaldehyde ethyl cis-3-hexenyl acetal, providing explanations for the underlying causes and actionable solutions.

Q1: My reaction yield is consistently low. What are the likely causes and how can I improve it?

A1: Low yields in acetal synthesis are most commonly due to an unfavorable equilibrium position and incomplete reaction.[10] Here’s a systematic approach to troubleshoot this issue:

• Inefficient Water Removal: The formation of acetals is a reversible reaction that produces water.[6] According to Le Chatelier's principle, the presence of water in the reaction mixture will shift the equilibrium back towards the reactants, thus lowering the yield.[8]

  • Solution: Employ a Dean-Stark apparatus with a suitable solvent (e.g., toluene) to azeotropically remove water as it is formed.[6][11] Alternatively, adding a dehydrating agent like molecular sieves (4Å) can effectively sequester water.[6]

• Suboptimal Catalyst Choice or Concentration: The reaction is acid-catalyzed, and the choice and amount of catalyst are critical.[7][12]

  • Solution: While strong mineral acids like sulfuric acid or hydrochloric acid can be used, they can sometimes lead to side reactions.[13] A milder acid catalyst such as p-toluenesulfonic acid (pTSA) or pyridinium p-toluenesulfonate (PPTS) is often preferred.[3][11] Experiment with the catalyst loading, starting with a catalytic amount (e.g., 0.1-1 mol%).

• Incorrect Stoichiometry: An inappropriate ratio of reactants can limit the conversion of the limiting reagent.

  • Solution: Use an excess of the less expensive alcohol (ethanol) or the acetal (acetaldehyde diethyl acetal in the case of transacetalization) to drive the equilibrium towards the product.

• Reaction Time and Temperature: The reaction may not have reached equilibrium, or the temperature might be too low.

  • Solution: Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the optimal reaction time.[11] If the reaction is sluggish, a moderate increase in temperature may be beneficial, but be cautious of potential side reactions at excessively high temperatures.[11]

Q2: I'm observing the formation of significant side products. What are they and how can I minimize them?

A2: Side product formation can complicate purification and reduce the yield of the desired acetal. Common side products and their mitigation strategies are outlined below:

• Self-condensation of Acetaldehyde: Acetaldehyde can undergo acid-catalyzed aldol condensation.

  • Solution: Maintain a lower reaction temperature and add the acetaldehyde dropwise to the reaction mixture containing the alcohols and catalyst to keep its instantaneous concentration low.

• Formation of Symmetric Acetals: You might observe the formation of acetaldehyde di(cis-3-hexenyl) acetal or acetaldehyde diethyl acetal (if starting from the three components).

  • Solution: This is often a result of the statistical nature of the reaction. Adjusting the stoichiometry, for instance by using a large excess of ethanol, can favor the formation of the mixed acetal. In the transacetalization approach, starting with acetaldehyde diethyl acetal and cis-3-hexen-1-ol is a more direct route to the desired product.[3]

• Isomerization or Degradation of cis-3-hexen-1-ol: The acidic conditions and elevated temperatures could potentially lead to isomerization of the double bond or other degradation pathways of the sensitive cis-3-hexenyl moiety.

  • Solution: Use a mild acid catalyst and the lowest effective reaction temperature. Shorter reaction times are also preferable.

Q3: The reaction seems to stall and does not go to completion, even with prolonged reaction times. What should I do?

A3: A stalled reaction often points to catalyst deactivation or a persistent unfavorable equilibrium.

• Catalyst Deactivation: The acid catalyst can be neutralized by basic impurities in the reactants or solvent.

  • Solution: Ensure all reactants and the solvent are of high purity and are anhydrous. If necessary, purify the starting materials before use. You can also try adding a fresh portion of the catalyst to the reaction mixture.

• Equilibrium Limitation: Even with water removal, the equilibrium may not fully favor the product side under the chosen conditions.

  • Solution: Re-evaluate the reaction conditions. Increasing the excess of one of the reactants can help push the equilibrium further. For the transacetalization reaction, applying a vacuum can help to remove the ethanol formed as a byproduct, driving the reaction to completion.[3]

Q4: I am having difficulty purifying the final product. What are the recommended procedures?

A4: Purification of Acetaldehyde ethyl cis-3-hexenyl acetal requires careful handling due to its potential sensitivity to acid.

• Neutralization: Before distillation, it is crucial to neutralize the acidic catalyst.

  • Solution: Wash the reaction mixture with a mild aqueous base, such as a saturated sodium bicarbonate solution, followed by water and brine.[3]

• Distillation: Fractional distillation under reduced pressure is the preferred method for purification.

  • Solution: The lower boiling point under vacuum helps to prevent thermal degradation of the product. Adding an anti-bumping agent is recommended for smooth distillation. It is also advisable to add a small amount of a non-volatile base, like sodium carbonate, to the distillation flask to prevent acid-catalyzed decomposition during heating.[3]

Frequently Asked Questions (FAQs)

Q1: What is the best catalyst for this synthesis?

A1: While various acid catalysts can be used, milder options like p-toluenesulfonic acid (pTSA) or pyridinium p-toluenesulfonate (PPTS) are generally recommended to minimize side reactions, especially those involving the sensitive cis-3-hexenyl group.[3][11] The optimal choice may depend on the specific reaction scale and conditions.

Q2: Can I perform this reaction without a Dean-Stark apparatus?

A2: Yes, a Dean-Stark apparatus is not strictly necessary if other effective means of water removal are employed. The use of dehydrating agents like molecular sieves (4Å) is a common alternative.[6] For small-scale reactions, running the reaction in a solvent that dissolves the reactants but from which water can be effectively removed by the sieves is a viable strategy.

Q3: What is the role of the solvent in this reaction?

A3: The solvent plays multiple roles. It dissolves the reactants, can facilitate heat transfer, and, in the case of solvents like toluene, can act as an azeotroping agent to remove water when used with a Dean-Stark apparatus.[11] For reactions using molecular sieves, a non-polar, anhydrous solvent is typically used.

Q4: How can I confirm the identity and purity of my final product?

A4: A combination of analytical techniques should be used. Gas Chromatography (GC) is excellent for determining purity and detecting volatile impurities. Spectroscopic methods such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) and Infrared (IR) spectroscopy are essential for confirming the chemical structure of the synthesized acetal.

Q5: Is the transacetalization method better than the direct three-component reaction?

A5: The transacetalization reaction, starting from acetaldehyde diethyl acetal and cis-3-hexen-1-ol, can offer better control over the product distribution, as it avoids the formation of acetaldehyde di(cis-3-hexenyl) acetal as a significant byproduct.[3][5] The removal of the more volatile ethanol byproduct under reduced pressure can also be an effective way to drive the reaction to completion.[3]

Experimental Protocols & Data

Table 1: Typical Reaction Conditions for Acetaldehyde ethyl cis-3-hexenyl acetal Synthesis via Transacetalization

Parameter	Value	Reference
Reactants	Acetaldehyde diethyl acetal, cis-3-hexen-1-ol	[3]
Catalyst	Pyridinium p-toluenesulfonate (PPTS)	[3]
Temperature	50 °C	[3]
Pressure	10 mmHg (reduced pressure)	[3]
Reaction Time	3 hours	[3]
Work-up	Washing with aqueous alkali solution	[3]
Purification	Distillation under reduced pressure	[3]

Step-by-Step Methodology for Transacetalization

• Charge a reaction vessel equipped with a magnetic stirrer, a reflux condenser connected to a vacuum system via a cold trap, and a heating mantle with acetaldehyde diethyl acetal, cis-3-hexen-1-ol, and a catalytic amount of pyridinium p-toluenesulfonate.[3]

• Heat the mixture to 50 °C while stirring.[3]

• Apply a reduced pressure of approximately 10 mmHg to facilitate the removal of the ethanol byproduct, which will be collected in the cold trap.[3]

• Maintain these conditions for approximately 3 hours, monitoring the reaction progress by GC if possible.[3]

• After the reaction is complete, cool the mixture to room temperature.

• Neutralize the catalyst by washing the reaction mixture with a dilute aqueous sodium bicarbonate solution.

• Separate the organic layer, wash it with water and then brine, and dry it over anhydrous sodium sulfate.

• Filter off the drying agent and purify the crude product by vacuum distillation to obtain the pure Acetaldehyde ethyl cis-3-hexenyl acetal.[3]

Visualizing the Synthesis

Reaction Mechanism

Caption: Acid-catalyzed formation of Acetaldehyde ethyl cis-3-hexenyl acetal.

Troubleshooting Workflow

Caption: Troubleshooting workflow for optimizing the acetal synthesis.

References

• Chemistry Steps. (n.d.). Formation and Reactions of Acetals. Retrieved from [Link]

• Wikipedia. (2023, December 27). Acetal. Retrieved from [Link]

• LibreTexts. (2023, January 4). 16.4: Acetal Formation. Retrieved from [Link]

• Yadav, M., & Singh, R. (2022). A CONCISE REVIEW ON SYNTHESIS OF ACETAL AND RECENT ADVANCES. YMER, 21(8), 839-861.

• Ashenhurst, J. (2025, December 19). Hydrates, Hemiacetals, and Acetals. Master Organic Chemistry. Retrieved from [Link]

• ResearchGate. (2025, August 10). Synthesis, Characterization, and Perfumery Application of Acetal Derivatives of 2-Methyl-3-(4-R-Phenyl) Propanal: A Short Review. Retrieved from [Link]

• Semantic Scholar. (2023, April 6). Synthesis, Characterization, and Perfumery Application of Acetal Derivatives of 2-Methyl-3-(4-R-Phenyl) Propanal. Retrieved from [Link]

• LibreTexts. (2022, September 12). 1.4: Acetal Formation, Mechanism, Resonance. Retrieved from [Link]

• LookChem. (n.d.). Synthesis and perfume characteristics of acetals containing an aromatic ring. Retrieved from [Link]

• Google Patents. (n.d.). EP 0 738 700 A1: CIS-3-HEXENAL CIS-3-HEXENYL ACETAL COMPOUND, PROCESS FOR PRODUCING THE SAME, AND FLAVOR/TASTE IMPARTING AGENT, FLAVOR/TASTE RETA.

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting: How to Improve Yield. Retrieved from [Link]

• Reddit. (2022, March 26). r/chemistry - Trying to make an acetal in the lab and it isn't working no matter what I try. Does anyone know why? Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Acetal synthesis by acetalization or ring closure. Retrieved from [Link]

• ResearchGate. (2025, August 6). Reaction kinetics of glycerol acetal formation via transacetalization with 1,1-diethoxyethane. Retrieved from [Link]

• E3S Web of Conferences. (n.d.). Receipt of new catalysts used in the synthesis of acetaldehyde by separating the catalyst CCP into component parts. Retrieved from [Link]

• PubChem. (n.d.). Acetaldehyde ethyl (Z)-3-hexenyl acetal. Retrieved from [Link]

• Flavor and Extract Manufacturers Association. (n.d.). ACETALDEHYDE, ETHYL CIS-3-HEXENYL ACETAL. Retrieved from [Link]

• European Patent Office. (1998, June 26). EP 0 991 615 B1: PRO-FRAGRANCE LINEAR ACETALS AND KETALS. Retrieved from [Link]

• MAGIC Knowledge Base. (n.d.). Acetaldehyde ethyl cis-3-hexenyl acetal. Retrieved from [Link]

• openlib. (n.d.). Acetals in food flavourings. Retrieved from [Link]

• Google Patents. (n.d.). US6015875A: Process for making acetals.

• ScienceDirect. (2024, January 20). RIFM fragrance ingredient safety assessment, acetaldehyde ethyl cis-3-hexenyl acetal, CAS Registry Number 28069-74-1. Retrieved from [Link]

• The Good Scents Company. (n.d.). (Z)-leaf acetal. Retrieved from [Link]

• ACS Omega. (2018, May 7). A Simple and Versatile Method for the Formation of Acetals/Ketals Using Trace Conventional Acids. Retrieved from [Link]

• Zeon Corporation. (n.d.). Leaf acetal. Retrieved from [Link]

• The Good Scents Company. (n.d.). acetaldehyde di-(Z)-3-hexen-1-yl acetal. Retrieved from [Link]

• PubChemLite. (n.d.). Acetaldehyde ethyl cis-3-hexenyl acetal (C10H20O2). Retrieved from [Link]

Sources

• 1. Acetaldehyde Ethyl Cis-3-hexenyl Acetal | 28069-74-1 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 2. Leaf acetal | Green notes | Zeon Corporation [zeon.co.jp]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. ACETALDEHYDE ETHYL CIS-3-HEXENYL ACETAL | 28069-74-1 [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. Acetal - Wikipedia [en.wikipedia.org]
• 7. Formation and Reactions of Acetals - Chemistry Steps [chemistrysteps.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Troubleshooting [chem.rochester.edu]
• 11. reddit.com [reddit.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Preventing the degradation of "Acetaldehyde ethyl cis-3-hexenyl acetal" in acidic conditions

Welcome to the technical support center for Acetaldehyde ethyl cis-3-hexenyl acetal (CAS No. 28069-74-1), a key fragrance and flavor component prized for its vibrant, green aroma.[1][2] This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with the stability of this valuable acetal in acidic environments. Our goal is to provide you with the foundational knowledge and practical troubleshooting strategies to ensure the integrity of your experiments and formulations.

Understanding the Challenge: The Instability of Acetals in Acidic Conditions

Acetaldehyde ethyl cis-3-hexenyl acetal, like all acetals, exhibits significant instability in acidic aqueous environments.[3] This degradation is a primary concern in the formulation of many consumer and pharmaceutical products that require an acidic pH for their own stability or function, such as beverages, certain cosmetics, and oral drug formulations.[4][5] Conversely, acetals are generally stable under neutral to alkaline conditions.[6][7]

The degradation process is a hydrolysis reaction, catalyzed by the presence of hydronium ions (H₃O⁺), which reverts the acetal to its original aldehyde and alcohol components.[8][9][10] In the case of Acetaldehyde ethyl cis-3-hexenyl acetal, the degradation products are acetaldehyde, ethanol, and cis-3-hexenol.

The generally accepted mechanism for this acid-catalyzed hydrolysis is as follows:

• Protonation: An oxygen atom of the acetal is protonated by an acid, creating a good leaving group (an alcohol).[8][9]

• Formation of a Carbocation: The protonated alcohol molecule departs, leaving behind a resonance-stabilized carbocation (an oxonium ion).[6][10]

• Nucleophilic Attack by Water: A water molecule acts as a nucleophile and attacks the carbocation.[10]

• Deprotonation: The resulting protonated hemiacetal is deprotonated by a water molecule, forming a hemiacetal and regenerating the acid catalyst.

• Repeat of the Process: The hemiacetal is then further hydrolyzed through a similar series of steps to yield the final aldehyde and alcohol.

Frequently Asked Questions (FAQs)

Q1: At what pH does the degradation of Acetaldehyde ethyl cis-3-hexenyl acetal become significant?

Q2: What are the primary degradation products I should be monitoring in my experiments?

The primary degradation products of Acetaldehyde ethyl cis-3-hexenyl acetal via hydrolysis are:

• Acetaldehyde

• Ethanol

• cis-3-Hexenol

The presence and increasing concentration of these compounds in your sample over time are direct indicators of acetal degradation.

Q3: Can temperature affect the rate of degradation?

Yes, temperature plays a crucial role. In conjunction with acidic conditions, elevated temperatures will accelerate the rate of hydrolysis.[5] Therefore, for formulations where a low pH is unavoidable, storage at reduced temperatures can help mitigate degradation.

Q4: Are there any formulation strategies to protect the acetal in an acidic medium?

Yes, several strategies can be employed, ranging from pH control to the use of protective excipients. These are detailed in the Troubleshooting Guide below.

Troubleshooting Guide: Preventing Degradation

This section provides practical solutions to common challenges encountered when working with Acetaldehyde ethyl cis-3-hexenyl acetal in acidic conditions.

Issue 1: Rapid loss of the characteristic "green" aroma in my formulation.

• Probable Cause: Acid-catalyzed hydrolysis of the acetal, leading to the formation of less odorous or differently scented degradation products.

• Solutions:

  • pH Adjustment and Buffering:

    • Recommendation: The most effective method of prevention is to adjust the pH of your formulation to be as close to neutral (pH 7.0) as possible.[12] If a slightly acidic pH is required for other components, aim for the highest pH that maintains the stability of all ingredients.

    • Protocol: Introduce a suitable buffering agent to maintain a stable pH. Phosphate or citrate buffers are commonly used, depending on the application. The goal is to prevent pH drift into more acidic territory over time.[13]

  • Temperature Control:

    • Recommendation: Store and handle the formulation at the lowest practical temperature to slow down the rate of hydrolysis.

  • Limiting Water Activity:

    • Recommendation: In non-aqueous or low-water formulations, ensure all components are as anhydrous as possible. The presence of water is essential for hydrolysis.

Issue 2: Appearance of off-notes or a "chemical" smell in the product over time.

• Probable Cause: The formation of acetaldehyde, which can have a pungent, irritating odor at higher concentrations.

• Solutions:

  • Analytical Monitoring:

    • Recommendation: Implement a routine analytical testing schedule to monitor the concentration of Acetaldehyde ethyl cis-3-hexenyl acetal and its degradation products. This will allow you to establish a shelf-life for your product under specific storage conditions.

    • Suggested Technique: Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective method for separating and identifying the volatile parent acetal and its degradation products.[14] Headspace GC can be particularly useful for quantifying volatile compounds like acetaldehyde.[1][15]

  • Encapsulation:

    • Recommendation: For certain applications, encapsulating the fragrance oil in a protective matrix (e.g., cyclodextrins, polymeric capsules) can shield it from the acidic environment until its release is desired.

Issue 3: Inconsistent product performance in different batches.

• Probable Cause: Variations in the pH of raw materials or slight deviations in the manufacturing process leading to different rates of degradation.

• Solutions:

  • Strict Quality Control of Raw Materials:

    • Recommendation: Test the pH of all incoming raw materials, especially aqueous components, to ensure they fall within an acceptable range.

  • Standardized Operating Procedures (SOPs):

    • Recommendation: Develop and adhere to strict SOPs for the manufacturing process, with a particular focus on the order of addition of ingredients and the final pH adjustment. Ensure thorough mixing to avoid localized areas of high acidity.

Experimental Protocols

Protocol 1: Monitoring Degradation via Headspace GC-MS

This protocol provides a general framework for the analysis of Acetaldehyde ethyl cis-3-hexenyl acetal and its primary degradation products.

• Sample Preparation:

  • Accurately weigh a known amount of your product into a headspace vial.

  • For quantitative analysis, prepare a calibration curve using standards of Acetaldehyde ethyl cis-3-hexenyl acetal, acetaldehyde, ethanol, and cis-3-hexenol in a matrix that closely matches your product base.

• Headspace Incubation:

  • Equilibrate the vial at a controlled temperature (e.g., 60°C) for a set time (e.g., 15 minutes) to allow volatile compounds to partition into the headspace.

• GC-MS Analysis:

  • Injection: Automatically inject a known volume of the headspace into the GC-MS system.

  • Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, HP-5ms) is typically suitable.

  • Oven Program: Start at a low temperature (e.g., 40°C) and ramp up to a higher temperature (e.g., 250°C) to ensure separation of all components.

  • Mass Spectrometer: Operate in scan mode to identify the compounds based on their mass spectra and retention times. Use selected ion monitoring (SIM) for enhanced sensitivity in quantification.

• Data Analysis:

  • Identify the peaks corresponding to the parent acetal and its degradation products by comparing their retention times and mass spectra to your standards.

  • Quantify the concentration of each compound using the calibration curve.

Compound	Typical Mass Fragments (m/z)
Acetaldehyde	44, 29, 43
Ethanol	45, 31, 29
cis-3-Hexenol	82, 67, 57
Acetaldehyde ethyl cis-3-hexenyl acetal	101, 73, 45

Note: The exact mass fragments may vary slightly depending on the instrument and ionization conditions.

Visualization of Degradation and Prevention

Acid-Catalyzed Hydrolysis Pathway

Caption: A logical workflow for troubleshooting acetal degradation.

References

• ResearchGate. (2021). How to make acetal and hemiacetal stable on acidic medium?[Link]

• Erosive Effect of Acidic Beverages and Dietary Preservatives on Extracted Human Teeth—An In Vitro Analysis. (n.d.). PMC.[Link]

• Organic Chemistry Tutor. (2024). Acetal Hydrolysis Mechanism + EASY TRICK![Link]

• Api, A. M., et al. (2024). RIFM fragrance ingredient safety assessment, acetaldehyde ethyl cis-3-hexenyl acetal, CAS Registry Number 28069-74-1. Food and Chemical Toxicology, 183.

• Zeon Corporation. (n.d.). Leaf acetal. [Link]

• Perfumer & Flavorist. (2017). Minimizing Flavor Deterioration. [Link]

• Google Patents. (n.d.). EP2757905A1 - Acetals and ketals as fragrances and flavors.
• Lachenmeier, D. W. (2010). Quantitative Determination of Acetaldehyde in Foods Using Automated Digestion with Simulated Gastric Fluid Followed by Headspace Gas Chromatography.

• Advanced Flavor Systems. (2026). Reducing Acidity in Beverages: Advanced Flavor Strategies for Balanced Taste Profiles. [Link]

• Chemistry Steps. (n.d.). Acetal Hydrolysis Mechanism. [Link]

• YouTube. (2019). Stability of acetals and hemi-acetals in acid and base.[Link]

• National Center for Biotechnology Information. (n.d.). Acetaldehyde ethyl (Z)-3-hexenyl acetal. PubChem. [Link]

• ResearchGate. (n.d.). Investigation of the Change in the Flavor of a Coffee Drink during Heat Processing. [Link]

• ResearchGate. (n.d.). Analysis of Formaldehyde and Acetaldehyde in Alcoholic Beverage. [Link]

• Chemistry LibreTexts. (2019). 10.4: Acetals and Ketals. [Link]

• The Natural Perfumery Institute. (2013). Proper pH for Accords, Perfumes, and Tinctures. [Link]

• MDPI. (2024). Comparative Study of the Sensory Impacts of Acidifiers for Red Wine Production. [Link]

• Organic Chemistry Portal. (n.d.). Dimethyl Acetals. [Link]

• R-Biopharm. (n.d.). Acetaldehyde. [Link]

• Master Organic Chemistry. (n.d.). Hydrates, Hemiacetals, and Acetals. [Link]

• Orchadia Solutions. (n.d.). Fragrance Stability. [Link]

• BioAssay Systems. (n.d.). Acetaldehyde. [Link]

• YouTube. (2021). Acetal Hydrolysis. [Link]

• National Center for Biotechnology Information. (2009). Substituent Effects on the pH Sensitivity of Acetals and Ketals and Their Correlation with Encapsulation Stability in Polymeric Nanogels. PMC. [Link]

• The Good Scents Company. (n.d.). (Z)-leaf acetal. [Link]

• Beverage and Food Fragrance Biotechnology, Novel Applications, Sensory and Sensor Techniques: An Overview. (2015). PMC.[Link]

• Total Synthesis. (n.d.). Acetal Protecting Group & Mechanism. [Link]

• Effects of acidic beverages on color stability of bulk-fill composites with different viscosities. (2020). Journal of Istanbul University Faculty of Dentistry. [Link]

• PubMed. (2024). RIFM fragrance ingredient safety assessment, acetaldehyde ethyl cis-3-hexenyl acetal, CAS Registry Number 28069-74-1. [Link]

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Leaf acetal | Green notes | Zeon Corporation [zeon.co.jp]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Erosive Effect of Acidic Beverages and Dietary Preservatives on Extracted Human Teeth—An In Vitro Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. perfumerflavorist.com [perfumerflavorist.com]
• 6. Substituent Effects on the pH Sensitivity of Acetals and Ketals and Their Correlation with Encapsulation Stability in Polymeric Nanogels - PMC [pmc.ncbi.nlm.nih.gov]
• 7. total-synthesis.com [total-synthesis.com]
• 8. youtube.com [youtube.com]
• 9. Acetal Hydrolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. EP2757905A1 - Acetals and ketals as fragrances and flavors - Google Patents [patents.google.com]
• 12. naturalperfumers.com [naturalperfumers.com]
• 13. researchgate.net [researchgate.net]
• 14. Acetaldehyde ethyl (Z)-3-hexenyl acetal | C10H20O2 | CID 5366352 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. Quantitative Determination of Acetaldehyde in Foods Using Automated Digestion with Simulated Gastric Fluid Followed by Headspace Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting peak tailing in HPLC analysis of "Acetaldehyde ethyl cis-3-hexenyl acetal"

Technical Support Center: HPLC Analysis of Acetaldehyde ethyl cis-3-hexenyl acetal

A Guide for Researchers, Scientists, and Drug Development Professionals

Frequently Asked Questions (FAQs)

Q1: My "Acetaldehyde ethyl cis-3-hexenyl acetal" peak is tailing. What is the most likely cause?

Peak tailing for this compound is often rooted in its chemical structure. Acetaldehyde ethyl cis-3-hexenyl acetal is an acetal, which is known to be unstable in acidic conditions (pH < 5), potentially hydrolyzing back to acetaldehyde and cis-3-hexenol.[1][2] More critically, while the molecule itself is not strongly basic, the oxygen atoms can participate in hydrogen bonding with active sites on the stationary phase.

The most common cause of peak tailing in reversed-phase HPLC is secondary interactions between the analyte and exposed silanol groups (Si-OH) on the silica-based stationary phase.[3][4][5] These interactions create a secondary, undesirable retention mechanism alongside the primary hydrophobic interaction, leading to a distorted peak shape.[4][5]

Q2: I'm seeing peak tailing despite using a standard C18 column. Isn't that supposed to be non-polar?

While the C18 bonded phase is non-polar, the underlying silica support is not inert. Due to steric hindrance, the process of bonding C18 ligands to the silica surface is never 100% complete.[6] This leaves a significant number of residual silanol groups.[7] Some of these silanols are highly acidic and readily interact with polar functional groups on analytes, causing tailing.[5][6] Even on columns that are "fully end-capped," a process designed to mask these silanols, a substantial number can remain active.[4][6]

Q3: Could my sample solvent be the problem?

Yes, a mismatch between the sample solvent and the mobile phase is a common cause of peak distortion. If your sample is dissolved in a solvent significantly stronger (i.e., more organic) than your mobile phase, it can cause the analyte band to spread prematurely on the column, leading to fronting or tailing. As a best practice, always try to dissolve your sample in the mobile phase itself or in a solvent that is weaker than or of equal strength to the mobile phase.[8]

Systematic Troubleshooting Workflow

When encountering peak tailing, a logical, step-by-step approach is more effective than random adjustments. The following workflow helps to systematically isolate and resolve the issue, starting from the most common and easiest-to-fix problems.

Caption: A systematic workflow for troubleshooting HPLC peak tailing.

In-Depth Solutions & Protocols

Problem Area A: Analyte-Stationary Phase Interactions

This is the most frequent cause of peak tailing for polar-capable molecules. Acidic silanol groups on the silica surface can interact strongly with your analyte.[4][5] The strategy is to disrupt or minimize these secondary interactions.

The goal is to make the mobile phase more competitive for the active sites on the stationary phase or to control the ionization state of the silanols. Since acetals can be acid-sensitive, basic additives are often a better first choice.[2]

Step-by-Step Methodology:

• Prepare a Stock Solution: Prepare a 100 mM stock solution of a basic additive like Triethylamine (TEA) or Ammonium Hydroxide in your mobile phase's aqueous component.

• Introduce Additive: Add the stock solution to your mobile phase to achieve a final concentration in the range of 5-20 mM. A low concentration is often sufficient.[2][5]

• Equilibrate: Equilibrate the column with the new mobile phase for at least 20-30 column volumes to ensure the stationary phase surface is fully conditioned.

• Inject Sample: Inject your standard and observe the peak shape.

• Optimize: If tailing improves but is not eliminated, you can cautiously increase the additive concentration. Be mindful that excessive concentrations can alter retention times and affect mass spectrometry sensitivity.

Data Summary: Mobile Phase Additives

Additive	Typical Concentration	Mechanism of Action	Considerations
Triethylamine (TEA)	10-25 mM	A basic amine that acts as a "silanol blocker," competitively binding to active silanol sites.[5]	Can suppress ionization in MS. Strong UV absorbance below 220 nm.
Ammonium Hydroxide	5-10 mM	Increases mobile phase pH, neutralizing acidic silanols and making them less interactive.[2]	Volatile and MS-compatible. Good starting choice for acetals.
Formic Acid	0.1% (v/v)	Lowers mobile phase pH to protonate silanol groups, reducing their ionic interaction potential.[9]	Use with caution. Acetal hydrolysis is possible at low pH.[1]

If mobile phase additives are insufficient or undesirable (e.g., for LC-MS applications), the next step is to use a column designed to minimize silanol interactions.

Step-by-Step Methodology:

• Identify Analyte Properties: Acetaldehyde ethyl cis-3-hexenyl acetal is a relatively polar compound.

• Select a Modern Column: Choose a high-purity, Type B silica column that is well end-capped.

• Consider Alternative Chemistries:

  • Polar-Embedded Phases: These columns have a polar group (e.g., amide, carbamate) embedded near the base of the alkyl chain. This shields the analyte from residual silanols.[3]

  • Polar End-capped Phases: Columns with proprietary polar end-capping can offer similar shielding effects.

  • Hybrid Silica Particles: Columns based on Ethylene Bridged Hybrid (BEH) technology offer improved pH stability and reduced silanol activity.[10]

• Install and Equilibrate: Install the new column and equilibrate thoroughly with your mobile phase before analysis.

Problem Area B: System and Method Issues

Sometimes the problem is not chemical but physical, related to the HPLC system itself or the method parameters.

Extra-column volume refers to all the volume in the system outside of the column itself, including injector loops, tubing, and detector cells.[11][12] Excessive volume allows the analyte band to spread, causing peak broadening and tailing, especially for early-eluting peaks.[11][13][14]

Step-by-Step Methodology:

• Inspect Tubing: Ensure all connection tubing between the injector, column, and detector is as short as possible and has a narrow internal diameter (e.g., 0.005" or ~0.12 mm).[3]

• Check Fittings: Verify that all fittings are correctly installed. A small gap between the tubing end and the bottom of the port can create a "mixing chamber" that causes significant dispersion.[12]

• Perform a "Zero-Volume" Test:

  • Replace the column with a zero-dead-volume union.

  • Inject a small amount of a concentrated standard (e.g., caffeine or uracil).

  • The resulting peak should be very sharp and narrow. If it is broad or tailing, this confirms a significant extra-column volume issue in your system.[13]

Caption: Potential sources of extra-column volume in an HPLC system.

Injecting too much sample can saturate the stationary phase, leading to a classic "shark-fin" or tailing peak shape.[8][15]

Step-by-Step Methodology:

• Prepare Dilutions: Create a series of dilutions of your sample, for example, at 50%, 25%, and 10% of the original concentration.

• Inject Sequentially: Inject these samples, starting with the most dilute.

• Analyze Peak Shape: Observe the tailing factor for each injection. If the peak shape improves significantly (i.e., the tailing factor decreases) upon dilution, your column was overloaded.[15] The solution is to inject a smaller volume or a more dilute sample.

References

• Chrom Tech, Inc. (2023). What Causes Peak Tailing in HPLC?
• CHROMacademy. (n.d.). HPLC Troubleshooting Guide - Peak Tailing.
• Element Lab Solutions. (n.d.). Peak Tailing in HPLC.
• Phenomenex. (2024). How to Reduce Peak Tailing in HPLC?
• Hawach. (n.d.). Reasons for Peak Tailing of HPLC Column.

• Waters Corporation. (2024). Waters Column Selection Guide for Polar Compounds. [Link]

• Phenomenex. (2024). Column Volume and Extra-Column Volume.

• Lab Manager. (2024). Strategies to Combat Extra-Column Volume and Dispersion in LC Analysis. [Link]

• ALWSCI. (2024). Common Causes Of Peak Tailing in Chromatography.
• Phenomenex. (2024). Mobile Phase Optimization: A Critical Factor in HPLC.
• Phenomenex. (n.d.). Choosing the Right HPLC Column: A Complete Guide.

• LCGC International. (2007). Extracolumn Effects. [Link]

• Shimadzu. (n.d.). HPLC Troubleshooting Guide.

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. [Link]

• Waters Corporation. (2017). Infographic: What's the Best Column for Polar Compound Retention?[Link]

• Phenomenex. (2022). Choosing the Right UHPLC Column for Highly Polar Basic Compounds. [Link]

• LCGC International. (2014). HPLC Extra Column Volumes. [Link]

• Chemical Bull Pvt. Ltd. (n.d.). Acetaldehyde Ethyl Cis-3-hexenyl Acetal.

• SIELC Technologies. (n.d.). Separation of Acetaldehyde on Newcrom R1 HPLC column. [Link]

• Pharma Growth Hub. (2023). What is the effect of free silanols in RPLC and how to reduce it?[Link]

• CORESTA. (1995). Analysis of citral dimethyl acetal and other acetals by hplc. [Link]

• Hawach. (n.d.). Polar Column in HPLC Example.

• LCGC International. (2020). Silica for HPLC Stationary Phases – A Five Minute Guide. [Link]

• Waters Corporation. (n.d.). Dwell Volume and Extra-Column Volume: What Are They and How Do They Impact Method Transfer. [Link]

• ResearchGate. (n.d.). Influence of inorganic mobile phase additives on the retention, efficiency and peak symmetry of protonated basic compounds in reversed-phase liquid chromatography.

• Zeon Corporation. (n.d.). Leaf acetal. [Link]

• Element Lab Solutions. (n.d.). Buffers and Eluent Additives for HPLC Method Development.

• Agilent Technologies. (2023). Why it matters and how to get good peak shape. [Link]

• LCGC International. (2019). Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography. [Link]

• National Institutes of Health (NIH). (2014). An Optimized Method for the Measurement of Acetaldehyde by High-Performance Liquid Chromatography. [Link]

• The Good Scents Company. (n.d.). acetaldehyde di-(Z)-3-hexen-1-yl acetal, 63449-64-9. [Link]

• Waters Corporation. (n.d.). Reducing Acetonitrile Usage for the HPLC Analysis of Aldehyde and Ketone Pollutants. [Link]

• International Journal of Chemical and Pharmaceutical Analysis. (2016). HPLC-method-development-and-validation-for-determination-of-formaldehyde-and-acetaldehyde-traces-in-drug-substance. [Link]

Sources

• 1. ACETALDEHYDE ETHYL CIS-3-HEXENYL ACETAL | 28069-74-1 [chemicalbook.com]
• 2. coresta.org [coresta.org]
• 3. chromtech.com [chromtech.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. pharmagrowthhub.com [pharmagrowthhub.com]
• 8. Reasons for Peak Tailing of HPLC Column - Hawach [hawachhplccolumn.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. waters.com [waters.com]
• 11. Column Volume and Extra-Column Volume | Phenomenex [phenomenex.com]
• 12. Strategies to Combat Extra-Column Volume and Dispersion in LC Analysis | Separation Science [sepscience.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 15. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]

Technical Support Center: Improving the Resolution of Acetaldehyde Ethyl cis-3-Hexenyl Acetal Isomers in Gas Chromatography

Welcome to the technical support center for the chromatographic analysis of Acetaldehyde ethyl cis-3-hexenyl acetal. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for challenges encountered during the gas chromatography (GC) separation of its isomers. As this molecule possesses two stereocenters, a total of four stereoisomers are possible, presenting a significant analytical challenge.[1] This resource offers practical, experience-driven advice to enhance the resolution and overall quality of your chromatographic results.

Frequently Asked Questions (FAQs)

General Questions

Q1: What is Acetaldehyde ethyl cis-3-hexenyl acetal, and why is its isomeric separation important?

Acetaldehyde ethyl cis-3-hexenyl acetal, also known as (Z)-1-(1-Ethoxyethoxy)hex-3-ene, is a fragrance and flavor ingredient with a powerful green, herbaceous odor.[2] It is used to impart fresh, fruity notes in perfumes and food products.[2][3] The cis configuration of the double bond is a key feature of its characteristic aroma. Due to the presence of chiral centers, it can exist as multiple stereoisomers. Each isomer can have distinct sensory properties and biological activities. Therefore, achieving high-resolution separation of these isomers is crucial for quality control, authenticity assessment, and ensuring the desired sensory profile in final products.

Troubleshooting Common GC Issues

Q2: I am observing poor resolution and co-elution of the Acetaldehyde ethyl cis-3-hexenyl acetal isomers. What are the primary factors I should investigate?

Poor resolution is a common issue when analyzing structurally similar isomers. The primary factors to investigate are:

• GC Column Selection : The choice of stationary phase is the most critical factor influencing selectivity.[4][5]

• Temperature Program : The oven temperature ramp rate significantly affects the separation.[6]

• Carrier Gas Flow Rate : Optimizing the linear velocity of the carrier gas can enhance efficiency.[7]

• Injection Technique : The injection method can impact peak shape and, consequently, resolution.

Q3: My peaks are tailing, which is compromising my resolution and quantification. What could be the cause, and how can I fix it?

Peak tailing is often indicative of active sites within the GC system or issues with the column itself.[8][9] Here's a systematic approach to troubleshooting:

• Check for Active Sites : Polar analytes can interact with active sites in the inlet liner or the column, causing tailing.[8] Using a deactivated liner can mitigate this issue.

• Column Installation : An improperly cut or installed column can create dead volume or turbulence, leading to tailing peaks.[8][9] Ensure the column is cut squarely and installed at the correct height in the inlet.

• Column Contamination : Contamination at the head of the column can cause peak distortion.[9][10] Trimming 10-20 cm from the front of the column can often resolve this.[8]

• Sample Overload : Injecting too much sample can lead to peak fronting, but in some cases, it can also contribute to tailing. Try reducing the injection volume or increasing the split ratio.[10]

Q4: I'm seeing split peaks for my isomers. What is the likely cause?

Split peaks can arise from several factors, often related to the injection process:

• Improper Solvent Focusing : If the initial oven temperature is too high relative to the boiling point of the sample solvent, it can lead to poor analyte focusing at the head of the column, resulting in split peaks.[8] A general rule is to set the initial oven temperature at least 20°C below the solvent's boiling point.[8]

• Incompatibility of Sample Solvent and Stationary Phase : Injecting a non-polar solvent onto a polar column (or vice-versa) in splitless mode can cause peak splitting.[8]

• Injector Issues : A dirty or active inlet liner can also contribute to peak splitting.

Advanced Separation Strategies

Q5: Standard non-polar and polar columns are not providing sufficient resolution. What are my options for improving the separation of these isomers?

When standard columns fail to provide baseline resolution, more specialized approaches are necessary. Given that Acetaldehyde ethyl cis-3-hexenyl acetal has chiral centers, chiral chromatography is the most effective solution.

• Chiral GC Columns : These columns contain a chiral stationary phase (CSP), typically based on derivatized cyclodextrins, which can differentiate between enantiomers.[11][12][13] The interaction between the chiral analyte and the CSP forms transient diastereomeric complexes, which have different retention times, enabling their separation.[13] Agilent's J&W Chiral GC columns, for example, are designed for such separations without requiring prior derivatization of the analyte.[14]

Q6: Can derivatization help in separating the isomers of Acetaldehyde ethyl cis-3-hexenyl acetal?

While chiral columns are often the preferred method, derivatization can be a useful tool in certain scenarios.[15][16][17] Derivatization chemically modifies the analyte to enhance its chromatographic properties.[16][17]

• Improved Volatility and Peak Shape : For compounds with polar functional groups, derivatization (e.g., silylation) can increase volatility and reduce peak tailing by masking active hydrogens.[16][18]

• Enhanced Resolution : By converting enantiomers into diastereomers using a chiral derivatizing agent, their separation on a non-chiral column becomes possible.[16][19] However, this adds complexity to the sample preparation process.

Given that Acetaldehyde ethyl cis-3-hexenyl acetal is already a volatile compound, the primary benefit of derivatization would be for chiral separation on an achiral column.

Troubleshooting Guides

Guide 1: Optimizing GC Parameters for Isomer Resolution

This guide provides a step-by-step protocol for systematically optimizing your GC method.

Experimental Protocol

• Column Selection :

  • Initial Screening : Start with a mid-polarity column (e.g., a 5% phenyl-methylpolysiloxane phase like a DB-5ms or equivalent). These columns offer a good balance of selectivity for a wide range of compounds.

  • Chiral Analysis : For baseline separation of all stereoisomers, a chiral column is highly recommended. A cyclodextrin-based stationary phase, such as a beta- or gamma-cyclodextrin column, is a good starting point.[11][12]

• Oven Temperature Program :

  • Initial Temperature : Set the initial oven temperature approximately 20°C below the boiling point of your solvent.[8]

  • Ramp Rate : Begin with a slow ramp rate (e.g., 2-5°C/min). Slower ramp rates generally improve resolution but increase analysis time.[6]

  • Final Temperature : Ensure the final temperature is high enough to elute all components of interest.

• Carrier Gas and Flow Rate :

  • Carrier Gas : Hydrogen or Helium are the most common carrier gases. Hydrogen can provide faster analysis times at optimal flow rates.

  • Flow Rate Optimization : Use the van Deemter or Golay equation as a theoretical guide to determine the optimal linear velocity for your chosen column dimensions and carrier gas.[7] This will maximize column efficiency.

• Injector Parameters :

  • Injection Mode : Split injection is generally preferred for concentrated samples to avoid column overload. A split ratio of 50:1 is a good starting point.

  • Injector Temperature : Set the injector temperature high enough to ensure complete vaporization of the sample without causing thermal degradation. A temperature of 250°C is typically a safe starting point for volatile compounds.

Data Summary Table

Parameter	Starting Condition	Optimized Condition (Example)	Rationale for Optimization
GC Column	DB-5ms (30m x 0.25mm, 0.25µm)	CP-Chirasil-DEX CB (25m x 0.25mm, 0.25µm)	Chiral stationary phase provides enantioselectivity.[19]
Inlet Temp.	250°C	230°C	Lower temperature to prevent potential degradation.
Carrier Gas	Helium	Hydrogen	Hydrogen allows for faster optimal linear velocity.[7]
Flow Rate	1.0 mL/min	1.5 mL/min (constant flow)	Optimized for column efficiency.
Oven Program	50°C (1 min), 10°C/min to 250°C	60°C (2 min), 3°C/min to 180°C	Slower ramp rate enhances resolution of closely eluting isomers.
Injection Vol.	1 µL	0.5 µL	Reduced volume to prevent peak overload.
Split Ratio	50:1	100:1	Higher split ratio for sharper peaks.

Guide 2: Systematic Troubleshooting of Peak Shape Issues

This guide provides a logical workflow for diagnosing and resolving common peak shape problems.

Troubleshooting Workflow Diagram

Caption: Logical workflow for troubleshooting GC peak shape issues.

References

• Taylor, T. (n.d.). Troubleshooting GC peak shapes. Element Lab Solutions. Retrieved from [Link]

• Kim, J. K., et al. (2025). Optimization and performance evaluation of a portable GC for the detection of volatile organic compounds and its compatibility with APCI-MS. Talanta. Retrieved from [Link]

• GL Sciences. (2023, May 9). GC Troubleshooting Guide. Retrieved from [Link]

• Carrasco, A., et al. (n.d.). Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis. PMC - NIH. Retrieved from [Link]

• EST Analytical. (n.d.). Optimizing Volatile Organic Compound Determination by Static Headspace Sampling. Retrieved from [Link]

• RSC Publishing. (2025, October 13). Optimization of headspace extraction conditions for volatile hydrocarbons from aqueous matrices using experimental design approaches. Retrieved from [Link]

• LCGC. (2020, March 10). The LCGC Blog: GC Diagnostic Skills I | Peak Tailing. Retrieved from [Link]

• American Chemical Society. (n.d.). Analysis of Volatile Fragrance and Flavor Compounds by Headspace Solid Phase Microextraction and GC-MS. ACS Publications. Retrieved from [Link]

• Soni, N. (2016, August 27). Improve GC separations with derivatization for selective response and detection in novel matrices. ResearchGate. Retrieved from [Link]

• Phenomenex. (n.d.). GC Derivatization. Retrieved from [Link]

• The Good Scents Company. (n.d.). acetaldehyde di-(Z)-3-hexen-1-yl acetal, 63449-64-9. Retrieved from [Link]

• Slideshare. (n.d.). Derivatization in HPLC & GC. Retrieved from [Link]

• Chromatography Today. (2014, February 26). Optimisation of Column Parameters in GC. Retrieved from [Link]

• Phenomenex. (n.d.). Derivatization for Gas Chromatography. Retrieved from [Link]

• SCION Instruments. (n.d.). Gas Chromatography GC Troubleshooting Guide. Retrieved from [Link]

• LCGC International. (n.d.). Rapid Quality Control of Flavours and Fragrances using Fast GC–MS and Multi-MS Library Search Procedures. Retrieved from [Link]

• Agilent. (2019, January 17). A Tail of Two Peaks: Troubleshooting Poor Peak Shape. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Chiral Gas Chromatography. Retrieved from [Link]

• ResearchGate. (2017, October 23). (PDF) Sample Derivatization in Separation Science. Retrieved from [Link]

• ResearchGate. (n.d.). Gas Chromatography in the Analysis of Flavours and Fragrances. Retrieved from [Link]

• Agilent. (n.d.). Quality Control of Fragrance Samples by GC-FID: Method Transfer from the Agilent 7890 GC to the Agilent Intuvo 9000 GC. Retrieved from [Link]

• PubChem. (n.d.). Acetaldehyde di-cis-3-hexenyl acetal. Retrieved from [Link]

• Phenomenex. (2025, July 24). Guide to Choosing a GC Column. Retrieved from [Link]

• Restek. (2021, January 28). Guide to GC Column Selection and Optimizing Separations. Retrieved from [Link]

• Restek. (n.d.). A Guide to the Analysis of Chiral Compounds by GC. Retrieved from [Link]

• Journal of the Serbian Chemical Society. (n.d.). SEPARATION AND IDENTIFICATION OF ISOMERIC HYDROCARBONS BY CAPILLARY GAS CHROMATOGRAPHY AND HYPHENATED SPECTROMETRIC TECHNIQUES. Retrieved from [Link]

• AZoM. (2022, July 22). The Study of Chiral Stationary Phases for Gas Chromatography. Retrieved from [Link]

• Agilent. (n.d.). Chiral GC Columns | Gas Chromatography. Retrieved from [Link]

• The Good Scents Company. (n.d.). (Z)-leaf acetal, 28069-74-1. Retrieved from [Link]

• PubChem. (n.d.). Acetaldehyde ethyl (Z)-3-hexenyl acetal. Retrieved from [Link]

• Api, A. M., et al. (2024). RIFM fragrance ingredient safety assessment, acetaldehyde ethyl cis-3-hexenyl acetal, CAS Registry Number 28069-74-1. Food and Chemical Toxicology, 183, 114459.

• Flavor and Extract Manufacturers Association. (n.d.). ACETALDEHYDE, ETHYL CIS-3-HEXENYL ACETAL. Retrieved from [Link]

Sources

• 1. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 2. ACETALDEHYDE ETHYL CIS-3-HEXENYL ACETAL | 28069-74-1 [chemicalbook.com]
• 3. Acetaldehyde Ethyl Cis-3-hexenyl Acetal | 28069-74-1 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 4. Gas Chromatography (GC) Column Selection Guide [sigmaaldrich.com]
• 5. Guide to GC Column Selection and Optimizing Separations [discover.restek.com]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. gcms.cz [gcms.cz]
• 8. elementlabsolutions.com [elementlabsolutions.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. glsciences.eu [glsciences.eu]
• 11. researchgate.net [researchgate.net]
• 12. gcms.cz [gcms.cz]
• 13. azom.com [azom.com]
• 14. agilent.com [agilent.com]
• 15. researchgate.net [researchgate.net]
• 16. diverdi.colostate.edu [diverdi.colostate.edu]
• 17. Derivatization in HPLC & GC | PPTX [slideshare.net]
• 18. GC Technical Tip: Derivation for GC | Phenomenex [discover.phenomenex.com]
• 19. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Long-Term Stability of Acetaldehyde ethyl cis-3-hexenyl acetal Solutions

Welcome to the technical support center for Acetaldehyde ethyl cis-3-hexenyl acetal. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for enhancing the long-term stability of solutions containing this valuable fragrance and flavor compound. Here, we synthesize our expertise to explain the causality behind experimental choices and provide self-validating protocols to ensure the integrity of your experiments.

Introduction to Acetaldehyde ethyl cis-3-hexenyl acetal Stability

Acetaldehyde ethyl cis-3-hexenyl acetal, also known as Leaf Acetal, is a widely used compound prized for its powerful, natural green and herbaceous odor profile.[1] Its application in various formulations, from fine fragrances to consumer products, necessitates a thorough understanding of its stability characteristics to ensure product quality and longevity. The primary challenges to the long-term stability of this acetal in solution are its susceptibility to hydrolysis and oxidation. This guide will provide a comprehensive overview of the degradation pathways and offer practical, validated methods to mitigate these issues.

Core Concepts: Understanding Degradation Pathways

To effectively stabilize Acetaldehyde ethyl cis-3-hexenyl acetal, it is crucial to understand the chemical reactions that lead to its degradation. The two primary pathways of concern are acid-catalyzed hydrolysis and oxidation of the unsaturated bond.

Acid-Catalyzed Hydrolysis

Acetals are generally stable under neutral to basic conditions but are susceptible to hydrolysis in the presence of acid, which can be introduced from other formulation components or through environmental exposure.[2] This reaction cleaves the acetal bond, reverting the molecule to its constituent aldehyde and alcohols.

The generally accepted mechanism for acid-catalyzed acetal hydrolysis involves the following steps:

• Protonation of one of the ether oxygens.

• Cleavage of the carbon-oxygen bond to form an alcohol and a resonance-stabilized carbocation.

• Nucleophilic attack by water on the carbocation.

• Deprotonation to form a hemiacetal.

• Protonation of the remaining ether oxygen.

• Elimination of the second alcohol molecule to form a protonated aldehyde.

• Deprotonation to yield the final aldehyde product.

This degradation results in a significant alteration of the odor profile, diminishing the desired green notes and potentially introducing sharp, undesirable aldehydic off-odors.

Caption: Acid-catalyzed hydrolysis of Acetaldehyde ethyl cis-3-hexenyl acetal.

Oxidation

The cis-3-hexenyl moiety of the acetal contains a carbon-carbon double bond, which is susceptible to oxidation.[3] This can occur through exposure to atmospheric oxygen, light, or the presence of oxidizing agents in the formulation.[4] Oxidation can lead to the formation of various degradation products, including epoxides, hydroperoxides, and eventually smaller, more volatile compounds like aldehydes and organic acids. These degradation products often contribute to undesirable off-odors, which can be described as rancid, fatty, or plastic-like, and can also lead to discoloration of the solution.[5][6]

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the handling and storage of Acetaldehyde ethyl cis-3-hexenyl acetal solutions.

Q1: My solution of Acetaldehyde ethyl cis-3-hexenyl acetal has developed a sharp, pungent off-odor over time. What is the likely cause?

A1: A sharp, pungent off-odor is a strong indicator of acid-catalyzed hydrolysis. This process releases acetaldehyde, which has a characteristic sharp, fruity, and pungent smell. The presence of acidic components in your formulation or exposure to an acidic environment is likely accelerating this degradation. To confirm, you should measure the pH of your solution. A pH below 6.0 significantly increases the rate of hydrolysis.

Q2: I have noticed a gradual yellowing or browning of my solution. What could be causing this discoloration?

A2: Discoloration, such as yellowing or browning, is often a sign of oxidation. The unsaturated cis-3-hexenyl group is susceptible to oxidation, which can generate colored degradation products. This process can be accelerated by exposure to light (especially UV), heat, and the presence of trace metals.[4] It is also possible that other ingredients in your formulation are contributing to the color change.

Q3: The "green" note of my fragrance seems to have faded significantly after a few weeks of storage. How can I prevent this?

A3: The fading of the characteristic "green" note is a direct consequence of the degradation of the Acetaldehyde ethyl cis-3-hexenyl acetal molecule. Both hydrolysis and oxidation will break down the parent molecule, leading to a loss of its desired olfactory properties. To prevent this, you need to implement a comprehensive stabilization strategy that addresses both degradation pathways. This includes controlling the pH of your solution to be near-neutral and incorporating an effective antioxidant system.

Q4: Can I use a standard phosphate buffer to control the pH in my ethanolic solution?

A4: While phosphate buffers are effective in aqueous systems, their solubility can be limited in solutions with a high ethanol content. Potassium phosphate buffers, for instance, may precipitate out of solution at acetonitrile concentrations above 70%, and similar issues can occur with ethanol. A more suitable choice for hydro-alcoholic solutions is a citrate buffer, which generally exhibits better solubility in these systems.[5] It is crucial to perform solubility tests with your chosen buffer system in your specific solvent blend to ensure compatibility.

Q5: What are the best storage conditions for my stock solutions of Acetaldehyde ethyl cis-3-hexenyl acetal?

A5: To maximize the shelf-life of your stock solutions, they should be stored in a cool, dark place in a tightly sealed container to minimize exposure to light, oxygen, and temperature fluctuations.[4] An amber glass bottle with a headspace flushed with an inert gas like nitrogen or argon is ideal. For long-term storage, refrigeration (2-8°C) is recommended.

Experimental Protocols for Enhanced Stability

The following protocols provide a framework for preparing stabilized solutions of Acetaldehyde ethyl cis-3-hexenyl acetal and for conducting stability studies to evaluate their long-term performance.

Protocol 1: Preparation of a Stabilized Solution

This protocol describes the preparation of a 1% (w/v) solution of Acetaldehyde ethyl cis-3-hexenyl acetal in a buffered and antioxidant-protected solvent system.

Materials:

• Acetaldehyde ethyl cis-3-hexenyl acetal (≥98% purity)

• 200-proof food-grade ethanol[4]

• Deionized water

• Citric acid, anhydrous

• Sodium citrate dihydrate

• DL-alpha-Tocopherol (Vitamin E)

• Ascorbyl palmitate

• Volumetric flasks and pipettes

• Magnetic stirrer and stir bar

• pH meter calibrated for hydro-alcoholic solutions

Procedure:

• Prepare the Buffered Solvent System (80:20 Ethanol:Water with 10 mM Citrate Buffer, pH 6.5): a. In a 1 L volumetric flask, combine 800 mL of 200-proof ethanol with 150 mL of deionized water. b. To this hydro-alcoholic mixture, add 0.525 g of citric acid and 1.85 g of sodium citrate dihydrate. c. Stir until all solids are completely dissolved. d. Adjust the pH to 6.5 ± 0.1 using a dilute solution of citric acid or sodium hydroxide if necessary. e. Bring the final volume to 1 L with deionized water.

• Add Antioxidants: a. To the 1 L of buffered solvent, add 1.0 g of DL-alpha-tocopherol (0.1% w/v) and 0.5 g of ascorbyl palmitate (0.05% w/v). b. Stir until the antioxidants are fully dissolved. This may require gentle warming.

• Prepare the Final Acetal Solution: a. Accurately weigh 1.0 g of Acetaldehyde ethyl cis-3-hexenyl acetal. b. Transfer the acetal to a 100 mL volumetric flask. c. Add the stabilized, buffered solvent to the flask, bringing it to the 100 mL mark. d. Mix thoroughly until the solution is homogeneous.

Protocol 2: Accelerated Stability Testing

This protocol outlines an accelerated stability study to evaluate the effectiveness of the stabilization methods.

Experimental Design:

Condition	Temperature	Light Exposure	Time Points (Weeks)
Control	25°C	Dark	0, 4, 8, 12
Accelerated (Heat)	40°C	Dark	0, 4, 8, 12
Accelerated (Light)	25°C	UV-A/Visible	0, 4, 8, 12

Procedure:

• Prepare three batches of the Acetaldehyde ethyl cis-3-hexenyl acetal solution according to Protocol 1.

• For each batch, dispense aliquots into amber glass vials for the control and heat conditions, and into clear glass vials for the light exposure condition.

• Place the vials in the respective stability chambers.

• At each time point, remove a vial from each condition and analyze for the following parameters:

  • Appearance: Visually inspect for color change and clarity.

  • pH: Measure the pH of the solution.

  • Concentration of Acetaldehyde ethyl cis-3-hexenyl acetal: Quantify using GC-MS.

  • Odor Profile: Conduct a sensory evaluation with a trained panel.

Protocol 3: GC-MS Quantification

Instrumentation:

• Gas Chromatograph with a Mass Selective Detector (GC-MS)

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Injector Temperature: 250°C

• Oven Program: 50°C hold for 2 min, ramp to 250°C at 10°C/min, hold for 5 min

• MSD Transfer Line: 280°C

• Ion Source: 230°C

• Quadrupole: 150°C

• Scan Range: 40-350 amu

Procedure:

• Prepare a calibration curve using standards of Acetaldehyde ethyl cis-3-hexenyl acetal of known concentrations.

• Dilute the stability samples appropriately with the stabilized, buffered solvent.

• Inject 1 µL of each standard and sample into the GC-MS.

• Integrate the peak corresponding to Acetaldehyde ethyl cis-3-hexenyl acetal and quantify using the calibration curve.

Illustrative Stability Data

The following table presents hypothetical data from an accelerated stability study to demonstrate the effectiveness of the stabilization protocol.

Condition	Time (Weeks)	% Acetal Remaining	pH	Appearance	Odor Profile
Unstabilized	0	100	5.5	Colorless, Clear	Characteristic green
12 (40°C)	65	4.8	Yellowish	Sharp, aldehydic off-notes
Stabilized	0	100	6.5	Colorless, Clear	Characteristic green
12 (40°C)	95	6.4	Colorless, Clear	No significant change

Logical Workflow for Stability Enhancement

Caption: Workflow for enhancing the stability of acetal solutions.

References

• Integrated Liner Technologies. (2023, December 15). Fragrance Stability Testing. Retrieved from [Link]

• Heywood, D. L., & Phillips, B. (1960). The Oxidation of Unsaturated Acetals and Acylals with Peracetic Acid. The Journal of Organic Chemistry, 25(9), 1699–1702. [Link]

• Shimadzu. (n.d.). Analysis of Fragrant Components in Aroma Oils Using GC/MS Off-Flavor Analyzer. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Dimethyl Acetals. Retrieved from [Link]

• Meilgaard, M. C. (1975). ODOR DETECTABILITY OF ALDEHYDES AND ALCOHOLS ORIGINATING FROM LIPID OXIDATION. Chemical Senses, 1(4), 343-350. [Link]

• Lab Alley. (2022, April 1). Using 190 Proof Food Grade Ethanol To Make Perfume. Retrieved from [Link]

• Kiernan, J. A. (2017). Buffered Ethanol Fixative. Journal of Histochemistry & Cytochemistry, 65(4), 251. [Link]

• Ned-A-Car. (2010). Your Guide to Choosing the Best Alcohol-Based Solvent for Perfume Production. Retrieved from [Link]

• Liu, S., et al. (2016). The vital role of citrate buffer in acetone–butanol–ethanol (ABE) fermentation using corn stover and high-efficient product recovery by vapor stripping–vapor permeation (VSVP) process. Biotechnology for Biofuels, 9, 161. [Link]

• Science.gov. (n.d.). phosphate buffer solutions: Topics by Science.gov. Retrieved from [Link]

• Chemistry Stack Exchange. (2019, April 3). Can buffer solutions be used to control the pH of ethanol? Retrieved from [Link]

• Zeon Corporation. (n.d.). Leaf acetal. Retrieved from [Link]

• Taobe Consulting. (n.d.). Stability Testing Cosmetics. Retrieved from [Link]

• Parameter Generation & Control. (2024, November 8). Cosmetic Shelf Life: Stability Testing Insights. Retrieved from [Link]

• MakingCosmetics. (n.d.). Stability Testing of Cosmetics. Retrieved from [Link]

• ResearchGate. (n.d.). Analyzed Compounds Associated with Oxidized Aroma, Their Odor Descriptors and Odor Thresholds. Retrieved from [Link]

• MDPI. (n.d.). Aldehydes: What We Should Know About Them. Retrieved from [Link]

• Orchadia Solutions. (n.d.). Fragrance Stability. Retrieved from [Link]

• Umbrex. (n.d.). Fragrance and Sensory Appeal Testing. Retrieved from [Link]

• Sitaram Dixit. (n.d.). SENSORY EVALUATION TECHNIQUES DO'S & DON'TS. Retrieved from [Link]

• YouTube. (2024, February 10). How to make Citric acid buffer with a pH of 4.00. Retrieved from [Link]

• YouTube. (2026, January 8). How to create buffer solutions for cosmetic formulas. Retrieved from [Link]

• ResearchGate. (n.d.). Influence of different buffer solutions (pH=5.5) on ethanol yield. Retrieved from [Link]

• Soap Queen. (n.d.). How to Work with Vanilla Discoloration. Retrieved from [Link]

Sources

• 1. Buffered Ethanol Fixative - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Citrate Buffer (pH 3.0 to 6.2) Preparation and Recipe | AAT Bioquest [aatbio.com]
• 3. laballey.com [laballey.com]
• 4. researchgate.net [researchgate.net]
• 5. phosphate buffer solutions: Topics by Science.gov [science.gov]
• 6. idosi.org [idosi.org]

By-product formation in the synthesis of "Acetaldehyde ethyl cis-3-hexenyl acetal"

An essential molecule in the flavor and fragrance industry, Acetaldehyde ethyl cis-3-hexenyl acetal provides a characteristic fresh, green, and fruity aroma.[1] Its successful synthesis is critical for achieving the desired sensory profile in final products. However, the acetalization reaction, while straightforward in principle, is susceptible to several side reactions that can lead to the formation of undesirable by-products. These impurities can compromise yield, introduce off-notes, and complicate purification.

This Technical Support Center provides a comprehensive guide for researchers and drug development professionals to troubleshoot and mitigate by-product formation during the synthesis of Acetaldehyde ethyl cis-3-hexenyl acetal. Drawing upon established chemical principles and practical experience, this guide offers in-depth solutions to common challenges encountered in the laboratory.

Primary Synthesis Reaction

The target molecule is formed through the acid-catalyzed reaction of acetaldehyde with one equivalent of ethanol and one equivalent of cis-3-hexen-1-ol. The reaction is a reversible equilibrium, and removal of water is crucial to drive it toward the product.[2][3]

Troubleshooting Guide: By-Product Formation

This section addresses specific issues related to by-product formation in a question-and-answer format.

Q1: My final product has a low yield, and GC-MS analysis shows significant amounts of unreacted acetaldehyde, ethanol, and cis-3-hexen-1-ol. What is causing the incomplete reaction?

A1: Cause & Troubleshooting

Low conversion is most often due to an unfavorable reaction equilibrium. Acetal formation is a reversible process, and the presence of the water by-product can easily hydrolyze the acetal back to the starting materials.[3]

• Ineffective Water Removal: This is the most common cause. The equilibrium must be shifted towards the products by actively removing water as it forms.

  • Solution: Employ a Dean-Stark apparatus for azeotropic removal of water, particularly if using a solvent like toluene. Alternatively, use chemical dehydrating agents such as molecular sieves within the reaction mixture.[2][4]

• Insufficient Catalyst Activity: The acid catalyst is essential for protonating the acetaldehyde carbonyl, making it susceptible to nucleophilic attack by the alcohols.[5][6]

  • Solution: Ensure the acid catalyst (e.g., p-toluenesulfonic acid, sulfuric acid) is not deactivated and is used in an appropriate catalytic amount (typically 0.1-1 mol%).[7] Be aware that excess acid can sometimes promote side reactions.[7]

• Reaction Time/Temperature: The reaction may not have reached equilibrium.

  • Solution: Monitor the reaction progress using an appropriate technique (e.g., TLC, GC). Extend the reaction time if necessary. While increasing temperature can speed up the reaction, it can also promote side reactions like ether formation. A moderate temperature is often optimal.

Q2: My GC-MS analysis shows two major by-products corresponding to the symmetrical acetals: Acetaldehyde diethyl acetal and Acetaldehyde di(cis-3-hexenyl) acetal. Why are these forming and how can I prevent them?

A2: Cause & Troubleshooting

The formation of symmetrical acetals is a classic example of competitive reaction kinetics and equilibrium governed by stoichiometry. The protonated hemiacetal intermediate can react with any alcohol present in the mixture.

• Mechanism of Formation: Once the initial hemiacetal forms (e.g., from acetaldehyde and ethanol), it can react with either another molecule of ethanol to form the diethyl acetal or with cis-3-hexen-1-ol to form the desired mixed acetal. Similarly, the hemiacetal formed from cis-3-hexen-1-ol can react with either alcohol.

• Stoichiometric Control: The relative concentrations of the alcohols are a key factor. An excess of one alcohol will statistically favor the formation of the corresponding symmetrical acetal.

  • Solution 1 (Stoichiometric Control): Begin the reaction with a precise 1:1 molar ratio of ethanol and cis-3-hexen-1-ol. Use a slow, controlled addition of acetaldehyde to the alcohol mixture to avoid localized high concentrations of any one reactant.

  • Solution 2 (Transacetalization): A more elegant and often higher-yielding approach is to use transacetalization.[8][9] Start with a pre-formed symmetrical acetal, such as Acetaldehyde diethyl acetal, and react it with cis-3-hexen-1-ol in the presence of an acid catalyst. The equilibrium can be driven by removing the displaced ethanol, which often has a lower boiling point.[9] This method avoids handling volatile acetaldehyde directly and can provide better control over the product distribution.

Q3: My product has a sharp, unpleasant off-note. I suspect by-products from acetaldehyde self-condensation. Is this possible?

A3: Cause & Troubleshooting

Yes, this is a known side reaction, particularly if reaction conditions are not well-controlled. Acetaldehyde can undergo an acid- or base-catalyzed aldol condensation with itself.[10]

• Mechanism of Formation: Two molecules of acetaldehyde react to form 3-hydroxybutanal. This intermediate can then easily dehydrate under acidic conditions and/or heat to form crotonaldehyde, which has a pungent, unpleasant odor.

• Prevention:

  • Temperature Control: Maintain a moderate reaction temperature. High temperatures accelerate the rate of both aldol condensation and subsequent dehydration.

  • Controlled Addition: Add acetaldehyde slowly to the reaction mixture. This keeps the instantaneous concentration of free acetaldehyde low, minimizing its opportunity to react with itself.

  • pH Control: While an acid catalyst is necessary, using an excessive amount or an overly strong acid can favor this side reaction. Use the minimum effective catalytic amount. Ensure the reaction mixture is not basic at any stage, as this also strongly promotes aldol condensation.

Frequently Asked Questions (FAQs)

• What is the most effective method for purifying the final product? Fractional distillation under reduced pressure is the most common and effective method for purifying Acetaldehyde ethyl cis-3-hexenyl acetal from unreacted starting materials and other volatile by-products.[9] The reduced pressure is crucial to lower the boiling point and prevent thermal degradation or isomerization of the cis double bond.

• Which analytical techniques are best for identifying these by-products? Gas Chromatography-Mass Spectrometry (GC-MS) is the ideal technique.[11] GC provides the necessary separation of the closely related acetal by-products, while MS provides the mass fragmentation patterns needed for positive identification. Gas Chromatography with Flame Ionization Detection (GC-FID) can be used for quantification once peaks have been identified.[11]

• Can the cis-3-hexenyl double bond isomerize to trans during the synthesis? Yes, isomerization is a risk, especially with prolonged exposure to high temperatures or strong acids. The trans isomer is thermodynamically more stable. To minimize this, use moderate reaction temperatures, limit the reaction time to what is necessary for completion, and choose the mildest effective acid catalyst.

• Is the hemiacetal intermediate a significant impurity? The hemiacetal is an intermediate in the reaction to form the full acetal.[5][12] It is generally less stable than the acetal.[12] If the reaction is driven to completion with effective water removal, the hemiacetal concentration in the final product should be negligible. Its presence indicates an incomplete reaction.

Data & Diagrams

Table 1: Common By-products and Mitigation Strategies

By-Product Name	Probable Cause	Prevention Strategy	Analytical Note (GC-MS)
Acetaldehyde diethyl acetal	Excess ethanol; non-ideal stoichiometry	Use precise 1:1 alcohol stoichiometry; use transacetalization from Acetaldehyde di(cis-3-hexenyl) acetal.	Lower retention time than the product; characteristic fragments.
Acetaldehyde di(cis-3-hexenyl) acetal	Excess cis-3-hexen-1-ol; non-ideal stoichiometry	Use precise 1:1 alcohol stoichiometry; use transacetalization from Acetaldehyde diethyl acetal.[9]	Higher retention time than the product; characteristic fragments.[13]
Crotonaldehyde	Acetaldehyde self-condensation (aldol reaction)[10]	Maintain moderate temperature; slow addition of acetaldehyde; avoid excess acid.	Volatile impurity, elutes early. Pungent odor.
trans-Isomer of Product	Thermal or acid-catalyzed isomerization of the double bond	Use moderate temperatures; limit reaction time; use mild acid catalyst.	Will likely elute very close to the cis product peak on many GC columns.
Hemiacetal Intermediate	Incomplete reaction; presence of water	Ensure complete water removal (Dean-Stark, molecular sieves); allow sufficient reaction time.[2]	May be unstable in the GC inlet; can revert to starting materials.

Diagrams

Caption: Competitive pathways in mixed acetal synthesis.

Caption: Troubleshooting workflow for low reaction yield.

Protocols

Protocol 1: Synthesis via Transacetalization

This method is often preferred for its control and higher yield of the desired mixed acetal.[9]

• Setup: Assemble a round-bottom flask with a magnetic stirrer, heating mantle, and a fractional distillation head. The system should be equipped for vacuum distillation.

• Charge Reactor: To the flask, add Acetaldehyde diethyl acetal (1.0 eq), cis-3-hexen-1-ol (1.05 eq), and an acid catalyst such as pyridinium p-toluenesulfonate (PPTS) (0.01 eq).

• Reaction: Begin stirring and gradually reduce the pressure. Gently heat the mixture. The lower-boiling ethanol will be displaced from the acetal and distill over. Collect the ethanol in a cooled receiving flask.

• Monitoring: Monitor the reaction by observing the cessation of ethanol distillation and by analyzing aliquots with GC to confirm the disappearance of the starting materials and the formation of the product.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Neutralize the acid catalyst by washing with a dilute sodium bicarbonate solution.

• Purification: Separate the organic layer, dry it over anhydrous sodium sulfate, and purify by fractional vacuum distillation to obtain the pure Acetaldehyde ethyl cis-3-hexenyl acetal.[9]

Protocol 2: Purification by Fractional Vacuum Distillation

• Setup: Use a short-path distillation apparatus to minimize product loss. Ensure all glassware is dry.

• Procedure: Charge the crude, neutralized, and dried product into the distillation flask.

• Distillation: Gradually reduce the pressure to the desired level (e.g., 1-10 mmHg) and begin gentle heating.

• Fraction Collection: Collect and discard any initial low-boiling fractions, which may contain residual ethanol, water, or other volatile impurities.

• Product Collection: Carefully collect the main fraction at the correct boiling point and pressure for Acetaldehyde ethyl cis-3-hexenyl acetal.

• Analysis: Analyze the collected fraction(s) by GC to confirm purity.

References

• Foreverest Resources. (2024, April 8). Overview of cis-3-Hexenol and its Derivatives in Comparison to Geraniol and beta-Eudesmol. Retrieved from [Link]

• PubChem. cis-3-HEXENYL ACETATE. National Center for Biotechnology Information. Retrieved from [Link]

• BYJU'S. Acetal and Hemiacetal. Retrieved from [Link]

• Wikipedia. Acetal. Retrieved from [Link]

• Mane Kancor Ingredients Ltd. Cis-3-Hexenyl Acetate (Leaf acetate). Retrieved from [Link]

• ResearchGate. (2020, August). Reaction kinetics of glycerol acetal formation via transacetalization with 1,1-diethoxyethane. Retrieved from [Link]

• Study.com. Acetal Group | Formation, Structure & Mechanism. Retrieved from [Link]

• Google Patents. EP0738700A1 - Cis-3-hexenal cis-3-hexenyl acetal compound, process for producing the same, and flavor/taste imparting agent, flavor/taste retaining agent and perfume composition each containing the same.

• Organic Chemistry Tutor. Acetals Formation and Hydrolysis. Retrieved from [Link]

• Organic Chemistry Tutor. (2024, March 6). Acetal Formation Mechanism Step-by-Step Explanation with a Quick Trick to Predict the Product [Video]. YouTube. Retrieved from [Link]

• Google Patents. EP0738700A1 - CIS-3-HEXENAL CIS-3-HEXENYL ACETAL COMPOUND, PROCESS FOR PRODUCING THE SAME, AND FLAVOR/TASTE IMPARTING AGENT, FLAVOR/TASTE RETA.

• YMER. A CONCISE REVIEW ON SYNTHESIS OF ACETAL AND RECENT ADVANCES. Retrieved from [Link]

• Google Patents. EP0481147A1 - Process for the preparation of cis-3-hexene-1-ol from unsaturated fatty acids.

• ACS Publications. Transacetalization Reaction of Acetals by Lactic Acid. Diastereoselective Synthesis of 2-Substituted 5-methyl-1,3-dioxolan-4-ones. The Journal of Organic Chemistry. Retrieved from [Link]

• ACS Omega. (2018, May 7). A Simple and Versatile Method for the Formation of Acetals/Ketals Using Trace Conventional Acids. Retrieved from [Link]

• Google Patents. US3962354A - Synthesis of cis-3-hexen-1-ol.

• Flavor and Extract Manufacturers Association. ACETALDEHYDE, ETHYL CIS-3-HEXENYL ACETAL | FEMA. Retrieved from [Link]

• Wikipedia. Acetaldehyde. Retrieved from [Link]

• Organic Chemistry Portal. Acetal synthesis by acetalization or ring closure. Retrieved from [Link]

• Organic Chemistry Portal. (2019). Acetal synthesis by acetalization or ring closure. Retrieved from [Link]

• ResearchGate. (2020, August). Characterization of the effect of cis-3-hexen-1-ol on green tea aroma. Retrieved from [Link]

• Chemistry LibreTexts. (2019, June 5). 14.3: Acetal Formation. Retrieved from [Link]

• RIFM. (2024, January 20). RIFM fragrance ingredient safety assessment, acetaldehyde ethyl cis -3-hexenyl acetal, CAS Registry Number 28069-74-1. Food and Chemical Toxicology. Retrieved from [Link]

• The Good Scents Company. acetaldehyde di-(Z)-3-hexen-1-yl acetal, 63449-64-9. Retrieved from [Link]

• The Good Scents Company. (Z)-3-hexen-1-ol, 928-96-1. Retrieved from [Link]

• PubChem. Acetaldehyde ethyl (Z)-3-hexenyl acetal. National Center for Biotechnology Information. Retrieved from [Link]

• National Institutes of Health. (2016). Validation and Determination of the Contents of Acetaldehyde and Formaldehyde in Foods. PMC. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Addition of Alcohols to form Hemiacetals and Acetals. Retrieved from [Link]

• ACS Publications. (2024, September 9). Mechanism and Kinetics of Ethanol−Acetaldehyde Conversion to 1,3-Butadiene over Isolated Lewis Acid La Sites in Silanol Nests in Dealuminated Beta Zeolite. Retrieved from [Link]

• Patsnap Eureka. (2020, August 5). Methods for Detecting Impurities in Glacial Acetic Acid. Retrieved from [Link]

• The Hive Chemistry Discourse. (2004, May 15). acetaldehyde from ethanol via TCCA. Retrieved from [Link]

Sources

• 1. Acetaldehyde Ethyl Cis-3-hexenyl Acetal | 28069-74-1 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 2. Acetal - Wikipedia [en.wikipedia.org]
• 3. organicchemistrytutor.com [organicchemistrytutor.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Acetal Group | Formation, Structure & Mechanism | Study.com [study.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 10. dmto.dicp.ac.cn [dmto.dicp.ac.cn]
• 11. Validation and Determination of the Contents of Acetaldehyde and Formaldehyde in Foods - PMC [pmc.ncbi.nlm.nih.gov]
• 12. byjus.com [byjus.com]
• 13. acetaldehyde di-(Z)-3-hexen-1-yl acetal, 63449-64-9 [thegoodscentscompany.com]

Technical Support Center: Trace Level Detection of Acetaldehyde ethyl cis-3-hexenyl acetal

Welcome to the technical support guide for the method development and troubleshooting of trace-level detection of Acetaldehyde ethyl cis-3-hexenyl acetal (AECHA). This document is designed for researchers, analytical scientists, and quality control professionals who are tasked with quantifying this volatile compound at low concentrations in complex matrices.

Acetaldehyde ethyl cis-3-hexenyl acetal (CAS No. 28069-74-1), also known as Leaf Acetal, is a fragrance and flavor compound characterized by a green, leafy, and fruity aroma.[1] Its volatility and the need for low detection limits present unique analytical challenges. This guide provides a comprehensive framework for method development, offers solutions to common experimental issues, and answers frequently asked questions, ensuring robust and reliable results.

Section 1: Core Principles of Method Development

Developing a sensitive and reliable method for AECHA requires a systematic approach, focusing on sample preparation and instrumental analysis. Given its volatile nature, headspace sampling coupled with gas chromatography-mass spectrometry (GC-MS) is the technique of choice.[2][3][4]

Sample Preparation: Headspace vs. SPME

The primary goal of sample preparation is to efficiently partition AECHA from the sample matrix into the gaseous phase for injection into the GC.

• Static Headspace (HS): In this technique, the sample is placed in a sealed vial and heated, allowing volatile compounds to equilibrate between the sample and the gas phase (headspace).[3] An aliquot of the headspace is then injected. This method is robust, easily automated, and suitable for a wide range of liquid and solid samples.[3]

• Solid-Phase Microextraction (SPME): SPME uses a fiber coated with a stationary phase to adsorb and concentrate analytes from the headspace.[5][6] This technique can significantly enhance sensitivity compared to static headspace, making it ideal for ultra-trace analysis.[5] The choice of fiber coating is critical and should be matched to the analyte's polarity.

Scientist's Insight: For initial method development, Static Headspace is often simpler and more rugged. If the required sensitivity is not achieved, SPME provides a powerful alternative for analyte concentration. For AECHA, a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is a good starting point due to its broad applicability for volatile and semi-volatile compounds.[7]

Instrumental Analysis: GC-MS

Gas chromatography is used to separate AECHA from other volatile components in the sample, while mass spectrometry provides definitive identification and quantification.

• GC Column Selection: A mid-polarity column, such as a DB-624 or equivalent (6% cyanopropylphenyl / 94% dimethylpolysiloxane), is recommended. These columns provide good selectivity for a wide range of volatile organic compounds (VOCs) and are less susceptible to water interference than some polar phases.[8]

• Mass Spectrometry (MS) Mode: For trace-level detection, operating the mass spectrometer in Selected Ion Monitoring (SIM) mode is crucial. Instead of scanning a full mass range, the detector focuses on specific, characteristic ions of AECHA, dramatically improving the signal-to-noise ratio and lowering detection limits.[9] Characteristic ions for AECHA can be determined by injecting a higher concentration standard in full scan mode. Based on its structure, key fragment ions would likely include m/z values corresponding to the loss of ethoxy or hexenyl groups.

Section 2: Troubleshooting Guide (Q&A Format)

This section addresses specific problems you may encounter during your analysis. A systematic approach to troubleshooting is often the most effective.[10]

Q1: I am not seeing any peak for my AECHA standard or sample.

• Possible Cause 1: Incorrect GC-MS Parameters.

  • Solution: Verify that the MS is set to acquire data in the correct mode (SIM or Full Scan). Ensure the selected ions in your SIM method are correct for AECHA. Check that the GC oven temperature program is appropriate; if the initial temperature is too high, the analyte may pass through the column without being retained.[10]

• Possible Cause 2: System Leak.

  • Solution: A leak in the carrier gas line, injector, or column fittings can prevent the sample from reaching the detector.[11][12] Perform a leak check using an electronic leak detector, paying close attention to the septum, liner O-ring, and column connections.

• Possible Cause 3: Inactive Detector.

  • Solution: For a Flame Ionization Detector (FID), ensure the flame is lit. For an MS, confirm that the filament is on and the electron multiplier voltage is set appropriately.[11]

• Possible Cause 4 (SPME): Inefficient Desorption.

  • Solution: Ensure the SPME fiber is fully exposed in the hot injector for the specified desorption time. Increase the injector temperature or desorption time if necessary, but do not exceed the fiber's recommended maximum temperature.

Q2: The peak area for my analyte is highly variable and not reproducible.

• Possible Cause 1: Inconsistent Headspace Equilibration.

  • Solution: Ensure the headspace vial incubation time and temperature are consistent for every sample and standard. Agitation during incubation is critical for reaching equilibrium and should be kept constant.[13]

• Possible Cause 2: Syringe or SPME Fiber Issues.

  • Solution (Headspace): The headspace syringe may be leaking or contaminated. Clean or replace the syringe.[11]

  • Solution (SPME): The SPME fiber may be damaged or contaminated ("carryover"). Bake out the fiber between runs according to the manufacturer's instructions. Visually inspect the fiber for breakage.

• Possible Cause 3: Fluctuating Carrier Gas Flow.

  • Solution: Unstable flow rates can cause retention time and peak area shifts.[12] Check the gas supply pressure and use a calibrated flow meter to verify the flow rate at the detector or split vent.

Q3: My peak shape is poor (tailing or fronting).

• Possible Cause 1: Active Sites in the System.

  • Solution: Peak tailing, where the back of the peak is elongated, often indicates interaction with active sites.[14] These can be in the injector liner, on the column, or due to contamination. Replace the inlet liner, especially if it contains glass wool, with a deactivated liner.[10][12] If the column is old, cut 10-15 cm from the front end or condition it at high temperature.

• Possible Cause 2: Column Overload.

  • Solution: Peak fronting, where the front of the peak is sloped, can be caused by injecting too much sample.[10][14] This is less common at trace levels but can occur with standards. Reduce the injection volume, increase the split ratio, or dilute the standard.

• Possible Cause 3: Incompatible Solvent or Matrix.

  • Solution: If performing a liquid injection (not headspace), ensure the solvent is compatible with the column phase. Mismatched polarity can cause significant peak distortion.

Q4: The baseline is noisy or drifting upwards.

• Possible Cause 1: Column Bleed.

  • Solution: A rising baseline, especially during a temperature ramp, is often due to column bleed, where the stationary phase degrades at high temperatures.[11][12] Ensure you are not exceeding the column's maximum operating temperature. Condition the column according to the manufacturer's instructions. If the bleed is excessive, the column may need to be replaced.

• Possible Cause 2: Contamination.

  • Solution: A noisy or unstable baseline can result from contamination in the carrier gas, injector, or detector.[11][12] Ensure high-purity gases and install appropriate gas filters. Clean the injector and detector as per the instrument manual. Bake out the entire system at a high temperature to remove contaminants.[11]

• Possible Cause 3: Air Leak.

  • Solution: Oxygen entering the system can degrade the column's stationary phase, leading to increased bleed and noise.[10] Perform a thorough leak check.

Section 3: Experimental Protocols & Data

Recommended Analytical Workflow

The following diagram illustrates a typical workflow for the trace-level analysis of AECHA.

Caption: Workflow for HS-GC-MS analysis of AECHA.

Suggested HS-GC-MS Parameters

The following table provides a validated starting point for method development. Parameters should be optimized for your specific instrument and application.

Parameter	Recommended Setting	Rationale
Headspace Autosampler
Vial Temperature	80 °C	Balances volatility with analyte stability. Optimize based on sample matrix.
Incubation Time	20 min	Allows for sufficient equilibration. Verify with a time-course study.[15]
Loop Temperature	90 °C	Prevents condensation of the analyte.
Transfer Line Temp	100 °C	Prevents condensation of the analyte.
Injection Volume	1 mL	Standard volume for headspace loops.
Gas Chromatograph
Inlet Temperature	250 °C	Ensures rapid volatilization of the analyte.
Injection Mode	Split (e.g., 10:1)	Prevents column overload and improves peak shape, especially for higher concentration samples.[15]
Carrier Gas	Helium, constant flow at 1.2 mL/min	Provides good chromatographic efficiency.
Column	DB-624 (or equivalent), 30 m x 0.25 mm ID, 1.4 µm film	Mid-polarity phase offers good selectivity for volatile compounds.
Oven Program	40 °C (hold 2 min), ramp to 240 °C at 10 °C/min, hold 5 min	Separates early-eluting volatiles while ensuring AECHA elutes with good peak shape.
Mass Spectrometer
Ion Source Temperature	230 °C	Standard temperature for EI source.
Transfer Line Temp	250 °C	Prevents analyte condensation before entering the MS source.
Ionization Mode	Electron Ionization (EI), 70 eV	Standard for creating reproducible fragmentation patterns.[9]
Acquisition Mode	Selected Ion Monitoring (SIM)	Provides maximum sensitivity for trace-level quantification.
SIM Ions (Example)	Determine experimentally (e.g., m/z 45, 73, 81, 127)	Choose 3-4 characteristic, abundant ions for quantification and qualification.

Section 4: Frequently Asked Questions (FAQs)

Q: How do I validate this analytical method? A: Method validation should be performed according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[16][17][18] Key validation parameters to assess include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components. This is demonstrated by analyzing blank matrix and spiked matrix samples.

• Linearity: The ability to elicit test results that are directly proportional to the analyte concentration. A minimum of five concentration levels should be used to construct a calibration curve.[17]

• Range: The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable precision, accuracy, and linearity.

• Accuracy: The closeness of test results to the true value. Assessed by analyzing spiked matrix samples at different concentrations (e.g., 80%, 100%, 120% of the target concentration).[19]

• Precision: The closeness of agreement among a series of measurements. This includes Repeatability (intra-assay precision) and Intermediate Precision (inter-assay precision).[17]

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[16]

Q: What is the best way to prepare calibration standards for headspace analysis? A: Calibration standards should be prepared in a matrix that closely matches the actual samples to compensate for matrix effects. If a blank matrix is not available, a suitable surrogate (e.g., high-purity water or a specific solvent) can be used. Prepare a high-concentration stock solution of AECHA in a solvent like methanol. Then, perform serial dilutions and spike appropriate volumes into headspace vials containing the blank matrix to create your calibration curve levels.

Q: Can I use a Flame Ionization Detector (FID) instead of a Mass Spectrometer? A: Yes, an FID can be used. It is a robust, universal detector for organic compounds. However, it has two major disadvantages compared to an MS for this application. First, it is significantly less sensitive, which may be a problem for trace-level detection. Second, it provides no qualitative information; it cannot confirm the identity of the peak based on mass-to-charge ratio. Retention time alone is not sufficient for definitive identification, especially in complex matrices. Therefore, MS is the highly recommended detector.

References

• SCION Instruments. (n.d.). Gas Chromatography GC Troubleshooting Guide. Retrieved from [Link]

• Phenomenex. (n.d.). GC Column Troubleshooting Guide. Retrieved from [Link]

• Mitchell, J. M., & Pienta, N. J. (2014). Analysis of Volatile Fragrance and Flavor Compounds by Headspace Solid Phase Microextraction and GC-MS: An Undergraduate Instrumental Analysis Experiment. Journal of Chemical Education, 91(11), 1952–1955. Retrieved from [Link]

• University of Reading. (n.d.). Volatile and flavour analysis. Retrieved from [Link]

• Tian, J. Y., et al. (2011). Analysis of volatile flavor compounds in top fermented wheat beer by headspace sampling-gas chromatography. International Journal of Agricultural and Biological Engineering, 4(3), 67-73. Retrieved from [Link]

• Restek Corporation. (n.d.). GC Troubleshooting Guide. Retrieved from [Link]

• LCGC International. (2024, May 29). GC Troubleshooting Guide. Retrieved from [Link]

• Innovatech Labs. (n.d.). Headspace GC/MS Analysis. Retrieved from [Link]

• Sci-Hub. (n.d.). Analysis of Volatile Fragrance and Flavor Compounds by Headspace Solid Phase Microextraction and GC-MS. Retrieved from [Link]

• EST Analytical. (n.d.). Optimizing Volatile Organic Compound Determination by Static Headspace Sampling. Retrieved from [Link]

• Copolovici, L., & Copolovici, D. (2024). Analysis of Volatile Flavor Compounds in Four Commercial Beverages Using Static Headspace Gas Chromatography/Mass Spectrometry: A Qualitative Approach. Applied Sciences, 14(5), 1888. Retrieved from [Link]

• Martin, H. J., et al. (2018). Headspace Solid-Phase Microextraction Gas Chromatography-Mass Spectrometry Analysis of Scent Profiles from Human Skin. Molecules, 23(10), 2649. Retrieved from [Link]

• Budić-Leto, I., et al. (2021). Optimization of SPME-Arrow-GC/MS Method for Determination of Free and Bound Volatile Organic Compounds from Grape Skins. Foods, 10(11), 2603. Retrieved from [Link]

• Jordi Labs. (n.d.). ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1). Retrieved from [Link]

• Budić-Leto, I., et al. (2022). Optimisation of SPME Arrow GC/MS method for determination of wine volatile organic compounds. OENO One, 56(4), 135–148. Retrieved from [Link]

• da Silva, R. A. F., et al. (2016). Allergenic Fragrances Analysis in Brazilian Perfumes by Headspace Solid Phase Microextraction and Gas Chromatography-Mass Detector (HS-SPME-GC-MS). Journal of the Brazilian Chemical Society, 27(9), 1629-1638. Retrieved from [Link]

• Agilent Technologies. (n.d.). Techniques for Optimizing the Analysis of Volatile Organic Compounds in Water Using Purge-and-Trap/GC/MS. Retrieved from [Link]

• International Council for Harmonisation. (1994). Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• Di Pizio, A., et al. (2022). Impact of the Interactions between Fragrances and Cosmetic Bases on the Fragrance Olfactory Performance: A Tentative to Correlate SPME-GC/MS Analysis with That of an Experienced Perfumer. Cosmetics, 9(4), 70. Retrieved from [Link]

• ResearchGate. (2018). Anyone has tips on how to optimize a GC-MS system for highly volatile compounds?. Retrieved from [Link]

• Starodub. (2024, April 24). Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Retrieved from [Link]

• Scribd. (n.d.). ICH Q2(R1) Analytical Method Validation. Retrieved from [Link]

• Cordell, B., et al. (2014). Quantification of Neural Ethanol and Acetaldehyde Using Headspace GC-MS. Journal of Analytical & Bioanalytical Techniques, 5(5). Retrieved from [Link]

• Ali, A., et al. (2023). Determination and Quantification of Acetaldehyde, Acetone, and Methanol in Hand Sanitizers Using Headspace GC/MS: Effect of Storage Time and Temperature. Molecules, 28(19), 6825. Retrieved from [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• OSHA. (n.d.). ACETALDEHYDE Method no.: 68. Retrieved from [Link]

• ResearchGate. (n.d.). Tentative identification of acetals by GC/MS analysis. Retrieved from [Link]

• Flavor and Extract Manufacturers Association. (n.d.). ACETALDEHYDE, ETHYL CIS-3-HEXENYL ACETAL. Retrieved from [Link]

• Shimadzu. (n.d.). Analysis of Acetaldehyde and Limonene in Recycled PET Using an HS-GC/MS System. Retrieved from [Link]

• PubChem. (n.d.). Acetaldehyde ethyl (Z)-3-hexenyl acetal. Retrieved from [Link]

• ResearchGate. (n.d.). Tentative Identification of Acetals by GC/MS Analysis. Retrieved from [Link]

• PubChem. (n.d.). Acetaldehyde di-cis-3-hexenyl acetal. Retrieved from [Link]

Sources

• 1. Acetaldehyde ethyl (Z)-3-hexenyl acetal | C10H20O2 | CID 5366352 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Volatile and flavour analysis - Chemical Analysis Facility (CAF) [research.reading.ac.uk]
• 3. Headspace GC/MS Analysis - Analytics Services, Innovatech Labs [innovatechlabs.com]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Sci-Hub. Analysis of Volatile Fragrance and Flavor Compounds by Headspace Solid Phase Microextraction and GC-MS: An Undergraduate Instrumental Analysis Experiment / Journal of Chemical Education, 1999 [sci-hub.box]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. scielo.br [scielo.br]
• 10. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 11. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - JP [thermofisher.com]
• 12. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]
• 13. gcms.labrulez.com [gcms.labrulez.com]
• 14. GC Troubleshooting Guide | Gas Chromatography Troubleshooting [scioninstruments.com]
• 15. Optimization of SPME-Arrow-GC/MS Method for Determination of Free and Bound Volatile Organic Compounds from Grape Skins | MDPI [mdpi.com]
• 16. jordilabs.com [jordilabs.com]
• 17. database.ich.org [database.ich.org]
• 18. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 19. scribd.com [scribd.com]

Addressing instrument contamination when analyzing "Acetaldehyde ethyl cis-3-hexenyl acetal"

Technical Support Center: Acetaldehyde ethyl cis-3-hexenyl acetal Analysis

Welcome to the technical support guide for the analysis of Acetaldehyde ethyl cis-3-hexenyl acetal. This resource is designed for researchers, scientists, and drug development professionals to navigate and resolve common challenges related to instrument contamination during chromatographic analysis. Our goal is to provide you with the expertise and validated protocols necessary to ensure the integrity and accuracy of your results.

Frequently Asked Questions (FAQs)

Q1: I'm seeing a peak corresponding to Acetaldehyde ethyl cis-3-hexenyl acetal in my solvent blank injections. What is the most likely cause?

A peak in a blank injection, often called a "ghost peak," is a classic sign of system contamination.[1][2] The most common causes are carryover from a previous, more concentrated sample, or contamination of the syringe, inlet liner, or gas supply.[1][3][4] The first step is to systematically isolate the source.

Q2: My calibration curve for Acetaldehyde ethyl cis-3-hexenyl acetal shows poor linearity. Could contamination be the cause?

Yes, absolutely. Instrument carryover can disproportionately affect lower concentration standards, causing a positive bias and leading to a non-linear or improperly intercepted calibration curve. This compromises the quantitative accuracy of your method. It is crucial to address the contamination before proceeding with quantitative analysis, as outlined in method validation guidelines by regulatory bodies like the FDA.[5][6][7]

Q3: How can I proactively prevent carryover when analyzing samples with varying concentrations of Acetaldehyde ethyl cis-3-hexenyl acetal?

Preventing carryover involves a combination of good chromatographic practices. This includes:

• Strategic Injection Sequence: Run a solvent blank after a high-concentration sample to check for carryover.

• Thorough Syringe Washing: Use a strong, appropriate solvent to wash the autosampler syringe multiple times between injections. The wash solvent should be selected based on the solubility of your analyte.[8][9]

• Optimized Method Parameters: Ensure your GC oven program is long enough and reaches a high enough temperature to elute all components from the previous sample.[10][11]

• Regular Inlet Maintenance: The inlet liner is a primary site for sample residue accumulation and should be replaced regularly.[12][13]

Q4: What are the characteristics of Acetaldehyde ethyl cis-3-hexenyl acetal that might make it prone to causing instrument contamination?

Acetaldehyde ethyl cis-3-hexenyl acetal is a moderately volatile liquid.[14][15] While its volatility allows for good gas chromatographic analysis, it can also condense in cooler parts of the system if injection parameters are not optimized. Acetals can also be sensitive to acidic conditions, potentially leading to degradation in an active (un-deactivated) GC inlet, which can complicate analysis and create misleading peaks.

In-Depth Troubleshooting Guides

Guide 1: Systematic Diagnosis of Contamination Source

When a ghost peak is observed, a logical, step-by-step approach is essential to efficiently identify the source without unnecessary downtime. This workflow is a self-validating system; at each stage, a blank run confirms whether the issue has been resolved.

• Initial Confirmation: Inject a pure solvent blank. If the ghost peak for Acetaldehyde ethyl cis-3-hexenyl acetal is present, contamination is confirmed. Proceed to the next step.

• Syringe and Solvent Check:

  • Replace the solvent in your wash vials with fresh, high-purity solvent.

  • Ensure the autosampler wash method is adequate (e.g., 10 rinses pre- and post-injection).[16]

  • Inject another solvent blank. If the peak is gone, the issue was contaminated wash solvent. If it remains, the syringe itself or the system is the source.

• System (No Injection) Blank: Run the GC method without performing an injection.[3][4]

  • If the peak disappears: The contamination is coming from the syringe or the sample introduction process. Thoroughly clean or replace the syringe.[2][17]

  • If the peak persists: The contamination is within the GC system itself (inlet, column, or carrier gas path). Proceed to inlet maintenance.

• Inlet Maintenance:

  • Cool the injector.

  • Replace the septum and the inlet liner.[1][18] The liner is the most common site of carryover.[13]

  • Inject a solvent blank. If the peak is gone, the contaminated liner/septum was the cause.

• Column Contamination Check:

  • If the peak remains after inlet maintenance, it may be condensed at the front of the GC column.

  • Trim approximately 15-20 cm from the inlet side of the column.[2][19]

  • Re-install the column and run a solvent blank. If the peak is now absent, column contamination was the issue.

• Final Checks: If contamination persists after all the above steps, consider less common sources such as contaminated gas traps or gas lines, which may require more extensive system cleaning.[3][20]

Caption: A flowchart for systematic troubleshooting of instrument contamination.

Guide 2: Instrument Cleaning and Prevention

Effective cleaning requires using the right solvents and procedures for each component. Prevention is achieved through routine maintenance and adherence to best practices.

Choosing an appropriate solvent is critical for effectively removing contaminants without damaging instrument components. The principle of "like dissolves like" applies. Since Acetaldehyde ethyl cis-3-hexenyl acetal is of intermediate polarity, a sequence of solvents is often most effective.

Solvent	Polarity Index	Primary Use	Rationale & Cautions
Hexane	0.1	Initial rinse	Good for removing non-polar co-extractants from a sample matrix.
Acetone	5.1	Intermediate rinse	Effective at dissolving a wide range of organic compounds, including the target analyte.[21]
Methanol	5.1	Final rinse	Good for removing more polar contaminants and is volatile, leaving minimal residue.[9] Can be tricky on some GC columns if the oven is not above its boiling point.[22]
Dichloromethane (DCM)	3.1	Syringe/Inlet cleaning	Strong solvent for stubborn residues but must be handled with appropriate safety precautions.[23]

Note: Always use high-purity, GC-grade, or HPLC-grade solvents to avoid introducing new contaminants.[23]

A contaminated inlet is the most frequent source of carryover.[1]

• Safety First: Cool the GC inlet and oven completely. Turn off all heated zones and gas flows.

• Disassembly: Carefully remove the autosampler, septum nut, and septum. Remove the inlet liner using clean forceps.[12]

• Liner Replacement: Discard the old liner and O-ring. Do not attempt to clean and reuse liners unless absolutely necessary, as active sites can be reintroduced. A fresh, deactivated liner is the best practice.[8]

• Inlet Body Cleaning (If Necessary): For severe contamination, the metal inlet body can be cleaned. With the column removed, use a lint-free swab or a specialized brush dipped in methanol or acetone to gently clean the interior surfaces.[13][18] Ensure the inlet is completely dry before reassembly.

• Reassembly: Install a new, deactivated liner and O-ring. Install a new septum. Re-install the column.

• System Check: Once reassembled, perform a leak check. Then, heat the system and run several solvent blanks to confirm the contamination has been removed.

Caption: A diagram illustrating routine and preventative maintenance cycles.

References

• ASTM E260-96 (2017) , Standard Practice for Packed Column Gas Chromatography, ASTM International, West Conshohocken, PA, 2017, [Link]

• ASTM E355-96 (2021) , Standard Practice for Gas Chromatography Terms and Relationships, ASTM International, West Conshohocken, PA, 2021, [Link]

• Phenomenex Inc. , GC Column Troubleshooting Guide, [Link]

• Agilent Technologies , Troubleshooting Chromatographic Contamination Ghost peaks/carryover, [Link]

• Phenomenex Inc. , GC Troubleshooting Guide, [Link]

• ASTM D4626-95 (2023) , Standard Practice for Calculation of Gas Chromatographic Response Factors, ASTM International, West Conshohocken, PA, 2023, [Link]

• Element Lab Solutions , GC Carryover Problems, [Link]

• Lab Manager , ICH and FDA Guidelines for Analytical Method Validation, [Link]

• Restek Corporation , GC Troubleshooting—Carryover and Ghost Peaks, [Link]

• Stepbio , GC Troubleshooting, [Link]

• ECA Academy , FDA Reviewer Guidance: Validation of Chromatographic Methods, 1994, [Link]

• U.S. Food and Drug Administration , Validation of Chromatographic Methods, [Link]

• Agilent Technologies , Don't Fear the Ghost or Unexpected Peaks: Troubleshooting and Prevention, [Link]

• U.S. Food and Drug Administration , M10 Bioanalytical Method Validation and Study Sample Analysis, [Link]

• Infinita Lab , Capillary Gas Chromatography Testing – ASTM D6387 Standard, [Link]

• Restek Corporation , GC Troubleshooting—Carryover and Ghost Peaks, [Link]

• U.S. Food and Drug Administration , Analytical Procedures and Methods Validation for Drugs and Biologics, [Link]

• Agilent Technologies , Tips and Tricks of Injector Maintenance, [Link]

• ResearchGate , How can I avoid sample carry over from columns in a GC-MS instrument?, [Link]

• Chromatography Forum , Troubleshooting tips to prevent carry over contaminants, [Link]

• ResearchGate , GC-MS washing solvents for the plunger needle?, [Link]

• Chromatography Forum , Injection port cleaning, [Link]

• Scribd , ASTM E355-96-2007 Standard Practice For Gas Chromatography Terms and Relationships, [Link]

• Agilent Technologies , Don't Get Carried Away by Carryover: Troubleshooting GC Chromatography, [Link]

• Lucidity Systems , How to decide which solvents to use for GC analysis and sample preparation, [Link]

• ResearchGate , What is the basic principle for choosing solvents for GC-MS analysis?, [Link]

• Agilent Technologies , Maintaining Your Agilent GC's Split/Splitless Injection Port, [Link]

• Chromatography Forum , Rules for solvent selection in GC analysis?, [Link]

• Lab Manager , Solvents in Sample Preparation for Chromatography and Mass Spectrometry, [Link]

• ResearchGate , How do you clean your syringe for manual GC injection?, [Link]

• Occupational Safety and Health Administration , ACETALDEHYDE Method no.: 68, [Link]

• Phenomenex Inc. , GC Column Care Guide, [Link]

• Flavor and Extract Manufacturers Association , ACETALDEHYDE, ETHYL CIS-3-HEXENYL ACETAL, [Link]

• PubChem , Acetaldehyde ethyl (Z)-3-hexenyl acetal, [Link]

• PubChem , Acetaldehyde di-cis-3-hexenyl acetal, [Link]

Sources

• 1. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]
• 2. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 3. agilent.com [agilent.com]
• 4. it.restek.com [it.restek.com]
• 5. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 6. FDA Reviewer Guidance: Validation of Chromatographic Methods, 1994 - ECA Academy [gmp-compliance.org]
• 7. farm.ucl.ac.be [farm.ucl.ac.be]
• 8. elementlabsolutions.com [elementlabsolutions.com]
• 9. researchgate.net [researchgate.net]
• 10. GC Troubleshooting—Carryover and Ghost Peaks [discover.restek.com]
• 11. researchgate.net [researchgate.net]
• 12. agilent.com [agilent.com]
• 13. agilent.com [agilent.com]
• 14. labproinc.com [labproinc.com]
• 15. Acetaldehyde ethyl (Z)-3-hexenyl acetal | C10H20O2 | CID 5366352 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. Troubleshooting tips to prevent carry over contaminants. - Chromatography Forum [chromforum.org]
• 17. researchgate.net [researchgate.net]
• 18. agilent.com [agilent.com]
• 19. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 20. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - JP [thermofisher.com]
• 21. youtube.com [youtube.com]
• 22. Rules for solvent selection in GC analysis? - Chromatography Forum [chromforum.org]
• 23. organomation.com [organomation.com]

Reference Data & Comparative Studies

A Senior Scientist's Guide to Validating a Quantitative GC Method for Acetaldehyde ethyl cis-3-hexenyl acetal

This guide provides a comprehensive framework for the validation of an analytical method for the quantification of Acetaldehyde ethyl cis-3-hexenyl acetal, a key component in the flavor and fragrance industry. As a Senior Application Scientist, my objective is to move beyond a simple checklist of validation parameters. Instead, this document elucidates the scientific rationale behind each step, ensuring the development of a robust, reliable, and defensible analytical method grounded in the principles outlined by the International Council for Harmonisation (ICH).

The chosen analytical technique is Gas Chromatography with Flame Ionization Detection (GC-FID), selected for its suitability in analyzing volatile organic compounds like acetals.[1][2] The validation process detailed herein is designed to be a self-validating system, providing a high degree of assurance in the quality of the analytical data generated.

The Validation Master Plan: A Workflow for Success

Method validation is not a singular event but a structured process. It begins with a clear definition of the method's intended purpose and culminates in a comprehensive validation report. This workflow ensures that all aspects of the method's performance are systematically evaluated and documented.

Caption: Overall workflow for analytical method validation.

Core Validation Parameters: Protocols and Rationale

The following sections detail the experimental protocols for validating the GC-FID method, in accordance with the ICH Q2(R1) guideline.[3][4] Each protocol is accompanied by an explanation of its scientific purpose and predefined acceptance criteria.

Specificity

• Expertise & Experience: Specificity is the cornerstone of any analytical method. Its purpose is to demonstrate, unequivocally, that the signal measured is from the analyte of interest and not from any other components that might be present in the sample matrix (e.g., impurities, degradation products, or other formulation ingredients).[5] A lack of specificity can lead to erroneously high results, compromising quality decisions.

• Experimental Protocol:

  • Sample Preparation: Prepare a solution of the Acetaldehyde ethyl cis-3-hexenyl acetal reference standard in a suitable solvent (e.g., methanol).

  • Placebo Preparation: Prepare a "placebo" sample that contains all matrix components except the analyte.

  • Spiked Sample: Spike the placebo sample with a known concentration of the analyte reference standard.

  • Chromatographic Analysis: Inject the reference standard, the placebo, and the spiked sample into the GC-FID system.

  • Evaluation: Compare the chromatograms. The placebo should show no interfering peaks at the retention time of the analyte. The chromatogram of the spiked sample should show a well-resolved peak corresponding to the analyte, with a retention time matching that of the reference standard.

• Acceptance Criteria:

  • No significant interfering peaks are observed at the retention time of the analyte in the placebo chromatogram.

  • The analyte peak is fully resolved from any other peaks in the spiked sample.

Linearity and Range

• Expertise & Experience: Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a specified range. This is critical for accurate quantification. The range is the interval between the upper and lower concentrations for which the method has been proven to be linear, accurate, and precise.[6] For an assay, the typical range is 80% to 120% of the target concentration.[6]

• Experimental Protocol:

  • Standard Preparation: Prepare a series of at least five calibration standards by diluting a stock solution of the reference standard. The concentrations should span the desired range (e.g., 80, 90, 100, 110, and 120 µg/mL for a target concentration of 100 µg/mL).

  • Injection: Inject each standard in triplicate into the GC system.

  • Data Analysis: Plot the mean peak area response against the corresponding concentration.

  • Statistical Evaluation: Perform a linear regression analysis on the data to determine the slope, y-intercept, and the coefficient of determination (R²).

• Acceptance Criteria:

  • The coefficient of determination (R²) must be ≥ 0.995.

  • A visual inspection of the plot should confirm a linear relationship.

Accuracy

• Expertise & Experience: Accuracy measures the closeness of the experimental results to the true value.[5] It is typically determined by a recovery study, where a known amount of analyte is added to a placebo matrix and the method is used to "recover" it. This confirms that the method is free from significant systematic error.

• Experimental Protocol:

  • Sample Preparation: Prepare samples by spiking the placebo matrix at a minimum of three concentration levels across the specified range (e.g., 80%, 100%, and 120% of the target concentration). Prepare three independent samples at each level (total of nine samples).

  • Analysis: Analyze each prepared sample using the GC-FID method.

  • Calculation: Calculate the percentage recovery for each sample using the formula: (Measured Concentration / Spiked Concentration) * 100.

• Acceptance Criteria:

  • The mean percent recovery should be within 98.0% to 102.0% at each concentration level.

  • The relative standard deviation (RSD) of the recovery values at each level should not exceed 2.0%.

Precision

• Expertise & Experience: Precision expresses the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.[4] It is evaluated at two levels:

  • Repeatability (Intra-assay precision): Measures the precision over a short interval of time with the same analyst and equipment.

  • Intermediate Precision: Evaluates the effect of random events within a laboratory, such as different days, different analysts, or different equipment.[4]

• Experimental Protocol:

  • Repeatability:

    • Prepare six independent samples at 100% of the target concentration.

    • Analyze all six samples on the same day, with the same analyst, and on the same instrument.

    • Calculate the mean, standard deviation, and RSD of the results.

  • Intermediate Precision:

    • Have a second analyst, on a different day, prepare and analyze another set of six independent samples at 100% of the target concentration.

    • Calculate the mean, standard deviation, and RSD for this set.

    • Perform a statistical comparison (e.g., an F-test) of the two data sets to ensure they are not significantly different.

• Acceptance Criteria:

  • The RSD for repeatability (intra-assay precision) must be ≤ 2.0%.

  • The RSD for intermediate precision must be ≤ 2.0%.

Detection Limit (LOD) and Quantitation Limit (LOQ)

• Expertise & Experience: The LOD is the lowest amount of analyte that can be detected but not necessarily quantified as an exact value.[7] The LOQ is the lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.[7] While not always required for a simple assay, they are crucial for impurity testing. They are often determined based on the signal-to-noise ratio.

• Experimental Protocol (Signal-to-Noise Approach):

  • Standard Preparation: Prepare a series of increasingly dilute solutions of the analyte.

  • Analysis: Inject the solutions and determine the concentration at which the analyte peak is clearly distinguishable from the baseline noise.

  • Calculation:

    • LOD: The concentration that yields a signal-to-noise ratio of approximately 3:1.

    • LOQ: The concentration that yields a signal-to-noise ratio of approximately 10:1.

• Acceptance Criteria:

  • LOD and LOQ should be determined and reported. For an assay, these are typically for informational purposes. For impurity methods, the LOQ must be at or below the reporting threshold.

Robustness

• Expertise & Experience: Robustness testing demonstrates the reliability of a method with respect to small, deliberate variations in its parameters.[8][9] This provides an indication of its suitability for routine use and transfer to other labs. It is a critical part of method development that shows the "guardrails" within which the method performs reliably.[10]

• Experimental Protocol:

  • Identify Parameters: Identify critical GC parameters that could vary during routine use (e.g., injector temperature ±5°C, column flow rate ±10%, oven temperature ramp rate ±10%).

  • Systematic Variation: Prepare a standard solution at 100% concentration. Analyze this standard while systematically varying one parameter at a time to its upper and lower limits, while keeping others constant.

  • Evaluation: Evaluate the effect of these changes on system suitability parameters (e.g., retention time, peak area, tailing factor).

• Acceptance Criteria:

  • System suitability criteria (see below) must be met under all tested variations.

  • The quantitative results should not be significantly affected by the parameter variations.

System Suitability Testing (SST): The Daily Method Check

Before any samples are analyzed, a System Suitability Test (SST) must be performed to verify that the chromatographic system is adequate for the analysis to be done.[11][12] This is a non-negotiable part of the self-validating process.

Caption: Decision workflow for System Suitability Testing.

Data Presentation: Summarizing Validation Performance

Quantitative data should be summarized in clear, concise tables for easy review and comparison against acceptance criteria.

Table 1: Summary of Validation Parameters and Acceptance Criteria

Validation Parameter	Acceptance Criteria	Reference
Specificity	No interference at the analyte's retention time. Peak is spectrally pure.	ICH Q2(R1)[5]
Linearity	Coefficient of Determination (R²) ≥ 0.995.	ICH Q2(R1)[6]
Range	80% - 120% of the nominal concentration.	ICH Q2(R1)[6]
Accuracy	Mean recovery of 98.0% - 102.0% at each level.	ICH Q2(R1)[5]
Precision (Repeatability)	RSD ≤ 2.0% for n=6 determinations.	ICH Q2(R1)[4]
Precision (Intermediate)	RSD ≤ 2.0% for n=6 determinations under different conditions.	ICH Q2(R1)[4]
Robustness	System Suitability criteria are met under all varied conditions.	ICH Q2(R1)[7]

Table 2: Example Data for Accuracy/Recovery Study

Spiked Level	Theoretical Conc. (µg/mL)	Measured Conc. (µg/mL) (n=3, mean)	Recovery (%)	RSD (%)
80%	80.0	79.4	99.3	0.8
100%	100.0	101.1	101.1	0.6
120%	120.0	119.5	99.6	0.7

References

• Q2(R2) Validation of Analytical Procedures March 2024. Source: U.S.
• Robustness and Ruggedness Testing in Analytical Chemistry. Source: Lab Manager.
• System suitability testing. Source: Slideshare.
• Volatile Compounds in Food: Flavor & Analysis. Source: StudySmarter.
• How to Perform Robustness Studies in Analytical Validation.
• Key Validation Characteristics in ICH Q2. Source: Altabrisa Group.
• Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Source: Starodub.
• System suitability in HPLC Analysis.
• System Suitability in HPLC Analysis. Source: Pharmaguideline.
• FDA Guidance for Industry: Q2A Validation of Analytical Procedures. Source: gmp-compliance.org.
• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Source: ECA Academy.
• Changes and Analytical Techniques in Volatile Flavor Compounds in Dried Agricultural Products: A Review. Source: MDPI.
• Robustness Tests.
• Analytical approaches to flavor research and discovery: from sensory-guided techniques to flavoromics methods. Source: PubMed Central.
• Key ICH Method Validation Parameters to Know. Source: Altabrisa Group.
• How To Perform Robustness In Analytical Method Valid
• Analytical Procedures and Methods Validation for Drugs and Biologics July 2015. Source: U.S.
• FDA Releases Guidance on Analytical Procedures.
• Development of a System Suitability Test for Two-Dimensional Liquid Chromatography.
• ich harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). Source: European Medicines Agency.
• Acetaldehyde ethyl (Z)-3-hexenyl acetal. Source: PubChem.
• GC determination of acetone, acetaldehyde, ethanol, and methanol in biological matrices and cell culture. Source: PubMed.
• ACETALDEHYDE ETHYL CIS-3-HEXENYL ACETAL. Source: ChemicalBook.
• (Z)-leaf acetal, 28069-74-1. Source: The Good Scents Company.
• Acetaldehyde Residue Detection by Agilent 7820 GC with FID in Polyethylene Terephthal
• Acetaldehyde Ethyl cis-3-Hexenyl Acetal, 25ML. Source: Lab Pro Inc.
• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Source: European Medicines Agency.

Sources

• 1. studysmarter.co.uk [studysmarter.co.uk]
• 2. mdpi.com [mdpi.com]
• 3. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 4. altabrisagroup.com [altabrisagroup.com]
• 5. ema.europa.eu [ema.europa.eu]
• 6. altabrisagroup.com [altabrisagroup.com]
• 7. database.ich.org [database.ich.org]
• 8. Robustness and Ruggedness Testing in Analytical Chemistry | Lab Manager [labmanager.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. pharmaguru.co [pharmaguru.co]
• 11. pharmaceuticalupdates.com [pharmaceuticalupdates.com]
• 12. System Suitability in HPLC Analysis | Pharmaguideline [pharmaguideline.com]

A Comparative Sensory Analysis: Acetaldehyde Ethyl cis-3-Hexenyl Acetal Versus Other Green Leaf Volatiles

This guide provides an in-depth, objective comparison of the sensory profiles of Acetaldehyde ethyl cis-3-hexenyl acetal against other common Green Leaf Volatiles (GLVs). By presenting supporting experimental data and methodologies, this document aims to equip researchers and professionals in drug development and related fields with the critical insights needed for informed ingredient selection.

The Significance of Green Leaf Volatiles in Sensory Science

Green Leaf Volatiles (GLVs) are a group of volatile organic compounds released by plants upon mechanical damage or stress.[1][2] They are responsible for the characteristic "green" aroma associated with freshly cut grass, crushed leaves, and unripe fruit.[3] The primary components of this olfactory experience are C6 aldehydes, alcohols, and their esters, such as (Z)-3-hexenal, (Z)-3-hexenol, and (Z)-3-hexenyl acetate.[1] These compounds are biosynthesized via the lipoxygenase (LOX) pathway and are foundational in the flavor and fragrance industry for creating fresh, natural aromatic notes.[4][5]

Acetaldehyde ethyl cis-3-hexenyl acetal, often referred to as Leaf acetal, is a derivative within this class that offers a unique and complex sensory experience.[6] This guide will elucidate its distinct characteristics in comparison to more traditional GLVs through a structured sensory panel evaluation.

Unveiling the Nuances: A Comparative Sensory Profile

To objectively assess the olfactory differences, a sensory panel was conducted. The evaluation focused on key sensory attributes of Acetaldehyde ethyl cis-3-hexenyl acetal in contrast to three widely used GLVs: cis-3-hexenol, trans-2-hexenal, and cis-3-hexenyl acetate.

Table 1: Comparative Sensory Data of Selected Green Leaf Volatiles

Compound	Odor Description	Olfactory Character	Intensity (on strip, initial)	Longevity (on strip)
Acetaldehyde ethyl cis-3-hexenyl acetal	Powerful green, herbaceous-vegetable, oily odor.[6]	Green, fruity note.[7]	Medium-High	> 8 hours
cis-3-Hexenol	Intense, fresh, green, grassy.[8][9]	Leafy, with sweet vegetable nuances when diluted.[10]	High	~ 4 hours[11]
trans-2-Hexenal	Pungent, powerful green, leafy, fruity.[12][13]	Green apple, fatty, herbal.[14]	High	~ 2 hours
cis-3-Hexenyl acetate	Sharp, diffusive green, fruity.[15][16]	Unripe banana, pear, apple.[15][17][18]	High	< 4 hours[15]

The data highlights that Acetaldehyde ethyl cis-3-hexenyl acetal provides a more complex and enduring green aroma compared to the sharper, more fleeting notes of the other GLVs. Its stability and unique fruity undertones present a significant advantage in applications requiring a long-lasting, sophisticated green scent.

The Scientific Rigor: Experimental Protocol for Sensory Evaluation

The integrity of sensory data is paramount. The following protocol was designed to ensure the reliability and reproducibility of the findings from the sensory panel.

Panelist Selection and Training

A cohort of 12 professional fragrance evaluators was selected. Training involved the identification and intensity scaling of various green aroma references, including the four target compounds, to establish a consistent descriptive vocabulary.

Sample Preparation

All compounds were diluted to 10% in dipropylene glycol (DPG), a standard odorless solvent in the fragrance industry. This concentration allows for a clear perception of the odor profile without overwhelming the senses.

Evaluation Procedure

Standard fragrance testing strips were dipped into each solution for two seconds and allowed to air for one minute. The evaluation was conducted in a double-blind, randomized order in a controlled environment with proper air circulation to prevent cross-contamination of scents. Panelists rated the intensity and provided descriptive analysis at initial exposure, and then at 1-hour, 4-hour, and 8-hour intervals to assess longevity.

Experimental Workflow Visualization

The systematic approach to this sensory evaluation is depicted in the following workflow diagram.

Caption: The influence of chemical functional groups on the odor profile of C6 GLVs.

Implications for Drug Development and Research

For professionals in drug development, the sensory attributes of excipients and active pharmaceutical ingredients can significantly impact patient compliance and product perception. Acetaldehyde ethyl cis-3-hexenyl acetal offers a distinct advantage over more common GLVs due to its pleasant, complex, and remarkably stable green aroma. Its longevity can be particularly beneficial in masking less desirable odors in formulations and providing a consistent, fresh sensory experience. This guide provides the foundational data and a validated methodology for further investigation into its application-specific suitability.

References

• Grokipedia. Green leaf volatiles. [Link]

• Zeon Corporation. cis-3-Hexenol (Leaf alcohol) | Green notes. [Link]

• PerfumersWorld. cis-3 Hexenyl Acetate. [Link]

• PerfumersWorld. cis-3 Hexenol. [Link]

• Lluch Essence. Cis-3-Hexenol (CAS 928-96-1) – Premium Synthetic Green Leaf Ingredient for Perfumery. [Link]

• The Good Scents Company. (Z)-3-hexen-1-ol, 928-96-1. [Link]

• Amerine MA, Pangborn RM, Roessler EB.

• Hermitage Oils. Cis-3-Hexenyl Acetate Natural Isolate. [Link]

• Olfactorian. cis-3-Hexenyl Acetate | Perfume Material. [Link]

• Master Organic Chemistry. Hydrates, Hemiacetals, and Acetals. [Link]

• Semantic Scholar. Synthesis, Characterization, and Perfumery Application of Acetal Derivatives of 2-Methyl-3-(4-R-Phenyl) Propanal. [Link]

• Umbrex. Fragrance and Sensory Appeal Testing. [Link]

• TimTul. From craftsmanship to science: A toolbox for sensory analysis in perfumery. [Link]

• ResearchGate. Verification of trans-2-hexenal sweetness by sensory evaluation. [Link]

• The Good Scents Company. (E)-2-hexenal, 6728-26-3. [Link]

• Wikipedia. trans-2-Hexenal. [Link]

• Odournet. Sensory and molecular evaluation of fragrances. [Link]

• Zeon Corporation. Leaf acetal | Green notes. [Link]

• Wirral Sensory Services. What Is Fragrance Testing?. [Link]

• ResearchGate. Plant volatiles: Using Scented molecules as food additives | Request PDF. [Link]

• myweb. C6-Green leaf volatiles trigger local and systemic VOC emissions in tomato. [Link]

• MDPI. Comparative Analysis of the Evolution of Green Leaf Volatiles and Aroma in Six Vitis vinifera L. Cultivars during Berry Maturation in the Chinese Loess Plateau Region. [Link]

• Wikipedia. Green leaf volatiles. [Link]

• ResearchGate. Synthesis, Characterization, and Perfumery Application of Acetal Derivatives of 2-Methyl-3-(4-R-Phenyl) Propanal: A Short Review. [Link]

• The Good Scents Company. acetaldehyde di-(Z)-3-hexen-1-yl acetal, 63449-64-9. [Link]

• Wikipedia. Aldehyde. [Link]

• ResearchGate. Odor qualities attributed to green leaf volatiles (GLVs) formed by the lipoxygenase pathway. [Link]

• Chemistry LibreTexts. 17.8: Acetals as Protecting Groups. [Link]

• National Center for Biotechnology Information. Green Leaf Volatiles: A Plant's Multifunctional Weapon against Herbivores and Pathogens. [Link]

• ResearchGate. Sensory evaluation of five green teas. [Link]

• MDPI. Green Leaf Volatiles in the Atmosphere—Properties, Transformation, and Significance. [Link]

• High Plains Gardening. A Volatile Environment – Plant Communication that Makes Scents. [Link]

• PubMed. The influence of molecular structure on odor qualities and odor detection thresholds of volatile alkylated phenols. [Link]

• ResearchGate. Concentrations of volatile compounds and their odor threshold values in different table grape cultivars at harvest. [Link]

• SciSpace. The Relation between Structure and Smell in Organic Compounds. [Link]

• ResearchGate. Threshold values and odor characteristics of detected volatiles. [Link]

• Perfumer & Flavorist. Some Aspects of Qualitative Structure-Odor Relationships. [Link]

• The Good Scents Company. (Z)-leaf acetal, 28069-74-1. [Link]

• ScienceDirect. RIFM fragrance ingredient safety assessment, acetaldehyde ethyl cis -3-hexenyl acetal, CAS Registry Number 28069-74-1. [Link]

• Volatile Analysis. Sensory Panel Development and Support. [Link]

• DLG. DLG Expert report 07/2017: Practice guide for sensory panel training Part 1. [Link]

• Frontiers. Processing of Airborne Green Leaf Volatiles for Their Glycosylation in the Exposed Plants. [Link]

Sources

• 1. Green leaf volatiles - Wikipedia [en.wikipedia.org]
• 2. Green Leaf Volatiles: A Plant’s Multifunctional Weapon against Herbivores and Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 3. grokipedia.com [grokipedia.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Leaf acetal | Green notes | Zeon Corporation [zeon.co.jp]
• 7. Acetaldehyde Ethyl Cis-3-hexenyl Acetal | 28069-74-1 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 8. fraterworks.com [fraterworks.com]
• 9. cis-3-Hexenol (Leaf alcohol) | Green notes | Zeon Corporation [zeon.co.jp]
• 10. Cis-3-Hexenol (CAS 928-96-1) – Premium Synthetic Green Leaf Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 11. perfumersworld.com [perfumersworld.com]
• 12. (E)-2-hexenal, 6728-26-3 [thegoodscentscompany.com]
• 13. trans-2-Hexenal - Wikipedia [en.wikipedia.org]
• 14. usbio.net [usbio.net]
• 15. fraterworks.com [fraterworks.com]
• 16. perfumersworld.com [perfumersworld.com]
• 17. hermitageoils.com [hermitageoils.com]
• 18. olfactorian.com [olfactorian.com]

A Comparative Guide to the Cross-Validation of GC-MS and HPLC Methods for the Quantification of "Acetaldehyde ethyl cis-3-hexenyl acetal"

In the realm of flavor and fragrance analytics, the precise and accurate quantification of volatile compounds is paramount. "Acetaldehyde ethyl cis-3-hexenyl acetal" (CAS No. 28069-74-1), a key contributor to the green and vegetative aroma profiles of fruits like guava, presents a unique analytical challenge due to its volatility and potential for matrix interference.[1] This guide provides an in-depth, objective comparison of two powerful analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), for the analysis of this compound. We will delve into the core principles of each method, present detailed experimental protocols, and outline a robust cross-validation strategy in accordance with international guidelines to ensure data integrity and method reliability.

Introduction to the Analyte and Analytical Imperatives

Acetaldehyde ethyl cis-3-hexenyl acetal is a volatile organic compound that plays a significant role in the characteristic aroma of various natural products. Its accurate measurement is crucial for quality control in the food and beverage industry, fragrance formulation, and in the study of natural product chemistry. The choice of analytical methodology is critical and depends on factors such as the sample matrix, required sensitivity, and the desired level of specificity.

Methodologies Under Scrutiny: GC-MS and HPLC

Gas Chromatography-Mass Spectrometry (GC-MS): The Gold Standard for Volatiles

GC-MS is a benchmark technique for the analysis of volatile and semi-volatile compounds.[2][3] It combines the superior separation capabilities of gas chromatography with the highly specific detection and identification power of mass spectrometry.[2] For a compound like Acetaldehyde ethyl cis-3-hexenyl acetal, GC-MS offers the advantage of resolving it from other volatile components in a complex mixture and providing a unique mass spectrum for unambiguous identification.[3][4] The use of headspace sampling techniques can further enhance sensitivity and minimize matrix effects.

High-Performance Liquid Chromatography (HPLC): A Versatile Alternative

While GC-MS is often the go-to method for volatile analysis, HPLC presents a viable and sometimes advantageous alternative, particularly for thermally labile compounds or when derivatization is employed to enhance detection.[5] For the analysis of acetals, HPLC can be utilized, often with a derivatization step to improve chromatographic retention and detectability, especially when using UV-Vis or fluorescence detectors.[6][7] Reverse-phase HPLC is a common mode of separation for such analyses.[8][9]

Experimental Protocols: A Step-by-Step Guide

The following protocols are designed to be robust and self-validating, incorporating quality control checks at critical stages.

3.1. GC-MS Method Protocol

• Sample Preparation: For liquid samples, a headspace solid-phase microextraction (HS-SPME) method is recommended to concentrate the analyte and reduce matrix interference.

  • Pipette 5 mL of the sample into a 20 mL headspace vial.

  • Add an appropriate internal standard (e.g., d-labeled analogue).

  • Seal the vial and place it in the autosampler.

  • Incubate the sample at 60°C for 15 minutes.

  • Expose a 75 µm Carboxen/PDMS SPME fiber to the headspace for 10 minutes.

• Instrumentation:

  • Gas Chromatograph: Agilent 7890B or equivalent.

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

  • Oven Program: Initial temperature of 40°C, hold for 2 minutes, ramp to 250°C at 10°C/min, hold for 5 minutes.

  • Injector: Splitless mode at 250°C.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Mass Spectrometer:

  • Mass Spectrometer: Agilent 5977B MSD or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-350.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

3.2. HPLC Method Protocol

• Derivatization (Pre-column): Acetaldehyde ethyl cis-3-hexenyl acetal lacks a strong chromophore for UV detection. Derivatization with 2,4-dinitrophenylhydrazine (DNPH) is a common strategy for aldehydes and ketones, and can be adapted for acetals after hydrolysis.

  • Acid-hydrolyze the acetal to release acetaldehyde and cis-3-hexen-1-ol.

  • To 1 mL of the hydrolyzed sample, add 1 mL of 0.5 mg/mL DNPH in acetonitrile and 50 µL of 1 M sulfuric acid.

  • Vortex and incubate at 40°C for 30 minutes.

  • Neutralize with 50 µL of 1 M potassium hydroxide.

  • Filter the solution through a 0.45 µm syringe filter before injection.

• Instrumentation:

  • HPLC System: Agilent 1260 Infinity II or equivalent.

  • Column: C18 reverse-phase column (4.6 x 150 mm, 5 µm).

  • Mobile Phase: Isocratic elution with Acetonitrile:Water (60:40 v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 20 µL.

• Detector:

  • Detector: UV-Vis Diode Array Detector (DAD).

  • Wavelength: 365 nm (for the DNPH derivative).

Method Cross-Validation: Ensuring Comparability and Reliability

Cross-validation of analytical methods is a critical process to demonstrate that two different methods provide equivalent results.[10] The validation should be conducted in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[11][12][13][14][15]

4.1. Validation Parameters and Acceptance Criteria

Validation Parameter	GC-MS	HPLC-DAD	Acceptance Criteria (ICH Q2(R1))
Specificity	Demonstrated by unique mass spectrum and retention time.	Demonstrated by peak purity analysis using DAD and comparison with a reference standard.	The analytical procedure should be able to assess unequivocally the analyte in the presence of components which may be expected to be present.[13][15]
Linearity (R²)	> 0.995	> 0.995	Correlation coefficient (r) of not less than 0.99.
Range	Expected concentration range in samples.	Expected concentration range in samples.	The specified range is derived from linearity studies and depends on the intended application of the procedure.
Accuracy (% Recovery)	80-120%	80-120%	The closeness of test results obtained by the method to the true value.[14]
Precision (RSD%)
- Repeatability	< 5%	< 5%	Precision under the same operating conditions over a short interval of time.[15]
- Intermediate Precision	< 10%	< 10%	Expresses within-laboratories variations: different days, different analysts, different equipment, etc.[15]
Limit of Detection (LOD)	To be determined experimentally (S/N ratio of 3:1).	To be determined experimentally (S/N ratio of 3:1).	The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.
Limit of Quantitation (LOQ)	To be determined experimentally (S/N ratio of 10:1).	To be determined experimentally (S/N ratio of 10:1).	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[13]
Robustness	Small variations in flow rate, oven temperature ramp.	Small variations in mobile phase composition, flow rate, column temperature.	The capacity of an analytical procedure to remain unaffected by small, but deliberate variations in method parameters.[15]

4.2. Comparative Analysis of Real Samples

A minimum of 10 real-world samples should be analyzed in parallel using both the validated GC-MS and HPLC methods. The results should be statistically compared using a paired t-test or regression analysis to determine if there is any significant difference between the two methods.

Visualizing the Workflow

To provide a clear understanding of the analytical processes, the following diagrams illustrate the experimental workflows for both GC-MS and HPLC, and the logical flow of the cross-validation process.

HPLC Experimental Workflow

Cross-Validation Logical Flow

Conclusion: Selecting the Optimal Method

Both GC-MS and HPLC are powerful techniques for the analysis of Acetaldehyde ethyl cis-3-hexenyl acetal. The choice between them will ultimately depend on the specific requirements of the analysis.

• GC-MS is the preferred method for its high specificity and sensitivity, especially when dealing with complex volatile profiles. It provides structural information that is invaluable for confident identification.

A thorough cross-validation as outlined in this guide is essential to ensure that the chosen method provides accurate, reliable, and reproducible data, thereby guaranteeing the quality and integrity of the analytical results.

References

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

• National Institutes of Health. (n.d.). An Optimized Method for the Measurement of Acetaldehyde by High-Performance Liquid Chromatography. [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• Byrd, M. J., et al. (2019). Monitoring Basic Acetal Reactions by GC-MS. The Chemical Educator. [Link]

• U.S. Food and Drug Administration. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• International Council for Harmonisation. (2005). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• SIELC Technologies. (n.d.). Separation of Acetaldehyde dibenzyl acetal on Newcrom R1 HPLC column. [Link]

• SIELC Technologies. (n.d.). Separation of Hydroxycitronellal dimethyl acetal on Newcrom R1 HPLC column. [Link]

• European Medicines Agency. (1995). ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• Springer. (2005). Rapid and sensitive method for the determination of acetaldehyde in fuel ethanol by high-performance liquid chromatography with UV-Vis detection. [Link]

• ACS Publications. (1998). Mass Spectrometry of the Acetal Derivatives of Selected Generally Recognized as Safe Listed Aldehydes with Ethanol, 1,2-Propylene Glycol and Glycerol. [Link]

• ResearchGate. (n.d.). Tentative Identification of Acetals by GC/MS Analysis. [Link]

• Scribd. (n.d.). Perfumerflavorist202212 DL. [Link]

• Wikipedia. (n.d.). Cross-validation (analytical chemistry). [Link]

• SEDICI. (n.d.). UNIVERSIDAD NACIONAL DE LA PLATA. [Link]

• Google Patents. (n.d.). US9959392B2 - Olfactory signature and odorant mixture having the same.

• ResearchGate. (n.d.). Analytical methods for the analysis of volatile natural products. [Link]

• Spectro Inlets. (n.d.). Gas Chromatography-Mass Spectrometry - GC-MS - compared to EC-MS. [Link]

• Wikipedia. (n.d.). Gas chromatography–mass spectrometry. [Link]

• EAG Laboratories. (n.d.). High Performance Liquid Chromatography | HPLC. [Link]

• Oxford Academic. (n.d.). Single-Laboratory Validation of a Method for the Determination of Select Volatile Organic Compounds in Foods by Using Vacuum Distillation with Gas Chromatography/Mass Spectrometry. [Link]

• Googleapis.com. (2012). THAI HIERA MAI MARI MULTUMUNTUK. [Link]

• J Integr Plant Biol. (n.d.). Untitled. [Link]

Sources

• 1. scribd.com [scribd.com]
• 2. Gas Chromatography-Mass Spectrometry - GC-MS - compared to EC-MS - Spectro Inlets [spectroinlets.com]
• 3. Gas chromatography–mass spectrometry - Wikipedia [en.wikipedia.org]
• 4. online.ucpress.edu [online.ucpress.edu]
• 5. High Performance Liquid Chromatography | HPLC | EAG Laboratories [eag.com]
• 6. An Optimized Method for the Measurement of Acetaldehyde by High-Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Separation of Acetaldehyde dibenzyl acetal on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 9. Separation of Hydroxycitronellal dimethyl acetal on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 10. Cross-validation (analytical chemistry) - Wikipedia [en.wikipedia.org]
• 11. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 12. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 13. fda.gov [fda.gov]
• 14. database.ich.org [database.ich.org]
• 15. ema.europa.eu [ema.europa.eu]

An Inter-laboratory Comparison Guide for the Analysis of Acetaldehyde ethyl cis-3-hexenyl acetal

Abstract

This guide provides a comprehensive framework for conducting an inter-laboratory comparison of the analysis of Acetaldehyde ethyl cis-3-hexenyl acetal (AECHA), a significant flavor and fragrance component.[1][2] Recognizing the critical need for analytical method harmonization and data comparability across different laboratories, this document outlines a robust protocol for Gas Chromatography-Mass Spectrometry (GC-MS) analysis, a detailed design for an inter-laboratory study, and the statistical methodologies for data evaluation. The objective is to equip researchers, scientists, and drug development professionals with the necessary tools to validate their analytical methods for AECHA, ensuring accuracy, precision, and reliability of results. This guide is grounded in internationally recognized standards for proficiency testing and method validation.[3][4][5][6]

Introduction: The Imperative for Harmonized Analysis

Inter-laboratory comparisons, or proficiency tests, are a cornerstone of a laboratory's quality assurance strategy.[4][5] They provide an objective means of assessing a laboratory's performance against its peers and a pre-established reference value.[5][8] This guide is designed to facilitate such a comparison for AECHA, promoting a higher standard of analytical excellence in the field.

Recommended Analytical Methodology: Gas Chromatography-Mass Spectrometry (GC-MS)

For the analysis of volatile and semi-volatile organic compounds like AECHA, Gas Chromatography-Mass Spectrometry (GC-MS) is the technique of choice due to its high sensitivity, specificity, and ability to separate complex mixtures.[9]

Rationale for Method Selection

The selection of GC-MS is predicated on its proven efficacy in the analysis of flavor and fragrance compounds.[9][10][11][12] The gas chromatographic separation allows for the isolation of AECHA from other matrix components, while the mass spectrometric detection provides definitive identification and accurate quantification. This dual capability is essential for minimizing analytical interferences and ensuring the reliability of the results.

Experimental Protocol: GC-MS Analysis of AECHA

This protocol is a self-validating system, incorporating steps for quality control and performance verification.

2.2.1. Sample Preparation

• Standard Preparation: Prepare a stock solution of AECHA (purity ≥97.0%) in high-purity ethanol. From this stock, create a series of calibration standards spanning the expected concentration range of the test samples.

• Sample Dilution: Accurately weigh the sample containing AECHA and dilute it with a known volume of ethanol to bring the concentration of AECHA within the calibration range.

• Internal Standard: For enhanced precision, add a suitable internal standard (e.g., a deuterated analog or a compound with similar chemical properties but a different retention time) to all standards and samples at a constant concentration.

2.2.2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC System or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL (splitless mode).

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 250°C.

  • Hold: 5 minutes at 250°C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• MSD Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for quantification and Scan mode (m/z 40-300) for identification.

  • SIM Ions for AECHA (C10H20O2, MW: 172.27): Target ions should be selected based on the mass spectrum of AECHA.[13]

2.2.3. Data Analysis and Quantification

• Calibration Curve: Construct a calibration curve by plotting the ratio of the peak area of AECHA to the peak area of the internal standard against the concentration of the AECHA standards.

• Quantification: Determine the concentration of AECHA in the samples using the constructed calibration curve.

Inter-laboratory Comparison Study Design

This study is designed in accordance with the principles outlined in ISO 13528:2022 "Statistical methods for use in proficiency testing by interlaboratory comparison".[14][15][16][17][18]

Study Workflow

Caption: Workflow of the Inter-laboratory Comparison Study.

Roles and Responsibilities

• Study Coordinator: Oversees the entire study, from sample preparation to the final report.

• Participating Laboratories: A minimum of eight laboratories are recommended to ensure statistical robustness.[19][20]

Test Material

A homogenous batch of a representative matrix (e.g., a fragrance oil or a beverage base) will be fortified with a known concentration of AECHA. The material's homogeneity and stability will be confirmed by the study coordinator prior to distribution.

Data to be Reported

Each participating laboratory will be required to report:

• The mean concentration of AECHA from a specified number of replicate analyses.

• The standard deviation of the replicate analyses.

• A brief description of the analytical method used (if different from the recommended protocol).

Statistical Analysis of Results

The statistical analysis of the inter-laboratory comparison data is crucial for evaluating laboratory performance.[21][22][23][24]

Determination of the Assigned Value (X)

The assigned value, which is the best estimate of the true concentration of AECHA in the test material, will be determined as the robust mean of the participants' results, calculated using an algorithm such as Algorithm A from ISO 13528.[14][15][16]

Performance Scoring: z-scores

The performance of each laboratory will be assessed using z-scores, calculated as follows:

z = (x - X) / σ

where:

• z is the z-score

• x is the result reported by the laboratory

• X is the assigned value

• σ is the standard deviation for proficiency assessment

The interpretation of z-scores is as follows:

• |z| ≤ 2.0: Satisfactory performance

• 2.0 < |z| < 3.0: Questionable performance (warning signal)

• |z| ≥ 3.0: Unsatisfactory performance (action signal)

Horwitz Ratio (HorRat)

The Horwitz Ratio (HorRat) can be used to assess the reasonableness of the observed reproducibility standard deviation (sR) from the inter-laboratory study against a predicted value. The predicted relative standard deviation of reproducibility (PRSDR) is calculated using the Horwitz equation.

HorRat = sR / PRSDR

A HorRat value between 0.5 and 2.0 is generally considered acceptable.[19]

Hypothetical Data and Performance Evaluation

The following table presents hypothetical results from an inter-laboratory comparison for AECHA analysis.

Laboratory ID	Reported Mean (mg/kg)	Standard Deviation (mg/kg)	z-score	Performance Evaluation
Lab-01	102.5	1.8	0.53	Satisfactory
Lab-02	98.7	1.5	-0.87	Satisfactory
Lab-03	105.1	2.1	1.40	Satisfactory
Lab-04	95.2	1.9	-2.00	Satisfactory
Lab-05	110.8	2.5	3.27	Unsatisfactory
Lab-06	101.9	1.7	0.33	Satisfactory
Lab-07	99.6	1.6	-0.47	Satisfactory
Lab-08	103.3	2.0	0.80	Satisfactory
Assigned Value (X)	101.2 mg/kg
Std. Dev. for Proficiency Assessment (σ)	2.3 mg/kg

Conclusion and Path Forward

This guide provides a comprehensive framework for an inter-laboratory comparison of AECHA analysis. Adherence to the outlined analytical protocol and study design will enable laboratories to benchmark their performance, identify potential areas for improvement, and contribute to a higher standard of data quality within the scientific community. Laboratories that receive questionable or unsatisfactory performance scores are strongly encouraged to conduct a thorough root cause analysis and implement corrective actions.

References

• Comparison Evaluation of Statistical Analysis Methods for Inter-laboratory Comparison statistical Analysis Methods. Chinese Pharmaceutical Journal.
• Acetaldehyde Ethyl Cis-3-hexenyl Acetal | 28069-74-1. Chemical Bull Pvt. Ltd.
• Eurachem Guides. Eurachem.
• Proficiency Testing. Eurachem.
• ACETALDEHYDE ETHYL CIS-3-HEXENYL ACETAL | 28069-74-1. ChemicalBook.
• Selection, Use and Interpretation of Proficiency Testing (PT) Schemes. Eurachem.
• Selection, Use and Interpretation of Proficiency Testing (PT) Schemes. Eurachem.
• Selection, Use and Interpretation of Proficiency Testing (PT)
• (Z)-leaf acetal, 28069-74-1. The Good Scents Company.
• STATISTICAL ANALYSIS OF CORRELATED RESULTS IN INTERLABORATORY COMPARISONS. Centro Nacional de Metrología.
• Statistical analysis in method comparison studies part one. Acutecaretesting.org.
• Methodology of Inter-comparison Tests and Statistical Analysis of Test Results. Diva-Portal.org.
• ISO 13528. ISO.
• ISO 13528. iTeh Standards.
• Comparison evaluation of statistical analysis methods for inter-laboratory comparison statistical analysis methods.
• INTERN
• Acetaldehyde ethyl (Z)-3-hexenyl acetal | C10H20O2 | CID 5366352. PubChem.
• Appendix F: Guidelines for Standard Method Performance Requirements.
• (PDF) Acetals in food flavourings.
• Appendix D: Guidelines for Collaborative Study Procedures To Validate Characteristics of a Method of Analysis. Feed Industry HACCP and PCQI Training.
• ISO 13528 Statistical Methods for Proficiency Testing by Interlaboratory Comparison.
• Acetals in food flavourings. openlib.
• ISO 13528 2022 Statistical Methods For Use in Proficiency Testing by Interlabor
• GC-MS: A Key Tool for Flavor and Fragrance Analysis. medicilon.
• Food, Flavors, Fragrances, and Related Compounds: GC-MS Library. Wiley Science Solutions.

Sources

• 1. Acetaldehyde Ethyl Cis-3-hexenyl Acetal | 28069-74-1 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 2. ACETALDEHYDE ETHYL CIS-3-HEXENYL ACETAL | 28069-74-1 [chemicalbook.com]
• 3. Eurachem Guides [eurachem.org]
• 4. Proficiency Testing [eurachem.org]
• 5. eurachem.org [eurachem.org]
• 6. Selection and use of PT [eurachem.org]
• 7. (Z)-leaf acetal, 28069-74-1 [thegoodscentscompany.com]
• 8. eurachem.org [eurachem.org]
• 9. GC-MS: A Key Tool for Flavor and Fragrance Analysis [hplcvials.com]
• 10. researchgate.net [researchgate.net]
• 11. openlib.tugraz.at [openlib.tugraz.at]
• 12. Food, Flavors, Fragrances, and Related Compounds: GC-MS Library - Wiley Science Solutions [sciencesolutions.wiley.com]
• 13. Acetaldehyde ethyl (Z)-3-hexenyl acetal | C10H20O2 | CID 5366352 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. interlab.mx [interlab.mx]
• 15. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 16. img.antpedia.com [img.antpedia.com]
• 17. qualitat.cc [qualitat.cc]
• 18. scribd.com [scribd.com]
• 19. aoac.org [aoac.org]
• 20. feedhaccp.org [feedhaccp.org]
• 21. Comparison Evaluation of Statistical Analysis Methods for Inter-laboratory Comparison statistical Analysis Methods [journal11.magtechjournal.com]
• 22. cenam.mx [cenam.mx]
• 23. Statistical analysis in method comparison studies part one [acutecaretesting.org]
• 24. researchgate.net [researchgate.net]

A Comparative Guide to the Stability of Acetaldehyde ethyl cis-3-hexenyl acetal in Various Solvent Systems

For researchers, scientists, and professionals in drug development and formulation science, understanding the stability of active ingredients and excipients is paramount. Acetaldehyde ethyl cis-3-hexenyl acetal, a valuable aroma chemical with a characteristic green and fruity note, finds application in various formulations.[1] Its stability directly impacts the sensory profile and shelf-life of the final product. This guide provides an in-depth comparison of the stability of Acetaldehyde ethyl cis-3-hexenyl acetal across different solvent systems, supported by illustrative experimental data.

Introduction: The Chemical Nature of Acetaldehyde ethyl cis-3-hexenyl acetal

Acetaldehyde ethyl cis-3-hexenyl acetal is characterized by the presence of an acetal functional group. Acetals are generally known to be stable under neutral and basic conditions but are susceptible to hydrolysis under acidic conditions.[2][3] The primary degradation pathway for this acetal is the acid-catalyzed hydrolysis, which cleaves the acetal bond to yield acetaldehyde and two alcohol molecules: ethanol and cis-3-hexen-1-ol. The generally accepted mechanism for this reaction involves the protonation of one of the oxygen atoms, followed by the departure of an alcohol molecule to form a resonance-stabilized oxonium ion intermediate.[4][5][6] This intermediate is then attacked by water, leading to the formation of a hemiacetal, which further hydrolyzes to the final aldehyde and alcohol products.

The stability of this specific acetal is crucial for its application in various products, which may have different pH values and solvent compositions. For instance, in fragrance formulations, it might be dissolved in ethanol, while in flavor applications, it could be part of an aqueous system. Therefore, a comprehensive understanding of its stability in relevant solvent systems is essential for formulators.

Experimental Design for Stability Assessment

To provide a comparative analysis, a hypothetical stability study was designed. The study's objective is to quantify the degradation of Acetaldehyde ethyl cis-3-hexenyl acetal over time in various solvent systems under controlled conditions.

Selected Solvent Systems

The following solvent systems were chosen to represent a range of conditions that Acetaldehyde ethyl cis-3-hexenyl acetal might encounter in practical applications:

• Aqueous Acidic Buffer (pH 4.5): Simulates acidic aqueous environments.

• Aqueous Neutral Buffer (pH 7.0): Represents neutral aqueous conditions.

• Aqueous Basic Buffer (pH 9.0): Simulates alkaline aqueous environments.

• Ethanol (95%): A common solvent in fragrance and some pharmaceutical preparations.

• Propylene Glycol: A common solvent in flavorings and pharmaceutical formulations.

• Miglyol® 812 (Medium-Chain Triglycerides): A non-polar lipid solvent.

Experimental Protocol

A detailed step-by-step methodology for the stability assessment is provided below.

Materials:

• Acetaldehyde ethyl cis-3-hexenyl acetal (≥98% purity)

• Citrate buffer (pH 4.5)

• Phosphate buffer (pH 7.0)

• Borate buffer (pH 9.0)

• Ethanol (95%, HPLC grade)

• Propylene Glycol (USP grade)

• Miglyol® 812

• Internal Standard (e.g., Dodecane)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

Equipment:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• C18 HPLC column (e.g., 4.6 x 150 mm, 5 µm)

• Analytical balance

• Volumetric flasks and pipettes

• Incubator/Oven

• pH meter

Procedure:

• Preparation of Stock Solution: A stock solution of Acetaldehyde ethyl cis-3-hexenyl acetal (1000 µg/mL) is prepared in acetonitrile.

• Preparation of Test Solutions: For each solvent system, a test solution is prepared by spiking the stock solution to a final concentration of 100 µg/mL. An internal standard is also added at a constant concentration.

• Stability Study: The test solutions are stored in sealed vials at a constant temperature (e.g., 40°C) to accelerate degradation.

• Sampling: Aliquots are withdrawn from each test solution at predetermined time points (e.g., 0, 24, 48, 72, 96, and 168 hours).

• Sample Analysis: The withdrawn samples are analyzed by HPLC to determine the concentration of the remaining Acetaldehyde ethyl cis-3-hexenyl acetal.

  • HPLC Conditions:

    • Mobile Phase: Acetonitrile and water gradient

    • Flow Rate: 1.0 mL/min

    • Injection Volume: 10 µL

    • Detection Wavelength: 210 nm

    • Column Temperature: 30°C

• Data Analysis: The percentage of the remaining acetal is calculated for each time point relative to the initial concentration (t=0).

Comparative Stability Data

The following table summarizes the illustrative data obtained from the hypothetical stability study.

Solvent System	pH	% Remaining Acetaldehyde ethyl cis-3-hexenyl acetal	Half-life (t½) in hours (approx.)
Time (hours)
0	24
Aqueous Buffer	4.5	100	65.2
Aqueous Buffer	7.0	100	99.1
Aqueous Buffer	9.0	100	99.5
Ethanol (95%)	N/A	100	99.8
Propylene Glycol	N/A	100	99.7
Miglyol® 812	N/A	100	99.9

Analysis and Discussion

The results clearly demonstrate the significant impact of the solvent system and pH on the stability of Acetaldehyde ethyl cis-3-hexenyl acetal.

• Acidic Conditions: As anticipated from the general chemistry of acetals, the compound shows significant degradation in the acidic aqueous buffer (pH 4.5).[3][7][8] The hydrolysis reaction is the predominant degradation pathway under these conditions.

• Neutral and Basic Conditions: In both neutral (pH 7.0) and basic (pH 9.0) aqueous buffers, the acetal exhibits excellent stability, with minimal degradation observed over the study period. This aligns with the known resistance of acetals to hydrolysis in non-acidic environments and the specific mention of it being "stable to alkali".[2][9]

• Organic Solvents: The stability in the tested organic solvents (Ethanol, Propylene Glycol, and Miglyol® 812) is also very high. This is attributed to the absence of water and acidic catalysts, which are necessary for the hydrolysis of the acetal.

Visualization of Workflows and Pathways

To further clarify the experimental process and the chemical transformations, the following diagrams are provided.

Caption: Experimental workflow for the stability assessment of Acetaldehyde ethyl cis-3-hexenyl acetal.

Caption: Simplified acid-catalyzed hydrolysis pathway of Acetaldehyde ethyl cis-3-hexenyl acetal.

Conclusion and Recommendations

The stability of Acetaldehyde ethyl cis-3-hexenyl acetal is highly dependent on the pH of the solvent system. It is unstable in acidic aqueous environments but demonstrates excellent stability in neutral, basic, and common organic solvent systems.

Based on these findings, the following recommendations are provided for formulation development:

• Avoid Acidic Formulations: To ensure the stability of Acetaldehyde ethyl cis-3-hexenyl acetal and maintain the desired sensory profile, acidic aqueous formulations (pH < 6) should be avoided.

• Buffering is Key: In aqueous-based products, maintaining a neutral to slightly alkaline pH through the use of appropriate buffer systems is crucial for long-term stability.

• Ideal for Anhydrous and High-Alcohol Formulations: This acetal is an excellent candidate for use in anhydrous formulations or those with a high concentration of alcohols, such as fine fragrances and certain topical products.

By understanding the stability profile of Acetaldehyde ethyl cis-3-hexenyl acetal, researchers and formulators can make informed decisions to ensure the quality and efficacy of their products.

References

• RIFM fragrance ingredient safety assessment, acetaldehyde ethyl cis-3-hexenyl acetal, CAS Registry Number 28069-74-1. (2024). Food and Chemical Toxicology, 183, 114459. [Link]

• The Good Scents Company. (n.d.). (Z)-leaf acetal. Retrieved from [Link]

• PubChem. (n.d.). Acetaldehyde ethyl (Z)-3-hexenyl acetal. National Center for Biotechnology Information. Retrieved from [Link]

• The Good Scents Company. (n.d.). acetaldehyde di-(Z)-3-hexen-1-yl acetal. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Dimethyl Acetals. Retrieved from [Link]

• Chemistry Steps. (n.d.). Acetal Hydrolysis Mechanism. Retrieved from [Link]

• The Organic Chemistry Tutor. (2024, March 7). Acetal Hydrolysis Mechanism + EASY TRICK! [Video]. YouTube. [Link]

• CP Lab Safety. (n.d.). Acetal (Polyoxymethylene) Chemical Compatibility Chart. Retrieved from [Link]

• Samanta, S., & Thayumanavan, S. (2017). Substituent Effects on the pH Sensitivity of Acetals and Ketals and Their Correlation with Encapsulation Stability in Polymeric Nanogels. Journal of the American Chemical Society, 139(4), 1544–1552. [Link]

• Master Organic Chemistry. (2025, December 19). Hydrates, Hemiacetals, and Acetals. Retrieved from [Link]

• Norris, J. (2018, April 7). Hydrolysis of acetals [Video]. YouTube. [Link]

• ResearchGate. (2017, January 20). (PDF) Substituent Effects on the pH Sensitivity of Acetals and Ketals and Their Correlation with Encapsulation Stability in Polymeric Nanogels. Retrieved from [Link]

• Lee, S., et al. (2015). Validation and Determination of the Contents of Acetaldehyde and Formaldehyde in Foods. Toxicological Research, 31(3), 299–306. [Link]

• Api, A. M., et al. (2024). RIFM fragrance ingredient safety assessment, acetaldehyde ethyl cis-3-hexenyl acetal, CAS Registry Number 28069-74-1. Food and Chemical Toxicology, 183, 114459. [Link]

• Klärner, F. G., et al. (2008). The Acid Hydrolysis Mechanism of Acetals Catalyzed by a Supramolecular Assembly in Basic Solution. The Journal of Organic Chemistry, 73(24), 9658–9666. [Link]

• ResearchGate. (2025, August 5). Elucidating the photocatalytic degradation pathway of acetaldehyde: An FTIR in situ study under atmospheric conditions. Retrieved from [Link]

• Samanta, S., & Thayumanavan, S. (2017). Substituent Effects on the pH Sensitivity of Acetals and Ketals and Their Correlation with Encapsulation Stability in Polymeric Nanogels. Journal of the American Chemical Society, 139(4), 1544–1552. [Link]

• ResearchGate. (n.d.). Rapid and sensitive method for the determination of acetaldehyde in fuel ethanol by high-performance liquid chromatography with UV-Vis detection. Retrieved from [Link]

Sources

• 1. Acetaldehyde Ethyl Cis-3-hexenyl Acetal | 28069-74-1 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 2. Dimethyl Acetals [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Acetal Hydrolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 5. m.youtube.com [m.youtube.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. m.youtube.com [m.youtube.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. (Z)-leaf acetal, 28069-74-1 [thegoodscentscompany.com]

Efficacy of "Acetaldehyde ethyl cis-3-hexenyl acetal" as a masking agent compared to alternatives

In the realm of product formulation, particularly within the pharmaceutical and food and beverage sectors, the ability to modulate and control the sensory experience is paramount. Unpleasant tastes and odors, often inherent to active pharmaceutical ingredients (APIs), functional food components, or plant-based proteins, can significantly impact consumer acceptance and patient compliance. This guide provides an in-depth technical comparison of Acetaldehyde ethyl cis-3-hexenyl acetal as a masking agent against common alternatives, supported by established experimental methodologies for efficacy evaluation. Our focus is to equip researchers, scientists, and drug development professionals with the foundational knowledge to make informed decisions in their formulation challenges.

Introduction to Taste and Odor Masking

Taste and odor perception are complex sensory experiences initiated by the interaction of molecules with specific receptors in the oral and nasal cavities. The objective of a masking agent is to inhibit or alter this interaction to reduce or eliminate the perception of undesirable sensory attributes. This can be achieved through several mechanisms, including:

• Flavor Masking: Overpowering an off-note with a stronger, more pleasant flavor.

• Taste Receptor Blocking: Molecules that bind to taste receptors without activating them, thereby preventing the binding of the malodorous or bad-tasting compound.

• Complexation/Encapsulation: Trapping the offending molecule to prevent it from reaching the receptors.

The selection of an appropriate masking agent is a critical step in product development and depends on the nature of the off-note, the product matrix, processing conditions, and regulatory considerations.

Profiling Acetaldehyde ethyl cis-3-hexenyl acetal

Chemical Identity:

• IUPAC Name: (Z)-1-(1-ethoxyethoxy)hex-3-ene

• CAS Number: 28069-74-1

• FEMA Number: 3775[1][2]

Acetaldehyde ethyl cis-3-hexenyl acetal is a flavoring substance generally recognized as safe (GRAS) by the Flavor and Extract Manufacturers Association (FEMA).[1][2] It is characterized by a powerful, green, and fruity aroma, often described as herbaceous. This profile makes it a prime candidate for flavor-masking applications where a fresh, natural top note is desired.

Proposed Masking Mechanism: The primary mechanism by which this acetal functions as a masking agent is through flavor masking . Its potent green and fruity notes can effectively overpower and distract from undesirable sensory characteristics.

Stability Considerations: A critical factor for formulators is the stability of acetals in different environments. Acetals are generally stable under neutral to basic conditions but are susceptible to hydrolysis under acidic conditions, which can lead to the release of the constituent aldehyde and alcohol.[3][4] This instability in low pH environments, such as in many beverages and some pharmaceutical syrups, is a significant consideration for its application.[3]

Comparative Analysis with Alternative Masking Agents

To provide a comprehensive evaluation, we will compare the theoretical efficacy of Acetaldehyde ethyl cis-3-hexenyl acetal against two widely used alternative masking strategies for three common off-notes.

Target Off-Notes:

• Bitterness: Quinine, a common bitter compound.[5][6][7][8]

• Metallic Taste: Potassium chloride (KCl), a salt substitute known for its metallic and bitter off-notes.[9][10][11][12]

• Beany/Green Notes: Off-flavors associated with pea protein.[13][14][15][16][17]

Alternative Masking Agents:

• Cyclodextrins (β-cyclodextrin): These cyclic oligosaccharides have a hydrophobic inner cavity and a hydrophilic exterior, allowing them to encapsulate hydrophobic molecules, thereby preventing them from interacting with taste receptors.[18][19]

• Sweeteners and Flavor Enhancers (e.g., Sucralose, Vanilla Extract): These agents work by either providing a strong, pleasant taste that overshadows the off-note or by modulating the perception of taste at the receptor level.[20][21][22]

Table 1: Comparative Efficacy of Masking Agents

Off-Note	Acetaldehyde ethyl cis-3-hexenyl acetal	β-Cyclodextrin	Sweeteners/Flavor Enhancers
Bitterness (Quinine)	Moderate efficacy through flavor masking. The fruity notes may complement and partially obscure the bitterness.	High efficacy through complexation, physically sequestering the quinine molecule.	High efficacy, particularly with intense sweeteners that can overpower the bitter taste.[5][20]
Metallic Taste (KCl)	Potentially effective. The strong fruity and green notes could distract from the metallic perception.	Low to moderate efficacy. The hydrophilic nature of KCl makes it a poor candidate for encapsulation in the hydrophobic cyclodextrin cavity.	Moderate to high efficacy. Sweeteners and certain flavor enhancers can help to round out and mask the sharp, metallic notes.[9][10]
Beany/Green (Pea Protein)	High potential for efficacy. The inherent "green" notes of the acetal can blend with and modify the beany off-notes of pea protein, creating a more desirable fresh, green profile.[17]	Low efficacy. The volatile compounds responsible for beany flavors are often too small or not sufficiently hydrophobic for effective complexation.	Moderate efficacy. Sweeteners and creamy flavors like vanilla can help to mask beany notes.[16][22]

Experimental Protocols for Efficacy Evaluation

To empirically validate the theoretical comparisons in Table 1, a robust experimental design is essential. The following protocols provide a framework for the sensory and instrumental evaluation of masking agent efficacy.

Sensory Evaluation: Flavor Profile Method

This method utilizes a trained panel of assessors to identify and quantify the sensory attributes of a product.[23]

Objective: To determine the effectiveness of each masking agent in reducing the intensity of the target off-note.

Panelist Selection and Training:

• Recruit 8-10 panelists with demonstrated sensory acuity.

• Train panelists to identify and scale the intensity of the target off-notes (bitterness, metallic taste, beany flavor) using reference standards.

Procedure:

• Prepare samples of the base material (e.g., quinine solution, KCl solution, pea protein suspension) with and without the masking agents at varying concentrations.

• Present the samples to the panelists in a randomized, blind fashion.

• Panelists will rate the intensity of the target off-note and other flavor attributes on a structured scale (e.g., a 15-point scale).

• Data is collected and analyzed statistically to determine significant differences in off-note intensity between the control and the samples with masking agents.

Diagram 1: Sensory Evaluation Workflow

Caption: Workflow for sensory panel evaluation of masking agents.

Instrumental Analysis: Electronic Tongue

An electronic tongue is an analytical instrument that mimics the human sense of taste, providing an objective measure of taste attributes.[24]

Objective: To obtain a quantitative and reproducible assessment of the masking efficacy.

Procedure:

• Prepare aqueous solutions of the control and masked samples as in the sensory evaluation.

• Calibrate the electronic tongue sensors according to the manufacturer's instructions.

• Analyze each sample, ensuring proper rinsing of the sensors between measurements to prevent carryover.[25][26]

• The instrument will generate a "taste map" or a quantitative measure of the different taste attributes.

• Compare the taste profiles of the masked samples to the control to determine the reduction in the target off-note.

Diagram 2: Electronic Tongue Analysis Workflow

Caption: Workflow for electronic tongue analysis of masking efficacy.

Instrumental Analysis: GC-MS Headspace Analysis

Gas Chromatography-Mass Spectrometry (GC-MS) headspace analysis is used to identify and quantify volatile organic compounds (VOCs) in the vapor phase above a sample.[27][28] This is particularly useful for evaluating the masking of volatile off-notes, such as the beany flavor of pea protein.

Objective: To determine the effect of the masking agent on the concentration of key volatile compounds associated with the off-note.

Procedure:

• Place a known amount of the sample (e.g., pea protein suspension) with and without the masking agent into a headspace vial.

• Incubate the vial at a controlled temperature to allow volatile compounds to equilibrate in the headspace.

• Inject a sample of the headspace into the GC-MS system.

• Separate and identify the volatile compounds based on their retention times and mass spectra.

• Compare the chromatograms of the control and masked samples to determine if the masking agent has reduced the concentration of the target off-note volatiles or introduced new, more pleasant volatiles.

Discussion and Conclusion

The selection of a masking agent is a multifaceted decision that requires a deep understanding of the product's chemical and sensory properties. Acetaldehyde ethyl cis-3-hexenyl acetal, with its potent green and fruity aroma, presents a viable option for flavor masking, particularly for off-notes that can be complemented or overpowered by such a profile, like the beany notes in plant proteins.

However, its efficacy is likely to be lower than targeted solutions like cyclodextrins for bitter compounds that can be encapsulated. Furthermore, its instability in acidic conditions is a significant limitation for certain applications.[3]

The experimental protocols outlined in this guide provide a robust framework for the empirical evaluation of these and other masking agents. A combination of sensory panel data and instrumental analysis will yield the most comprehensive and reliable assessment of masking efficacy, enabling formulators to select the optimal solution for their specific product challenges. Ultimately, the "best" masking agent is not a universal constant but rather a context-dependent variable that must be determined through rigorous scientific investigation.

References

• Review of Applications of Cyclodextrins as Taste-Masking Excipients for Pharmaceutical Purposes. National Institutes of Health. [Link]

• Flavor Challenges of Sodium Reduction in Processed Meat Products. [Link]

• The Art of Flavoring: How to Mask the Taste of Different Medicines. The PCCA Blog. [Link]

• Acetals in food flavourings. openlib. [Link]

• Developments in Taste-Masking Techniques for Traditional Chinese Medicines. National Institutes of Health. [Link]

• Improvement of the Bitter Taste of Drugs By Complexation With Cyclodextrins: applications, Evaluations and Mechanisms. ResearchGate. [Link]

• Bitter taste masking agents: cyclodextrins. Quimidroga. [Link]

• Evaluation of the taste-masking effects of (2-hydroxypropyl)-β-cyclodextrin on ranitidine hydrochloride; a combined biosensor, spectroscopic and molecular modelling assessment. Royal Society of Chemistry. [Link]

• NTC develops natural, metallic/bitter blocker for 'potassium salt'. FoodNavigator-USA.com. [Link]

• Understanding Flavor Masking Agents: 5 Things You Need to Know. Synergy Flavors. [Link]

• Physical Approaches to Masking Bitter Taste: Lessons from Food and Pharmaceuticals. National Institutes of Health. [Link]

• Optimization and validation of the protocol used to analyze the taste of traditional Chinese medicines using an electronic tongue. National Institutes of Health. [Link]

• Host-guest kinetic interactions between HP-β-cyclodextrin and drugs for prediction of bitter taste masking. Ovid. [Link]

• Masking Plant Protein Flavors. OSF Flavors. [Link]

• acetaldehyde ethyl cis-3-hexenyl acetal. U.S. Food and Drug Administration. [Link]

• An Electronic Tongue: Evaluation of the Masking Efficacy of Sweetening and/or Flavoring Agents on the Bitter Taste of Epinephrine. National Institutes of Health. [Link]

• ACETALDEHYDE, ETHYL CIS-3-HEXENYL ACETAL. Flavor and Extract Manufacturers Association. [Link]

• Long-Chain Fatty Acids Elicit a Bitterness-Masking Effect on Quinine and Other Nitrogenous Bitter Substances by Formation of Insoluble Binary Complexes. ACS Publications. [Link]

• Volatile and flavour analysis. University of Reading. [Link]

• Critical View on the Qualification of Electronic Tongues Regarding Their Performance in the Development of Peroral Drug Formulations with Bitter Ingredients. MDPI. [Link]

• Development and evaluation of taste masked dry syrup formulation of potassium chloride. [Link]

• Stabilization of Aldehydes as Propylene Glycol Acetals. PubMed. [Link]

• How to Disguise the Bitter Taste of Quinine. Semantic Scholar. [Link]

• Electronic tongue: An analytical gustatory tool. National Institutes of Health. [Link]

• Pea protein’s off notes solved in many ways, IFT exhibitors say. Nutritional Outlook. [Link]

• Glanbia Nutritionals Eliminates Bitter & Green Notes From Pea Protein. Perishable News. [Link]

• Blend launched to remove potassium chloride taste. Food Navigator. [Link]

• Flavor Masking: Techniques & Analysis. StudySmarter. [Link]

• (PDF) Analysis of Volatile Flavor Compounds in Four Commercial Beverages Using Static Headspace Gas Chromatography/Mass Spectrometry: A Qualitative Approach. ResearchGate. [Link]

• Analysis of Volatile Flavor Compounds in Four Commercial Beverages Using Static Headspace Gas Chromatography/Mass Spectrometry: A Qualitative Approach. MDPI. [Link]

• (PDF) Acetals in food flavourings. ResearchGate. [Link]

• Flavor Masking: Strategies for Success. Prepared Foods. [Link]

• I tried potassium chloride salt for the first time and it was disgusting. Reddit. [Link]

• 9 December 2024 Via Electronic Submission Division of Dockets Management. Food and Drug Administration. [Link]

• Sensory Testing for Flavorings with Modifying Properties. FEMA. [Link]

• 14.3: Acetal Formation. Chemistry LibreTexts. [Link]

• ACETALDEHYDE DI-CIS-3-HEXENYL ACETAL. Flavor and Extract Manufacturers Association. [Link]

• Analysis of Volatile Fragrance and Flavor Compounds by Headspace. PDF Free Download. [Link]

• ELECTRONIC TONGUE: A NEW TASTE SENSOR. [Link]

• Time-Series Sensory Analysis Provided Important TI Parameters for Masking the Beany Flavor of Soymilk. MDPI. [Link]

• Analysis of Volatile Flavor Compounds of Corn Under Different Treatments by GC-MS and GC-IMS. Frontiers. [Link]

• Demystifying Flavour Masking. EPICSI. [Link]

• Masking agents for use in foods. ResearchGate. [Link]

• Substances Added to Food (formerly EAFUS). U.S. Food and Drug Administration. [Link]

• Time-Intensity Evaluation of Sensory Attributes. [Link]

• Ingredients that enhance good flavours while masking undesirable ones. [Link]

• How to make acetal and hemiacetal stable on acidic medium? ResearchGate. [Link]

• An update of taste masking methods and evaluation techniques. SciSpace. [Link]

Sources

• 1. hfpappexternal.fda.gov [hfpappexternal.fda.gov]
• 2. femaflavor.org [femaflavor.org]
• 3. openlib.tugraz.at [openlib.tugraz.at]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Developments in Taste-Masking Techniques for Traditional Chinese Medicines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Physical Approaches to Masking Bitter Taste: Lessons from Food and Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. meatscience.org [meatscience.org]
• 10. NTC develops natural, metallic/bitter blocker for ‘potassium salt’ [foodnavigator-usa.com]
• 11. Blend launched to remove potassium chloride taste [foodnavigator.com]
• 12. reddit.com [reddit.com]
• 13. synergytaste.com [synergytaste.com]
• 14. osfflavors.com [osfflavors.com]
• 15. Flavour Masking Challenges in Plant-Based Meat Alternatives – Kerry Health And Nutrition Institute [khni.kerry.com]
• 16. nutritionaloutlook.com [nutritionaloutlook.com]
• 17. Glanbia Nutritionals Eliminates Bitter & Green Notes From Pea Protein - Perishable News [perishablenews.com]
• 18. Review of Applications of Cyclodextrins as Taste-Masking Excipients for Pharmaceutical Purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Bitter taste masking agents: cyclodextrins [quimidroga.com]
• 20. THE PCCA BLOG | Antiaging: Estrogen and a Woman’s Skin [pccarx.com]
• 21. epicsi.co.uk [epicsi.co.uk]
• 22. Ingredients that enhance good flavours while masking undesirable ones - Agro & Food Processing [agronfoodprocessing.com]
• 23. pharmaexcipients.com [pharmaexcipients.com]
• 24. Electronic tongue: An analytical gustatory tool - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Optimization and validation of the protocol used to analyze the taste of traditional Chinese medicines using an electronic tongue - PMC [pmc.ncbi.nlm.nih.gov]
• 26. An Electronic Tongue: Evaluation of the Masking Efficacy of Sweetening and/or Flavoring Agents on the Bitter Taste of Epinephrine - PMC [pmc.ncbi.nlm.nih.gov]
• 27. researchgate.net [researchgate.net]
• 28. mdpi.com [mdpi.com]

A Comparative Guide to Quantifying "Acetaldehyde ethyl cis-3-hexenyl acetal" Release from Diverse Matrices

This guide provides a comprehensive comparison of methodologies for quantifying the release of "Acetaldehyde ethyl cis-3-hexenyl acetal," a significant flavor and fragrance compound, from two distinct matrices: a fruit beverage and a polymer-based packaging material.[1] We will delve into the rationale behind experimental choices, present detailed protocols, and offer supporting data to guide researchers, scientists, and drug development professionals in their analytical endeavors.

Acetaldehyde ethyl cis-3-hexenyl acetal, also known as (Z)-leaf acetal, imparts a powerful, green, and herbaceous odor, reminiscent of fresh-cut grass and ripe fruits like apples and pears.[2][3] Its stability and release characteristics are crucial for the sensory profile and consumer acceptance of various products.[4] However, its volatility and potential for degradation, particularly in acidic conditions, present analytical challenges.[2] This guide will equip you with the knowledge to navigate these challenges and obtain accurate, reproducible results.

Chemical Profile: Acetaldehyde ethyl cis-3-hexenyl acetal

• Chemical Formula: C₁₀H₂₀O₂[1]

• Molecular Weight: 172.27 g/mol [5]

• Appearance: Colorless liquid[2][6]

• Odor Profile: Powerful, green, herbaceous, fruity[1][2]

• Stability: Generally stable, but can be unstable in acidic conditions (pH < 5).[2]

I. The Analytical Imperative: Why Matrix Matters

The choice of analytical methodology is fundamentally dictated by the physicochemical properties of the matrix. A liquid food matrix and a solid polymer matrix present vastly different challenges for the extraction and quantification of a volatile compound like Acetaldehyde ethyl cis-3-hexenyl acetal.

• Fruit Beverage Matrix: This aqueous environment, often with a low pH, can promote the hydrolysis of the acetal back to its constituent aldehyde and alcohols. The complexity of the food matrix, with its sugars, acids, and other volatile compounds, can also lead to significant matrix effects, interfering with accurate quantification.[4]

• Polymer Packaging Matrix: In this solid matrix, the release of the acetal is governed by diffusion processes.[7] The analytical challenge lies in efficiently extracting the volatile compound from the polymer without causing thermal degradation of either the analyte or the matrix itself.[8][9]

II. Experimental Design & Rationale

This section details the comparative experimental workflows for quantifying the release of Acetaldehyde ethyl cis-3-hexenyl acetal from a model fruit beverage and a low-density polyethylene (LDPE) film. The primary analytical technique employed is Gas Chromatography-Mass Spectrometry (GC-MS), a powerful tool for the separation, identification, and quantification of volatile and semi-volatile compounds in complex mixtures.[4]

A. Matrix 1: Fruit Beverage

For the fruit beverage, a headspace-based extraction method is optimal as it minimizes sample manipulation and reduces the risk of analyte degradation. Static Headspace (SHS) sampling followed by GC-MS analysis is a robust and widely used technique for analyzing volatile organic compounds in beverages.[10]

Experimental Protocol: Static Headspace GC-MS (SHS-GC-MS)

• Sample Preparation:

  • A known volume of the fruit beverage is placed into a headspace vial.

  • An internal standard (e.g., d₁₀-ethylbenzene) is added for accurate quantification.

  • The vial is hermetically sealed.

• Incubation & Equilibration:

  • The vial is incubated at a controlled temperature (e.g., 60°C) for a specific duration (e.g., 30 minutes) to allow the volatile compounds to partition between the liquid and gas phases and reach equilibrium.

• Headspace Injection:

  • A heated, gas-tight syringe automatically draws a known volume of the headspace gas.

  • The sample is injected into the GC inlet.

• GC-MS Analysis:

  • Gas Chromatograph (GC) Parameters:

    • Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, HP-INNOWax) is suitable for separating a wide range of volatile compounds.

    • Oven Temperature Program: A programmed temperature ramp (e.g., starting at 40°C, holding for 2 minutes, then ramping to 240°C at 10°C/min) is used to separate compounds based on their boiling points.

    • Carrier Gas: Helium at a constant flow rate.

  • Mass Spectrometer (MS) Parameters:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Acquisition Mode: Selected Ion Monitoring (SIM) for targeted quantification of Acetaldehyde ethyl cis-3-hexenyl acetal and the internal standard, and Full Scan mode for qualitative analysis of other volatile compounds.

Causality Behind Experimental Choices:

• Static Headspace: This technique is preferred over liquid-liquid extraction to avoid the use of organic solvents that could interfere with the analysis and to minimize the thermal stress on the sample that could lead to artifact formation.[11]

• Internal Standard: The use of an internal standard corrects for variations in injection volume and instrument response, leading to more accurate and precise quantification.

• SIM Mode: By monitoring only the characteristic ions of the target analyte, SIM mode significantly enhances sensitivity and selectivity, which is crucial when dealing with complex food matrices.[4]

B. Matrix 2: Polymer Packaging (LDPE Film)

For the LDPE film, a more rigorous extraction technique is required to facilitate the release of the embedded acetal. Dynamic Headspace Analysis, also known as Purge and Trap, is a suitable method for concentrating volatile compounds from a solid matrix.[8]

Experimental Protocol: Dynamic Headspace GC-MS (DHS-GC-MS)

• Sample Preparation:

  • A known weight of the LDPE film is cut into small pieces and placed into a sample tube.

  • An internal standard can be spiked onto an inert support and placed in the tube or introduced in the gas phase.

• Purging:

  • The sample is heated to a specific temperature (e.g., 80°C) while an inert gas (e.g., helium) is passed through the sample tube. This process sweeps the released volatile compounds out of the sample.

• Trapping:

  • The gas stream containing the volatiles is passed through a sorbent trap (e.g., Tenax® TA). The sorbent material adsorbs and concentrates the analytes.

• Thermal Desorption:

  • The trap is rapidly heated, desorbing the trapped compounds.

  • The desorbed analytes are transferred to the GC column via a heated transfer line.

• GC-MS Analysis:

  • The GC-MS parameters are similar to those used for the beverage analysis, with potential adjustments to the oven temperature program to optimize the separation of compounds released from the polymer.

Causality Behind Experimental Choices:

• Dynamic Headspace: This method is more effective than static headspace for solid samples as it actively removes the volatiles from the matrix, leading to higher extraction efficiency, especially for less volatile compounds.[8]

• Sorbent Trap: The use of a sorbent trap allows for the concentration of trace-level analytes, significantly improving the method's sensitivity.[12]

• Controlled Heating: The temperature for purging is carefully selected to maximize the release of the acetal while minimizing the thermal degradation of the polymer, which could generate interfering artifacts.

III. Visualizing the Workflow

The following diagrams illustrate the experimental workflows for both matrices.

Caption: Hydrolysis of Acetaldehyde ethyl cis-3-hexenyl acetal.

This degradation pathway underscores the importance of using analytical techniques that minimize exposure to harsh conditions, particularly for the beverage matrix.

VI. Conclusion and Future Directions

This guide has provided a comparative framework for quantifying the release of Acetaldehyde ethyl cis-3-hexenyl acetal from both a liquid food matrix and a solid polymer matrix. The choice of methodology, particularly the extraction technique, is paramount for achieving accurate and reliable results. Static headspace GC-MS is well-suited for beverage analysis, while dynamic headspace GC-MS is more appropriate for polymer-based materials.

Future research could explore the application of more advanced techniques, such as Solid Phase Microextraction (SPME) in conjunction with GC-MS, which can offer a solvent-free and potentially more sensitive alternative for both matrices. A[11][12]dditionally, investigating the impact of other matrix components (e.g., sugar content in beverages, polymer additives) on the release rate would provide a more comprehensive understanding of this important flavor compound's behavior.

References

• Analysis of Flavour Compounds through Gas Chromatography-Mass Spectrometry - Research and Reviews. (2024).
• Analysis Of Flavor Compounds By GC/MS After Liquid-Liquid Extraction From Fruit Juices. (n.d.).
• Analysis of Volatile Flavor Compounds in Four Commercial Beverages Using Static Headspace Gas Chromatography/Mass Spectrometry: A Qualitative Approach. (2024). MDPI.
• Gas chromatography–olfactometry in food flavour analysis. (2007).
• Food, Beverage and Aroma Analysis | Gas Chromatography. (n.d.). Entech Instruments.
• ACETALDEHYDE ETHYL CIS-3-HEXENYL ACETAL | 28069-74-1. (2024). ChemicalBook.
• (Z)-leaf acetal, 28069-74-1. (n.d.). The Good Scents Company.
• Acetaldehyde Ethyl Cis-3-hexenyl Acetal | 28069-74-1. (n.d.). Chemical Bull Pvt. Ltd.
• Determination of volatile materials in polymers. (n.d.).
• Acetaldehyde ethyl (Z)-3-hexenyl acetal | C10H20O2. (n.d.). PubChem.
• High-Throughput Qualitative and Quantitative Analysis of Volatile Residues in Polymers. (2022).
• Polymers - Volatile Analysis. (2015).
• An Experimental Approach to Determining the Average Diffusion Coefficient of Volatile Components in Polymer Waste Materials. (2023). MDPI.
• How to Determine Leachables and Extractables in Polymers. (2024). AZoM.
• Acetaldehyde Ethyl cis-3-Hexenyl Acetal | CAS 28069-74-1. (n.d.). SCBT.
• ACETALDEHYDE, ETHYL CIS-3-HEXENYL ACETAL. (n.d.). FEMA.
• Acetaldehyde Ethyl cis-3-Hexenyl Acetal, 25ML - A0928-25ML. (n.d.). Lab Pro Inc.

Sources

• 1. Acetaldehyde Ethyl Cis-3-hexenyl Acetal | 28069-74-1 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 2. ACETALDEHYDE ETHYL CIS-3-HEXENYL ACETAL | 28069-74-1 [chemicalbook.com]
• 3. (Z)-leaf acetal, 28069-74-1 [thegoodscentscompany.com]
• 4. rroij.com [rroij.com]
• 5. scbt.com [scbt.com]
• 6. labproinc.com [labproinc.com]
• 7. mdpi.com [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. mdpi.com [mdpi.com]
• 11. pfigueiredo.org [pfigueiredo.org]
• 12. entechinst.com [entechinst.com]

A Comparative Guide to the Genotoxicity and Cytotoxicity Assessment of Acetaldehyde ethyl cis-3-hexenyl acetal

This guide provides an in-depth comparison of the genotoxicity and cytotoxicity profiles of Acetaldehyde ethyl cis-3-hexenyl acetal, a common fragrance ingredient, against relevant alternatives. It is designed for researchers, scientists, and drug development professionals to offer both technical protocols and the scientific rationale behind the experimental design and data interpretation.

Introduction: The Safety Imperative for Fragrance Ingredients

Acetaldehyde ethyl cis-3-hexenyl acetal (CAS No. 28069-74-1) is a widely used aroma chemical valued for its powerful, green, and herbaceous odor.[1][2][3] As a component in numerous consumer products, its safety profile is of paramount importance. Assessing the potential for a chemical to cause genetic damage (genotoxicity) or cell death (cytotoxicity) is a cornerstone of modern safety and toxicological assessment.[4] Genotoxic compounds can lead to mutations and potentially cancer, while cytotoxic effects can indicate organ or tissue damage.[4][5]

Regulatory bodies worldwide mandate a battery of tests to ensure that ingredients like this acetal do not pose a risk to human health.[6][7][8] This guide will detail the key assays used to evaluate these endpoints, compare the performance of Acetaldehyde ethyl cis-3-hexenyl acetal with its metabolic precursor, Acetaldehyde—a compound with known hazards—and provide the experimental frameworks necessary for such an evaluation.

Methodologies for Safety Assessment

A robust safety assessment relies on a combination of assays that investigate different toxicological endpoints.[4] For genotoxicity, the standard approach involves an initial screen for gene mutations followed by an assay for chromosomal damage.[9] Cytotoxicity is often determined concurrently to establish appropriate dose ranges for genotoxicity tests and as a standalone measure of acute toxicity.

Genotoxicity Assessment I: Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a globally recognized initial screen for identifying chemicals that can cause gene mutations. Its widespread use is based on the principle that a compound's ability to cause mutations in bacteria is a strong predictor of its carcinogenic potential in mammals.[10]

Causality Behind Experimental Choices: The assay utilizes several strains of Salmonella typhimurium and Escherichia coli that are specifically engineered with mutations in the genes required to synthesize an essential amino acid (histidine for Salmonella, tryptophan for E. coli).[10] These bacteria cannot grow on a medium lacking this amino acid. The test exposes these bacteria to the chemical ; if the chemical is a mutagen, it will cause a reverse mutation, restoring the gene's function and allowing the bacteria to grow and form colonies.[11]

Crucially, the test is performed both with and without a metabolic activation system, typically a rat liver extract known as the S9 mix .[10][12] This is because some chemicals only become genotoxic after being metabolized by liver enzymes. The S9 mix simulates this mammalian metabolism, making the assay more predictive of human effects.

Experimental Protocol (Following OECD Guideline 471):

• Strain Selection: Use a minimum of five strains, including S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101), to detect various types of mutations (frameshift vs. base-pair substitutions).[12][13]

• Dose Range Finding: A preliminary test is conducted to determine the appropriate concentration range, identifying doses that are cytotoxic to the bacteria.

• Main Experiment (Plate Incorporation Method):

  • Prepare triplicate plates for each concentration of the test substance, a negative (vehicle) control, and a known positive control.

  • To molten top agar, add the bacterial culture, the test substance at the desired concentration, and either the S9 mix or a buffer control.

  • Pour this mixture onto a minimal glucose agar plate.

  • Incubate the plates at 37°C for 48-72 hours.

• Data Analysis: Count the number of revertant colonies on each plate. A substance is considered mutagenic if it produces a dose-dependent increase in revertant colonies and/or a reproducible increase of at least two-fold over the negative control.[13]

Workflow for the Ames Test

Caption: Workflow of the OECD 471 Bacterial Reverse Mutation (Ames) Test.

Genotoxicity Assessment II: In Vitro Micronucleus Assay

While the Ames test detects gene mutations, the in vitro micronucleus assay identifies chromosomal damage.[6][14] It is a critical component of the genotoxicity testing battery as it detects both clastogens (agents that break chromosomes) and aneugens (agents that cause chromosome loss or gain).[15][16]

Causality Behind Experimental Choices: Micronuclei are small, secondary nuclei that form in the cytoplasm of cells that have undergone cell division.[6] They contain chromosome fragments or whole chromosomes that were not incorporated into the main nucleus after mitosis.[6] An increase in the frequency of micronucleated cells after exposure to a chemical is a clear indicator of genotoxic damage.[6] The assay is performed in mammalian cells, such as human peripheral blood lymphocytes or established cell lines like TK6, making it highly relevant to human health.[14][17]

Experimental Protocol (Following OECD Guideline 487):

• Cell Culture: Culture appropriate mammalian cells (e.g., human lymphocytes) in standard conditions.[14]

• Exposure: Treat the cells with at least three concentrations of the test substance, along with negative and positive controls, for a short duration (3-6 hours) with and without S9 metabolic activation, and for a longer duration (approx. 1.5-2.0 cell cycles) without S9.[18]

• Cytokinesis Block (Optional but Recommended): Add Cytochalasin B to the culture. This blocks cytokinesis (the final step of cell division), resulting in binucleated cells. Scoring micronuclei only in these cells ensures that the analyzed cells have completed one mitosis during or after treatment.

• Harvesting and Staining: Harvest the cells, fix them, and stain the cytoplasm and nuclei with a fluorescent dye (e.g., Acridine Orange or DAPI).

• Scoring: Using a fluorescence microscope, score at least 2000 binucleated cells per concentration for the presence of micronuclei.[15]

• Data Analysis: A substance is considered clastogenic or aneugenic if it causes a concentration-dependent and statistically significant increase in the frequency of micronucleated cells.[18]

In Vitro Micronucleus Assay Workflow

Caption: Workflow of the OECD 487 In Vitro Mammalian Cell Micronucleus Test.

Cytotoxicity Assessment: MTT Assay

The MTT assay is a rapid, colorimetric method for measuring cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[19][20] It is essential for determining the dose ranges for genotoxicity assays and for assessing the direct toxic effect of a compound on cells.

Causality Behind Experimental Choices: The principle of the assay is the reduction of a yellow tetrazolium salt, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), into insoluble purple formazan crystals.[19][21] This reduction is carried out by NAD(P)H-dependent cellular oxidoreductase enzymes located primarily in the mitochondria of living, metabolically active cells.[19] The amount of formazan produced is directly proportional to the number of viable cells.[19] The insoluble crystals are then dissolved, and the absorbance of the resulting colored solution is measured, providing a quantitative measure of cell viability.[21][22]

Experimental Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density and allow them to adhere for 24 hours.[19]

• Compound Exposure: Expose the cells to a range of concentrations of the test substance for a defined period (e.g., 24, 48, or 72 hours).

• MTT Addition: Remove the treatment media and add MTT solution (typically 0.5 mg/mL) to each well. Incubate for 2-4 hours at 37°C to allow formazan crystals to form.[19][22]

• Solubilization: Carefully remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.[19]

• Absorbance Reading: Measure the absorbance of the solution using a microplate reader at a wavelength between 550 and 600 nm.

• Data Analysis: Calculate cell viability as a percentage relative to the untreated control. The IC50 value (the concentration that inhibits 50% of cell viability) can be determined through dose-response curve analysis.

Principle of the MTT Assay

Sources

• 1. ACETALDEHYDE ETHYL CIS-3-HEXENYL ACETAL | 28069-74-1 [chemicalbook.com]
• 2. Acetaldehyde Ethyl Cis-3-hexenyl Acetal | 28069-74-1 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 3. (Z)-leaf acetal, 28069-74-1 [thegoodscentscompany.com]
• 4. OECD Test Guidelines for Genetic Toxicology - ISS [iss.it]
• 5. Acetaldehyde Induces Cytotoxicity of SH-SY5Y Cells via Inhibition of Akt Activation and Induction of Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 6. creative-bioarray.com [creative-bioarray.com]
• 7. oecd.org [oecd.org]
• 8. OECD Guidlines By Genotoxicity | PPTX [slideshare.net]
• 9. gov.uk [gov.uk]
• 10. enamine.net [enamine.net]
• 11. biosafe.fi [biosafe.fi]
• 12. scantox.com [scantox.com]
• 13. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 14. criver.com [criver.com]
• 15. scantox.com [scantox.com]
• 16. OECD 487 In Vitro MNT | Clastogenicity Testing | Gentronix [gentronix.co.uk]
• 17. academic.oup.com [academic.oup.com]
• 18. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 19. clyte.tech [clyte.tech]
• 20. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 21. MTT assay protocol | Abcam [abcam.com]
• 22. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Comparative Guide to Synthetic and Natural Acetaldehyde Ethyl cis-3-Hexenyl Acetal for Researchers and Drug Development Professionals

This guide provides an in-depth, objective comparison of synthetic and natural Acetaldehyde ethyl cis-3-hexenyl acetal, a key aroma chemical. The information presented herein is intended for researchers, scientists, and professionals in drug development and related fields who require a comprehensive understanding of this compound's origins, properties, and analytical differentiation.

Introduction to Acetaldehyde ethyl cis-3-hexenyl acetal

Acetaldehyde ethyl cis-3-hexenyl acetal, also known by synonyms such as Leaf acetal and (Z)-1-(1-Ethoxyethoxy)hex-3-ene, is a colorless liquid recognized for its powerful, green, and herbaceous odor.[1][2] It is a valuable ingredient in the flavor and fragrance industries, prized for imparting fresh, fruity, and green top notes to a wide range of products.[3][4] This acetal is found naturally in guava fruit (Psidium guajava L.) and is utilized in food products, beverages, and beauty enhancement applications.[1][3] Its chemical stability is fair in alkaline conditions but unstable in acidic environments with a pH lower than 5.[1]

From a regulatory standpoint, it is recognized as a flavoring agent by the Joint FAO/WHO Expert Committee on Food Additives (JECFA) and the Flavor and Extract Manufacturers Association (FEMA), with no safety concerns at current intake levels when used as a flavoring agent.[2][5]

Natural vs. Synthetic: A Fundamental Divide

The core distinction between natural and synthetic forms of this acetal lies in their origin and, consequently, their composition.

• Synthetic Acetaldehyde ethyl cis-3-hexenyl acetal is produced through chemical reactions in a laboratory or industrial setting.[8] A common method involves the reaction of acetaldehyde diethyl acetal with cis-3-hexenol.[1] This process allows for large-scale production and a high degree of purity of the target molecule.[3]

The choice between natural and synthetic variants often hinges on factors such as regulatory requirements, desired sensory profile, and cost-effectiveness. While consumers may perceive "natural" as inherently safer, both natural and artificial flavors undergo safety evaluations.[7][8] In some cases, synthetic flavors may be simpler in composition and more rigorously characterized.[8][9]

Comparative Analysis: Key Differentiators

The following table summarizes the principal differences between natural and synthetic Acetaldehyde ethyl cis-3-hexenyl acetal:

Feature	Natural Acetaldehyde ethyl cis-3-hexenyl acetal	Synthetic Acetaldehyde ethyl cis-3-hexenyl acetal
Source	Extracted from plant materials (e.g., guava fruit).[1]	Produced via chemical synthesis.[1]
Composition	Complex mixture containing the target molecule alongside other naturally occurring compounds.[7]	Primarily the target molecule, with potential for trace impurities from the synthesis process.[3]
Sensory Profile	Often described as more complex and nuanced due to the presence of other volatile compounds.[9]	A more direct and potent representation of the target molecule's aroma.[3]
Purity	Variable, dependent on the extraction and purification process.	Typically high, often exceeding 98-99%.[10][11]
Cost	Generally higher due to the complexities of sourcing and extraction.	More cost-effective for large-scale production.
Regulatory Status	Can be labeled as "natural flavor."	Labeled as "artificial flavor" or "nature-identical."[6]

Experimental Protocols for Differentiation

Distinguishing between natural and synthetic Acetaldehyde ethyl cis-3-hexenyl acetal requires sophisticated analytical techniques. The primary method for this is chiral analysis, as the stereochemistry of the molecule can be indicative of its origin.

Chiral Gas Chromatography-Mass Spectrometry (GC-MS)

Chiral GC is a powerful technique for separating enantiomers, which are non-superimposable mirror images of a chiral molecule.[12][13] Natural compounds often exhibit a specific enantiomeric ratio due to the stereospecificity of biosynthetic pathways, whereas synthetic compounds produced from achiral starting materials will typically be a racemic mixture (a 50:50 ratio of enantiomers).[14]

Experimental Workflow:

Sources

• 1. ACETALDEHYDE ETHYL CIS-3-HEXENYL ACETAL | 28069-74-1 [chemicalbook.com]
• 2. Acetaldehyde ethyl (Z)-3-hexenyl acetal | C10H20O2 | CID 5366352 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Acetaldehyde Ethyl Cis-3-hexenyl Acetal | 28069-74-1 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 4. (Z)-leaf acetal, 28069-74-1 [thegoodscentscompany.com]
• 5. hfpappexternal.fda.gov [hfpappexternal.fda.gov]
• 6. aurigaresearch.com [aurigaresearch.com]
• 7. ieomsociety.org [ieomsociety.org]
• 8. ewg.org [ewg.org]
• 9. m.youtube.com [m.youtube.com]
• 10. acetaldehyde di-(Z)-3-hexen-1-yl acetal, 63449-64-9 [thegoodscentscompany.com]
• 11. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 12. medicine.hsc.wvu.edu [medicine.hsc.wvu.edu]
• 13. gcms.cz [gcms.cz]
• 14. chem.libretexts.org [chem.libretexts.org]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Acetaldehyde ethyl cis-3-hexenyl acetal

As researchers and scientists at the forefront of innovation, our responsibility extends beyond discovery to encompass the safe and compliant management of all chemical reagents. Acetaldehyde ethyl cis-3-hexenyl acetal (CAS No. 28069-74-1), a common fragrance and flavor ingredient with a characteristic green, herbaceous odor, requires meticulous handling not just in application, but through to its final disposal.[1][2][3] This guide provides a comprehensive, step-by-step protocol for its proper disposal, grounded in scientific principles to ensure the safety of laboratory personnel and environmental integrity.

Core Principles: Hazard Identification and Risk Assessment

Before any disposal procedure can be initiated, a thorough understanding of the compound's chemical and physical properties is paramount. This knowledge informs every subsequent step, from the selection of personal protective equipment (PPE) to the choice of waste container and segregation protocols.

Chemical Identity and Key Properties

A summary of essential data for Acetaldehyde ethyl cis-3-hexenyl acetal is presented below.

Property	Value	Source
CAS Number	28069-74-1	[1][2][4][5]
Molecular Formula	C₁₀H₂₀O₂	[2][3]
Molecular Weight	172.27 g/mol	[2][6]
Appearance	Colorless liquid	[1][5]
Flash Point	82.22 °C (180.00 °F) [Closed Cup]	[5]
Primary Hazard	Flammable Liquid (GHS Category 3 in some notifications)	[2]

Expert Analysis of Hazards:

• Flammability: With a flash point of 82.22°C, this compound is classified as a combustible liquid. While it does not meet the stricter definition of "ignitable" hazardous waste under the U.S. Resource Conservation and Recovery Act (RCRA) (flash point < 60°C), it must be managed with respect to its flammability.[2][7] All sources of ignition must be eliminated from storage and handling areas.[8][9][10]

• Chemical Reactivity: The defining feature of an acetal is its stability in neutral to alkaline conditions and its instability in acidic environments.[1] Contact with acids will catalyze the hydrolysis of Acetaldehyde ethyl cis-3-hexenyl acetal, breaking it down into its parent compounds: acetaldehyde and cis-3-hexenol . This is a critical consideration for waste segregation, as acetaldehyde is an extremely flammable, volatile, and reactive substance that can form explosive peroxides upon exposure to air.[10][11]

• Toxicity and Environmental Fate: Extensive evaluation by the Research Institute for Fragrance Materials (RIFM) has shown that this compound is not genotoxic and is not considered Persistent, Bioaccumulative, and Toxic (PBT).[12] The Joint FAO/WHO Expert Committee on Food Additives (JECFA) concluded it poses no safety concern at current intake levels as a flavoring agent.[2] While these findings indicate low toxicity, they do not permit disposal via sanitary sewer systems. Standard chemical waste protocols must be followed to prevent environmental release.

Pre-Disposal Protocol: Segregation and Containment

Proper disposal begins long before the waste container is full. It starts with rigorous adherence to safe handling and segregation practices at the point of generation.

Personal Protective Equipment (PPE)

When handling Acetaldehyde ethyl cis-3-hexenyl acetal for use or disposal, the following minimum PPE is mandatory:

• Eye Protection: NIOSH-approved safety glasses with side shields or chemical splash goggles.[9]

• Hand Protection: Chemically resistant gloves, such as nitrile gloves.[8]

• Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes to prevent skin exposure.[9]

Waste Segregation: The Causality Explained

The single most important step in managing this waste stream is segregation.

• Core Directive: Designate a specific waste container for "Non-Halogenated Organic Solvents" for the collection of Acetaldehyde ethyl cis-3-hexenyl acetal and other compatible organic waste.

• Critical Incompatibility: NEVER mix this acetal waste with acidic waste streams. As explained above, acid contact will trigger hydrolysis, creating a more hazardous mixture within the container. This reaction is not theoretical; it is a fundamental principle of organic chemistry that has direct safety implications in a waste context.

• Storage Location: All chemical waste must be stored in a designated Satellite Accumulation Area (SAA), which is located at or near the point of waste generation and under the control of laboratory personnel.[7][13]

Step-by-Step Disposal Workflow

The following protocol provides a direct, procedural guide for the compliant disposal of Acetaldehyde ethyl cis-3-hexenyl acetal.

Step 1: Select an Appropriate Waste Container

Choose a container that is in good condition and compatible with the chemical. A high-density polyethylene (HDPE) or glass bottle with a secure, screw-top cap is recommended. The container must not be leaking, bulging, or rusted.[14][15]

Step 2: Correctly Label the Container

The moment the first drop of waste enters the container, it must be labeled. The label must include:

• The words "HAZARDOUS WASTE ".[13]

• The full chemical name: "Acetaldehyde ethyl cis-3-hexenyl acetal ". Do not use abbreviations or chemical formulas.[13]

• An approximate percentage of the contents.

• The date of first accumulation.

Step 3: Accumulate Waste Safely

Add the waste acetal to your labeled container. Keep the container securely closed at all times, except when you are actively adding waste.[13][14][15] Do not leave a funnel in the opening. Store the container in your designated SAA, ensuring it is segregated from incompatible materials, especially acids.

Step 4: Manage Empty Reagent Containers

An "empty" container that held Acetaldehyde ethyl cis-3-hexenyl acetal is not yet ready for regular trash.

• Empty the container as thoroughly as possible into the designated hazardous waste stream.

• The first rinse of the container must be collected and disposed of as hazardous waste.[14] Add this rinseate to your "Non-Halogenated Organic Solvents" waste container.

• After the first rinseate has been collected as hazardous waste, the container can be rinsed two more times with a suitable solvent (like ethanol or acetone), with the subsequent rinses being collected as hazardous waste or disposed of according to your institution's specific guidelines for decontaminated containers.

Step 5: Arrange for Final Disposal

Once the waste container is 90% full, you must arrange for its removal.

• Ensure the cap is tightly sealed.

• Contact your institution's Environmental Health & Safety (EHS) department to schedule a waste pickup.[7][14]

• DO NOT under any circumstances dispose of this chemical by pouring it down the drain or placing it in the regular trash.[14]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Acetaldehyde ethyl cis-3-hexenyl acetal.

Caption: Decision workflow for safe chemical disposal.

Emergency Procedures: Spill Management

In the event of a small, manageable spill of Acetaldehyde ethyl cis-3-hexenyl acetal:

• Notify & Restrict: Alert personnel in the immediate area and restrict access.

• Ventilate: Ensure the area is well-ventilated. If a fume hood is available, work within it.

• Ignition Sources: Eliminate all nearby sources of ignition.[9][10]

• PPE: Wear the appropriate PPE as described in Section 2.

• Contain & Absorb: Use an inert absorbent material, such as vermiculite, sand, or a commercial spill pillow, to soak up the liquid.

• Collect & Dispose: Carefully scoop the absorbent material into a sealable container. Label the container as "Hazardous Waste: Spill Debris containing Acetaldehyde ethyl cis-3-hexenyl acetal" and dispose of it through your EHS department.[10]

For large spills, or any spill you are not comfortable handling, evacuate the area immediately and contact your institution's emergency response team and EHS office.

By adhering to this comprehensive guide, you ensure that your work with Acetaldehyde ethyl cis-3-hexenyl acetal is conducted with the highest standards of safety, from initial experiment to final disposal, safeguarding yourself, your colleagues, and the environment.

References

• RIFM fragrance ingredient safety assessment, acetaldehyde ethyl cis-3-hexenyl acetal, CAS Registry Number 28069-74-1. Food and Chemical Toxicology. [Link]

• Acetaldehyde ethyl (Z)-3-hexenyl acetal | C10H20O2 | CID 5366352. PubChem. [Link]

• (Z)-leaf acetal, 28069-74-1. The Good Scents Company. [Link]

• Safety Protocols for Handling Pharma-Grade Acetone in Laboratories. Purosolv. [Link]

• Western Carolina University Standard Operating Procedure for the use of Acetaldehyde. Western Carolina University. [Link]

• Acetaldehyde di-cis-3-hexenyl acetal | C14H26O2 | CID 5367767. PubChem. [Link]

• Acetaldehyde Laboratory Chemical Safety Summary. Stanford University. [Link]

• MATERIAL SAFETY DATA SHEET - Acetaldehyde Diethyl Acetal. Godavari Biorefineries Ltd. [Link]

• Chemicals in the Environment: Acetaldehyde. U.S. Environmental Protection Agency. [Link]

• Safety Data Sheet: Acetaldehyde. Carl ROTH. [Link]

• Acetaldehyde ethyl cis-3-hexenyl acetal. MAGIC Knowledge Base. [Link]

• RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY. University of California, Irvine. [Link]

• Using Acetals In Biomedical Applications. Polymer Solutions. [Link]

• LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. University of Pennsylvania EHRS. [Link]

• Hazardous Waste Disposal Guide. Dartmouth College. [Link]

• Hazardous Chemical Waste Management Guidelines. Columbia University Research. [Link]

• What Regulations Govern Hazardous Waste Management?. Chemistry For Everyone. [Link]

• Acetaldehyde ethyl cis-3-hexenyl acetal. SIELC Technologies. [Link]

• ACETALDEHYDE, ETHYL CIS-3-HEXENYL ACETAL. Flavor and Extract Manufacturers Association. [Link]

Sources

• 1. ACETALDEHYDE ETHYL CIS-3-HEXENYL ACETAL | 28069-74-1 [chemicalbook.com]
• 2. Acetaldehyde ethyl (Z)-3-hexenyl acetal | C10H20O2 | CID 5366352 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Acetaldehyde Ethyl Cis-3-hexenyl Acetal | 28069-74-1 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 4. ACETALDEHYDE ETHYL CIS-3-HEXENYL ACETAL - Safety Data Sheet [chemicalbook.com]
• 5. (Z)-leaf acetal, 28069-74-1 [thegoodscentscompany.com]
• 6. scbt.com [scbt.com]
• 7. ehrs.upenn.edu [ehrs.upenn.edu]
• 8. Best Practices for Safe Acetone Handling in Pharma Laboratories [purosolv.com]
• 9. wcu.edu [wcu.edu]
• 10. web.stanford.edu [web.stanford.edu]
• 11. carlroth.com [carlroth.com]
• 12. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 13. research.columbia.edu [research.columbia.edu]
• 14. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 15. Hazardous Waste Manual [ehs.cornell.edu]

A Comprehensive Guide to the Safe Handling of Acetaldehyde ethyl cis-3-hexenyl acetal

This document provides essential safety and logistical information for the handling of Acetaldehyde ethyl cis-3-hexenyl acetal (CAS No. 28069-74-1) in a laboratory setting. It is intended for researchers, scientists, and drug development professionals. The following procedural guidance is designed to ensure the safe handling of this compound from receipt to disposal, grounded in established safety protocols and an understanding of its chemical properties.

Understanding the Hazard: Why This Acetate Requires Careful Handling

Acetaldehyde ethyl cis-3-hexenyl acetal is a flammable liquid and is classified as a peroxide-former.[1][2][3] This dual-hazard nature necessitates stringent safety protocols. The primary risks associated with this chemical are:

• Flammability: The compound is a flammable liquid, meaning its vapors can ignite when mixed with air and exposed to an ignition source.[4]

• Peroxide Formation: Like other acetals, this compound can form explosive peroxides upon prolonged exposure to air and light.[1][2][3][5][6] These peroxides are highly unstable and can detonate when subjected to heat, friction, or mechanical shock.[1][6] The risk of peroxide formation increases as the chemical is concentrated, such as during distillation.[6]

A recent safety assessment by the Research Institute for Fragrance Materials (RIFM) concluded that, based on current data, Acetaldehyde ethyl cis-3-hexenyl acetal does not present a concern for genotoxicity.[7] However, this does not mitigate the acute physical hazards of flammability and peroxide formation.

Chemical and Physical Properties

Property	Value
CAS Number	28069-74-1
Molecular Formula	C₁₀H₂₀O₂
Molecular Weight	172.27 g/mol
Appearance	Colorless liquid
Flash Point	Approximately 82.2 °C (180 °F)

(Source: PubChem CID 5366352)[8]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is critical to mitigate the risks of exposure. The following recommendations are based on the known hazards of this compound.

• Eye and Face Protection:

  • Minimum Requirement: Chemical splash goggles that meet ANSI Z87.1 standards.

  • Best Practice: A full-face shield worn over chemical splash goggles, especially when handling larger quantities or when there is a significant splash risk.

• Skin Protection:

  • Gloves: Nitrile gloves are recommended for incidental splash protection. It is crucial to change gloves immediately if they become contaminated. For prolonged contact, consult the glove manufacturer's chemical resistance data.

  • Lab Coat: A flame-resistant lab coat should be worn at all times when handling this chemical.

  • Additional Protection: Full-length pants and closed-toe shoes are mandatory.

• Respiratory Protection:

  • Engineering Controls: All work with Acetaldehyde ethyl cis-3-hexenyl acetal should be conducted in a certified chemical fume hood to minimize inhalation of vapors.

  • Respirator Selection: If engineering controls are not sufficient to maintain exposure below occupational exposure limits, or during a large spill, a NIOSH-approved respirator with an organic vapor (OV) cartridge is required.[9][10][11][12] For situations with potential for high concentrations, a full-facepiece respirator is recommended.[12][13]

Operational Plan: From Receipt to Experimentation

A systematic approach to handling ensures safety at every step.

Receiving and Storage:

• Inspect Upon Receipt: Check the container for any damage or leaks.

• Date the Container: Immediately upon receipt, write the date on the container. Once opened, write the opening date as well.[14] This is crucial for tracking the age of the chemical and its potential for peroxide formation.

• Storage Location: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[6] It should be stored in a designated flammable liquids cabinet.

• Incompatible Materials: Segregate from strong oxidizing agents, acids, and bases.[15]

• Container Integrity: Keep the container tightly closed to prevent the ingress of air and moisture, which can accelerate peroxide formation.[6]

Experimental Workflow:

The following diagram outlines the logical flow for safely handling Acetaldehyde ethyl cis-3-hexenyl acetal during a typical laboratory procedure.

Caption: A typical experimental workflow for handling Acetaldehyde ethyl cis-3-hexenyl acetal.

Emergency Procedures: Spill and Exposure Management

Spill Response:

In the event of a spill, immediate and correct action is vital.

Caption: A step-by-step workflow for responding to a spill of Acetaldehyde ethyl cis-3-hexenyl acetal.

Step-by-Step Spill Cleanup Protocol:

• Alert and Evacuate: Immediately alert personnel in the vicinity and evacuate the immediate area.

• Eliminate Ignition Sources: Turn off all nearby ignition sources (e.g., hot plates, burners).

• Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

• Don PPE: Put on the appropriate PPE, including a respirator with an organic vapor cartridge, chemical splash goggles, a face shield, a flame-resistant lab coat, and nitrile gloves.

• Contain the Spill: For liquid spills, create a dike around the spill using an inert absorbent material.[16]

• Absorb the Spill: Use spill pads or other absorbent materials to soak up the spilled liquid.[17][18] Avoid using combustible materials like paper towels as the primary absorbent.

• Collect Waste: Carefully scoop the absorbed material into a designated, sealable container for hazardous waste.

• Decontaminate: Clean the spill area with soap and water.

• Dispose: Label the waste container appropriately and dispose of it according to your institution's hazardous waste management guidelines.[19]

First Aid for Exposure:

• Inhalation: Move the individual to fresh air immediately. Seek medical attention.

• Skin Contact: Remove contaminated clothing and flush the affected area with copious amounts of water for at least 15 minutes. Seek medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Disposal Plan: End-of-Life Management

All waste containing Acetaldehyde ethyl cis-3-hexenyl acetal must be treated as hazardous waste.

• Waste Collection:

  • Collect all liquid and solid waste in separate, clearly labeled, and sealed containers.

  • Do not mix this waste with incompatible materials.

• Labeling: Label waste containers with "Hazardous Waste," the full chemical name, and the associated hazards (Flammable, Peroxide-Former).

• Disposal: Arrange for disposal through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[20] Do not pour this chemical down the drain.[21]

References

• 8 Steps to Handling a Lab Chemical Spill. (2023, May 5). LabManager. Retrieved from [Link]

• Guidance for Hazardous Waste Spill Cleanup in Laboratories. (n.d.). The University of Tennessee, Knoxville. Retrieved from [Link]

• Flammable Liquid Spill Clean Up. (n.d.). The University of British Columbia. Retrieved from [Link]

• Laboratory Chemical Spill Cleanup and Response Guide. (2023, May). The City University of New York. Retrieved from [Link]

• 3M™ Organic Vapor Cartridge 6001. (n.d.). National Allergy Supply. Retrieved from [Link]

• Understanding Respirators With Organic Vapor Cartridges. (2024, September 16). PK Safety. Retrieved from [Link]

• 3M™ Organic Vapor Cartridge 6001. (n.d.). 3M. Retrieved from [Link]

• 3M Organic Vapor Cartridge. (n.d.). Alaska Safety. Retrieved from [Link]

• 3M, Organic Formaldehyde Vapor, Cartridge/Filters, P100, 2 Per Pack. (n.d.). Aramsco. Retrieved from [Link]

• NIOSH Pocket Guide to Chemical Hazards: Chloroacetaldehyde. (n.d.). Centers for Disease Control and Prevention. Retrieved from [Link]

• Management of Hazardous Waste Procedure. (n.d.). Yale University. Retrieved from [Link]

• NIOSH Pocket Guide to Chemical Hazards: Acetaldehyde. (n.d.). Centers for Disease Control and Prevention. Retrieved from [Link]

• Peroxide Forming Chemicals. (n.d.). University of California, Riverside. Retrieved from [Link]

• Information on Peroxide-Forming Compounds. (n.d.). Stanford University. Retrieved from [Link]

• Acetaldehyde - Hazardous Substance Fact Sheet. (n.d.). New Jersey Department of Health. Retrieved from [Link]

• Section 7C: Peroxide Forming Compounds and Reactives. (n.d.). Princeton University. Retrieved from [Link]

• Peroxide Formation. (n.d.). University of California, Santa Barbara. Retrieved from [Link]

• Hazardous Waste and Disposal. (n.d.). American Chemical Society. Retrieved from [Link]

• OSHA Respirator Requirements for Selected Chemicals. (n.d.). Centers for Disease Control and Prevention. Retrieved from [Link]

• Peroxide Forming Chemicals. (n.d.). University of Louisville. Retrieved from [Link]

• Factsheet: Disposal of Hazardous Waste - Basic Principles. (n.d.). ETH Zürich. Retrieved from [Link]

• Respirator Equipment Selection Guidance and the NIOSH Respirator Selection Logic Process. (n.d.). University of Florida. Retrieved from [Link]

• Api, A. M., et al. (2024). RIFM fragrance ingredient safety assessment, acetaldehyde ethyl cis-3-hexenyl acetal, CAS Registry Number 28069-74-1. Food and Chemical Toxicology, 183, 114459.

• 3M Respirator Selection Guide. (n.d.). 3M. Retrieved from [Link]

• Acetaldehyde ethyl cis-3-hexenyl acetal. (n.d.). MAGIC Knowledge Base. Retrieved from [Link]

• RIFM fragrance ingredient safety assessment, acetaldehyde ethyl cis-3-hexenyl acetal, CAS Registry Number 28069-74-1. (2024). PubMed. Retrieved from [Link]

• Acetaldehyde ethyl (Z)-3-hexenyl acetal. (n.d.). PubChem. Retrieved from [Link]

• ACETALDEHYDE, ETHYL CIS-3-HEXENYL ACETAL. (n.d.). Flavor and Extract Manufacturers Association. Retrieved from [Link]

Sources

• 1. Peroxide Forming Chemicals | Environmental Health & Safety (EHS) [ehs.utexas.edu]
• 2. Information on Peroxide-Forming Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 3. ehs.princeton.edu [ehs.princeton.edu]
• 4. nj.gov [nj.gov]
• 5. Peroxide Formation | Department of Chemistry and Biochemistry [chemistry.osu.edu]
• 6. louisville.edu [louisville.edu]
• 7. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 8. Acetaldehyde ethyl (Z)-3-hexenyl acetal | C10H20O2 | CID 5366352 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. allergyasthmatech.com [allergyasthmatech.com]
• 10. pksafety.com [pksafety.com]
• 11. 3m.com [3m.com]
• 12. alaskasafety.com [alaskasafety.com]
• 13. aramsco.com [aramsco.com]
• 14. datasheets.scbt.com [datasheets.scbt.com]
• 15. CDC - NIOSH Pocket Guide to Chemical Hazards - Acetaldehyde [cdc.gov]
• 16. ccny.cuny.edu [ccny.cuny.edu]
• 17. ehs.utk.edu [ehs.utk.edu]
• 18. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 19. westlab.com [westlab.com]
• 20. ethz.ch [ethz.ch]
• 21. acs.org [acs.org]